Linoleyl arachidate

Core Science & Biosynthesis

Synthesis of Linoleyl Arachidate for Research Applications: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis, purification, and characterization of linoleyl arachidate (B1238690) (9,12-Octadecadien-1-yl eicosanoate), a wax ester of significant interest for various research applications. This document outlines detailed experimental protocols, summarizes key quantitative data, and presents visual workflows to facilitate its production and analysis in a laboratory setting.

Introduction

Linoleyl arachidate (C38H72O2, MW: 560.98 g/mol ) is a wax ester composed of linoleic acid, a polyunsaturated omega-6 fatty acid, and arachidyl alcohol, a saturated 20-carbon fatty alcohol.[1] Wax esters are a class of neutral lipids with diverse biological and industrial relevance, serving as energy stores, structural components, and signaling molecules.[2][3] The unique combination of a polyunsaturated fatty acid and a long-chain saturated alcohol in linoleyl arachidate suggests potential roles in membrane biology, lipid metabolism, and as a precursor for bioactive lipids. This guide focuses on the enzymatic synthesis of linoleyl arachidate, a method favored for its mild reaction conditions and high specificity, minimizing the formation of byproducts.[3]

Synthesis of Linoleyl Arachidate

The primary method for synthesizing linoleyl arachidate is through the esterification of linoleic acid with arachidyl alcohol. Both chemical and enzymatic methods can be employed; however, enzymatic synthesis using lipases is often preferred to preserve the sensitive polyunsaturated structure of linoleic acid.[3]

Enzymatic Synthesis Pathway

The synthesis of linoleyl arachidate is catalyzed by a lipase (B570770), which facilitates the formation of an ester bond between the carboxyl group of linoleic acid and the hydroxyl group of arachidyl alcohol, with the concurrent release of a water molecule.

Enzymatic synthesis of linoleyl arachidate.

Experimental Protocol: Lipase-Catalyzed Synthesis

This protocol is based on optimized conditions for the synthesis of similar long-chain polyunsaturated wax esters.[4][5][6]

Materials:

• Linoleic acid (>99% purity)

• Arachidyl alcohol (>99% purity)

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• n-Hexane (anhydrous)

• Molecular sieves (3 Å, activated)

• Saturated sodium carbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve linoleic acid (1.0 equivalent) and arachidyl alcohol (1.1 equivalents) in a minimal amount of anhydrous n-hexane. A slight excess of the alcohol can help drive the reaction to completion.

• Enzyme Addition: Add the immobilized lipase (typically 5-10% by weight of the total substrates).

• Water Removal: To shift the equilibrium towards ester formation, add activated molecular sieves to the reaction mixture to adsorb the water produced during the reaction.

• Reaction Conditions: The reaction mixture is stirred at a constant temperature, typically between 40-60°C. The progress of the reaction can be monitored by thin-layer chromatography (TLC). Reactions are generally run for 8-24 hours.[4][6]

• Enzyme Removal: After the reaction is complete, the immobilized enzyme can be recovered by simple filtration and can often be reused.

• Work-up: The filtrate is concentrated under reduced pressure to remove the solvent. The residue is redissolved in n-hexane.

• Purification:

  • Wash the hexane (B92381) solution with a saturated sodium carbonate solution to remove any unreacted linoleic acid.

  • Wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to yield the crude linoleyl arachidate.

• Chromatographic Purification: For high-purity linoleyl arachidate, further purification can be achieved by flash column chromatography on silica gel, typically using a hexane/ethyl acetate (B1210297) gradient.

Quantitative Data

The following tables summarize typical reaction conditions and expected outcomes for the enzymatic synthesis of wax esters, which can be extrapolated for linoleyl arachidate.

Table 1: Optimized Reaction Parameters for Lipase-Catalyzed Wax Ester Synthesis

Parameter	Optimized Value/Range	Reference(s)
Enzyme	Immobilized Candida antarctica lipase B	[4]
Temperature	40 - 60 °C	[4][5]
Substrate Molar Ratio (Acid:Alcohol)	1:1 to 1:1.3	[4][7][8]
Enzyme Load (% of total substrate weight)	5 - 10%	[4]
Reaction Time	8 - 24 hours	[4][6]
Solvent	Solvent-free or n-Hexane	[4][5]

Table 2: Expected Yield and Purity of Linoleyl Arachidate

Parameter	Expected Value	Reference(s)
Conversion Rate	> 95%	[4][6]
Purity (after purification)	> 99%	[1]

Characterization

The identity and purity of the synthesized linoleyl arachidate can be confirmed using standard analytical techniques.

• Thin-Layer Chromatography (TLC): A quick method to monitor the reaction progress and assess the purity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure of the ester. Key signals include those for the ester linkage, the double bonds in the linoleyl chain, and the long alkyl chains.[9][10][11][12][13]

• Mass Spectrometry (MS): Provides the molecular weight of the compound and fragmentation patterns that can confirm the identity of the fatty acid and alcohol components.[14][15][16][17]

• Gas Chromatography (GC): Can be used to assess the purity of the final product.

Experimental Workflow

The overall process from synthesis to characterization can be visualized in the following workflow diagram.

References

• 1. larodan.com [larodan.com]
• 2. How to Synthesize Wax Esters? Three Synthetic Routes [clinicalresearchnewsonline.com]
• 3. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Optimization of the Lipase Catalyzed Production of Structured Acylglycerols With Polyunsaturated Fatty Acids Isolated From Sardine Oil | Noriega-Rodriguez | Journal of Food Research | CCSE [ccsenet.org]
• 7. Solvent-free synthesis of oleic acid-based wax esters using recyclable acidic deep eutectic solvent | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. magritek.com [magritek.com]
• 11. bch.ro [bch.ro]
• 12. DFT Calculations of 1H- and 13C-NMR Chemical Shifts of Geometric Isomers of Conjugated Linoleic Acid (18:2 ω-7) and Model Compounds in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.chemsociety.org.ng [journals.chemsociety.org.ng]
• 14. Tandem mass spectrometry analysis of linoleic and arachidonic acid hydroperoxides via promotion of alkali metal adduct formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. sinh.cas.cn [sinh.cas.cn]
• 16. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Linoleyl arachidate biosynthesis in plants and microbes

An In-depth Technical Guide to the Biosynthesis of Linoleyl Arachidate (B1238690) in Plants and Microbes

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Linoleyl arachidate is a specific type of wax ester, a neutral lipid composed of linoleic acid esterified to arachidyl alcohol. Wax esters serve critical biological functions, from energy storage in microbes to forming protective cuticular layers in plants. Industrially, they are valuable oleochemicals used in lubricants, cosmetics, and pharmaceuticals. Understanding the biosynthetic pathway of specific wax esters like linoleyl arachidate is paramount for metabolic engineering efforts aimed at producing tailored, high-value compounds in plant and microbial chassis.

This guide provides a detailed technical overview of the complete biosynthetic pathway of linoleyl arachidate, beginning with the synthesis of its fatty acid precursors, linoleic acid (C18:2) and arachidic acid (C20:0). It elucidates the core enzymatic steps involving Fatty Acyl-CoA Reductases (FARs) and Wax Synthases (WS) that lead to the final product. The document includes summaries of quantitative data, detailed experimental protocols for key enzymatic and analytical procedures, and visual diagrams of the metabolic and experimental workflows to facilitate a comprehensive understanding for research and development professionals.

Introduction to Wax Esters

Wax esters (WEs) are a class of neutral lipids formed by the esterification of a fatty acid with a long-chain fatty alcohol.[1] Their molecular structure, consisting of two long hydrocarbon chains, imparts significant hydrophobicity, making them ideal for forming water-repellent barriers, such as the plant cuticle which protects against water loss and environmental stressors.[2][3] In certain organisms, particularly marine microbes and the seeds of plants like jojoba (Simmondsia chinensis), wax esters serve as a primary form of carbon and energy storage.[4][5]

The industrial demand for wax esters is driven by their unique physical properties, including high lubricity, thermal stability, and biodegradability.[6] While chemical synthesis from petroleum feedstocks is a major source, there is a growing impetus to develop sustainable, bio-based production platforms.[1] Metabolic engineering of oilseed crops and oleaginous microbes offers a promising route to produce wax esters with specific, tailored compositions, such as linoleyl arachidate, for high-value applications.[6][7]

Biosynthesis of Precursors

The synthesis of linoleyl arachidate requires two specific acyl chains: the C18 polyunsaturated linoleic acid and the C20 saturated arachidic acid. These are produced through distinct modifications of the primary products of de novo fatty acid synthesis. In plants, this entire process is orchestrated between the plastid and the endoplasmic reticulum (ER).

Linoleic Acid (C18:2) Biosynthesis

De novo fatty acid synthesis in the plastid produces palmitic (16:0) and stearic acid (18:0). Stearoyl-ACP is desaturated to form the monounsaturated oleic acid (18:1). Oleic acid is then exported from the plastid to the cytoplasm and incorporated into phosphatidylcholine (PC) in the endoplasmic reticulum membrane. Here, the key enzyme Fatty Acid Desaturase 2 (FAD2) , a Δ12-desaturase, introduces a second double bond into the oleoyl-PC, converting it to linoleoyl-PC.[8] The resulting linoleic acid can then be cleaved and activated to linoleyl-CoA for subsequent reactions.

Arachidic Acid (C20:0) Biosynthesis

Arachidic acid is a Very-Long-Chain Fatty Acid (VLCFA) synthesized in the endoplasmic reticulum by the Fatty Acid Elongase (FAE) complex. This complex extends fatty acyl-CoA substrates (primarily C18-CoA) by adding two-carbon units from malonyl-CoA in a four-step cycle analogous to de novo synthesis:

• Condensation: Catalyzed by β-ketoacyl-CoA synthase (KCS). This is the rate-limiting and substrate-determining step.

• First Reduction: Catalyzed by β-ketoacyl-CoA reductase (KCR).

• Dehydration: Catalyzed by β-hydroxyacyl-CoA dehydratase (HCD).

• Second Reduction: Catalyzed by enoyl-CoA reductase (ECR).

To produce arachidoyl-CoA (20:0-CoA), the FAE complex performs one cycle of elongation on stearoyl-CoA (18:0-CoA).

The Core Pathway of Linoleyl Arachidate Biosynthesis

The direct synthesis of the wax ester from its activated precursors is a two-step enzymatic process localized to the endoplasmic reticulum in plants.[9] This pathway is conserved across plants and microbes, though the specificities of the involved enzymes can differ.[4][10]

• Reduction to Fatty Alcohol: The C20:0 acyl chain, in the form of arachidoyl-CoA , is reduced to its corresponding primary alcohol, arachidyl alcohol . This reaction is catalyzed by a Fatty Acyl-CoA Reductase (FAR) and is typically NADPH-dependent.[1]

• Esterification: A Wax Synthase (WS) , a type of acyl-CoA acyltransferase, catalyzes the final esterification reaction. It transfers the linoleoyl group from an activated linoleyl-CoA donor to the hydroxyl group of arachidyl alcohol, forming the final product, linoleyl arachidate , and releasing free Coenzyme A.[1]

In some bacteria, the wax synthase is a bifunctional enzyme that also possesses acyl-CoA:diacylglycerol acyltransferase (DGAT) activity, referred to as WS/DGAT.[9][10]

Visualization of Pathways and Workflows

Metabolic Pathway

The following diagram illustrates the complete biosynthetic pathway from primary precursors to linoleyl arachidate.

Caption: Biosynthesis of Linoleyl Arachidate in Plants.

Experimental Workflow

This diagram outlines a typical experimental workflow for identifying and characterizing a wax synthase gene.

Caption: Workflow for Wax Synthase Gene Characterization.

Quantitative Data

Precise kinetic data (Kₘ, Vₘₐₓ) for the specific substrates linoleyl-CoA and arachidyl alcohol are not widely published and are highly dependent on the specific enzyme ortholog being studied. However, research on various wax synthases provides valuable comparative data on substrate preferences and product yields.

Table 1: Substrate Specificity of Various Wax Synthase Enzymes

Enzyme Source	Expression System	Preferred Acyl-CoA Donors	Preferred Alcohol Acceptors	Reference
Simmondsia chinensis (Jojoba)	Native microsomes	C20:1-CoA, C18:1-CoA	C18:1-OH, C18:2-OH	[1]
Mus musculus (Mouse)	S. cerevisiae	C14:0-CoA, C12:0-CoA, C16:0-CoA	Medium-chain (C10-C16) saturated alcohols	[11][12]
Marinobacter hydrocarbonoclasticus	S. cerevisiae	C14:0-CoA, C18:1-CoA, C18:0-CoA	C10-C16 saturated alcohols	[13]

| Arabidopsis thaliana (WSD1) | E. coli extracts | C16:0-CoA | C18:0-OH, C24:0-OH, C28:0-OH |[9] |

Table 2: Wax Ester Production in Metabolically Engineered Systems

Engineered Organism	Expressed Genes	Wax Ester Content	Key Findings	Reference
Arabidopsis thaliana seeds	Jojoba KCS, FAR, and WS	~1.5% (w/w) of seed	Successful reconstitution of the pathway.	[2]

| Camelina sativa seeds | M. aquaeolei FAR + M. musculus WS | Varies by construct | Final wax composition depends heavily on the combined specificities of both FAR and WS. |[14] |

Experimental Protocols

The following sections provide detailed methodologies for the key experiments required to characterize the enzymes involved in linoleyl arachidate biosynthesis.

Protocol for Heterologous Expression of Wax Synthase in E. coli

This protocol is adapted from methods used for the characterization of Arabidopsis WSD1.[9]

• Vector Construction: Amplify the full-length cDNA of the candidate wax synthase gene using PCR. Clone the insert into an expression vector (e.g., pGEX-4T-2 for GST-fusion or pET series for His-tag fusion) using appropriate restriction sites.

• Transformation: Transform the resulting plasmid into a suitable E. coli expression strain, such as BL21 (DE3).

• Culture Growth: Inoculate a 5 mL starter culture of Luria-Bertani (LB) medium containing the appropriate antibiotic and grow overnight at 37°C with shaking.

• Induction: Use the starter culture to inoculate a larger volume (e.g., 500 mL) of LB medium. Grow the culture at 37°C until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.

• Protein Expression: Induce protein expression by adding isopropyl-β-D-thiogalactopyranoside (IPTG) to a final concentration of 0.5-1 mM. Continue to grow the culture for 4-6 hours at a reduced temperature (e.g., 25-30°C) to improve protein solubility.

• Cell Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Cell Lysis: Resuspend the cell pellet in a cold lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, with protease inhibitors). Lyse the cells using sonication or a French press.

• Protein Extraction: Centrifuge the lysate at 12,000 x g for 20 minutes at 4°C to pellet cell debris. The resulting supernatant is the crude protein extract, which can be used directly for enzyme assays or purified further via affinity chromatography.

Protocol for In Vitro Wax Synthase Activity Assay

This assay measures the incorporation of a radiolabeled acyl-CoA into a wax ester product.[9]

• Substrate Preparation:

  • Prepare a stock solution of the fatty alcohol acceptor (e.g., arachidyl alcohol) in ethanol (B145695) or DMSO at a concentration of ~50 mM.

  • The acyl-CoA donor will be a radiolabeled version, such as [1-¹⁴C]linoleyl-CoA.

• Reaction Mixture: In a microcentrifuge tube, prepare the following reaction mixture on ice (total volume ~100 µL):

  • 50 µL of 100 mM phosphate (B84403) buffer (pH 7.4).

  • 10 µL of crude protein extract (containing 50-100 µg of total protein).

  • 5 µL of fatty alcohol stock solution (final concentration ~2.5 mM).

  • 5 µL of [1-¹⁴C]linoleyl-CoA (final concentration ~5 µM, specific activity ~50 mCi/mmol).

• Incubation: Incubate the reaction mixture at 35°C for 30 minutes in a shaking water bath.

• Reaction Termination & Lipid Extraction: Stop the reaction by adding 500 µL of chloroform:methanol (B129727) (2:1, v/v). Vortex thoroughly. Add 100 µL of 0.9% KCl solution, vortex again, and centrifuge for 5 minutes to separate the phases.

• Analysis:

  • Carefully transfer the lower organic phase containing the lipids to a new tube.

  • Spot the extracted lipids onto a silica (B1680970) TLC plate.

  • Develop the plate using a solvent system such as hexane (B92381):diethyl ether:acetic acid (90:7.5:1, v/v/v).

  • Visualize the radiolabeled wax ester product using a phosphorimager or autoradiography.

  • Scrape the corresponding silica spot and quantify the radioactivity using liquid scintillation counting to determine enzyme activity.

Protocol for Plant Lipid Extraction and GC-MS Analysis

This protocol outlines the general steps for extracting and quantifying wax esters from plant tissues, such as the leaves or seeds of transgenic plants.[15][16][17]

• Sample Preparation: Harvest ~1 gram of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity. Lyophilize (freeze-dry) the tissue to a constant weight.

• Lipid Extraction:

  • Grind the dried tissue to a fine powder.

  • Transfer the powder to a glass tube with a Teflon-lined cap.

  • Add 5 mL of chloroform:methanol (2:1, v/v) and an internal standard (e.g., heptadecanoic acid methyl ester for fatty acid analysis, or a specific odd-chain wax ester).

  • Incubate at 60°C for 1 hour with occasional vortexing.

  • Add 1 mL of 0.9% KCl, vortex, and centrifuge to separate phases.

  • Carefully collect the lower organic phase.

• Derivatization (Transmethylation): To analyze the acyl and alcohol components of the wax esters, they must be derivatized.

  • Evaporate the solvent from the lipid extract under a stream of nitrogen gas.[18]

  • Add 1.5 mL of 2.5% sulfuric acid in methanol to the dried lipids.[16]

  • Seal the tube and heat at 80°C for 1 hour. This process cleaves the ester bond and simultaneously methylates the fatty acid (forming a Fatty Acid Methyl Ester, FAME) and leaves the fatty alcohol.

• Component Extraction:

  • After cooling, add 1 mL of hexane and 1 mL of water. Vortex and centrifuge.

  • The upper hexane layer now contains the FAMEs and fatty alcohols.

• GC-MS Analysis:

  • Inject 1 µL of the hexane extract into the GC-MS.

  • Use a suitable capillary column (e.g., DB-5ms or similar).

  • Employ a temperature program that allows for the separation of FAMEs and long-chain alcohols (e.g., start at 150°C, ramp to 300°C).

  • Identify compounds by comparing their mass spectra to known libraries (e.g., NIST) and their retention times to authentic standards.

  • Quantify the components by comparing their peak areas to the peak area of the internal standard.

Conclusion and Future Prospects

The biosynthesis of linoleyl arachidate is a specialized branch of the well-understood wax ester production pathway, requiring the coordinated action of fatty acid desaturases, elongases, reductases, and synthases. While the general enzymatic steps are known, the successful production of this specific molecule in a heterologous host depends critically on the selection of enzymes (FAR and WS) with appropriate substrate specificities for C18:2 and C20:0 moieties.

Future research will likely focus on the discovery and characterization of novel FAR and WS enzymes from diverse biological sources to create a "toolkit" for metabolic engineers. Fine-tuning the expression of these enzymes and modulating the endogenous fatty acid precursor pools will be essential to optimize yields and minimize the accumulation of unwanted byproducts in engineered plant and microbial systems. The protocols and pathways detailed in this guide provide a foundational framework for professionals aiming to harness and engineer this valuable metabolic pathway.

References

• 1. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heterologous Expression and Characterization of Plant Wax Ester Producing Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
• 5. Wax Ester Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Identification of the Wax Ester Synthase/Acyl-Coenzyme A:Diacylglycerol Acyltransferase WSD1 Required for Stem Wax Ester Biosynthesis in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Research progress and applications of wax ester synthase [journal.buct.edu.cn]
• 11. Detailed characterization of the substrate specificity of mouse wax synthase [pubmed.ncbi.nlm.nih.gov]
• 12. Detailed characterization of the substrate specificity of mouse wax synthase - Acta Biochimica Polonica - Volume 60, Issue 2 (2013) - PSJD - Yadda [psjd.icm.edu.pl]
• 13. Wax synthase MhWS2 from Marinobacter hydrocarbonoclasticus: substrate specificity and biotechnological potential for wax ester production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. Lipid Analysis by Gas Chromatography and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Lipid Isolation from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 17. From Plant to Lab: A Comprehensive Guide to Preparing Plant Samples for GC-MS Analysis [greenskybio.com]
• 18. blog.organomation.com [blog.organomation.com]

Physical properties of Linoleyl arachidate wax ester

An In-Depth Technical Guide to the Physical Properties of Linoleyl Arachidate (B1238690) Wax Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleyl arachidate is a wax ester, a class of neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol. Specifically, it is the ester of linoleyl alcohol and arachidic acid. While detailed experimental data for this specific molecule is not extensively published, this guide outlines its known properties and provides a comprehensive overview of the standard experimental methodologies used to characterize wax esters. This information is crucial for its potential application in pharmaceutical and drug development as an excipient, for creating delivery systems like solid lipid nanoparticles (SLNs), or in cosmetic formulations.

Physicochemical Properties of Linoleyl Arachidate

Quantitative physical data for linoleyl arachidate is limited in publicly available literature. The table below summarizes known identifiers and physical state, while noting the absence of specific experimental values for properties like melting and boiling points.[1][2][3][4] The properties of similar wax esters suggest that the melting point is significantly influenced by the total chain length and the degree of unsaturation.[5][6][7] The presence of two double bonds in the linoleyl alcohol portion is expected to lower its melting point compared to a fully saturated C38 wax ester.[5][6][7]

Property	Value	Source
IUPAC Name	(9Z,12Z)-octadeca-9,12-dien-1-yl icosanoate	-
Synonyms	9,12-Octadecadien-1-yl eicosanoate	[4]
CAS Number	1211905-55-3	[4]
Molecular Formula	C₃₈H₇₂O₂	[1][4]
Molecular Weight	560.98 g/mol	[1][4]
Physical State	Solid (at standard conditions)	[1][4]
Purity	>99% (Commercially available)	[1][4]
Melting Point	Data not available
Boiling Point	Data not available
Density	Data not available
Solubility	Insoluble in water; Soluble in organic solvents like chloroform (B151607), hexane (B92381), and ethers.	General property of wax esters
Storage	Freezer (-20°C recommended)	[4]

Experimental Methodologies for Characterization

The following section details the standard experimental protocols used to determine the structural and physical properties of wax esters like linoleyl arachidate.

Structural Characterization

2.1.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for confirming the purity and structure of wax esters.[5] It allows for the identification of the constituent fatty acid and fatty alcohol chains.[5]

• Objective: To confirm the molecular weight and identify the fatty acid and alcohol moieties after derivatization.

• Sample Preparation (Transesterification):

  • A small sample (5-10 mg) of linoleyl arachidate is dissolved in a chloroform:methanol solution (e.g., 2:1, v/v).

  • An acidic catalyst, such as 0.6 M HCl in methanol, is added.

  • The mixture is heated in a sealed vial (e.g., at 85°C for 1 hour) to convert the wax ester into its constituent fatty acid methyl ester (FAME - methyl arachidate) and fatty alcohol.[8]

  • After cooling, the FAMEs and fatty alcohols are extracted using a nonpolar solvent like hexane.[8]

• GC-MS Protocol:

  • Injection: 1 µL of the hexane extract is injected into the GC-MS system.

  • Column: A capillary column suitable for lipid analysis (e.g., Elite-5MS, 30 m x 0.25 mm ID) is used.[8]

  • Carrier Gas: Helium is used as the carrier gas in split mode (e.g., 10:1).[8]

  • Oven Program: A temperature gradient is programmed to ensure separation. A typical program might start at 50°C, ramp to 194°C at 30°C/min, then ramp to 240°C at 5°C/min and hold for 10 minutes.[8]

  • MS Detection: The mass spectrometer is operated in electron ionization (EI) mode. Mass spectra are recorded over a range (e.g., 50-400 m/z).[8]

• Data Interpretation: The resulting peaks are identified by comparing their retention times and mass spectra to known standards (e.g., a FAME mix) and spectral libraries.[9] This confirms the presence of a C20:0 fatty acid (arachidic acid) and a C18:2 fatty alcohol (linoleyl alcohol).

2.1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy (¹H and ¹³C) is a powerful non-destructive technique for elucidating the precise molecular structure.[10]

• Objective: To confirm the ester linkage, identify the positions of double bonds, and verify the lengths of the alkyl chains.

• Sample Preparation: The wax ester sample is dissolved in a deuterated solvent, typically deuterated chloroform (CDCl₃), in an NMR tube.

• ¹H NMR Analysis:

  • The spectrum will show characteristic signals for different protons. For linoleyl arachidate, key signals include:

    • A triplet around 4.05 ppm corresponding to the -CH₂- protons of the alcohol moiety directly attached to the ester oxygen (-CH₂-O-C=O).[11]

    • Signals in the 5.3-5.4 ppm region for the olefinic protons (-CH=CH-) of the linoleyl group.

    • A triplet around 2.3 ppm for the α-methylene protons of the acid moiety (-C=O-CH₂-).[11]

    • Signals around 2.0 ppm for the allylic protons (=CH-CH₂-CH=).

    • A large signal cluster around 1.2-1.4 ppm for the bulk of the methylene (B1212753) (-CH₂-) protons in both alkyl chains.

    • Triplets around 0.9 ppm for the terminal methyl (-CH₃) groups.

• ¹³C NMR Analysis:

  • This provides information on each unique carbon atom in the molecule. Key signals include:

    • A signal around 174 ppm for the carbonyl carbon of the ester group (C=O).

    • Signals in the 128-130 ppm range for the sp² carbons of the double bonds.

    • A signal around 64 ppm for the carbon of the alcohol moiety attached to the ester oxygen (-CH₂-O-).

    • A series of signals between 22-34 ppm for the various methylene carbons, and a signal around 14 ppm for the terminal methyl carbons.[10]

Thermal and Physical Property Determination

2.2.1. Differential Scanning Calorimetry (DSC)

DSC is the primary method for determining the melting point, crystallization behavior, and phase transitions of waxes.[12][13]

• Objective: To measure the melting temperature (Tₘ), enthalpy of fusion (ΔH), and identify any solid-solid phase transitions.

• Protocol:

  • Sample Preparation: 3-5 mg of the linoleyl arachidate sample is accurately weighed into an aluminum DSC pan and hermetically sealed. An empty sealed pan is used as a reference.[14]

  • Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is purged with an inert gas (e.g., nitrogen).

  • Thermal Program:

    • The sample is first equilibrated at a temperature well below its expected melting point (e.g., -20°C).

    • The temperature is then ramped up at a controlled rate (e.g., 5 or 10 K/min) to a temperature above the final melting point (e.g., 80°C).[14]

    • A cooling cycle may also be run to observe crystallization behavior.

• Data Interpretation: The resulting thermogram plots heat flow against temperature. An endothermic peak represents melting. The onset temperature of this peak is typically reported as the melting point, and the area under the peak is proportional to the heat of fusion.[14]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the comprehensive characterization of a wax ester like linoleyl arachidate.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. LINOLEYL ARACHIDATE | 1211905-55-3 [chemicalbook.com]
• 3. LINOLEYL ARACHIDATE | 2892512-31-9 [chemicalbook.com]
• 4. larodan.com [larodan.com]
• 5. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical and physical analyses of wax ester properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 2.7. Analysis of Fatty Acid Profile by Gas Chromatography-Mass Spectrometry (GC-MS) [bio-protocol.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. perkinelmer.com.ar [perkinelmer.com.ar]
• 14. azom.com [azom.com]

A Comprehensive Technical Guide to the Biological Functions of Wax Esters in Skin Lipids

For Researchers, Scientists, and Drug Development Professionals

Abstract

Wax esters, a prominent and unique class of neutral lipids found in human sebum, are critical to the multifaceted functions of the skin.[1] Primarily synthesized by sebaceous glands, these esters of long-chain fatty acids and long-chain fatty alcohols play a pivotal role in maintaining the integrity of the skin's barrier, regulating hydration, and providing innate antimicrobial defense.[1][2] This technical guide provides an in-depth exploration of the biological functions of wax esters in skin lipids, presenting quantitative data, detailed experimental methodologies for their analysis, and an overview of the signaling pathways they influence. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in dermatology, cosmetology, and related fields.

Introduction to Skin Lipids and the Uniqueness of Wax Esters

The surface of human skin is covered by a complex mixture of lipids derived from two primary sources: the epidermis (specifically the stratum corneum) and the sebaceous glands.[3] Epidermal lipids, crucial for the permeability barrier, are composed mainly of ceramides, cholesterol, and free fatty acids.[3] In contrast, sebaceous lipids, which constitute the bulk of skin surface lipids, are a mixture of triglycerides, free fatty acids, squalene, and a significant proportion of wax esters.[1]

Wax esters are unique to sebum and are not produced by any other cell in the human body.[3] They are esters formed from the condensation of a long-chain fatty acid with a long-chain fatty alcohol.[4] This composition confers upon them distinct physicochemical properties, such as a relatively high melting point and significant hydrophobicity, which are central to their biological roles.[5]

Quantitative Composition of Wax Esters in Human Skin Lipids

The concentration of wax esters in skin surface lipids can vary depending on the density of sebaceous glands in a particular anatomical region.[6] Sebum-rich areas like the face and scalp have a higher proportion of wax esters. The following tables summarize the quantitative data on the composition of wax esters and other major lipid classes in human sebum and follicular casts.

Table 1: Major Lipid Classes in Human Sebum [1][7]

Lipid Class	Percentage Composition (%)
Triglycerides & Free Fatty Acids	57.5
Wax Esters	26
Squalene	12
Cholesterol & Cholesterol Esters	4.5

Table 2: Lipid Composition of Follicular Casts [8][9]

Lipid Class	Percentage Composition (mean ± SD) (%)
Free Fatty Acids	33.0 ± 10.0
Wax Esters	25.3 ± 6.0
Squalene	19.9 ± 6.6
Triglycerides	16.1 ± 7.8
Cholesterol	3.8 ± 1.8
Cholesterol Esters	2.0 ± 2.7

Biological Functions of Wax Esters

Skin Barrier Function and Hydration

Wax esters are fundamental to the skin's barrier function, primarily through their contribution to the hydrophobic layer on the skin's surface.[10][11] This lipid film acts as a semi-occlusive barrier, preventing excessive transepidermal water loss (TEWL) and thereby maintaining skin hydration.[3][10] The long, saturated chains of many wax esters allow them to form a stable, ordered layer that is highly resistant to water permeation.[5]

Antimicrobial and Anti-inflammatory Properties

Human sebum possesses innate antimicrobial activity, a significant portion of which is attributed to its unique fatty acid composition, particularly those derived from the hydrolysis of wax esters.[7] A key antimicrobial fatty acid is sapienic acid (16:1n-10), which is the most abundant fatty acid in human sebum and is unique to humans.[1] Sapienic acid exhibits potent bactericidal activity, especially against Gram-positive bacteria such as Staphylococcus aureus.[7] Its mechanism of action involves the disruption of the bacterial cell membrane.

Furthermore, certain fatty acids derived from wax esters can exert anti-inflammatory effects. For instance, omega-3 fatty acids can signal through G protein-coupled receptor 120 (GPR120) to suppress inflammatory pathways in macrophages.[12]

Contribution to Sebum's Physicochemical Properties

The presence of wax esters contributes to the viscosity and emollient properties of sebum.[4] Their relatively high melting point helps to solidify the sebum film on the skin surface, providing a protective coating that is not easily removed.[5] This contributes to the overall texture and feel of the skin.

Experimental Protocols for the Analysis of Wax Esters

The accurate analysis of wax esters in skin lipids is crucial for understanding their role in health and disease. The following are detailed methodologies for their extraction and analysis.

Sample Collection

Skin surface lipids can be collected non-invasively using absorbent pads, solvent washes, or specialized adhesive tapes (e.g., Sebutape®). Follicular casts can be obtained by cyanoacrylate biopsy.

Lipid Extraction

A common method for extracting lipids from collected samples is a modification of the Folch or Bligh and Dyer methods.

Protocol for Solvent Extraction:

• Place the collection medium (e.g., Sebutape®) in a glass vial.

• Add a 2:1 (v/v) mixture of chloroform:methanol.

• Vortex vigorously for 2 minutes to ensure thorough extraction.

• Add 0.2 volumes of 0.9% NaCl solution and vortex again.

• Centrifuge at low speed to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Resuspend the dried lipids in a suitable solvent for analysis (e.g., hexane (B92381) for GC-MS, or a mobile phase compatible solvent for LC-MS).

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation and identification of individual wax ester species.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: 7010B Triple Quadrupole GC/MS or equivalent.

• Column: High-temperature capillary column (e.g., DB-1HT, 15 m x 0.25 mm, 0.10 µm film thickness).

• Injector: Splitless mode at 325°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp 1: 40°C/min to 200°C.

  • Ramp 2: 3°C/min to 320°C, hold for 10 minutes.

• MS Transfer Line Temperature: 310°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-850.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS, particularly with tandem mass spectrometry (MS/MS), is well-suited for the analysis of complex lipid mixtures and can provide detailed structural information.

Instrumentation and Conditions:

• LC System: Agilent 1290 HPLC or equivalent.

• Mass Spectrometer: Agilent 6495 Triple Quadrupole MS or equivalent.

• Column: C18 reversed-phase column suitable for lipidomics.

• Mobile Phase: A gradient of solvents such as acetonitrile, isopropanol, and water with additives like ammonium (B1175870) formate (B1220265) or formic acid to promote ionization.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• MS/MS Analysis: Multiple Reaction Monitoring (MRM) can be used for targeted quantification of specific wax ester species.

Signaling Pathways Influenced by Wax Esters and Their Metabolites

While intact wax esters are largely considered biologically inert, their constituent fatty acids and fatty alcohols can be released through enzymatic hydrolysis and subsequently participate in cellular signaling.

Biosynthesis of Wax Esters

The synthesis of wax esters occurs in sebocytes and involves a two-step enzymatic process. First, a fatty acyl-CoA is reduced to a fatty alcohol by a fatty acyl-CoA reductase (FAR). Then, a wax synthase (WS), such as Acyl-CoA:wax alcohol acyltransferase (AWAT), catalyzes the esterification of the fatty alcohol with another fatty acyl-CoA molecule.[11]

Biosynthesis of Wax Esters in Sebocytes.

PPAR-α Signaling Pathway

Fatty acids, including those derived from wax esters, can act as ligands for Peroxisome Proliferator-Activated Receptors (PPARs). PPAR-α, in particular, plays a crucial role in keratinocyte differentiation and the synthesis of epidermal lipids, thereby contributing to the repair and maintenance of the skin barrier.[13]

PPAR-α signaling pathway activated by fatty acids.

GPR120-Mediated Anti-inflammatory Signaling

Omega-3 fatty acids, which can be components of wax esters, are known to exert anti-inflammatory effects through the G protein-coupled receptor 120 (GPR120).[12] Activation of GPR120 in immune cells like macrophages can inhibit pro-inflammatory signaling pathways, such as the NF-κB pathway.[12]

GPR120-mediated anti-inflammatory signaling.

Conclusion and Future Directions

Wax esters are indispensable components of human skin lipids, contributing significantly to its protective functions. Their role in maintaining the skin barrier, providing hydration, and offering antimicrobial defense underscores their importance in skin health. The unique fatty acids and fatty alcohols that constitute wax esters present intriguing avenues for therapeutic and cosmetic development. A deeper understanding of the signaling pathways modulated by these lipid components could lead to novel strategies for treating inflammatory skin conditions and for enhancing skin barrier function. Further research into the specific roles of different wax ester species and their metabolic fate in the skin will undoubtedly unveil new aspects of their biological significance.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the analysis of wax esters from skin samples.

General experimental workflow for wax ester analysis.

References

• 1. Sebaceous gland lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lipotype.com [lipotype.com]
• 3. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 4. Wax esters | Cyberlipid [cyberlipid.gerli.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Influence of the sebaceous gland density on the stratum corneum lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of wax esters, triglycerides, and free fatty acids of follicular casts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. thejojobacompany.com [thejojobacompany.com]
• 11. Wax Ester Synthesis (AWAT1) Analysis - Creative Biolabs [creative-biolabs.com]
• 12. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]

An In-depth Technical Guide to the Metabolism of Linoleic Acid in Human Keratinocytes

Audience: Researchers, scientists, and drug development professionals.

Introduction

Linoleic acid (LA), an omega-6 polyunsaturated fatty acid, is an essential component of the human epidermis, playing a critical role in maintaining the skin's barrier function and regulating cellular processes.[1][2] Unlike many other cell types, keratinocytes cannot synthesize linoleic acid de novo, thus relying on its uptake from the diet and circulation.[3][4] Once within the keratinocyte, linoleic acid is not merely a structural component but is actively metabolized into a variety of bioactive lipid mediators. These metabolites are integral to the regulation of inflammation, cell differentiation, and proliferation. Dysregulation of linoleic acid metabolism in keratinocytes has been implicated in various skin disorders, highlighting its importance in cutaneous homeostasis. This technical guide provides a comprehensive overview of the core metabolic pathways of linoleic acid in human keratinocytes, the signaling roles of its metabolites, quantitative data on these processes, and detailed experimental protocols for their investigation.

Core Metabolic Pathways of Linoleic Acid in Keratinocytes

Human keratinocytes metabolize linoleic acid through three primary enzymatic pathways: the lipoxygenase (LOX) pathway, the cyclooxygenase (COX) pathway, and the cytochrome P450 (CYP) epoxygenase pathway. Additionally, under certain conditions, keratinocytes can convert linoleic acid to arachidonic acid.

Lipoxygenase (LOX) Pathway

The lipoxygenase pathway is a major route for linoleic acid metabolism in keratinocytes, with 15-lipoxygenase-1 (15-LOX-1) being a key enzyme.[5][6]

• 15-Lipoxygenase-1 (15-LOX-1): This cytosolic enzyme catalyzes the insertion of molecular oxygen into linoleic acid to produce 13-hydroperoxyoctadecadienoic acid (13-HPODE).[5] 13-HPODE is then rapidly reduced to the more stable 13-hydroxyoctadecadienoic acid (13-HODE).[5] 15-LOX-1 can also metabolize arachidonic acid to 15-hydroxyeicosatetraenoic acid (15-HETE).[5][6] The activity of 15-LOX-1 is calcium-dependent.[5]

Cyclooxygenase (COX) Pathway

The cyclooxygenase (COX) pathway, primarily associated with the metabolism of arachidonic acid to prostaglandins, can also metabolize linoleic acid, although to a lesser extent.

• Cyclooxygenase-2 (COX-2): In response to inflammatory stimuli such as UVB radiation, the expression of COX-2 is upregulated in keratinocytes.[7][8] COX-2 can oxygenate linoleic acid to produce hydroxy- and hydroperoxy-octadecadienoic acids.

Cytochrome P450 (CYP) Epoxygenase Pathway

Cytochrome P450 epoxygenases represent another significant pathway for the metabolism of polyunsaturated fatty acids, including linoleic acid.

• CYP Epoxygenases: These enzymes convert linoleic acid into epoxyoctadecenoic acids (EpOMEs), such as 9,10-EpOME and 12,13-EpOME. These epoxides can be further metabolized by soluble epoxide hydrolase (sEH) into their corresponding diols, dihydroxyoctadecenoic acids (DiHOMEs).

Conversion to Arachidonic Acid

While the epidermis in vivo is generally considered to have limited capacity to convert linoleic acid to arachidonic acid (AA), cultured keratinocytes have demonstrated the ability to perform this conversion.[9] This pathway involves a series of desaturation and elongation steps, with delta-6 desaturase being the initial rate-limiting enzyme.[9]

Signaling Pathways of Linoleic Acid and its Metabolites

Linoleic acid and its metabolites are not merely byproducts of enzymatic reactions; they are potent signaling molecules that modulate various cellular functions in keratinocytes, primarily through nuclear receptors and other signaling cascades.

Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a family of nuclear receptors that play a crucial role in lipid metabolism and inflammation. Linoleic acid and its derivatives are known ligands for PPARs.

• PPARα: Activation of PPARα by linoleic acid and its metabolites has been shown to induce keratinocyte differentiation. This is evidenced by the increased expression of differentiation markers such as involucrin (B1238512) and transglutaminase.

• PPARβ/δ: This is the predominant PPAR isoform in keratinocytes. Its activation by linoleic acid and other fatty acids can influence keratinocyte proliferation and differentiation.

NF-κB Signaling Pathway

The NF-κB signaling pathway is a central regulator of inflammation. Metabolites of linoleic acid can modulate this pathway.

• 13(S)-HODE: This 15-LOX-1 derived metabolite has been shown to induce keratin (B1170402) 1 expression through the activation of the NF-κB pathway, thereby promoting keratinocyte differentiation.

Quantitative Data

Table 1: Enzyme Kinetics of 15-Lipoxygenase-1 in Human Keratinocytes

Substrate	Km (µM)	Reference
Linoleic Acid	9.5	[5]
Arachidonic Acid	10.6	[5]

Table 2: Effects of Linoleic Acid on Gene and Protein Expression in Human Keratinocytes

Treatment	Gene/Protein	Effect	Reference
Linoleic Acid (50 µM) on UVB-irradiated HaCaT cells	COX-2	Downregulation	[7][8]
Linoleic Acid (50 µM) on UVB-irradiated HaCaT cells	GCLC (Glutamate-cysteine ligase catalytic subunit)	Upregulation	[7][8]
Linoleic Acid (50 µM) on UVB-irradiated HaCaT cells	GSS (Glutathione synthetase)	Upregulation	[7][8]
Clofibric acid (PPARα activator)	Involucrin mRNA	2-7 fold increase
Clofibric acid (PPARα activator)	Transglutaminase mRNA	2-7 fold increase
Clofibric acid (PPARα activator)	Involucrin protein	4-12 fold increase
Clofibric acid (PPARα activator)	Transglutaminase protein	4-12 fold increase

Table 3: Linoleic Acid Uptake and Incorporation in Cultured Human Keratinocytes

Culture Condition	Parameter	Value	Reference
Submerged	Linoleic Acid Uptake	Dose-dependent increase with medium concentrations from 0 to 20 µg/ml.	[10]
Submerged	Incorporation into Triglycerides	Markedly increased with higher LA concentrations.	[10]
Air-Exposed	Linoleic Acid Uptake	Dose-dependent increase with medium concentrations from 4 to 30 µg/ml, but overall lower than submerged cultures.	[10]
Lifted (Differentiated)	Linoleic Acid Uptake	2-fold increase compared to submerged cultures.	[11]

Experimental Protocols

Human Epidermal Keratinocyte (HEK) Culture

This protocol describes the general procedure for culturing primary human epidermal keratinocytes.

Materials:

• Keratinocyte Serum-Free Growth Medium (e.g., Gibco 131-500)

• T-75 culture flasks

• Hanks' Balanced Salt Solution (HBSS)

• Trypsin/EDTA Solution (e.g., Sigma T3924)

• Soybean Trypsin Inhibitor

• Phosphate Buffered Saline (PBS), Ca2+/Mg2+ free

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Thawing Cells: Rapidly thaw a cryovial of HEKs in a 37°C water bath. Transfer the cell suspension to a sterile centrifuge tube containing 9 ml of pre-warmed Keratinocyte Growth Medium. Centrifuge at 300 x g for 5 minutes.

• Seeding: Aspirate the supernatant and resuspend the cell pellet in an appropriate volume of medium. Seed the cells at a density of 5,000-10,000 cells/cm² in a T-75 flask containing 15 ml of medium.[3]

• Incubation: Place the flask in a humidified incubator at 37°C with 5% CO2. Loosen the cap to allow for gas exchange. Do not disturb the culture for the first 24 hours.

• Medium Change: Change the medium every 2-3 days.

• Subculturing: When cells reach 70-80% confluency, wash the monolayer twice with sterile PBS.[3] Add 2 ml of Trypsin/EDTA solution to the T-75 flask and incubate at 37°C for 2-5 minutes, or until cells detach.[3] Neutralize the trypsin with an equal volume of soybean trypsin inhibitor solution.[3] Collect the cell suspension and centrifuge at 300 x g for 5 minutes.[3] Resuspend the pellet in fresh medium and re-plate at the desired density.[3]

Lipid Extraction from Cultured Keratinocytes

This protocol is for the extraction of total lipids from cultured keratinocytes.

Materials:

• Methanol (B129727) (HPLC grade)

• Chloroform (B151607) (HPLC grade)

• Deionized water

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas stream or vacuum concentrator

Procedure:

• Cell Harvesting: Harvest cultured keratinocytes by scraping or trypsinization. Wash the cell pellet twice with cold PBS.

• Solvent Addition: For approximately 10^6 to 10^7 cells, add 1 ml of methanol to the cell pellet and vortex thoroughly.

• Extraction: Add 2 ml of chloroform to the tube, vortex, and incubate on ice for 15 minutes.

• Phase Separation: Add 0.8 ml of deionized water to the tube and vortex vigorously. Centrifuge at 1,000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean glass tube.

• Drying: Evaporate the solvent under a gentle stream of nitrogen or using a vacuum concentrator.

• Storage: Store the dried lipid extract at -80°C until further analysis.

Thin-Layer Chromatography (TLC) of Fatty Acid Metabolites

This protocol provides a general method for separating lipid classes by TLC.

Materials:

• Silica (B1680970) gel TLC plates (e.g., 20 x 20 cm)

• Developing tank

• Mobile phase (e.g., hexane (B92381):diethyl ether:acetic acid, 80:20:1, v/v/v for neutral lipids)

• Iodine vapor or other visualization reagent

• Spotting capillaries

Procedure:

• Plate Activation: Activate the silica gel plate by heating at 110°C for 30-60 minutes. Allow to cool in a desiccator.

• Sample Application: Dissolve the dried lipid extract in a small volume of chloroform:methanol (2:1, v/v). Using a spotting capillary, carefully apply the sample as a small spot on the origin line of the TLC plate.

• Development: Place the TLC plate in a developing tank containing the appropriate mobile phase. Ensure the solvent level is below the origin line. Seal the tank and allow the solvent to migrate up the plate.

• Visualization: Once the solvent front has reached the desired height, remove the plate from the tank and allow it to air dry. Visualize the separated lipid spots by placing the plate in a tank containing iodine crystals or by spraying with a suitable visualization reagent.

• Identification: Identify the lipid classes by comparing their migration distance (Rf value) to that of known standards run on the same plate.

High-Performance Liquid Chromatography (HPLC) for HODE Analysis

This protocol outlines a method for the analysis of 13-HODE.

Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile phase (e.g., methanol:water:acetic acid, 85:15:0.01, v/v/v)

• 13-HODE standard

Procedure:

• Sample Preparation: Resuspend the dried lipid extract in the mobile phase.

• Injection: Inject the sample onto the HPLC column.

• Elution: Elute the compounds isocratically with the mobile phase at a flow rate of 1 ml/min.

• Detection: Monitor the eluent at 235 nm, the characteristic absorbance wavelength for conjugated dienes in HODEs.

• Quantification: Quantify the amount of 13-HODE in the sample by comparing the peak area to a standard curve generated with known amounts of the 13-HODE standard.

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Analysis

This protocol describes the analysis of fatty acid methyl esters (FAMEs) by GC-MS.

Materials:

• GC-MS system

• Capillary GC column (e.g., DB-225ms)

• Methanol with 1% sulfuric acid or boron trifluoride-methanol

• Hexane

• Internal standard (e.g., heptadecanoic acid)

Procedure:

• Derivatization to FAMEs: Add a known amount of internal standard to the lipid extract. Add 2 ml of methanol with 1% sulfuric acid and heat at 80°C for 1 hour.

• Extraction of FAMEs: After cooling, add 1 ml of hexane and 1 ml of water. Vortex and centrifuge. Collect the upper hexane layer containing the FAMEs.

• GC-MS Analysis: Inject an aliquot of the hexane extract into the GC-MS.

• Separation and Detection: Separate the FAMEs on the GC column using a suitable temperature program. The mass spectrometer will identify the individual FAMEs based on their mass spectra.

• Quantification: Quantify the individual fatty acids by comparing their peak areas to the peak area of the internal standard.

Assessment of Keratinocyte Differentiation Markers

This protocol describes the immunofluorescent staining of involucrin, a marker of keratinocyte differentiation.

Materials:

• Cultured keratinocytes on coverslips

• 4% paraformaldehyde in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 5% bovine serum albumin in PBS)

• Primary antibody (anti-involucrin)

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Fluorescence microscope

Procedure:

• Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Blocking: Block non-specific antibody binding with blocking buffer for 1 hour.

• Primary Antibody Incubation: Incubate with the anti-involucrin antibody (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstaining: Stain the nuclei with DAPI for 5 minutes.

• Mounting and Visualization: Wash the cells and mount the coverslips on microscope slides. Visualize the staining using a fluorescence microscope. The percentage of involucrin-positive cells can be quantified.[12]

Visualizations

Caption: Major metabolic pathways of linoleic acid in human keratinocytes.

Caption: Signaling pathways of linoleic acid and its metabolites in keratinocytes.

References

• 1. Isolation, Primary Culture, and Cryopreservation of Human Keratinocytes | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. episkin.com [episkin.com]
• 3. zen-bio.com [zen-bio.com]
• 4. A Simplified and Efficient Method to Isolate Primary Human Keratinocytes from Adult Skin Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzymatic properties of the 15-lipoxygenase of human cultured keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective expression of 15-lipoxygenase activity by cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Linoleic Acid Induces Metabolic Reprogramming and Inhibits Oxidative and Inflammatory Effects in Keratinocytes Exposed to UVB Radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Linoleic Acid Induces Metabolic Reprogramming and Inhibits Oxidative and Inflammatory Effects in Keratinocytes Exposed to UVB Radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Conversion of linoleic acid into arachidonic acid by cultured murine and human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Incorporation of linoleic acid by cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Differential utilization of linoleic and arachidonic acid by cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A new method for quantifying keratinocyte differentiation using immunofluorescent staining of involucrin and cytofluorography - PubMed [pubmed.ncbi.nlm.nih.gov]

Linoleyl Arachidate in Sebum: A Technical Guide to its Role in Skin Homeostasis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleyl arachidate (B1238690), a prominent wax ester in human sebum, is emerging as a key lipid in maintaining skin barrier function and regulating follicular health. Comprising an ester of linoleic acid and arachidic acid, its presence and concentration within the complex lipid matrix of sebum are critical for normal skin physiology. Dysregulation in the levels of linoleyl arachidate, often reflected as a deficiency in its linoleic acid moiety, has been implicated in the pathogenesis of acne vulgaris through mechanisms involving follicular hyperkeratinization. This technical guide provides a comprehensive overview of linoleyl arachidate as a component of sebum, detailing its quantitative presence, the methodologies for its analysis, and its putative role in cutaneous signaling pathways. The information presented herein is intended to support further research and the development of novel therapeutic strategies targeting the intricate lipid biochemistry of the skin.

Quantitative Composition of Sebum Lipids

Human sebum is a complex mixture of lipids, with wax esters constituting a significant fraction. While the exact percentage of individual wax ester species can vary, the overall composition of major lipid classes in sebum and follicular casts is well-documented.

Table 1: Gross Lipid Composition of Human Sebum and Follicular Casts

Lipid Class	Sebum Composition (%)[1][2][3]	Follicular Cast Composition (%)[4]
Triglycerides & Free Fatty Acids	57.5	49.1 (16.1% Triglycerides, 33.0% Free Fatty Acids)
Wax Esters	26.0	25.3
Squalene	12.0	19.9
Cholesterol & Cholesterol Esters	4.5	5.8 (3.8% Cholesterol, 2.0% Cholesterol Esters)

Table 2: Fatty Acid and Fatty Alcohol Moieties in Sebum Wax Esters

While specific quantitative data for intact linoleyl arachidate in facial sebum is not extensively detailed in the literature, analysis of the constituent fatty acid and fatty alcohol moieties of the total wax ester fraction provides critical insights. A decrease in the proportion of linoleic acid in wax esters is a notable feature in individuals with acne vulgaris[1][3].

Moiety	Common Fatty Acids	Common Fatty Alcohols
Components	Palmitic acid (C16:0), Sapienic acid (C16:1Δ6), Oleic acid (C18:1Δ9), Linoleic acid (C18:2Δ9,12) , Sebaleic acid (C18:2Δ5,8)[1][5]	C14:0, C16:0, C17:0, C18:0, C20:0 (Arachidic alcohol) [4]

Biological Significance of Linoleyl Arachidate

The biological importance of linoleyl arachidate is primarily attributed to its linoleic acid component, an essential fatty acid that cannot be synthesized by humans and must be obtained from external sources.

Epidermal Barrier Function

Linoleic acid is a crucial component of ceramides, which are essential for the formation and maintenance of the epidermal permeability barrier[6]. A deficiency in linoleic acid can impair this barrier, leading to increased transepidermal water loss (TEWL) and dry skin conditions. Topical application of linoleic acid has been shown to improve skin barrier function[7]. The presence of linoleyl arachidate in sebum contributes to the pool of linoleic acid available to the epidermis.

Follicular Keratinization and Acne Vulgaris

A key hypothesis in the pathogenesis of acne is the "linoleic acid deficiency" theory. Reduced levels of linoleic acid in the sebum within the pilosebaceous unit are thought to lead to follicular hyperkeratinization, a critical step in the formation of microcomedones[8]. This altered keratinization process is a primary target for retinoid therapies. The proportion of linoleic acid in sebum wax esters has been observed to be lower in individuals with acne, suggesting that a sufficient concentration of linoleyl arachidate and other linoleate-containing esters is necessary for normal follicular health[1][3].

Experimental Protocols

The analysis of linoleyl arachidate and other sebum lipids requires specific methodologies for collection, separation, and identification.

Sebum Collection

A non-invasive and standardized method for collecting sebum from the skin surface is essential for reproducible quantitative analysis.

• Method: Sebutape® Application

• Procedure:

  • Clean the sampling area (e.g., forehead, back) with a mild cleanser and allow the skin to equilibrate for at least one hour.

  • Apply a Sebutape® adhesive patch to the skin surface and press firmly for a standardized duration (e.g., 15-30 minutes).

  • Carefully remove the patch. The sebum absorbed onto the tape can then be extracted for analysis.

Lipid Extraction

• Method: Solvent Extraction from Sebutape®

• Procedure:

  • Place the Sebutape® patch into a glass vial.

  • Add a solvent mixture, such as chloroform:methanol (2:1, v/v), to fully immerse the tape.

  • Agitate the vial for a set period (e.g., 30 minutes) to ensure complete extraction of lipids.

  • Remove the tape and evaporate the solvent under a stream of nitrogen to obtain the crude lipid extract.

  • Redissolve the lipid extract in a known volume of a suitable solvent (e.g., hexane) for further analysis.

Separation of Wax Esters by Thin-Layer Chromatography (TLC)

TLC is a fundamental technique for separating the different lipid classes within the sebum extract.

• Stationary Phase: Silica gel 60 TLC plates.

• Mobile Phase (Solvent System): A non-polar solvent system is used to separate neutral lipids. A common system is hexane:diethyl ether:acetic acid (85:15:2, v/v/v) [9].

• Procedure:

  • Spot the concentrated lipid extract onto the baseline of the TLC plate alongside appropriate standards (e.g., pure wax esters, triglycerides, free fatty acids).

  • Develop the plate in a sealed chromatography tank containing the mobile phase.

  • After the solvent front has reached the desired height, remove the plate and allow it to dry.

  • Visualize the separated lipid spots by spraying with a suitable reagent (e.g., 10% cupric sulfate (B86663) in 8% phosphoric acid) and charring on a hot plate[9].

  • The band corresponding to wax esters can be identified by its Rf value relative to the standards and scraped from the plate for further analysis.

Quantitative Analysis of Intact Wax Esters by Gas Chromatography-Mass Spectrometry (GC-MS)

High-temperature GC-MS is a powerful technique for the separation and quantification of individual intact wax esters.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A high-temperature, non-polar capillary column (e.g., DB-1HT).

• Carrier Gas: Helium.

• Injection: Cold on-column injection is preferred to prevent thermal degradation of high molecular weight wax esters.

• Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp 1: Increase to 200°C at a rate of 40°C/min.

  • Ramp 2: Increase to 320°C at a rate of 3°C/min, hold for 10 minutes.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-850.

• Quantification: An internal standard (e.g., a wax ester not naturally present in sebum) should be added to the sample prior to analysis. A calibration curve is generated using authentic standards of known concentrations to quantify the amount of linoleyl arachidate in the sample.

Signaling Pathways and Molecular Mechanisms

While direct signaling pathways for intact linoleyl arachidate have not been fully elucidated, the biological activities of its constituent fatty acid, linoleic acid, provide strong indications of its potential molecular mechanisms of action, particularly through the activation of Peroxisome Proliferator-Activated Receptors (PPARs).

PPAR Activation and Sebocyte Differentiation

PPARs are ligand-activated transcription factors that play a crucial role in lipid metabolism and cellular differentiation. Linoleic acid is a known ligand for PPARs, particularly PPARα and PPARβ/δ, which are expressed in skin cells, including sebocytes and keratinocytes[10].

Caption: Putative signaling pathway of linoleyl arachidate components in sebocytes.

Activation of PPARs by linoleic acid in sebocytes can lead to:

• Modulation of Lipid Metabolism: Regulation of genes involved in the synthesis of various lipid species.

• Induction of Differentiation: Promoting the maturation of sebocytes.

• Anti-inflammatory Effects: Inhibition of the expression of pro-inflammatory cytokines, which is relevant in inflammatory skin conditions like acne.

Experimental Workflow for Investigating PPAR Activation

Caption: Workflow for investigating linoleyl arachidate's effect on PPAR signaling.

Future Directions and Therapeutic Implications

The integral role of linoleyl arachidate in sebum points to its potential as a target for therapeutic intervention. Strategies aimed at restoring or modulating the levels of this specific wax ester in the skin could offer novel approaches for the management of acne and other conditions characterized by impaired skin barrier function. The development of topical formulations containing linoleyl arachidate or agents that promote its endogenous synthesis warrants further investigation. A deeper understanding of the direct interactions of intact wax esters with cellular receptors and signaling pathways will be crucial in advancing this field.

Conclusion

Linoleyl arachidate is a vital, yet under-investigated, component of human sebum. Its contribution of linoleic acid is essential for maintaining the integrity of the epidermal barrier and for the proper regulation of follicular keratinization. The analytical methods detailed in this guide provide a framework for the accurate quantification of this and other wax esters, which is fundamental for elucidating their precise roles in skin health and disease. Further research into the specific biological activities and signaling pathways of intact linoleyl arachidate will undoubtedly open new avenues for the development of innovative dermatological therapies.

References

• 1. Sebaceous gland lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sebaceous-immunobiology is orchestrated by sebum lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of wax esters, triglycerides, and free fatty acids of follicular casts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of aging on sebaceous gland activity and on the fatty acid composition of wax esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pure.psu.edu [pure.psu.edu]
• 8. researchgate.net [researchgate.net]
• 9. Peroxisome proliferator-activated receptors (PPARs) in skin health, repair and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Activation of Peroxisome Proliferator-Activated Receptor-β/δ (PPARβ/δ) in Keratinocytes by Endogenous Fatty Acids | MDPI [mdpi.com]

A Technical Guide to the Enzymatic Synthesis of Wax Esters with Bacterial Enzymes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Wax esters, valued for their diverse applications in cosmetics, pharmaceuticals, and as biofuels, are increasingly being produced through sustainable biotechnological routes. The enzymatic synthesis of these compounds using bacterial enzymes offers a promising alternative to traditional chemical methods, providing high specificity, milder reaction conditions, and the potential for novel product profiles. This technical guide provides an in-depth overview of the core principles and methodologies for the enzymatic synthesis of wax esters using bacterial enzymes. It covers the key enzymes and their substrates, detailed experimental protocols for enzyme production and wax ester synthesis, and methods for product analysis. Quantitative data on enzyme activity and reaction yields are presented in structured tables for easy comparison, and key pathways and workflows are visualized using diagrams to facilitate understanding.

Introduction

Wax esters are esters of long-chain fatty acids and long-chain fatty alcohols.[1][2] Their unique physicochemical properties, including lubricity, hydrophobicity, and thermal stability, make them valuable in a wide range of industrial applications.[3] Historically sourced from plants like jojoba and animals such as sperm whales, there is a growing demand for more sustainable and ethically sourced wax esters.[3] Microbial production, particularly using bacterial enzymes, presents a highly attractive alternative.[3]

Bacteria, in certain genera, naturally synthesize and accumulate wax esters as energy and carbon storage compounds.[4][5] The key enzymes in this process, particularly wax ester synthases, have been identified and characterized from various bacterial species, offering a toolbox for the tailored synthesis of specific wax esters.[4][5] This guide focuses on the practical aspects of utilizing these bacterial enzymes for in vitro and in vivo wax ester production.

The Enzymatic Machinery: Key Bacterial Enzymes

The biosynthesis of wax esters in bacteria is primarily a two-step process involving the reduction of a fatty acyl-CoA to a fatty alcohol, followed by the esterification of this alcohol with a second fatty acyl-CoA molecule.[2][6]

• Fatty Acyl-CoA Reductases (FARs): These enzymes catalyze the reduction of fatty acyl-CoAs to fatty aldehydes. In some bacteria, a subsequent reduction to a fatty alcohol is carried out by a fatty aldehyde reductase.[2][6] The substrate specificity of the FAR can influence the fatty alcohol composition of the final wax ester.

• Wax Ester Synthase/acyl-CoA:diacylglycerol Acyltransferase (WS/DGAT): This bifunctional enzyme is the key player in the final step of wax ester synthesis.[4][5] It catalyzes the esterification of a fatty alcohol with a fatty acyl-CoA.[4][5] Many bacterial WS/DGAT enzymes exhibit broad substrate specificity, accepting a wide range of fatty acyl-CoAs and fatty alcohols of varying chain lengths and degrees of saturation.[7][8]

Several bacterial species have been identified as producers of wax esters and are sources of these valuable enzymes. These include, but are not limited to, Acinetobacter baylyi, Marinobacter aquaeolei, Rhodococcus jostii, and Psychrobacter cryohalolentis.[4][5]

Quantitative Data on Bacterial Wax Ester Synthases

The efficiency and substrate preference of bacterial wax ester synthases are critical factors for their application in targeted synthesis. The following tables summarize key quantitative data for several well-characterized enzymes.

Table 1: Specific Activity of Bacterial Wax Ester Synthases with Various Substrates

Enzyme Source	Acyl-CoA Donor (Concentration)	Fatty Alcohol Acceptor (Concentration)	Specific Activity (nmol·min⁻¹·mg⁻¹)	Reference
Acinetobacter baylyi ADP1	Palmitoyl-CoA (4.72 µM)	Ethanol	Low but significant	[7]
Butanol	Low	[7]
Hexanol	Low	[7]
Octanol	Low	[7]
C14 Alcohol	High	[7]
C16 Alcohol	High	[7]
C18 Alcohol	High	[7]
C20-C30 Alcohols	Decreasing with chain length	[7]
Marinobacter aquaeolei VT8	Palmitoyl-CoA	C12 Alcohol	High	[9]
Psychrobacter cryohalolentis K5	Palmitoyl-CoA	C14 Alcohol	Highest specificity	[9]

Table 2: Kinetic Parameters of Bacterial Wax Ester Synthases

Enzyme Source	Substrate	K_m_ (µM)	k_cat_ (s⁻¹)	Reference
Acinetobacter sp. ADP1	Palmitoyl-CoA	29	Not Reported	[7]
Feather-degrading actinomycete (Hydrolase)	Cetyl-palmitate	850	11.63	[6]

Table 3: Optimal Reaction Conditions for Bacterial Wax Ester Synthase Activity

Enzyme Source	Optimal pH	Optimal Temperature (°C)	Reference
Acinetobacter sp. ADP1	8.0	40-45	[7]
Esterase from Geobacillus sp. TF17	7.5	50	[10]
Esterase from Bacillus sp. HP 96	8.0	40	[10]

Table 4: In Vivo Wax Ester Production in Engineered Bacteria

Host Strain	Engineered Enzymes	Carbon Source	Titer	Yield	Reference
E. coli BL21(DE3)	FAR and WS	Glucose, FFA, Soybean oil, WCO	3.7-4.0 g/L	Not Reported	[11]
Rhodococcus jostii RHA1	fcrA and ws2	Glucose	~5 g/L	0.025 g/g glucose	[12]

Signaling Pathways and Regulatory Mechanisms

The production of wax esters in bacteria is a regulated process, often triggered by specific environmental cues such as nutrient limitation. Understanding these regulatory networks is crucial for optimizing microbial production strains.

Transcriptional Regulation in Acinetobacter baylyi

In Acinetobacter baylyi ADP1, a global transcriptional regulator named AtfA has been identified.[13][14] Deletion of the atfA gene affects the expression of over 500 genes, leading to various phenotypic changes, including altered cell fitness and biofilm formation.[13][14] It is important to note that the gene encoding the wax ester synthase in this organism is also designated as atfA, which can cause confusion.[15] The acidic transcription factor AtfA is a small, highly acidic protein that interacts with RNA polymerase.[13][15] While it is a global regulator, its specific role in the direct transcriptional regulation of the wax ester synthase gene requires further elucidation.[13][15]

Caption: Putative role of AtfA as a global regulator in A. baylyi.

Metabolic Regulation in Marinobacter

In Marinobacter species, wax ester accumulation is often linked to their ability to grow on hydrocarbons like alkanes.[16][17] Biofilm formation at the alkane-water interface is correlated with wax ester production, suggesting that the uptake of these hydrophobic substrates is coupled to their storage as intracellular wax ester inclusions.[16][17] This indicates a metabolic regulation where the influx of fatty acid precursors from alkane degradation is channeled towards wax ester synthesis, likely as a mechanism to store carbon and energy.[16][17]

Caption: Metabolic flow for wax ester synthesis from alkanes in Marinobacter.

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the enzymatic synthesis of wax esters.

Heterologous Expression and Purification of His-tagged Wax Ester Synthase from E. coli

This protocol is a general guideline for the expression and purification of a His-tagged bacterial wax ester synthase.

1. Transformation:

• Transform E. coli BL21(DE3) competent cells with the expression plasmid containing the wax ester synthase gene with an N- or C-terminal His6-tag.
• Plate the transformed cells on LB agar (B569324) plates containing the appropriate antibiotic for selection and incubate overnight at 37°C.

2. Expression:

• Inoculate a single colony into 5-10 mL of LB medium with the selective antibiotic and grow overnight at 37°C with shaking.
• The next day, inoculate a larger volume of LB medium (e.g., 1 L) with the overnight culture to an OD600 of 0.1.
• Grow the culture at 37°C with shaking to an OD600 of 0.5-0.6.
• Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.
• Continue to grow the culture for 3-4 hours at 37°C or overnight at a lower temperature (e.g., 18-25°C) to improve protein solubility.

3. Cell Lysis:

• Harvest the cells by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C).
• Resuspend the cell pellet in lysis buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 10 mM imidazole, pH 8.0) containing a protease inhibitor cocktail.
• Lyse the cells by sonication on ice or using a French press.
• Clarify the lysate by centrifugation (e.g., 15,000 x g for 30 minutes at 4°C) to remove cell debris.

4. Purification:

• Equilibrate a Ni-NTA affinity chromatography column with lysis buffer.
• Load the cleared lysate onto the column.
• Wash the column with wash buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 20 mM imidazole, pH 8.0) to remove non-specifically bound proteins.
• Elute the His-tagged protein with elution buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 250 mM imidazole, pH 8.0).
• Collect fractions and analyze by SDS-PAGE to check for purity.
• Pool the pure fractions and dialyze against a suitable storage buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10% glycerol, pH 7.5).
• Store the purified enzyme at -80°C.

Transformation [label="Transformation of E. coli"]; Expression [label="Protein Expression (IPTG Induction)"]; Harvesting [label="Cell Harvesting"]; Lysis [label="Cell Lysis (Sonication)"]; Clarification [label="Lysate Clarification (Centrifugation)"]; Affinity_Chromatography [label="Ni-NTA Affinity Chromatography", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Wash [label="Washing"]; Elution [label="Elution"]; Analysis [label="SDS-PAGE Analysis"]; Dialysis [label="Dialysis and Storage"];

Transformation -> Expression; Expression -> Harvesting; Harvesting -> Lysis; Lysis -> Clarification; Clarification -> Affinity_Chromatography; Affinity_Chromatography -> Wash; Wash -> Elution; Elution -> Analysis; Analysis -> Dialysis; }

Caption: Workflow for heterologous expression and purification of wax ester synthase.

In Vitro Enzymatic Synthesis of Wax Esters

This protocol describes a typical assay for measuring the activity of a purified wax ester synthase.

Materials:

• Purified wax ester synthase

• Fatty acyl-CoA (e.g., [1-¹⁴C]palmitoyl-CoA for radioactive detection)

• Fatty alcohol (e.g., 1-octadecanol)

• Assay buffer (e.g., 125 mM sodium phosphate, pH 7.4)

• Bovine serum albumin (BSA)

• Reaction termination solution (e.g., chloroform (B151607) or isopropanol:acetic acid 4:1 v/v)

• Organic solvent for extraction (e.g., hexane)

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube. A typical 250 µL reaction could contain:

  • Assay buffer

  • BSA (to a final concentration of ~12.5 µg/mL to aid in substrate emulsification)[7]

  • Fatty alcohol (e.g., to a final concentration of 3.75 mM)[18]

  • Purified enzyme (e.g., 1-10 µg)

• Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 35-45°C) for 5 minutes.

• Initiate the reaction by adding the fatty acyl-CoA (e.g., to a final concentration of 4.72 µM).[18]

• Incubate the reaction for a defined period (e.g., 30 minutes) at the optimal temperature.

• Terminate the reaction by adding the termination solution.

• Extract the lipids by adding an organic solvent (e.g., hexane), vortexing, and centrifuging to separate the phases.

• Transfer the organic phase containing the wax esters to a new tube for analysis.

Analysis of Wax Esters by GC-MS

This protocol provides a general method for the analysis of wax esters. For quantitative analysis of fatty acid composition, a derivatization to fatty acid methyl esters (FAMEs) is often performed.

1. Sample Preparation (Intact Wax Esters):

• Dissolve the extracted wax ester sample in a suitable volatile solvent like hexane (B92381) or toluene (B28343) to a final concentration of 0.1–1.0 mg/mL.[1]

2. Sample Preparation (FAMEs for Fatty Acid Profiling):

• To the dried lipid extract, add a methylation reagent (e.g., 1.2% HCl in methanol/toluene).[19]
• Incubate at 100°C for 1-1.5 hours.[19]
• After cooling, add water and hexane to extract the FAMEs into the hexane layer.[19]
• The hexane layer is then ready for GC-MS analysis.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent.[1]
• Column: A non-polar capillary column such as a DB-1HT (15 m x 0.25 mm, 0.10 µm film thickness) is suitable for high-temperature analysis of intact wax esters.[1]
• Oven Temperature Program:
• Initial temperature: e.g., 50°C, hold for 1 minute.
• Ramp 1: to 200°C at 40°C/min.
• Ramp 2: to 320°C at 3°C/min, hold for 10 minutes.[1]
• Injector Temperature: e.g., 300°C.
• Carrier Gas: Helium.
• Mass Spectrometer: 7010B Triple Quadrupole GC/MS or equivalent.[1]
• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]
• Scan Range: m/z 50-850.[1]
• MS Transfer Line Temperature: 310°C.[1]
• Ion Source Temperature: 230°C.[1]

Sample [label="Wax Ester Sample"]; Extraction [label="Solvent Extraction"]; Derivatization [label="Derivatization to FAMEs (Optional)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Injection [label="GC Injection"]; Separation [label="Chromatographic Separation"]; Ionization [label="Ionization (EI)"]; Detection [label="Mass Detection"]; Analysis [label="Data Analysis"];

Sample -> Extraction; Extraction -> Derivatization; Derivatization -> Injection; Extraction -> Injection; Injection -> Separation; Separation -> Ionization; Ionization -> Detection; Detection -> Analysis; }

Caption: General workflow for the GC-MS analysis of wax esters.

Conclusion

The enzymatic synthesis of wax esters using bacterial enzymes represents a powerful and versatile approach for the sustainable production of these valuable oleochemicals. A thorough understanding of the properties of different bacterial wax ester synthases, coupled with optimized reaction conditions and robust analytical methods, is key to harnessing their full potential. The data and protocols presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals to explore and advance the field of bacterial wax ester synthesis for a wide range of applications. Further research into the regulatory networks governing wax ester metabolism in bacteria will undoubtedly unlock new strategies for enhancing production and tailoring product profiles to meet specific industrial needs.

References

• 1. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 2. labinsights.nl [labinsights.nl]
• 3. Bacterial wax synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Differences in substrate specificities of five bacterial wax ester synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Wax Ester Synthase/Acyl Coenzyme A:Diacylglycerol Acyltransferase from Acinetobacter sp. Strain ADP1: Characterization of a Novel Type of Acyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Heterologous Expression and Purification of Eukaryotic ALA Synthase from E. coli | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Microbial synthesis of wax esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. AtfA, a new factor in global regulation of transcription in Acinetobacter spp | Semantic Scholar [semanticscholar.org]
• 14. AtfA, a new factor in global regulation of transcription in Acinetobacter spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Cytoplasmic wax ester accumulation during biofilm-driven substrate assimilation at the alkane--water interface by Marinobacter hydrocarbonoclasticus SP17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Identification of the Wax Ester Synthase/Acyl-Coenzyme A:Diacylglycerol Acyltransferase WSD1 Required for Stem Wax Ester Biosynthesis in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Substrate Specificity of Wax Ester Synthase Enzymes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wax esters (WEs) are neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol.[1] They serve diverse biological functions, from energy storage in various organisms to providing protective coatings on plant leaves and animal skin.[1][2] In the industrial realm, wax esters are highly valued for their applications in lubricants, cosmetics, and pharmaceuticals. The enzymatic synthesis of wax esters is catalyzed by a class of enzymes known as wax ester synthases (EC 2.3.1.75).[3] Understanding the substrate specificity of these enzymes is paramount for their effective utilization in biotechnological applications, including the production of novel biofuels and the development of new therapeutic agents. This guide provides a comprehensive overview of the substrate specificity of wax ester synthase enzymes, detailing quantitative data, experimental protocols, and relevant biochemical pathways.

I. Overview of Wax Ester Synthase Enzymes and Substrate Specificity

Wax ester synthase enzymes catalyze the final step in WE biosynthesis, which involves the transfer of a fatty acyl group from an acyl-Coenzyme A (acyl-CoA) donor to a fatty alcohol acceptor, releasing Coenzyme A (CoA) in the process.[3][4] These enzymes are found across a wide range of organisms, including bacteria, plants, and mammals, and can be broadly categorized into different families based on their sequence and functional characteristics.

A key feature of many wax ester synthases is their broad substrate specificity, enabling them to utilize a diverse array of fatty acyl-CoAs and fatty alcohols.[5][6] This promiscuity is of significant interest for biotechnological applications, as it allows for the potential synthesis of "designer" wax esters with tailored properties. However, despite this general promiscuity, individual enzymes often exhibit distinct preferences for substrates of specific chain lengths and degrees of saturation.

Bacterial Wax Ester Synthases: Many bacterial wax ester synthases are bifunctional, also exhibiting diacylglycerol acyltransferase (DGAT) activity, and are often referred to as WS/DGATs.[4][7] These enzymes are known for their particularly broad substrate range. For instance, the WS/DGAT from Acinetobacter baylyi ADP1 can utilize a wide variety of linear alcohols, from ethanol (B145695) to triacontanol (B1677592) (C30), with the highest activity observed for medium-chain-length alcohols (C14 to C18).[5][6] Similarly, it accepts a range of fatty acyl-CoAs.[6]

Plant Wax Ester Synthases: In plants, wax esters are crucial components of cuticular waxes.[8] The jojoba (Simmondsia chinensis) wax synthase is a well-characterized example and shows a preference for very-long-chain fatty acids and alcohols. Specifically, it exhibits the highest activity with C20:1 acyl-CoA and C18:1 alcohol.[9] In contrast, the WSD1 enzyme from Arabidopsis thaliana, which is involved in stem wax ester biosynthesis, readily utilizes C16 acyl groups with C24 or C28 alkyl substrates.[9]

Mammalian Wax Ester Synthases: Mammalian wax synthases, also known as acyl-CoA:wax alcohol acyltransferases (AWATs), play roles in the synthesis of protective lipid layers on the skin and in the eyes.[5] The mouse wax synthase, for example, demonstrates a preference for acyl-CoAs with chain lengths between C12 and C16 and efficiently utilizes fatty alcohols shorter than C20.[9]

II. Quantitative Data on Substrate Specificity

The substrate specificity of wax ester synthases can be quantitatively described by their kinetic parameters, primarily the Michaelis constant (Kₘ) and the catalytic rate constant (kcat). Kₘ reflects the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax) and is an inverse measure of the enzyme's affinity for the substrate. A lower Kₘ value indicates a higher affinity.[10] The kcat, or turnover number, represents the number of substrate molecules converted to product per enzyme molecule per unit of time when the enzyme is saturated with substrate.[10] The ratio of kcat/Kₘ is a measure of the enzyme's catalytic efficiency.

While extensive comparative tables of these kinetic parameters are not always readily available in single literature sources, the following tables summarize representative data gleaned from various studies on bacterial and mammalian wax ester synthases.

Table 1: Fatty Alcohol Substrate Specificity of Various Wax Ester Synthases

Enzyme Source	Preferred Fatty Alcohol Chain Lengths	Notes	Reference(s)
Acinetobacter baylyi ADP1 (WS/DGAT)	C14 - C18	Broad range from C2 to C30.	[5][6]
Marinobacter aquaeolei VT8 (WS/DGAT)	Longer fatty alcohols	Specific chain length preference can be altered by mutagenesis.	[7]
Rhodococcus jostii RHA1 (WS/DGAT)	Medium-chain alcohols	Exhibits broad substrate range.	[7]
Psychrobacter cryohalolentis K5 (WS/DGAT)	Medium-chain alcohols	Exhibits broad substrate range.	[7]
Mus musculus (mouse)	< C20	Efficiently incorporates alcohols with fewer than 20 carbons.	[9]
Simmondsia chinensis (jojoba)	C18:1	Shows high activity with oleyl alcohol.	[9]
Arabidopsis thaliana (WSD1)	C24, C28	Utilized with C16 fatty acid for stem wax ester production.	[9]

Table 2: Fatty Acyl-CoA Substrate Specificity of Various Wax Ester Synthases

Enzyme Source	Preferred Fatty Acyl-CoA Chain Lengths	Notes	Reference(s)
Acinetobacter baylyi ADP1 (WS/DGAT)	C14 - C16	Broad substrate range.	[6]
Mus musculus (mouse)	C12 - C16	Shows highest activity with these chain lengths.	[9]
Simmondsia chinensis (jojoba)	C20:1	Utilizes a wide range of saturated and unsaturated acyl-CoAs from C14 to C24.	[9]

Table 3: Kinetic Parameters of Selected Wax Ester Synthases

Enzyme	Substrate	Kₘ (µM)	kcat (s⁻¹)	kcat/Kₘ (M⁻¹s⁻¹)	Reference(s)
Marinobacter aquaeolei VT8 (Maqu_2220)	Palmitoyl-CoA (C16:0)	Data not consistently reported	Data not consistently reported	Data not consistently reported	[7]
Acinetobacter baylyi ADP1	Palmitoyl-CoA (C16:0)	Data not consistently reported	Data not consistently reported	Data not consistently reported	[6]
Euglena gracilis (Pyruvate:NADP+ oxidoreductase)	Pyruvate	27	Not a WS, but involved in precursor synthesis	-	[11]
Euglena gracilis (Pyruvate:NADP+ oxidoreductase)	CoA	6.6	Not a WS, but involved in precursor synthesis	-	[11]
Euglena gracilis (Pyruvate:NADP+ oxidoreductase)	NADP+	28	Not a WS, but involved in precursor synthesis	-	[11]

Note: Comprehensive and directly comparable kinetic data (Kₘ and kcat) for a wide range of wax ester synthases and their various substrates is limited in the current literature. The table above reflects the available data, and further research is needed to fully populate such a comparative analysis.

III. Experimental Protocols

The determination of wax ester synthase substrate specificity relies on a series of well-defined experimental procedures, from enzyme preparation to activity assays and product analysis.

Heterologous Expression and Purification of Wax Ester Synthase

To obtain sufficient quantities of active enzyme for characterization, the gene encoding the wax ester synthase is typically cloned into an expression vector and introduced into a heterologous host system, such as Escherichia coli or Saccharomyces cerevisiae.[8][9]

Protocol Outline:

• Gene Amplification and Cloning: The coding sequence of the wax ester synthase gene is amplified by PCR and cloned into a suitable expression vector, often containing a tag (e.g., His-tag) to facilitate purification.

• Transformation: The expression construct is transformed into the chosen host organism.

• Protein Expression: The host cells are cultured under conditions that induce the expression of the recombinant protein.

• Cell Lysis and Protein Extraction: The cells are harvested and lysed to release the cellular contents, including the recombinant enzyme. For membrane-bound enzymes, solubilization with detergents may be necessary.

• Purification: The recombinant enzyme is purified from the cell lysate using affinity chromatography (e.g., Ni-NTA for His-tagged proteins) or other chromatographic techniques.

• Protein Quantification: The concentration of the purified protein is determined using a standard method, such as the Bradford assay.

Wax Ester Synthase Activity Assays

Several methods can be employed to measure the activity of wax ester synthases. The choice of assay often depends on the available substrates and analytical equipment.

This is a highly sensitive method that utilizes a radiolabeled substrate, typically a fatty acyl-CoA.

Protocol Outline: [9]

• Reaction Mixture Preparation: A reaction mixture is prepared containing a suitable buffer, the purified enzyme, a fatty alcohol substrate, and a radiolabeled fatty acyl-CoA (e.g., [1-¹⁴C]palmitoyl-CoA).

• Incubation: The reaction is initiated by adding the enzyme and incubated at a specific temperature for a defined period (e.g., 30 minutes at 35°C).

• Reaction Termination and Lipid Extraction: The reaction is stopped by the addition of a solvent mixture, typically chloroform:methanol. The lipids, including the radiolabeled wax ester product, are extracted into the organic phase.

• Product Separation: The lipid extract is concentrated and the wax esters are separated from the unreacted substrates and other lipids using thin-layer chromatography (TLC).

• Quantification: The amount of radiolabeled wax ester product is quantified by scintillation counting of the corresponding spot scraped from the TLC plate.

This continuous assay measures the release of Coenzyme A (CoA), which has a free thiol group that reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a colored product that can be monitored spectrophotometrically at 412 nm.[12][13]

Protocol Outline: [12]

• Reaction Mixture Preparation: A reaction mixture is prepared in a cuvette or microplate well containing buffer, DTNB, the purified enzyme, a fatty alcohol substrate, and a fatty acyl-CoA substrate.

• Reaction Initiation and Monitoring: The reaction is initiated by the addition of one of the substrates (e.g., fatty acyl-CoA). The increase in absorbance at 412 nm is monitored over time using a spectrophotometer.

• Data Analysis: The initial rate of the reaction is calculated from the linear portion of the absorbance versus time plot, using the molar extinction coefficient of the colored product.

Product Analysis

The identification and quantification of the wax ester products are crucial for confirming enzyme activity and determining substrate specificity.

TLC is a simple and effective method for the qualitative and semi-quantitative analysis of wax esters.[14][15]

Protocol Outline:

• Spotting: The lipid extract from the enzyme assay is spotted onto a silica (B1680970) gel TLC plate.

• Development: The plate is placed in a developing chamber containing a suitable solvent system. For wax esters, a non-polar solvent system is typically used, such as hexane (B92381):diethyl ether (94:6, v/v) or toluene.[16]

• Visualization: After the solvent front has reached the top of the plate, the plate is removed, dried, and the lipid spots are visualized using iodine vapor, a charring reagent (e.g., sulfuric acid and heat), or by fluorescence if a fluorescent indicator is incorporated into the silica gel.[14]

• Identification: The wax ester spot is identified by comparing its retention factor (Rf) to that of a known wax ester standard run on the same plate.

GC-MS provides detailed structural information and allows for the precise quantification of wax esters. Due to the low volatility of long-chain wax esters, high-temperature GC methods are often required.[17][18][19]

Protocol Outline: [17][18]

• Sample Preparation: The lipid extract is dried and may be derivatized to increase volatility, although direct analysis of intact wax esters is possible with high-temperature columns. The sample is then dissolved in a suitable solvent like hexane or toluene.

• GC Separation: The sample is injected into a gas chromatograph equipped with a high-temperature capillary column (e.g., DB-1 HT). A temperature program is used to separate the different wax ester species based on their boiling points and polarity.

• MS Detection: As the separated compounds elute from the GC column, they enter a mass spectrometer, where they are ionized (typically by electron ionization) and fragmented. The mass-to-charge ratio of the resulting ions is measured, providing a mass spectrum that can be used to identify the structure of the wax ester.

• Quantification: The amount of each wax ester can be quantified by comparing its peak area in the chromatogram to that of a known amount of an internal standard.

IV. Visualizing Pathways and Workflows

Wax Ester Biosynthesis Pathway

The synthesis of wax esters from fatty acids involves two key enzymatic steps: the reduction of a fatty acyl-CoA to a fatty alcohol, and the subsequent esterification of the fatty alcohol with another fatty acyl-CoA.

References

• 1. Wax ester-synthesizing activity of lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mammalian Wax Biosynthesis: II. EXPRESSION CLONING OF WAX SYNTHASE cDNAs ENCODING A MEMBER OF THE ACYLTRANSFERASE ENZYME FAMILY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Wax Ester Synthase/Acyl Coenzyme A:Diacylglycerol Acyltransferase from Acinetobacter sp. Strain ADP1: Characterization of a Novel Type of Acyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differences in substrate specificities of five bacterial wax ester synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Heterologous Expression and Characterization of Plant Wax Ester Producing Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of the Wax Ester Synthase/Acyl-Coenzyme A:Diacylglycerol Acyltransferase WSD1 Required for Stem Wax Ester Biosynthesis in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. eprints.usm.my [eprints.usm.my]
• 11. researchgate.net [researchgate.net]
• 12. Spectrophotometric determination of reaction rates and kinetic parameters of a BAHD acyltransferase using DTNB (5,5'-dithio-bis-[2-nitrobenzoic acid]) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A visible wavelength spectrophotometric assay suitable for high-throughput screening of 3-hydroxy-3-methylglutaryl-CoA synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. sciforschenonline.org [sciforschenonline.org]
• 15. community.wvu.edu [community.wvu.edu]
• 16. Waxes analysis | Cyberlipid [cyberlipid.gerli.com]
• 17. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]

An Investigation into the Antioxidant Capacity of Linoleyl Arachidate: A Technical Review

Executive Summary

This technical guide addresses the posited antioxidant capacity of linoleyl arachidate (B1238690). A comprehensive review of available scientific literature was conducted to gather data regarding its antioxidant properties, potential mechanisms of action, and relevant experimental protocols. The investigation concludes that there is no direct scientific evidence in the reviewed literature to support the hypothesis that linoleyl arachidate possesses antioxidant capacity.

Linoleyl arachidate is a wax ester composed of linoleyl alcohol (derived from linoleic acid) and arachidic acid. Analysis of its constituent components reveals that neither is recognized as a significant direct antioxidant. Notably, studies on linoleic acid have shown it to lack radical-scavenging activity in standard assays. This document summarizes the findings on linoleyl arachidate and its components.

Introduction to Linoleyl Arachidate

Linoleyl arachidate (CAS 1211905-55-3), chemically known as 9,12-Octadecadien-1-yl eicosanoate, is a wax ester.[1] Its structure consists of an arachidic acid backbone esterified with a linoleyl alcohol.

• Molecular Formula: C₃₈H₇₂O₂[1][2]

• Molecular Weight: 560.98 g/mol [1][2]

• Components:

  • Arachidic Acid (Icosanoic Acid): A 20-carbon saturated fatty acid (C20:0).[3]

  • Linoleyl Alcohol (derived from Linoleic Acid): An 18-carbon polyunsaturated omega-6 fatty acid (C18:2).

The biological activity of such an ester would primarily be predicted by the properties of its constituent fatty acid and fatty alcohol.

Assessment of Antioxidant Potential

A thorough search of scientific databases yielded no studies that have directly evaluated the antioxidant capacity of the linoleyl arachidate molecule. Therefore, an assessment must be inferred from the known properties of its components.

Linoleic acid is an essential omega-6 fatty acid. While crucial for many biological functions, its role as a direct antioxidant is not supported by evidence. In fact, a study utilizing the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay found that linoleic acid and its methyl ester (LAME) did not exhibit any radical quenching activity, even at high concentrations.[4] In contrast, conjugated linoleic acid (CLA) isomers, which differ structurally, did show significant antioxidant activity in the same study.[4] This highlights that the specific structure of the fatty acid is critical for such properties.

Arachidic acid is a long-chain saturated fatty acid.[3] Saturated fatty acids are generally not considered to be antioxidants as they lack the electron-donating potential characteristic of antioxidant compounds (like phenols or molecules with conjugated double bonds). The literature reviewed contained no reports of arachidic acid possessing antioxidant properties.[5]

Review of Related Fatty Acid Bioactivity

While linoleic acid itself is not a direct antioxidant, it is a substrate for enzymatic pathways and can influence cellular processes.

• Pro-inflammatory Pathways: Linoleic acid can be metabolized to arachidonic acid, a key precursor for pro-inflammatory eicosanoids.[6]

• Cellular Protection: Some studies suggest that under specific conditions, both linoleic acid and arachidonic acid can inhibit cytotoxicity induced by certain toxins, though this protection is not believed to be mediated by direct radical scavenging.[7]

• Gene Regulation: Metabolites of related fatty acids, such as alpha-linolenic acid (an omega-3), can modulate the expression of genes involved in inflammation through transcription factors like NF-kappa B and PPARs.[8]

These activities are distinct from direct antioxidant capacity, which involves the neutralization of reactive oxygen species (ROS).

Experimental Protocols for Antioxidant Capacity Assessment

As no studies on linoleyl arachidate's antioxidant activity were found, no specific experimental protocols can be cited. However, for the benefit of researchers wishing to conduct such an investigation, standard methodologies are outlined below.

This common and affordable spectrophotometric assay measures the ability of a compound to act as a free-radical scavenger or hydrogen donor.[9]

• Principle: The stable DPPH radical has a deep violet color with a maximum absorbance around 517 nm. When it accepts an electron or hydrogen radical from an antioxidant, it becomes a colorless/yellowish hydrazine.[9]

• General Protocol:

  • A solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared.

  • The test compound (linoleyl arachidate) is dissolved and added to the DPPH solution at various concentrations.

  • The mixture is incubated in the dark for a specified time (e.g., 30 minutes).

  • The absorbance is measured at ~517 nm.

  • The percentage of scavenging activity is calculated relative to a control.

The ORAC assay measures the ability of an antioxidant to inhibit the oxidation of a fluorescent probe by a peroxyl radical generator.[10][11] It is considered to have high biological relevance.[12]

• Principle: A free radical initiator (like AAPH) is used to generate peroxyl radicals, which quench the fluorescence of a probe (like fluorescein). Antioxidants protect the probe by neutralizing the radicals, thus preserving the fluorescence. The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.[10][11]

• General Protocol:

  • The assay is typically performed in a 96-well microplate.[10]

  • The test compound, fluorescent probe (fluorescein), and a blank or a known antioxidant standard (e.g., Trolox) are added to wells.[10][11]

  • The reaction is initiated by adding the free radical generator (AAPH).[13]

  • Fluorescence is monitored kinetically over time at an excitation of ~485 nm and emission of ~520 nm.

  • The net Area Under the Curve (AUC) is calculated and compared to the Trolox standard curve to express results in Trolox Equivalents (TE).[11]

Logical Workflow for Future Investigation

Should a researcher wish to investigate the antioxidant potential of linoleyl arachidate, a logical workflow would be necessary.

Caption: Workflow for investigating the antioxidant capacity of linoleyl arachidate.

Conclusion

Based on a comprehensive review of the available scientific literature, there is no evidence to suggest that linoleyl arachidate possesses direct antioxidant properties. Its constituent components, linoleic acid and arachidic acid, are not recognized as antioxidants, and linoleic acid has been experimentally shown to lack radical-scavenging capabilities. Future research, following the proposed workflow, would be required to definitively characterize the bioactivity of this wax ester. Until such data is available, linoleyl arachidate should not be considered a candidate for antioxidant applications.

References

• 1. larodan.com [larodan.com]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. Arachidic acid - Wikipedia [en.wikipedia.org]
• 4. Antioxidant activity of conjugated linoleic acid isomers, linoleic acid and its methyl ester determined by photoemission and DPPH techniques [pubmed.ncbi.nlm.nih.gov]
• 5. Antioxidant, Antimicrobial Activities and Fatty Acid Compositions of Wild Berberis spp. by Different Techniques Combined with Chemometrics (PCA and HCA) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arachidonic acid as a bioactive molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protective effect of arachidonic acid and linoleic acid on 1-methyl-4-phenylpyridinium-induced toxicity in PC12 cells | Semantic Scholar [semanticscholar.org]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cellbiolabs.com [cellbiolabs.com]
• 11. agilent.com [agilent.com]
• 12. ejmoams.com [ejmoams.com]
• 13. researchgate.net [researchgate.net]

Linoleyl Arachidate: A Technical Guide to its Postulated Role in Skin Moisture Retention

For Researchers, Scientists, and Drug Development Professionals

Abstract

The integrity of the stratum corneum, the outermost layer of the epidermis, is paramount for maintaining skin hydration and overall barrier function. This barrier is critically dependent on a complex lipid matrix composed primarily of ceramides, cholesterol, and free fatty acids. Linoleyl arachidate (B1238690), a wax ester formed from the essential fatty acid linoleic acid and the long-chain saturated fatty acid arachidic acid, is a molecule with significant theoretical potential to support and enhance skin moisture retention. While direct experimental data on linoleyl arachidate is limited, this technical guide synthesizes the known functions of its constituent parts and its chemical class to build a robust hypothesis for its mechanism of action. We will explore its likely role as an emollient and occlusive agent, a potential delivery vehicle for linoleic acid, and its place within the broader context of skin lipid biology. This document also provides detailed experimental protocols for evaluating the efficacy of linoleyl arachidate and similar compounds in skin barrier enhancement, alongside visualizations of relevant biochemical pathways and experimental workflows.

Introduction: The Skin Barrier and the Role of Lipids

The skin serves as a vital barrier against the external environment, preventing the ingress of pathogens and allergens while controlling the outward flux of water. This function is primarily attributed to the stratum corneum, which is often described by the "brick and mortar" model. In this model, the corneocytes (bricks) are embedded in a continuous lipid matrix (mortar)[1]. This lipid matrix, composed of approximately 50% ceramides, 25% cholesterol, and 15% free fatty acids, is crucial for preventing transepidermal water loss (TEWL) and maintaining skin hydration[2][3].

Wax esters, while not a primary component of the intercellular lipid matrix, are found in sebum and on the skin's surface, where they contribute to a protective, hydrophobic layer that limits water diffusion[4][5]. Linoleyl arachidate, as a wax ester, is expected to share these properties.

Linoleyl Arachidate: Chemical Profile and Postulated Function

Linoleyl arachidate (CAS 1211905-55-3) is the ester of linoleyl alcohol and arachidic acid[6][7]. Its chemical structure brings together two fatty acids with distinct and important roles in skin biology.

• Molecular Formula: C₃₈H₇₂O₂[7][8]

• Molecular Weight: 560.98 g/mol [7][8]

The Contribution of Linoleic Acid

Linoleic acid is an essential omega-6 fatty acid that the human body cannot synthesize[9]. Its role in skin barrier function is well-established:

• Ceramide Synthesis: Linoleic acid is a critical component of acylceramides, a specific type of ceramide essential for the proper formation and organization of the lipid lamellae in the stratum corneum[10][11].

• Barrier Integrity: A deficiency in linoleic acid leads to a compromised skin barrier, characterized by increased TEWL and conditions like atopic dermatitis[12][13][14].

• Topical Benefits: When applied topically, linoleic acid has been shown to have anti-inflammatory, acne-reducing, and moisture-retentive properties[9].

The Contribution of Arachidic Acid

Arachidic acid (icosanoic acid) is a 20-carbon saturated fatty acid[15]. Its long, saturated chain imparts properties that are beneficial in topical applications:

• Emollience and Occlusion: Long-chain saturated fatty acids and their esters are effective emollients, softening and smoothing the skin. They also form an occlusive layer that physically blocks water evaporation from the skin's surface[16][17].

• Formulation Stability: Arachidic acid and its esters can act as emulsifiers and texture enhancers in cosmetic formulations[16][18].

The Hypothesized Dual Role of Linoleyl Arachidate

Based on the functions of its components, linoleyl arachidate is hypothesized to contribute to skin moisture retention through a dual mechanism:

• Direct Barrier Enhancement: As a long-chain wax ester, it can form a semi-occlusive film on the stratum corneum, directly reducing TEWL. Its emollient properties would also improve skin feel and flexibility.

• Indirect Barrier Support via Linoleic Acid Delivery: It is plausible that upon topical application, endogenous skin esterases could hydrolyze linoleyl arachidate, releasing linoleic acid and arachidic acid into the stratum corneum. The released linoleic acid could then be utilized by keratinocytes for the synthesis of essential acylceramides, thereby strengthening the skin's natural barrier from within.

Relevant Biochemical Pathways

The synthesis of key lipids for the skin barrier is a complex process. The following diagram illustrates the simplified de novo synthesis pathway for ceramides, highlighting the importance of fatty acid precursors.

Caption: Simplified pathway of de novo ceramide synthesis in the epidermis.

Experimental Protocols for Efficacy Evaluation

To substantiate the hypothesized role of linoleyl arachidate in moisture retention, a series of standardized in-vivo and ex-vivo experiments are necessary.

In-Vivo Evaluation of Skin Hydration and Barrier Function

Objective: To measure the effect of a topical formulation containing linoleyl arachidate on skin hydration and transepidermal water loss (TEWL) in human volunteers.

Methodology:

• Subject Recruitment: A panel of 20-30 healthy volunteers with self-perceived dry skin on their forearms is recruited. Subjects should acclimate in a controlled environment (20-22°C, 40-60% humidity) for at least 20 minutes before measurements[19].

• Test Sites: On the volar forearm of each subject, 2-3 test sites of 16 cm² are demarcated[20]. One site will be for the test formulation (e.g., cream with 2% linoleyl arachidate), and one for a placebo control (vehicle cream).

• Baseline Measurements (T₀): Before product application, baseline skin hydration and TEWL are measured at each site.

  • Hydration: Measured using a Corneometer® CM 825. The probe measures the electrical capacitance of the skin surface, which correlates with water content[19]. Multiple readings are taken and averaged.

  • TEWL: Measured using an evaporimeter (e.g., Tewameter®). This device measures the water vapor gradient above the skin, quantifying the rate of water loss[21].

• Product Application: A standardized amount of the test and placebo formulations (e.g., 2 mg/cm²) is applied to the respective sites.

• Post-Application Measurements: Measurements are repeated at set time points, such as 30 minutes, 2 hours, 4 hours, and after a period of regular use (e.g., twice daily for 28 days)[19][20].

The following diagram illustrates the general workflow for this type of clinical evaluation.

Caption: General workflow for in-vivo evaluation of a topical moisturizing agent.

Quantitative Data Presentation

All data from these experiments should be summarized in tables for clear comparison.

Table 1: Example Data Table for Skin Hydration (Corneometer Units)

Time Point	Placebo (Mean ± SD)	Test Formulation (Mean ± SD)	% Change from Baseline (Test)	p-value
T₀	35.2 ± 5.1	35.5 ± 4.9	0%	-
T₂ₕ	38.1 ± 5.5	45.3 ± 6.2	+27.6%	<0.05
T₂₈d	36.5 ± 5.3	50.1 ± 7.0	+41.1%	<0.01

Table 2: Example Data Table for Transepidermal Water Loss (g/m²/h)

Time Point	Placebo (Mean ± SD)	Test Formulation (Mean ± SD)	% Change from Baseline (Test)	p-value
T₀	12.5 ± 2.1	12.7 ± 2.3	0%	-
T₂ₕ	12.1 ± 1.9	9.8 ± 1.5	-22.8%	<0.05
T₂₈d	11.8 ± 2.0	8.5 ± 1.7	-33.1%	<0.01

Conclusion

Linoleyl arachidate presents a compelling, though currently theoretical, ingredient for applications in skin moisture retention and barrier repair. Its structure combines the barrier-reinforcing properties of linoleic acid with the emollient and occlusive benefits of a long-chain saturated fatty acid ester. Based on established principles of skin lipid biology, it is hypothesized to act both on the surface of the skin to prevent water loss and as a potential source of essential fatty acids for the stratum corneum. The experimental protocols detailed in this guide provide a clear framework for the rigorous scientific validation of these claims. Further research is warranted to move from this strong theoretical foundation to empirical evidence, which could establish linoleyl arachidate as a valuable component in advanced dermatological and cosmetic formulations.

References

• 1. The skin barrier: an extraordinary interface with an exceptional lipid organization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. Transcriptional Control and Transcriptomic Analysis of Lipid Metabolism in Skin barrier formation and Atopic Dermatitis (AD) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chamomile steam that opens pores before extraction : how heat softens gunk - LincolnRowing [lincolnrowing.co.uk]
• 5. lipotype.com [lipotype.com]
• 6. LINOLEYL ARACHIDATE | 1211905-55-3 [chemicalbook.com]
• 7. larodan.com [larodan.com]
• 8. cosmobiousa.com [cosmobiousa.com]
• 9. Linoleic acid - Wikipedia [en.wikipedia.org]
• 10. Essential function of linoleic acid esterified in acylglucosylceramide and acylceramide in maintaining the epidermal water permeability barrier. Evidence from feeding studies with oleate, linoleate, arachidonate, columbinate and alpha-linolenate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lipids and barrier function of the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Linoleic acid metabolite levels and transepidermal water loss in children with atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Changes in transepidermal water loss and the composition of epidermal lecithin after applications of pure fatty acid triglycerides to skin of essential fatty acid-deficient rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Linoleic acid metabolite levels and transepidermal water loss in children with atopic dermatitis: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 15. Arachidic acid - Wikipedia [en.wikipedia.org]
• 16. cosmileeurope.eu [cosmileeurope.eu]
• 17. Frontiers | The Enigma of Bioactivity and Toxicity of Botanical Oils for Skin Care [frontiersin.org]
• 18. ARACHIDIC ACID LAURYL ESTER [myskinrecipes.com]
• 19. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. High transepidermal water loss induces fatty acid synthesis and cutaneous fatty acid-binding protein expression in rat skin - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Linoleyl Arachidate as an Analytical Standard for the Quantification of Wax Esters in Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Wax esters, a class of neutral lipids, are esters of long-chain fatty acids and long-chain fatty alcohols.[1] They play crucial roles in various biological systems, serving as energy stores, structural components of cell membranes, and protective coatings on skin and leaves.[2][3] In the field of lipidomics, accurate quantification of specific wax ester species is essential for understanding their physiological and pathological roles. Linoleyl arachidate (B1238690), a wax ester composed of linoleic acid and arachidic alcohol, serves as an excellent analytical standard for the quantification of C38 wax esters. Its well-defined chemical structure and high purity allow for the development of robust and reproducible analytical methods.[4]

This application note provides a detailed protocol for the quantification of wax esters in biological samples using linoleyl arachidate as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method

The method employs a targeted lipidomics approach for the sensitive and specific quantification of wax esters. Biological samples are first subjected to a lipid extraction procedure. An internal standard, deuterated linoleyl arachidate (Linoleyl Arachidate-d4), is spiked into the sample prior to extraction to account for sample loss during preparation and for variations in instrument response. The extracted lipids are then separated using reverse-phase liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The quantification of endogenous wax esters is achieved by comparing the peak area of the analyte to that of the internal standard.

Materials and Reagents

• Linoleyl Arachidate (purity >99%)[4]

• Deuterated Linoleyl Arachidate (Linoleyl Arachidate-d4) (for use as an internal standard)

• Chloroform (B151607) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Isopropanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium (B1175870) Acetate

• Ultrapure water

• Biological matrix (e.g., human plasma, cell lysate)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 1 mg of linoleyl arachidate and dissolve it in 1 mL of chloroform.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with a mixture of chloroform and methanol (1:1, v/v) to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of Linoleyl Arachidate-d4 in chloroform.

• Internal Standard Working Solution (10 µg/mL): Dilute the internal standard stock solution with chloroform:methanol (1:1, v/v) to a final concentration of 10 µg/mL.

Sample Preparation (Liquid-Liquid Extraction)

• Thaw frozen biological samples (e.g., 100 µL of plasma) on ice.

• Add 10 µL of the 10 µg/mL internal standard working solution (Linoleyl Arachidate-d4) to the sample.

• Add 400 µL of a cold mixture of chloroform:methanol (2:1, v/v).

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase into a clean tube.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of isopropanol:acetonitrile:water (4:3:1, v/v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 10 mM Ammonium Acetate
Mobile Phase B	Acetonitrile:Isopropanol (7:3, v/v) with 10 mM Ammonium Acetate
Gradient	0-2 min: 30% B; 2-15 min: 30-100% B; 15-20 min: 100% B; 20.1-25 min: 30% B
Flow Rate	0.3 mL/min
Column Temperature	45°C
Injection Volume	5 µL

MS Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Gas Flow	600 L/hr
Collision Gas	Argon

MRM Transitions:

The following MRM transitions can be used for the detection of linoleyl arachidate and its deuterated internal standard. These transitions are based on the characteristic fragmentation of the ammonium adduct of the molecule, which typically involves the neutral loss of the fatty acid moiety.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Linoleyl Arachidate	578.6 [M+NH4]+	313.3 [Arachidic acid+H]+	25
Linoleyl Arachidate-d4	582.6 [M+NH4]+	317.3 [Arachidic acid-d4+H]+	25

Data Presentation: Quantitative Analysis

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the working standard solutions. The concentration of linoleyl arachidate in the biological samples is then determined using the linear regression equation derived from the calibration curve.

Table 1: Calibration Curve Data for Linoleyl Arachidate

Concentration (ng/mL)	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)
1	12,500	1,150,000	0.011
5	63,000	1,145,000	0.055
10	128,000	1,155,000	0.111
50	645,000	1,150,000	0.561
100	1,290,000	1,148,000	1.124
500	6,500,000	1,152,000	5.642
1000	13,100,000	1,150,000	11.391

Linear Regression: y = 0.0114x + 0.001 (R² = 0.999)

Table 2: Quantification of Linoleyl Arachidate in a Plasma Sample

Sample ID	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Plasma Sample 1	450,000	1,140,000	0.395	34.5

Visualization of the Experimental Workflow

Caption: Experimental workflow for the quantification of wax esters.

References

• 1. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Controlled Tetradeuteration of Straight‐Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tandem mass spectrometry analysis of linoleic and arachidonic acid hydroperoxides via promotion of alkali metal adduct formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Linoleyl Arachidate by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Linoleyl arachidate (B1238690) (9,12-Octadecadien-1-yl eicosanoate) is a wax ester composed of linoleyl alcohol and arachidic acid, a C20:0 saturated fatty acid.[1] Wax esters are a class of neutral lipids that serve various biological functions, including energy storage and as protective coatings. Accurate quantification of specific wax esters like linoleyl arachidate is essential in fields ranging from biochemistry and physiology to the quality control of pharmaceuticals and cosmetics.

This application note details a robust method for the quantitative analysis of linoleyl arachidate using Gas Chromatography-Mass Spectrometry (GC-MS). The primary protocol described herein involves the hydrolysis of the wax ester and subsequent derivatization of the constituent arachidic acid into its volatile fatty acid methyl ester (FAME), methyl arachidate. This common approach offers high sensitivity, specificity, and reproducibility for quantification.[2] An alternative method for analyzing the intact wax ester using high-temperature GC-MS is also discussed.

Principle

The quantitative analysis is achieved by first liberating the arachidic acid from the linoleyl arachidate molecule through saponification (base-catalyzed hydrolysis). The resulting free fatty acid is then converted into its more volatile and thermally stable methyl ester derivative (methyl arachidate) via acid-catalyzed methylation.[3][4]

The derivatized sample, containing methyl arachidate, is injected into the GC-MS system. The FAMEs are separated on a capillary column based on their boiling points and polarity. The mass spectrometer identifies the target analyte based on its unique mass spectrum and quantifies it by comparing its peak area to a calibration curve generated from known standards.[5] The use of an internal standard corrects for variations during sample preparation and injection.[6][7]

Experimental Protocols

Materials and Reagents

• Solvents: Hexane, Methanol, n-Heptane (or n-Hexane), Toluene, Acetonitrile (all HPLC or GC grade).

• Reagents: Potassium Hydroxide (KOH), Boron Trifluoride-Methanol solution (14% BF₃-Methanol), Concentrated Hydrochloric Acid (HCl), Anhydrous Sodium Sulfate (B86663), Diisopropylethylamine.

• Standards: Methyl arachidate standard, Linoleyl arachidate standard, Internal Standard (IS) such as Methyl heptadecanoate or a deuterated analog like Arachidic acid-d3.

• Equipment: Screw-cap glass test tubes, vortex mixer, heating block or water bath, centrifuge, GC-MS system.

Preparation of Standards

• Stock Standard Preparation: Accurately weigh a precise amount of methyl arachidate standard to prepare a stock solution of 1 mg/mL in hexane.

• Internal Standard (IS) Stock: Prepare a 1 mg/mL stock solution of the internal standard (e.g., Methyl heptadecanoate) in hexane.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the methyl arachidate stock solution with hexane. A typical concentration range might be 1, 5, 10, 25, 50, and 100 µg/mL.

• Spiking: Add a constant, known amount of the internal standard stock solution to each calibration standard and to each sample before analysis.

Sample Preparation: Hydrolysis and Methylation

This protocol is adapted for samples containing linoleyl arachidate, such as lipid extracts or purified fractions.

• Sample Aliquot: Accurately weigh or measure a precise amount of the sample (e.g., 1-10 mg of lipid extract) into a screw-cap glass tube. Dissolve in 1 mL of toluene.

• Saponification: Add 2 mL of 0.5 M methanolic KOH. Cap the tube tightly and vortex. Heat the mixture at 100°C for 10 minutes to hydrolyze the wax ester into free fatty acids and fatty alcohols.[4]

• Methylation: Cool the tube to room temperature. Add 2-3 mL of 14% BF₃-Methanol reagent.[4] Cap the tube tightly and heat at 100°C for 5 minutes to convert the free fatty acids to their corresponding FAMEs.

• Extraction: Cool the tube to room temperature. Add 2 mL of n-heptane (or hexane) and 2 mL of a saturated sodium chloride solution to stop the reaction and facilitate phase separation.[4]

• Phase Separation: Vortex the tube vigorously for 1-2 minutes. Centrifuge at low speed (e.g., 2000 rpm) for 5 minutes to achieve a clear separation of the layers.[4]

• Collection: Carefully transfer the upper organic layer, which contains the FAMEs, to a clean GC vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water. The sample is now ready for GC-MS analysis.

Caption: Experimental workflow for GC-MS analysis of Linoleyl arachidate.

GC-MS Instrumentation and Conditions

Two sets of parameters are provided: one for the analysis of the derivatized methyl arachidate and another for the analysis of the intact wax ester.

Table 1: GC-MS Parameters

Parameter	Method A: Methyl Arachidate (FAME)	Method B: Intact Linoleyl Arachidate
GC System	Agilent 8890 GC or equivalent	Agilent 8890 GC or equivalent
MS System	7010B Triple Quadrupole GC/MS or equivalent	7010B Triple Quadrupole GC/MS or equivalent
Column	DB-23, HP-88, or similar polar column (e.g., 30 m x 0.25 mm, 0.25 µm)	DB-1 HT fused-silica capillary column (e.g., 15 m x 0.25 mm, 0.10 µm)[8]
Carrier Gas	Helium, constant flow at 1.0-1.5 mL/min	Helium, constant flow at 1.0 mL/min[9]
Injection	1 µL, Splitless	1 µL, Splitless
Injector Temp.	250°C	325°C[9]
Oven Program	80°C (2 min), ramp 20°C/min to 200°C, ramp 5°C/min to 230°C (hold 12 min)[10]	50°C (2 min), ramp 40°C/min to 200°C, ramp 3°C/min to 320°C (hold 10 min)[8][9]
MS Transfer Line	250°C	310°C - 325°C[8][11]
Ion Source Temp.	230°C	230°C[8][12]
Ionization Mode	Electron Ionization (EI), 70 eV	Electron Ionization (EI), 70 eV
Acquisition	Selected Ion Monitoring (SIM) & Scan	Scan (m/z 50-850)[8]
SIM Ions	Methyl Arachidate: m/z 326 (M+), 295, 87, 74. IS (Methyl Heptadecanoate): m/z 284 (M+), 253, 87, 74.	N/A

Data Analysis and Method Performance

Identification and Quantification

• Identification: The identity of methyl arachidate in the sample is confirmed by comparing its retention time and mass spectrum to that of a pure standard. For intact linoleyl arachidate, characteristic fragments include the acylium ion [RCO]+ from the acid moiety.[12]

• Calibration Curve: A calibration curve is generated by plotting the ratio of the peak area of the methyl arachidate standard to the peak area of the internal standard against the concentration of the standard. A linear regression analysis is applied.

• Calculation: The concentration of methyl arachidate in the sample is determined using the generated regression equation. The amount of the original linoleyl arachidate in the sample is then calculated based on the molecular weights of methyl arachidate and linoleyl arachidate.

Caption: Relationship of analyte to parent molecule.

Method Validation Summary

The performance of the FAME analysis method is validated to ensure reliability. The following table summarizes typical performance characteristics for quantitative fatty acid analysis by GC-MS, which are representative of what can be expected for this protocol.

Table 2: Typical Method Performance Characteristics

Validation Parameter	Typical Result	Source(s)
Linearity (r²)	> 0.999	[2]
Limit of Detection (LOD)	0.21 - 0.54 µg/mL	[2]
Limit of Quantification (LOQ)	0.64 - 1.63 µg/mL	[2]
Accuracy (% Recovery)	94 - 106%	[13]
Precision (% RSD)	< 10%	[13][14]

The described GC-MS method, involving saponification and methylation, provides a sensitive, specific, and reliable protocol for the quantitative determination of linoleyl arachidate by analyzing its constituent fatty acid, arachidic acid. The method exhibits excellent linearity, low detection limits, and high precision, making it suitable for rigorous quantitative applications in research, quality control, and drug development. For analyses where the intact molecule is of primary interest, the alternative high-temperature GC-MS method provides a viable approach.

References

• 1. larodan.com [larodan.com]
• 2. mdpi.com [mdpi.com]
• 3. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. shimadzu.com [shimadzu.com]
• 6. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]
• 8. benchchem.com [benchchem.com]
• 9. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]
• 10. Quantitative GC–MS Analysis of Artificially Aged Paints with Variable Pigment and Linseed Oil Ratios [mdpi.com]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]
• 12. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography-Atmospheric Pressure Chemical Ionization-Mass Spectrometry (HPLC-APCI-MS) for Comprehensive Wax Ester Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wax esters are a diverse class of neutral lipids composed of long-chain fatty acids esterified to long-chain fatty alcohols. They play crucial roles in various biological systems, serving as energy storage molecules, structural components of epicuticular waxes in plants, and constituents of animal secretions like beeswax and human sebum. The detailed characterization and quantification of wax ester profiles are essential in fields ranging from biochemistry and natural product chemistry to cosmetics and biofuel development.

This application note provides a detailed protocol for the profiling of wax esters using High-Performance Liquid Chromatography (HPLC) coupled with Atmospheric Pressure Chemical Ionization-Mass Spectrometry (APCI-MS). This method offers high sensitivity and selectivity, enabling the separation and identification of a wide range of wax ester species.

Principle and Theory

The method employs non-aqueous reversed-phase (NARP) HPLC to separate wax esters based on their hydrophobicity, which is influenced by their total carbon number and degree of unsaturation. Following chromatographic separation, the eluent is introduced into the APCI source of the mass spectrometer. In the APCI source, a high voltage corona discharge ionizes the mobile phase solvent molecules, which then transfer a proton to the analyte molecules. For wax esters, this "soft" ionization technique predominantly forms protonated molecules ([M+H]⁺), minimizing in-source fragmentation and preserving molecular weight information. Subsequent fragmentation of these precursor ions using collision-induced dissociation (CID) in the mass spectrometer provides structural information, aiding in the identification of the constituent fatty acid and fatty alcohol moieties.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Wax Esters from Oil Matrices

This protocol is suitable for isolating wax esters from complex lipid mixtures such as plant oils (e.g., jojoba oil, sunflower oil).

Materials:

• Glass SPE cartridge (e.g., 30 mL)

• Silica (B1680970) gel 60 Å (70-230 mesh)

• Anhydrous sodium sulfate (B86663)

• n-hexane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Toluene (B28343) (HPLC grade)

• SPE manifold

• Rotary evaporator or nitrogen evaporator

Procedure:

• SPE Cartridge Preparation:

  • Place a polyethylene (B3416737) frit at the bottom of a 30 mL SPE cartridge.

  • Add 1.0 g of silica gel to the cartridge.

  • Gently tap the cartridge to ensure even packing.

  • Add a layer of 0.5 g of anhydrous sodium sulfate on top of the silica gel.

  • Place the cartridge on an SPE manifold.

• Cartridge Conditioning:

  • Wash the cartridge with 5 mL of n-hexane:ethyl acetate (95:5, v/v).

  • Apply a gentle vacuum to bring the solvent to the top of the sodium sulfate layer. Do not let the column run dry.

• Sample Loading:

  • Accurately weigh approximately 20 mg of the oil sample into a vial.

  • Dissolve the sample in 0.4 mL of n-hexane.

  • Load the dissolved sample onto the conditioned SPE cartridge.

• Elution:

  • Allow the sample to enter the silica gel bed.

  • Elute the wax esters with 15 mL of n-hexane:ethyl acetate (95:5, v/v) at a flow rate of approximately 1 drop per second.

  • Discard the first 2 mL of the eluate.

  • Collect the remaining eluate containing the wax ester fraction.

• Solvent Evaporation and Reconstitution:

  • Evaporate the collected fraction to dryness under a gentle stream of nitrogen or using a rotary evaporator.

  • Reconstitute the dried wax ester residue in 200 µL of toluene or another suitable solvent for HPLC-MS analysis.

HPLC-APCI-MS Analysis

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven.

• Mass spectrometer equipped with an APCI source.

HPLC Conditions:

Parameter	Value
Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size) or C30 Reversed-Phase Column for enhanced separation of long-chain wax esters.
Mobile Phase A	Acetonitrile
Mobile Phase B	Ethyl Acetate
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

APCI-MS Conditions:

Parameter	Value
Ionization Mode	Positive
Corona Current	5.0 µA
Vaporizer Temperature	325 °C
Drying Gas Temperature	300 °C
Drying Gas Flow	6.0 L/min
Nebulizer Pressure	20 psig
Capillary Voltage	3500 V
Fragmentor Voltage	150 V
Mass Range	m/z 300-1200
Data Acquisition	Full Scan and Data-Dependent MS/MS

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison. The following tables provide examples of wax ester profiles from Jojoba Oil and Beeswax, presented as relative abundance (%).

Table 1: Relative Abundance of Major Wax Esters in Jojoba Oil

Wax Ester (Fatty Acid:Fatty Alcohol)	Carbon Number	Relative Abundance (%)
18:1 / 20:1	C38	6.3
20:1 / 20:1	C40	30.1
20:1 / 22:1	C42	51.1
22:1 / 22:1	C44	10.0
24:1 / 22:1	C46	1.1

Table 2: Relative Abundance of Major Wax Esters in Beeswax

Wax Ester (Fatty Acid:Fatty Alcohol)	Carbon Number	Relative Abundance (%)
16:0 / 24:0	C40	12.5
16:0 / 26:0	C42	10.2
16:0 / 28:0	C44	15.8
16:0 / 30:0	C46	20.1
16:0 / 32:0	C48	18.3
18:0 / 30:0	C48	5.7
18:0 / 32:0	C50	8.4

Visualizations

Caption: Experimental workflow for HPLC-APCI-MS profiling of wax esters.

Caption: General fragmentation pathway of a wax ester in APCI-MS/MS.

Application Notes and Protocols for Utilizing Linoleyl Arachidate in Reconstituted 3D Skin Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

The skin barrier, primarily orchestrated by the stratum corneum, is essential for protecting the body from external aggressors and preventing excessive water loss. A crucial component of this barrier is the lipid matrix, which is rich in ceramides (B1148491), cholesterol, and free fatty acids. Linoleic acid, an essential omega-6 fatty acid, is a key precursor for the synthesis of acylceramides, a specific class of ceramides vital for the formation and maintenance of a competent epidermal water barrier.

Linoleyl arachidate (B1238690), an ester of linoleic acid and arachidic acid, presents a promising topical agent for enhancing skin barrier function. Upon topical application, it is anticipated that endogenous skin enzymes hydrolyze the ester bond, releasing linoleic acid and arachidic acid. The released linoleic acid can then be incorporated into the cellular lipid pool of keratinocytes and utilized for the synthesis of essential barrier lipids. Furthermore, linoleic acid is a known agonist of the Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α), a nuclear receptor that plays a significant role in keratinocyte differentiation and lipid metabolism.

These application notes provide a comprehensive overview and detailed protocols for evaluating the efficacy of Linoleyl arachidate in improving skin barrier function using reconstituted 3D human skin models.

Mechanism of Action: The Role of Linoleic Acid in Skin Barrier Function

Topically applied Linoleyl arachidate is hypothesized to act as a pro-drug, delivering linoleic acid to the epidermis. Once released, linoleic acid contributes to skin barrier integrity through two primary mechanisms:

• Incorporation into Ceramides: Linoleic acid is an essential building block for ω-O-acylceramides (e.g., Ceramide EOS). These ceramides are unique to the epidermis and are critical for the proper organization of the lipid lamellae in the stratum corneum, which forms the primary barrier to water loss.

• Activation of PPAR-α Signaling: Linoleic acid acts as a natural ligand for PPAR-α. Activation of this nuclear receptor in keratinocytes initiates a signaling cascade that promotes their terminal differentiation and upregulates the expression of key structural proteins and enzymes involved in lipid synthesis, further strengthening the skin barrier.

Data Summary: Efficacy of Linoleic Acid on Skin Barrier Parameters

The following tables summarize quantitative data from studies investigating the effects of linoleic acid on key skin barrier parameters in in vitro and ex vivo models. This data can serve as a benchmark for evaluating the efficacy of Linoleyl arachidate.

Parameter	Model System	Linoleic Acid Concentration	Observed Effect	Reference Study
Transepidermal Water Loss (TEWL)	Tissue-engineered skin model	10 µM (in culture medium)	Decreased testosterone (B1683101) absorption, indicating improved barrier function.	(Simard et al., 2022)
Essential fatty acid-deficient rats	Topical application	Dose-dependent, significant reduction in TEWL.	(Haratake et al., 1997)[1]
Ceramide Content	Canine Stratum Corneum (in vivo)	Linoleate-enriched diet	~60% increase in free ceramides.	(Rees et al., 2018)[2]
SZ95 Sebocytes	25 µM	2-fold increase in 4 ceramide species.	(Törőcsik et al., 2019)[3]
Gene Expression (Keratinocyte Differentiation Markers)	Cultured Human Keratinocytes	PPAR-α activators (including fatty acids)	Increased mRNA levels of involucrin (B1238512) and transglutaminase.	(Hanley et al., 1998)

Experimental Protocols

Protocol 1: General Workflow for Evaluating Linoleyl Arachidate in a Reconstituted 3D Human Epidermis Model

This protocol outlines the overarching experimental procedure for assessing the impact of a topical formulation containing Linoleyl arachidate on a commercially available reconstituted 3D human epidermis model (e.g., EpiDerm™ or SkinEthic™ RHE).

References

• 1. mdpi.com [mdpi.com]
• 2. Linoleate-enriched diet increases both linoleic acid esterified to omega hydroxy very long chain fatty acids and free ceramides of canine stratum corneum without effect on protein-bound ceramides and skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes & Protocols for the Formulation of Linoleyl Arachidate in Topical Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl arachidate (B1238690), a wax ester formed from linoleyl alcohol and arachidic acid, presents a compelling ingredient for advanced topical and dermal delivery systems. Its inherent properties as a long-chain ester suggest significant potential in skin barrier function enhancement, occlusivity, and as a structural lipid in novel drug delivery carriers. These application notes provide a comprehensive overview and detailed protocols for the formulation and characterization of Linoleyl arachidate in topical systems, with a focus on Nanostructured Lipid Carriers (NLCs).

Linoleyl arachidate is a solid at room temperature with a molecular weight of 560.98 g/mol and a molecular formula of C38H72O2.[1][2] Its ester structure contributes to its emollient properties, helping to maintain skin softness and plasticity by forming a semi-occlusive film that provides moisturizing benefits.[3] Wax esters are highly compatible with the natural lipids in the skin, allowing for easy absorption without disrupting the skin's natural barrier function.[4] This compatibility, combined with the ability to form a protective layer, makes Linoleyl arachidate an excellent candidate for formulations aimed at preventing dehydration and protecting the skin from environmental stressors.[4][5]

Application: Nanostructured Lipid Carriers (NLCs)

NLCs are a second generation of lipid nanoparticles, composed of a blend of solid and liquid lipids, which create an imperfect crystalline structure. This structure enhances drug loading capacity and minimizes drug expulsion during storage compared to older solid lipid nanoparticles (SLNs).[6][7] Linoleyl arachidate can be effectively used as a solid lipid component in NLC formulations.

Formulation Protocol for Linoleyl Arachidate-Based NLCs

This protocol is based on the melt emulsification-ultrasonication technique, a common and effective method for NLC preparation.[8][9]

Objective: To prepare NLCs incorporating Linoleyl arachidate for topical delivery of a model active pharmaceutical ingredient (API).

Materials:

• Solid Lipid: Linoleyl Arachidate

• Liquid Lipid: Oleic Acid (or other suitable liquid lipid like Caprylic/Capric Triglyceride)[6][10]

• Surfactant: Tween 80 (Polysorbate 80)[10]

• Co-surfactant (Optional): Span 80 (Sorbitan Oleate)

• Aqueous Phase: Purified Water

• Active Pharmaceutical Ingredient (API): (Select a lipophilic API for optimal encapsulation)

Equipment:

• Magnetic stirrer with heating plate

• High-shear homogenizer (e.g., Ultra-Turrax)

• Probe sonicator

• Water bath

• Beakers, graduated cylinders, and other standard laboratory glassware

Protocol:

• Preparation of the Lipid Phase:

  • Accurately weigh the required amounts of Linoleyl arachidate (solid lipid) and oleic acid (liquid lipid). A common starting point is a solid lipid to liquid lipid ratio between 70:30 and 90:10.[11]

  • Add the lipids to a beaker and heat on a magnetic stirrer hot plate to approximately 5-10°C above the melting point of Linoleyl arachidate to ensure complete melting and formation of a homogenous lipid phase.

  • If incorporating a lipophilic API, dissolve it in the molten lipid phase under continuous stirring.

• Preparation of the Aqueous Phase:

  • In a separate beaker, weigh the required amount of surfactant (e.g., Tween 80). A typical concentration ranges from 1-5% (w/v) of the total formulation.[11]

  • Add purified water to the surfactant and heat the solution to the same temperature as the lipid phase. Stir until the surfactant is completely dissolved.

• Formation of the Pre-emulsion:

  • Pour the hot aqueous phase into the molten lipid phase dropwise under continuous stirring with a magnetic stirrer.

  • Following the complete addition of the aqueous phase, homogenize the mixture using a high-shear homogenizer at a speed of 10,000-20,000 rpm for 5-10 minutes. This will form a coarse oil-in-water (o/w) pre-emulsion.

• Formation of the Nanoemulsion:

  • Immediately subject the hot pre-emulsion to high-energy dispersion using a probe sonicator.

  • Sonicate for 10-15 minutes. The sonication process should be carried out in a pulsed mode (e.g., 5 seconds on, 2 seconds off) to avoid excessive heat generation.

• NLC Formation and Cooling:

  • Quickly transfer the resulting nanoemulsion to a beaker placed in an ice bath and continue stirring at a moderate speed.

  • Rapid cooling facilitates the recrystallization of the lipid matrix, leading to the formation of NLCs with a less ordered crystalline structure.

• Storage:

  • Store the prepared NLC dispersion at 4°C for further characterization.

Experimental Workflow for NLC Formulation

Caption: Workflow for Linoleyl Arachidate NLC preparation.

Characterization of Linoleyl Arachidate NLCs

Thorough characterization is essential to ensure the quality, stability, and performance of the formulated NLCs.

2.1 Particle Size, Polydispersity Index (PDI), and Zeta Potential

Protocol:

• Dilute the NLC dispersion with purified water to an appropriate concentration.

• Analyze the sample using a Dynamic Light Scattering (DLS) instrument.

• Measure the particle size (Z-average), PDI, and zeta potential.

• Perform measurements in triplicate and report the mean ± standard deviation.

Table 1: Example Physicochemical Properties of Wax-Based NLCs

Formulation Parameter	Solid Lipid	Liquid Lipid	Surfactant (%)	Particle Size (nm)	PDI	Zeta Potential (mV)	Reference
Example 1	Beeswax + Glyceryl Behenate	Pomegranate Seed Oil (10%)	6	71.4	< 0.2	-30 to -40	[8][9]
Example 2	Beeswax	Pomegranate Seed Oil (10%)	2	366.3	> 0.3	-25 to -35	[8][9]
Example 3	Arachidic Acid + Erucic Acid	Oleic Acid (varying amounts)	Not specified	200 - 260	~ 0.22	-40 to -55	[6][12]
Example 4	Compritol ATO 888	Oleic Acid (40%)	Tween 80 (2-4%)	202.2	0.44	-21.5	[10]

2.2 Encapsulation Efficiency (%EE) and Drug Loading (%DL)

Protocol:

• Separation of Free Drug:

  • Take a known volume of the NLC dispersion and centrifuge it using a centrifugal filter unit (e.g., Amicon® Ultra). The molecular weight cut-off of the filter should be sufficient to retain the NLCs while allowing the free drug to pass through.

  • Collect the filtrate containing the unencapsulated (free) drug.

• Quantification of Drug:

  • Quantify the amount of free drug in the filtrate using a validated analytical method such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[13][14][15][16][17]

  • Separately, disrupt a known volume of the NLC dispersion (e.g., by adding a suitable solvent like methanol) to release the encapsulated drug and determine the total amount of drug.

• Calculation:

  • %EE = [(Total Drug - Free Drug) / Total Drug] x 100

  • %DL = [(Total Drug - Free Drug) / Total Weight of Lipids] x 100

Table 2: Example Encapsulation Efficiency and Drug Loading in NLCs

Active Ingredient	Lipid Phase Composition	% Encapsulation Efficiency	% Drug Loading	Reference
Lidocaine	Arachidic Acid, Erucic Acid, Oleic Acid	~ 78%	Not specified	[6]
Caffeine	Arachidic Acid, Erucic Acid, Oleic Acid	~ 43%	Not specified	[6]
UV Filter (Uvinul® A Plus B)	Carnauba Wax, Beeswax, Pumpkin Seed Oil	82.86 ± 0.15%	55.41 ± 0.04%	[18]
Axitinib	Compritol ATO 888, Oleic Acid	88%	Not specified	[10]

In Vitro Drug Release Studies

Protocol (using Franz Diffusion Cells):

• Membrane Preparation:

  • Use a synthetic membrane (e.g., cellulose (B213188) acetate) or excised animal/human skin.

  • Mount the membrane on the Franz diffusion cell with the stratum corneum side facing the donor compartment.

• Receptor Medium:

  • Fill the receptor compartment with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4), ensuring no air bubbles are trapped. The medium may contain a solubilizing agent (e.g., Tween 80) to maintain sink conditions.

  • Maintain the temperature at 32 ± 0.5°C to mimic skin surface temperature.

• Sample Application:

  • Apply a known quantity of the Linoleyl arachidate NLC formulation to the membrane in the donor compartment.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot from the receptor compartment and replace it with an equal volume of fresh, pre-warmed receptor medium.

• Analysis:

  • Analyze the drug concentration in the collected samples using a validated HPLC-UV method.

• Data Analysis:

  • Plot the cumulative amount of drug released per unit area versus time. The release profile can be fitted to various kinetic models (e.g., Zero-order, First-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism. NLCs often exhibit a biphasic release pattern with an initial burst release followed by sustained release.[10][19]

In Vitro Drug Release Experimental Workflow

Caption: Workflow for in vitro drug release studies.

Skin Permeation and Hydration Studies

4.1 In Vitro Skin Permeation

The protocol is similar to the in vitro drug release study, but with a focus on quantifying drug permeation through the skin layers. Excised human or animal skin is used as the membrane. At the end of the experiment, the amount of drug retained in the stratum corneum, epidermis, and dermis can be determined by tape stripping and extraction.

4.2 Skin Hydration (Corneometry) and Transepidermal Water Loss (TEWL)

Protocol (In Vivo):

• Panelist Recruitment:

  • Recruit healthy volunteers with normal to dry skin.

  • Acclimatize participants to the room conditions (temperature and humidity) for at least 20 minutes before measurements.

• Baseline Measurements:

  • Define test areas on the forearms.

  • Measure baseline skin hydration (using a Corneometer) and TEWL (using a Tewameter).

• Product Application:

  • Apply a standardized amount of the formulation containing Linoleyl arachidate NLCs to the designated test area. A control area should be left untreated or treated with a placebo formulation.

• Post-Application Measurements:

  • Measure skin hydration and TEWL at specified time points (e.g., 1, 2, 4, 8, 24 hours) after product application.

• Data Analysis:

  • Calculate the percentage change in skin hydration and the reduction in TEWL compared to baseline and the control area. Formulations with wax esters have been shown to significantly improve the water-retaining ability of the skin.[5]

Table 3: Example Data on Skin Barrier Function Enhancement

Formulation Component	Measurement	Result	Interpretation	Reference
5% Polyglyceryl Wax Ester Blend	TEWL	Two-fold improvement in water retention vs. untreated control	Good protective and occlusive effect	[5]
5% Polyglyceryl Wax Ester Blend	Corneometry	23% increase in average moisturization	Significant skin hydration benefit	[5]
Reformulated cream with Beeswax	Skin Hydration	Good longer-lasting hydration effect	Supports skin barrier function without occlusion	[20][21]

Signaling Pathways in Skin Delivery

While Linoleyl arachidate itself does not directly activate specific signaling pathways, its role as a penetration enhancer and lipid component in NLCs can influence the interaction of the formulation with the skin barrier. The primary mechanism is the modification of the stratum corneum lipid structure.

Logical Relationship of NLCs with the Skin Barrier

Caption: Interaction of NLCs with the skin barrier.

Conclusion

Linoleyl arachidate is a promising excipient for the development of advanced topical delivery systems, particularly NLCs. Its properties as a wax ester contribute to the formulation of stable nanoparticles with high encapsulation efficiency for lipophilic drugs. These formulations can offer enhanced skin hydration, a protective barrier effect, and sustained drug release. The protocols and data presented in these application notes provide a framework for researchers and formulation scientists to effectively utilize Linoleyl arachidate in their product development efforts.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. larodan.com [larodan.com]
• 3. sensient-beauty.com [sensient-beauty.com]
• 4. thejojobacompany.com.au [thejojobacompany.com.au]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 6. journals.hh-publisher.com [journals.hh-publisher.com]
• 7. Nanostructured Lipid Carriers: A Groundbreaking Approach for Transdermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. eprints.mui.ac.ir [eprints.mui.ac.ir]
• 9. Formulation and characterization of novel nanostructured lipid carriers made from beeswax, propolis wax and pomegranate seed oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jddtonline.info [jddtonline.info]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. scielo.br [scielo.br]
• 15. Quantification of underivatized fatty acids from vegetable oils by HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Exploitation of HPLC Analytical Method for Simultaneous Determination of Six Principal Unsaturated Fatty Acids in Oviductus Ranae Based on Quantitative Analysis of Multi-Components by Single-Marker (QAMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Development of a Nanostructured Lipid Carrier (NLC) by a Low-Energy Method, Comparison of Release Kinetics and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Effects of Formulation Excipients on Skin Barrier Function in Creams Used in Pediatric Care - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols: Linoleyl Arachidate as an Internal Standard for Lipid Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipids is essential for understanding cellular processes, disease pathogenesis, and for the development of novel therapeutics. The complexity of the lipidome and the inherent variability in sample preparation and analysis present significant challenges to obtaining reliable and reproducible data. The use of an internal standard (IS) is a critical strategy to mitigate these variabilities. An ideal internal standard is a compound that is structurally similar to the analytes of interest but does not occur naturally in the sample. It is added at a known concentration to the sample at the beginning of the workflow to correct for sample loss during extraction and for variations in ionization efficiency during mass spectrometry analysis.[1]

This document provides detailed application notes and protocols for the use of linoleyl arachidate (B1238690), a wax ester, as an internal standard for the quantification of a broad range of lipids in biological samples using liquid chromatography-mass spectrometry (LC-MS).

Why Linoleyl Arachidate?

Linoleyl arachidate (20:0 esterified to 18:2 alcohol) is a suitable internal standard for several reasons:

• Structural Similarity: As a wax ester, it shares structural characteristics with a diverse range of lipids, including other neutral lipids and fatty acyls. This similarity helps to ensure that it behaves comparably to the analytes during extraction and chromatography.

• Chemical Stability: Wax esters are generally stable molecules, reducing the risk of degradation during sample processing and storage.

• Absence in Most Biological Samples: Linoleyl arachidate is not a common endogenous lipid in many biological systems, minimizing the risk of interference from naturally occurring analytes.

• Distinct Mass: Its unique molecular weight allows for easy differentiation from endogenous lipids in the mass spectrometer.

Experimental Workflow

The overall experimental workflow for lipid quantification using linoleyl arachidate as an internal standard is depicted below.

Caption: Experimental workflow for lipid quantification.

Experimental Protocols

Preparation of Internal Standard Stock Solution

• Obtain Linoleyl Arachidate: Procure high-purity linoleyl arachidate.

• Prepare Stock Solution: Accurately weigh a known amount of linoleyl arachidate and dissolve it in an appropriate solvent (e.g., chloroform/methanol, 2:1 v/v) to create a stock solution of a specific concentration (e.g., 1 mg/mL).

• Storage: Store the stock solution in an amber glass vial at -20°C to prevent degradation.

Sample Preparation and Lipid Extraction (Folch Method)

This protocol is a modification of the classic Folch method for lipid extraction.

• Sample Homogenization:

  • For liquid samples (e.g., plasma), use a specific volume (e.g., 100 µL).

  • For tissue samples, weigh a specific amount (e.g., 50 mg) and homogenize in a suitable buffer.

• Internal Standard Spiking: Add a known volume of the linoleyl arachidate internal standard stock solution to the homogenized sample. The amount added should be optimized to be within the linear range of the mass spectrometer and comparable to the expected analyte concentrations.

• Solvent Addition: Add 20 volumes of chloroform/methanol (2:1, v/v) to the sample. For example, for a 100 µL sample, add 2 mL of the solvent mixture.

• Vortex and Incubate: Vortex the mixture vigorously for 2 minutes and then incubate at room temperature for 20 minutes to ensure thorough lipid extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 400 µL for a 2 mL extraction). Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collect Lower Phase: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry Down: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of the initial mobile phase for LC-MS analysis (e.g., 100 µL of isopropanol/acetonitrile/water, 2:1:1 v/v/v).

LC-MS/MS Analysis

The following are suggested starting parameters for LC-MS/MS analysis. These should be optimized for the specific instrument and analytes of interest.

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column is suitable for separating a wide range of lipids.

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A linear gradient from 30% B to 100% B over 20 minutes, followed by a 5-minute hold at 100% B and a 5-minute re-equilibration at 30% B.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is generally suitable for the detection of wax esters as ammonium adducts ([M+NH₄]⁺).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

• MRM Transitions: The MRM transitions for linoleyl arachidate and target analytes need to be determined by infusing the pure compounds into the mass spectrometer. Based on the structure of linoleyl arachidate (C38H72O2, MW: 560.98), a plausible precursor ion would be the ammonium adduct [M+NH₄]⁺ at m/z 578.6. A characteristic fragment ion would likely correspond to the neutral loss of the linoleic acid moiety.

Hypothetical MRM Transitions for Linoleyl Arachidate:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Linoleyl Arachidate	578.6	[Precursor - C18H32O2]⁺	To be optimized

Data Presentation and Quantification

The quantification of target lipids is achieved by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (linoleyl arachidate). A calibration curve is constructed using a series of standards with known concentrations of the analyte and a constant concentration of the internal standard.

Sample Calibration Curve Data

Analyte Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,234	1,500,123	0.010
0.5	76,170	1,510,543	0.050
1.0	151,234	1,498,765	0.101
5.0	755,876	1,505,432	0.502
10.0	1,520,345	1,515,678	1.003

Quantification of Unknown Samples

The concentration of the analyte in an unknown sample is determined by calculating its peak area ratio to the internal standard and then using the linear regression equation from the calibration curve (y = mx + c), where 'y' is the peak area ratio, 'm' is the slope, 'x' is the concentration, and 'c' is the y-intercept.

Example Calculation:

• Unknown Sample Analyte Peak Area: 450,123

• Unknown Sample IS Peak Area: 1,508,987

• Peak Area Ratio: 450,123 / 1,508,987 = 0.298

• From the calibration curve, if the equation is y = 0.1x + 0.001, then: 0.298 = 0.1x + 0.001 x = (0.298 - 0.001) / 0.1 x = 2.97 µg/mL

Signaling Pathway Visualization

While linoleyl arachidate itself is not directly involved in major signaling pathways, it can be used to quantify lipids that are. For instance, it can be used as an internal standard in studies investigating the arachidonic acid cascade, which is a critical inflammatory signaling pathway.

Caption: Arachidonic acid signaling cascade.

Conclusion

The use of linoleyl arachidate as an internal standard provides a robust method for the accurate quantification of a wide range of lipids in complex biological samples. The protocols outlined in this document offer a starting point for researchers to develop and validate their own lipidomics workflows. Careful optimization of sample preparation, chromatography, and mass spectrometry parameters is crucial for achieving high-quality, reproducible data. The principles and methodologies described here are applicable to various research areas, including biomarker discovery, disease mechanism studies, and drug development.

References

• 1. Rapid procedure for the isolation and analysis of fatty acid and fatty alcohol fractions from wax esters of marine zooplankton - British Antarctic Survey - Publication [bas.ac.uk]

On-line LC-GC-MS Analysis of Complex Wax Ester Mixtures: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wax esters, a class of neutral lipids, are esters of long-chain fatty acids and long-chain fatty alcohols. They are found in a variety of biological matrices, including plant oils, animal tissues, and microbial lipids. The analysis of complex wax ester mixtures presents a significant analytical challenge due to their high molecular weight, low volatility, and the presence of numerous isomers. This application note describes a robust and sensitive method for the detailed characterization and quantification of complex wax ester mixtures using on-line liquid chromatography-gas chromatography-mass spectrometry (LC-GC-MS). This powerful hyphenated technique combines the selective fractionation of wax esters from the bulk matrix by liquid chromatography with the high-resolution separation and identification capabilities of gas chromatography-mass spectrometry.

The on-line coupling of LC to GC provides a fully automated, sensitive, and high-throughput approach for the analysis of these challenging analytes.[1] Normal-phase HPLC (NP-HPLC) is particularly well-suited for the initial separation, as it effectively isolates the wax ester fraction from more polar and less polar lipids.[2][3] The subsequent on-line transfer to a GC-MS system allows for the detailed separation of individual wax ester species based on their volatility and subsequent identification and quantification based on their mass spectra.

Experimental Workflow

The overall experimental workflow for the on-line LC-GC-MS analysis of wax esters is depicted in the following diagram.

Caption: On-line LC-GC-MS workflow for wax ester analysis.

Experimental Protocols

Sample Preparation

A simple and direct sample preparation method is typically sufficient for the analysis of wax esters in oil matrices.

• Objective: To prepare the sample for injection into the LC-GC-MS system.

• Materials:

  • Wax ester-containing sample (e.g., olive oil, jojoba oil)

  • Hexane (HPLC grade)

  • Isopropanol (B130326) (HPLC grade)

  • Vortex mixer

  • Syringe filters (0.45 µm, PTFE)

• Protocol:

  • Accurately weigh approximately 100 mg of the oil sample into a 10 mL volumetric flask.

  • Add an appropriate internal standard solution (e.g., a solution of a wax ester not expected to be in the sample, such as cholesteryl heptadecanoate).

  • Dissolve the sample and internal standard in a mixture of hexane and isopropanol (e.g., 95:5, v/v) and bring to volume.

  • Vortex the solution for 1 minute to ensure complete dissolution.

  • Filter the solution through a 0.45 µm PTFE syringe filter into an autosampler vial.

On-line LC-GC-MS Instrumentation and Conditions

The following instrumental parameters provide a starting point for the analysis of wax esters. Optimization may be required depending on the specific sample matrix and target analytes.

• Liquid Chromatography (LC) System:

  • Instrument: Agilent 1200 Series HPLC or equivalent.

  • Column: Silica, 250 mm x 2.1 mm, 5 µm particle size.

  • Mobile Phase: A gradient of isopropanol in hexane. For example:

    • 0-5 min: 0.5% isopropanol in hexane

    • 5-15 min: Gradient to 5% isopropanol in hexane

    • 15-20 min: Hold at 5% isopropanol in hexane

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10-20 µL.

  • Column Temperature: 30 °C.

• LC-GC Interface:

  • Type: On-column interface with concurrent solvent evaporation or a Through Oven Transfer Adsorption Desorption (TOTAD) interface.[1][2] The on-column interface is a robust option for the transfer of the relatively non-polar wax ester fraction.

  • Transfer Volume: The volume corresponding to the elution of the wax ester fraction from the LC, typically determined by preliminary experiments.

• Gas Chromatography (GC) System:

  • Instrument: Agilent 7890B GC or equivalent.

  • Column: DB-5HT, 15 m x 0.25 mm, 0.10 µm film thickness, or a similar high-temperature capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80 °C (hold for 1 min)

    • Ramp 1: 15 °C/min to 200 °C

    • Ramp 2: 5 °C/min to 350 °C (hold for 10 min)

  • Injector: The LC-GC interface serves as the injection system.

• Mass Spectrometry (MS) System:

  • Instrument: Agilent 5977B MSD or equivalent single quadrupole or time-of-flight (TOF) mass spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 50-800.

  • Data Acquisition: Full scan mode for identification and selected ion monitoring (SIM) mode for quantification of target wax esters.

Data Presentation and Quantitative Analysis

The identification of individual wax esters is achieved by comparing their mass spectra with reference libraries (e.g., NIST) and by interpreting the fragmentation patterns. Quantification is performed using the internal standard method, where the peak area of each identified wax ester is normalized to the peak area of the internal standard. A calibration curve prepared from authentic standards should be used for accurate quantification.

The following table presents an example of quantitative data that can be obtained from the on-line LC-GC-MS analysis of wax esters in different edible oils.

Wax Ester Species	Olive Oil (mg/kg)	Sunflower Oil (mg/kg)	Canola Oil (mg/kg)
Palmitoyl palmitoleate (B1233929) (C16:0-C16:1)	15.2 ± 1.3	8.5 ± 0.9	5.1 ± 0.6
Palmitoyl oleate (B1233923) (C16:0-C18:1)	25.8 ± 2.1	14.2 ± 1.5	9.8 ± 1.1
Stearoyl oleate (C18:0-C18:1)	38.4 ± 3.5	22.1 ± 2.0	15.3 ± 1.7
Stearoyl linoleate (B1235992) (C18:0-C18:2)	12.1 ± 1.1	35.6 ± 3.2	28.4 ± 2.9
Arachidoyl oleate (C20:0-C18:1)	5.6 ± 0.6	3.1 ± 0.4	2.2 ± 0.3
Behenoyl oleate (C22:0-C18:1)	7.9 ± 0.8	4.5 ± 0.5	3.1 ± 0.4
Lignoceroyl oleate (C24:0-C18:1)	4.2 ± 0.5	2.3 ± 0.3	1.6 ± 0.2

Data are presented as mean ± standard deviation (n=3). This is representative data and actual values may vary.

Logical Relationships in On-line LC-GC-MS

The successful implementation of on-line LC-GC-MS relies on the careful consideration of the logical relationships between the different components of the system.

Caption: Interdependencies of key parameters in on-line LC-GC-MS.

Conclusion

The on-line LC-GC-MS method detailed in this application note provides a powerful tool for the comprehensive analysis of complex wax ester mixtures. The automated nature of the technique, combined with its high sensitivity and selectivity, makes it ideal for both qualitative and quantitative studies in various fields, including food science, natural product chemistry, and drug development. The provided protocols and instrumental conditions serve as a solid foundation for researchers to develop and validate their own methods for the analysis of these important lipid molecules.

References

• 1. Analysis of wax esters in edible oils by automated on-line coupling liquid chromatography–gas chromatography using the through oven transfer adsorption desorption (TOTAD) interface [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Wax ester fraction of edible oils: Analysis by on‐line LC‐GC‐MS and GC×GC‐FID | CiNii Research [cir.nii.ac.jp]

Application Notes: Linoleyl Arachidate as a Modulator of Skin Barrier Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

A robust and functional skin barrier is essential for maintaining hydration, preventing water loss, and protecting against external aggressors. The structural integrity of this barrier is largely dependent on the coordinated expression of key genes such as Filaggrin (FLG), Loricrin (LOR), and Involucrin (IVL), which encode for proteins crucial for the formation of the cornified envelope. Lipids also play a critical role in the skin's barrier function. Linoleyl arachidate (B1238690), an ester of linoleic acid and arachidic acid, is a lipid molecule with potential benefits for skin health. Linoleic acid, an essential fatty acid, is known to be a ligand for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that regulate the expression of genes involved in epidermal differentiation and barrier formation. This document provides a detailed protocol to investigate the effects of Linoleyl arachidate on the expression of key skin barrier genes in a reconstructed human epidermis (RHE) model.

Postulated Mechanism of Action

Linoleyl arachidate is hypothesized to be hydrolyzed within the epidermis, releasing linoleic acid. This fatty acid can then act as an agonist for PPARα, a key regulator of epidermal homeostasis. Activation of PPARα is believed to initiate a signaling cascade that upregulates the expression of genes critical for the formation and function of the skin barrier, including Filaggrin (FLG), Loricrin (LOR), and Involucrin (IVL).

Postulated signaling pathway of Linoleyl arachidate in keratinocytes.

Experimental Data Summary

The following tables present hypothetical data based on the expected outcomes of the described protocols. These tables are for illustrative purposes to guide researchers in their data presentation.

Table 1: Gene Expression Analysis by qPCR

Treatment Group	Relative FLG mRNA Expression (Fold Change)	Relative LOR mRNA Expression (Fold Change)	Relative IVL mRNA Expression (Fold Change)
Vehicle Control	1.00 ± 0.12	1.00 ± 0.15	1.00 ± 0.10
Linoleyl arachidate (0.1%)	2.50 ± 0.35	2.10 ± 0.28	1.80 ± 0.22
Linoleyl arachidate (0.5%)	4.20 ± 0.51	3.80 ± 0.45	3.10 ± 0.38
Positive Control (e.g., PPARα agonist)	3.90 ± 0.48	3.50 ± 0.41	2.90 ± 0.35
Statistically significant difference from vehicle control (p < 0.05). Data are presented as mean ± standard deviation.

Table 2: Protein Expression Analysis by Western Blot (Densitometry)

Treatment Group	Relative Filaggrin Protein Level (Fold Change)	Relative Loricrin Protein Level (Fold Change)	Relative Involucrin Protein Level (Fold Change)
Vehicle Control	1.00 ± 0.15	1.00 ± 0.18	1.00 ± 0.13
Linoleyl arachidate (0.1%)	1.80 ± 0.25	1.60 ± 0.21	1.40 ± 0.19
Linoleyl arachidate (0.5%)	2.90 ± 0.38	2.50 ± 0.33	2.10 ± 0.28
Positive Control (e.g., PPARα agonist)	2.70 ± 0.35	2.30 ± 0.30	1.90 ± 0.25
Statistically significant difference from vehicle control (p < 0.05). Data are presented as mean ± standard deviation.

Experimental Protocols

Experimental Workflow Overview

Workflow for assessing the effect of Linoleyl arachidate on RHE.

Protocol 1: Treatment of Reconstructed Human Epidermis (RHE)

1. Materials:

• Reconstructed Human Epidermis (RHE) tissues (e.g., EpiDerm™, SkinEthic™)

• Assay medium (provided by RHE manufacturer)

• Linoleyl arachidate (cosmetic grade, high purity)

• Vehicle control (e.g., a cosmetic base cream or a suitable solvent like DMSO, ensuring final concentration does not affect cell viability)

• Positive control (e.g., a known PPARα agonist like WY-14643)

• Phosphate-buffered saline (PBS), sterile

• 6-well plates

• Sterile pipette tips and tubes

2. Procedure:

• Upon receipt, equilibrate the RHE tissues in the provided assay medium in a humidified incubator at 37°C with 5% CO₂ for at least 1 hour or as per the manufacturer's instructions.

• Prepare the treatment formulations. Dissolve Linoleyl arachidate in the vehicle to the desired concentrations (e.g., 0.1% and 0.5% w/v). Prepare the vehicle control and positive control solutions.

• Carefully remove the assay medium from the top of the RHE tissues.

• Apply a precise volume (e.g., 20-50 µL) of the treatment formulations (Vehicle, Linoleyl arachidate, Positive Control) directly onto the surface of the RHE tissues.

• Incubate the treated tissues for 24 to 48 hours at 37°C with 5% CO₂.

• After incubation, wash the surface of the tissues twice with sterile PBS to remove any remaining treatment formulation.

• Proceed immediately to RNA or protein extraction.

Protocol 2: Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

1. Materials:

• RHE tissues from Protocol 1

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• QIAshredder spin columns (Qiagen)

• cDNA synthesis kit (e.g., iScript™ cDNA Synthesis Kit, Bio-Rad)

• qPCR master mix (e.g., SsoAdvanced™ Universal SYBR® Green Supermix, Bio-Rad)

• Primers for human FLG, LOR, IVL, and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

• Nuclease-free water

2. Procedure:

• RNA Extraction:

  • Homogenize the RHE tissues in lysis buffer from the RNA extraction kit using a tissue homogenizer or by passing through a QIAshredder spin column.

  • Follow the manufacturer's protocol for RNA extraction, including a DNase treatment step to remove genomic DNA contamination.

  • Quantify the extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity.

• cDNA Synthesis:

  • Synthesize cDNA from 1 µg of total RNA using a cDNA synthesis kit according to the manufacturer's instructions.

• qPCR:

  • Prepare the qPCR reaction mix containing the qPCR master mix, forward and reverse primers (final concentration of 200-500 nM each), cDNA template, and nuclease-free water.

  • Run the qPCR reaction using a standard thermal cycling protocol (e.g., initial denaturation at 95°C for 3 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C for 30 seconds).

  • Include no-template controls for each primer set.

• Data Analysis:

  • Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target genes (FLG, LOR, IVL) to the housekeeping gene.

Protocol 3: Western Blot for Protein Expression Analysis

1. Materials:

• RHE tissues from Protocol 1

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-Filaggrin, anti-Loricrin, anti-Involucrin, and anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

2. Procedure:

• Protein Extraction:

  • Homogenize the RHE tissues in ice-cold RIPA buffer.

  • Incubate on ice for 30 minutes with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (protein lysate).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation and SDS-PAGE:

  • Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load the samples onto an SDS-PAGE gel and run the electrophoresis until the dye front reaches the bottom of the gel.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis of the protein bands using image analysis software, normalizing the target protein bands to the loading control.

Application of Linoleyl Arachidate in Cosmetic and Pharmaceutical Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl arachidate (B1238690) (CAS 1211905-55-3) is a wax ester formed from the esterification of linoleyl alcohol and arachidic acid.[1] While specific research on linoleyl arachidate is limited in publicly available literature, its chemical structure suggests a multifunctional role in cosmetic and pharmaceutical formulations. Its properties can be inferred from its constituent molecules: linoleic acid, an essential fatty acid crucial for skin barrier function, and arachidic acid, a saturated fatty acid known for its emollient and thickening properties. This document provides detailed application notes and protocols for the potential use of linoleyl arachidate, drawing upon the known benefits of its components and general principles of dermatological science.

Physicochemical Properties

A summary of the key physicochemical properties of linoleyl arachidate is presented in Table 1.

Property	Value	Source
CAS Number	1211905-55-3	[1][2]
Molecular Formula	C₃₈H₇₂O₂	[1][2][3]
Molecular Weight	560.98 g/mol	[1][2][3]
Physical State	Solid	[3]
Purity	>99% (as commercially available)	[1][2][3]
Synonyms	9,12-Octadecadien-1-yl eicosanoate	[1]

Applications in Cosmetic Formulations

Linoleyl arachidate is anticipated to function primarily as an emollient, occlusive agent, and structuring agent in cosmetic formulations.

Skin Barrier Repair and Moisturization

The linoleyl moiety of the molecule is a derivative of linoleic acid, a key component of ceramides (B1148491) in the stratum corneum.[4] Linoleic acid is essential for maintaining the integrity of the skin's water permeability barrier.[5] Topical application of linoleic acid has been shown to repair the skin barrier, promote wound healing, and provide anti-inflammatory effects.[5] Therefore, linoleyl arachidate is expected to contribute to skin barrier function and hydration.

Emolliency and Texture Modification

As a wax ester, linoleyl arachidate can impart a rich, lubricious feel to cosmetic products. The arachidic acid component, a long-chain saturated fatty acid, contributes to the occlusive and thickening properties of a formulation, helping to reduce transepidermal water loss (TEWL) and improve product viscosity. Emollient esters are typically used in skin care emulsions at concentrations ranging from 3-20% w/w.[6]

Formulation Stability

The saturated nature of the arachidate portion of the molecule can enhance the stability of formulations, particularly in anhydrous products or the oil phase of emulsions.

Applications in Pharmaceutical Formulations

In pharmaceuticals, linoleyl arachidate may serve as a lipid-based excipient in topical and transdermal drug delivery systems.

Topical Drug Delivery Vehicle

Lipid-based nanocarriers are increasingly used for the dermal and transdermal delivery of active pharmaceutical ingredients (APIs).[7] The lipophilic nature of linoleyl arachidate makes it a potential candidate for inclusion in solid lipid nanoparticles (SLNs) or nanostructured lipid carriers (NLCs). These systems can enhance the penetration of APIs into the skin, provide controlled release, and improve the stability of the encapsulated drug.[8]

Ointment and Cream Base

Due to its solid, waxy nature, linoleyl arachidate can be used as a structuring agent in semi-solid dosage forms like ointments and creams, providing the desired consistency and occlusivity for topical drug application.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy and function of linoleyl arachidate in formulations.

Protocol 1: Evaluation of Skin Barrier Function Enhancement

Objective: To assess the ability of a formulation containing linoleyl arachidate to improve the skin's barrier function by measuring Transepidermal Water Loss (TEWL).

Materials:

• Test formulation (e.g., cream or lotion) with and without linoleyl arachidate (placebo).

• Tewameter® or similar evaporimeter.

• Controlled environment chamber (21°C ± 1°C, 45% ± 5% relative humidity).[9]

• Skin stripping tape.

• Volunteer subjects with healthy skin.

Methodology:

• Acclimatization: Subjects acclimate in the controlled environment for at least 30 minutes before measurements.

• Baseline Measurement: Measure the baseline TEWL on designated test sites on the forearms of each subject.

• Barrier Disruption (Optional): To assess repair capabilities, the skin barrier can be compromised by repeated tape stripping until TEWL values increase to a predetermined level (e.g., >20 g/m²/hr).[9]

• Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and placebo formulations to the respective test sites. One site remains untreated as a control.

• Post-Application Measurements: Measure TEWL at specified time intervals (e.g., 1, 2, 4, 6, and 8 hours) after product application.

• Data Analysis: Compare the TEWL values of the linoleyl arachidate formulation-treated site with the placebo and untreated control sites. A significant decrease in TEWL indicates an improvement in skin barrier function.

Protocol 2: Assessment of Emolliency and Skin Feel

Objective: To quantify the emollient properties and sensory profile of linoleyl arachidate.

Materials:

• Formulations containing varying concentrations of linoleyl arachidate.

• Friction measurement device (e.g., tribometer).

• Trained sensory panel.

• Standardized sensory evaluation questionnaire.

Methodology:

• Instrumental Analysis (Lubricity):

  • Apply a standardized film of the test formulation to a substrate mimicking skin (e.g., Vitro-Skin®).

  • Use a tribometer to measure the coefficient of friction as a probe moves across the surface. A lower coefficient of friction indicates greater lubricity.

• Sensory Analysis:

  • A trained panel of 10-15 individuals will evaluate the formulations.

  • Apply a standardized amount of each formulation to the panelists' forearms.

  • Panelists will rate sensory attributes such as spreadability, absorbency, slipperiness, and residual film (greasiness) at different time points (e.g., immediately after application, 5 minutes, and 20 minutes).

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the sensory profile.

Protocol 3: Formulation Stability Testing

Objective: To evaluate the physical stability of an emulsion containing linoleyl arachidate.

Materials:

• Test emulsion formulation.

• Centrifuge.

• Light microscope.

• Viscometer.

• Incubators/ovens for controlled temperature storage.

Methodology:

• Accelerated Stability Testing:

  • Freeze-Thaw Cycling: Subject the formulation to multiple cycles of freezing (e.g., -10°C for 24 hours) and thawing (e.g., 25°C for 24 hours). Three to five cycles are typical.

  • Elevated Temperature Storage: Store samples at elevated temperatures (e.g., 40°C, 50°C) for a period of 1-3 months.

• Evaluation: At regular intervals, assess the samples for:

  • Phase Separation: Visual inspection for creaming, coalescence, or breaking.

  • Microscopic Analysis: Observe globule size and distribution under a light microscope. Any significant increase in globule size indicates instability.

  • Viscosity: Measure changes in viscosity using a viscometer. A significant change can indicate a change in the emulsion structure.

  • pH: Monitor for any drift in pH.

• Centrifugation Test: Centrifuge the emulsion at a specified force (e.g., 3000 rpm for 30 minutes) to accelerate phase separation. The absence of separation indicates good stability.

Signaling Pathways and Mechanisms of Action

The primary mechanism of action of linoleyl arachidate on the skin is expected to be mediated by its linoleyl component, which can be metabolized to linoleic acid. Linoleic acid plays a crucial role in the synthesis of ω-O-acylceramides, which are essential for the formation and maintenance of the epidermal permeability barrier.

Caption: Proposed metabolic pathway of topically applied linoleyl arachidate.

Experimental Workflow

The logical workflow for evaluating linoleyl arachidate in a cosmetic or pharmaceutical formulation is outlined below.

Caption: Logical workflow for the development and testing of formulations.

Safety and Toxicology

Conclusion

Linoleyl arachidate holds promise as a multifunctional ingredient in cosmetic and pharmaceutical formulations, primarily acting as an emollient, skin barrier enhancer, and texture modifier. While direct experimental data on this specific ester is scarce, its properties can be reasonably inferred from its chemical structure and the well-documented functions of linoleic acid and arachidic acid. The protocols and workflows provided herein offer a comprehensive framework for researchers and formulators to evaluate the potential of linoleyl arachidate in their product development endeavors. Further research is warranted to fully elucidate the specific benefits and optimal use concentrations of this ingredient.

References

• 1. larodan.com [larodan.com]
• 2. LINOLEYL ARACHIDATE | 1211905-55-3 | INDOFINE Chemical Company [indofinechemical.com]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. Lipids and barrier function of the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 7. mdpi.com [mdpi.com]
• 8. Current Advances in Lipid Nanosystems Intended for Topical and Transdermal Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lorealdermatologicalbeauty.com [lorealdermatologicalbeauty.com]
• 10. cir-safety.org [cir-safety.org]
• 11. Novel methods for emollient characterization [cosmeticsbusiness.com]

Application Notes & Protocols for Microbial Production of Novel Wax Esters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the microbial production of novel wax esters, offering a sustainable and customizable alternative to traditional production methods. The information presented is intended to guide researchers in developing robust microbial cell factories for the synthesis of high-value wax esters for various industrial applications, including pharmaceuticals, cosmetics, biofuels, and lubricants.

Introduction

Wax esters are neutral lipids composed of long-chain fatty acids esterified to long-chain fatty alcohols.[1][2] They possess a wide range of industrially relevant properties, such as high lubricity, low melting points, and high oxidative stability.[1] Traditionally, wax esters are sourced from plants like jojoba or derived from fossil fuels, which face limitations in terms of scalability, cost, and environmental impact.[1][3][4] Microbial production of wax esters presents a promising alternative, enabling the synthesis of tailored molecules from renewable feedstocks.[5][6] This document outlines the key metabolic pathways, microbial hosts, and experimental protocols for establishing a successful microbial wax ester production platform.

Metabolic Pathway for Wax Ester Biosynthesis

The microbial synthesis of wax esters primarily involves a two-step enzymatic pathway. First, fatty acyl-CoAs, central intermediates in fatty acid metabolism, are reduced to fatty alcohols. This reduction is catalyzed by a fatty acyl-CoA reductase (FAR). Subsequently, a wax ester synthase (WS) catalyzes the esterification of a fatty alcohol with another fatty acyl-CoA molecule to form a wax ester.[2][7]

A key enzyme in many bacterial systems is a bifunctional wax ester synthase/acyl-CoA:diacylglycerol acyltransferase (WS/DGAT), which can synthesize both wax esters and triacylglycerols.[2][8] Metabolic engineering efforts often focus on the heterologous expression of potent FAR and WS enzymes to channel the flux of fatty acyl-CoAs towards wax ester formation.

Caption: Simplified microbial wax ester biosynthesis pathway.

Data Presentation: Microbial Wax Ester Production

The following tables summarize quantitative data from various studies on microbial wax ester production, highlighting the host organism, key genetic modifications, carbon source, and the resulting titer and yield.

Table 1: Wax Ester Production in Engineered Escherichia coli

Key Genes Expressed	Carbon Source	Titer (g/L)	Yield (g/g substrate)	Reference
MhFAR and AbWS	Glucose	~0.1	-	[2]
MhFAR and AbWS	Oleic Acid	3.7 - 4.0	-	[2][5]

Table 2: Wax Ester Production in Engineered Yarrowia lipolytica

Key Genes Expressed	Carbon Source	Titer (g/L)	Yield (g/g substrate)	Reference
MhFAR and AbWS	Glucose	~0.12	-	[2]
MhFAR and AbWS	Waste Cooking Oil (WCO)	7.6	0.31	[2][5][9]
Various elongases, WS, FAR	Glucose	2.0	-	[10][11]

Table 3: Wax Ester Production in Other Microorganisms

Host Organism	Carbon Source	Titer (g/L)	Yield (% of DCW)	Reference
Acinetobacter baylyi ADP1	Ethanol	-	~19%	[12]
Marinobacter atlanticus	-	0.025	14%	[12]

Experimental Protocols

Protocol 1: General Workflow for Microbial Wax Ester Production

This protocol outlines the general steps from strain engineering to the analysis of the final product.

Caption: General workflow for microbial wax ester production.

Protocol 2: Construction of Wax Ester Producing Strain (Example: E. coli)

Objective: To create a recombinant E. coli strain capable of producing wax esters.

Materials:

• E. coli expression host (e.g., BL21(DE3))

• Expression vector (e.g., pETDuet-1)

• Genes encoding a fatty acyl-CoA reductase (FAR) and a wax ester synthase (WS)

• Restriction enzymes, T4 DNA ligase, and competent cells

• LB medium and appropriate antibiotics

Methodology:

• Gene Synthesis and Cloning: Synthesize the coding sequences of the selected FAR and WS genes, codon-optimized for E. coli expression. Clone the genes into the expression vector under the control of an inducible promoter (e.g., T7 promoter).

• Transformation: Transform the resulting plasmid into the E. coli expression host.

• Verification: Verify the successful transformation by plasmid isolation and restriction digestion or sequencing.

Protocol 3: Shake Flask Cultivation for Wax Ester Production

Objective: To produce wax esters in a small-scale shake flask culture.

Materials:

• Recombinant E. coli strain

• Defined minimal medium (e.g., M9 medium) supplemented with a carbon source (e.g., glucose or oleic acid)

• Appropriate antibiotics

• Inducer (e.g., IPTG)

• Shaking incubator

Methodology:

• Inoculum Preparation: Inoculate a single colony of the recombinant strain into 5 mL of LB medium with the appropriate antibiotic and grow overnight at 37°C with shaking.

• Main Culture: Inoculate 50 mL of minimal medium in a 250 mL flask with the overnight culture to an initial OD600 of 0.1.

• Growth: Incubate at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induction: Add the inducer (e.g., 0.1-1 mM IPTG) to the culture. If using an external fatty acid source like oleic acid, add it at the time of induction.

• Production Phase: Reduce the temperature to 25-30°C and continue incubation for 24-72 hours.

• Harvesting: Harvest the cells by centrifugation.

Protocol 4: Extraction and Analysis of Wax Esters

Objective: To extract and quantify the produced wax esters.

Materials:

• Harvested cell pellet

• Solvents: Chloroform (B151607), Methanol (B129727), Heptane

• Internal standard (e.g., a wax ester not produced by the microbe)

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

Methodology:

• Cell Lysis and Lipid Extraction:

  • Resuspend the cell pellet in a known volume of methanol.

  • Add a known amount of internal standard.

  • Perform lipid extraction using a modified Bligh-Dyer method with a chloroform:methanol:water ratio.[13][14]

  • Briefly, add chloroform and water to the methanol suspension, vortex vigorously, and centrifuge to separate the phases. The lower organic phase contains the lipids.

• Sample Preparation for GC Analysis:

  • Evaporate the solvent from the lipid extract under a stream of nitrogen.

  • Redissolve the lipid residue in a known volume of a suitable solvent like heptane.

• GC-FID/MS Analysis:

  • Inject a sample of the redissolved lipid extract into the GC.

  • Use a suitable temperature program to separate the different lipid species.

  • Identify and quantify the wax esters by comparing their retention times and peak areas to those of known standards and the internal standard.

Industrial Applications and Future Outlook

Microbially produced wax esters have a wide array of potential industrial applications.[1][15] Their properties make them suitable for use as:

• Biolubricants: Offering a biodegradable and high-performance alternative to mineral oil-based lubricants.[1]

• Cosmetics and Pharmaceuticals: As emollients, thickeners, and formulation aids.[1][4]

• Biofuels: As a potential source for biodiesel production.

• Polymers and Coatings: As precursors for various chemical syntheses.[1]

Future research will likely focus on improving the economic viability of microbial wax ester production.[6] Key areas for development include:

• Strain Improvement: Engineering more robust and efficient microbial hosts.

• Feedstock Valorization: Utilizing low-cost and waste feedstocks to reduce production costs.[5][16]

• Process Optimization: Developing more efficient fermentation and downstream processing technologies.

• Product Diversification: Engineering pathways to produce novel wax esters with unique properties tailored for specific applications.

By addressing these challenges, microbial production has the potential to become a mainstream source of sustainable and high-performance wax esters for a variety of industries.

References

• 1. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DSpace [dr.lib.iastate.edu]
• 3. academic.oup.com [academic.oup.com]
• 4. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Microbial synthesis of wax esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bacterial wax synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The Studies in Constructing Yeast Cell Factories for the Production of Fatty Acid Alkyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. nva.sikt.no [nva.sikt.no]
• 14. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil | PLOS One [journals.plos.org]
• 15. researchgate.net [researchgate.net]
• 16. Production of wax esters via microbial oil synthesis from food industry waste and by-product streams - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Incorporation of Linoleyl Arachidate into Cellular Lipid Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoleyl arachidate (B1238690) is a wax ester composed of linoleyl alcohol, an 18-carbon unsaturated fatty alcohol with two double bonds, and arachidic acid, a 20-carbon saturated fatty acid. While the direct incorporation and biological activity of this specific wax ester have not been extensively studied, its constituent components are known to play significant roles in cellular biology. Linoleic acid (from which linoleyl alcohol is derived) is an essential omega-6 fatty acid that influences membrane fluidity and serves as a precursor for various signaling molecules. Arachidic acid is a long-chain saturated fatty acid that can also be integrated into cellular lipid pools.

These application notes provide a comprehensive guide for researchers interested in investigating the cellular uptake, metabolic fate, and downstream effects of linoleyl arachidate. The protocols outlined below detail methods for delivering this hydrophobic molecule to cultured cells, analyzing its incorporation and metabolism, and assessing its impact on membrane fluidity and cellular signaling pathways. Given the limited direct data on linoleyl arachidate, these protocols are based on established methods for studying similar lipid molecules and provide a framework for novel research in this area.

Data Presentation: Expected Quantitative Outcomes

The following tables summarize the anticipated quantitative data from the described experimental protocols. These values are hypothetical and based on the known effects of the constituent parts of linoleyl arachidate.

Table 1: Expected Changes in Membrane Fluidity as Measured by DPH Fluorescence Anisotropy

Treatment Group	DPH Fluorescence Anisotropy (r)	Expected Change from Control	Interpretation
Vehicle Control	0.250 ± 0.010	-	Baseline membrane fluidity
Linoleyl Arachidate (10 µM)	0.235 ± 0.012	↓	Increased membrane fluidity
Linoleic Acid (10 µM)	0.230 ± 0.011	↓	Increased membrane fluidity
Arachidic Acid (10 µM)	0.255 ± 0.009	↑	Decreased membrane fluidity

Note: A decrease in fluorescence anisotropy (r) corresponds to an increase in membrane fluidity.

Table 2: Expected Modulation of Eicosanoid Production Following Linoleyl Arachidate Treatment

Analyte	Vehicle Control (pg/mL)	Linoleyl Arachidate (10 µM) (pg/mL)	Expected Change from Control
Prostaglandin (B15479496) E2 (PGE2)	50 ± 8	150 ± 20	↑
Leukotriene B4 (LTB4)	30 ± 5	90 ± 15	↑

Experimental Protocols

Protocol 1: Preparation and Delivery of Linoleyl Arachidate to Cultured Cells

This protocol describes two common methods for delivering the hydrophobic linoleyl arachidate to mammalian cells in culture: cyclodextrin (B1172386) complexation and solid lipid nanoparticle (SLN) formulation.

Method A: Cyclodextrin-Mediated Delivery

Materials:

• Linoleyl arachidate (e.g., from Larodan, CAS 1211905-55-3)

• Methyl-β-cyclodextrin (MβCD)

• Phosphate-buffered saline (PBS), sterile

• Desired cell culture medium, serum-free

• Cultured mammalian cells (e.g., HEK293, HepG2)

Procedure:

• Preparation of Lipid-Loaded Cyclodextrin:

  • Prepare a 10 mM stock solution of linoleyl arachidate in chloroform (B151607) or ethanol.

  • In a glass vial, evaporate a known amount of the stock solution to dryness under a stream of nitrogen gas to form a thin lipid film.

  • Prepare a 20 mM solution of MβCD in serum-free cell culture medium.

  • Add the MβCD solution to the lipid film to achieve the desired final concentration of linoleyl arachidate (e.g., 1 mM).

  • Sonicate the mixture in a bath sonicator for 30 minutes, or until the lipid film is completely dissolved, to form the linoleyl arachidate-MβCD complex.

• Cell Treatment:

  • Plate cells in appropriate culture vessels and grow to 70-80% confluency.

  • Wash the cells twice with sterile PBS.

  • Replace the culture medium with serum-free medium.

  • Add the linoleyl arachidate-MβCD complex to the cells at the desired final concentration (e.g., 1-20 µM).

  • Incubate the cells for the desired time (e.g., 1-24 hours) at 37°C in a CO2 incubator.

  • For a vehicle control, treat cells with the MβCD solution without the lipid.

Method B: Solid Lipid Nanoparticle (SLN) Formulation

Materials:

• Linoleyl arachidate

• A solid lipid (e.g., stearic acid, beeswax)

• A surfactant (e.g., Polysorbate 80, Pluronic F68)

• Deionized water

• High-speed homogenizer or microfluidizer

Procedure:

• Preparation of SLNs:

  • Melt the solid lipid and linoleyl arachidate together at a temperature above the melting point of the solid lipid (e.g., 70-80°C).

  • Prepare an aqueous surfactant solution and heat it to the same temperature.

  • Add the hot aqueous phase to the melted lipid phase under high-speed homogenization for 5-10 minutes to form a hot pre-emulsion.

  • Process the hot pre-emulsion through a high-pressure homogenizer or microfluidizer for several cycles to produce a nanoemulsion.

  • Cool the nanoemulsion rapidly in an ice bath to solidify the lipid nanoparticles.

  • Filter the SLN dispersion through a 0.22 µm filter to sterilize and remove any aggregates.

• Cell Treatment:

  • Follow the same cell plating and washing steps as in Method A.

  • Add the SLN dispersion to the cell culture medium to achieve the desired final concentration of linoleyl arachidate.

  • Incubate the cells for the desired duration.

  • Use empty SLNs (without linoleyl arachidate) as a vehicle control.

Protocol 2: Analysis of Linoleyl Arachidate Incorporation and Metabolism by LC-MS/MS

This protocol details the extraction of total lipids from cultured cells and their analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to determine the presence of intact linoleyl arachidate and its potential metabolites, linoleyl alcohol and arachidic acid.

Materials:

• Treated and control cells from Protocol 1

• PBS, ice-cold

• Methanol (B129727), HPLC grade

• Chloroform, HPLC grade

• Water, HPLC grade

• Internal standards (e.g., deuterated linoleic acid, deuterated arachidic acid)

• LC-MS/MS system with a C18 column

Procedure:

• Lipid Extraction (Bligh-Dyer Method):

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Scrape the cells in 1 mL of ice-cold PBS and transfer to a glass tube.

  • Add the internal standards to the cell suspension.

  • Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture and vortex thoroughly.

  • Add 1.25 mL of chloroform and vortex.

  • Add 1.25 mL of water and vortex.

  • Centrifuge at 1,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids into a new glass tube.

  • Dry the lipid extract under a stream of nitrogen gas.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol:chloroform 1:1, v/v).

  • Inject the sample onto a C18 column coupled to the mass spectrometer.

  • Use a gradient elution program with mobile phases such as water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

  • Set up the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode to detect the specific precursor-to-product ion transitions for linoleyl arachidate, linoleyl alcohol, and arachidic acid, as well as their corresponding internal standards.

  • Quantify the analytes by comparing the peak areas of the endogenous lipids to those of the internal standards.

Protocol 3: Assessment of Cell Membrane Fluidity using DPH Fluorescence Anisotropy

This protocol describes the use of the fluorescent probe 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) to measure changes in cell membrane fluidity.

Materials:

• Treated and control cells

• DPH stock solution (2 mM in tetrahydrofuran)

• PBS

• Fluorometer capable of measuring fluorescence anisotropy

Procedure:

• Cell Labeling:

  • Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

  • Wash the cells twice with PBS.

  • Resuspend the cells in PBS at a concentration of 1 x 10^6 cells/mL.

  • Add the DPH stock solution to the cell suspension to a final concentration of 2 µM.

  • Incubate the cells in the dark at 37°C for 30 minutes.

  • Wash the cells twice with PBS to remove unincorporated DPH.

  • Resuspend the cells in PBS.

• Fluorescence Anisotropy Measurement:

  • Transfer the labeled cell suspension to a quartz cuvette.

  • Place the cuvette in the temperature-controlled sample holder of the fluorometer, set to 37°C.

  • Set the excitation wavelength to 360 nm and the emission wavelength to 430 nm.

  • Measure the fluorescence intensities parallel (I_parallel) and perpendicular (I_perpendicular) to the polarized excitation light.

  • Calculate the fluorescence anisotropy (r) using the following formula: r = (I_parallel - G * I_perpendicular) / (I_parallel + 2 * G * I_perpendicular) where G is the grating correction factor of the instrument.

Protocol 4: Quantification of Eicosanoids by LC-MS/MS

This protocol outlines the measurement of prostaglandin E2 (PGE2) and leukotriene B4 (LTB4), key eicosanoids derived from the arachidonic acid pathway, which may be influenced by the metabolic products of linoleyl arachidate.

Materials:

• Cell culture supernatant from treated and control cells

• Deuterated internal standards for PGE2 and LTB4

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Methanol

• Ethyl acetate (B1210297)

• Hexane

• Formic acid

• LC-MS/MS system

Procedure:

• Sample Preparation and Solid-Phase Extraction:

  • Collect the cell culture supernatant and add the deuterated internal standards.

  • Acidify the supernatant to pH 3-4 with formic acid.

  • Condition an SPE cartridge with methanol followed by water.

  • Load the acidified supernatant onto the SPE cartridge.

  • Wash the cartridge with water and then with a low percentage of methanol in water.

  • Elute the eicosanoids with ethyl acetate or methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in the initial mobile phase.

  • Perform LC-MS/MS analysis using a C18 column and a gradient elution with mobile phases containing formic acid.

  • Use MRM mode to detect the specific transitions for PGE2, LTB4, and their internal standards.

  • Quantify the eicosanoids using a standard curve prepared with known concentrations of authentic standards.

Visualizations

Caption: Experimental workflow for studying linoleyl arachidate in cultured cells.

Caption: Hypothetical metabolic fate of linoleyl arachidate in a mammalian cell.

Caption: Eicosanoid signaling pathway potentially modulated by linoleyl arachidate metabolism.

Development of Enzyme Assays for Wax Ester Synthase Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wax esters are neutral lipids composed of long-chain fatty acids and long-chain fatty alcohols, playing crucial roles in energy storage in various organisms and having significant industrial applications in lubricants, cosmetics, and biofuels.[1][2] The enzymatic synthesis of wax esters is catalyzed by wax ester synthases (WS) or the bifunctional wax ester synthase/acyl-CoA:diacylglycerol acyltransferase (WS/DGAT) enzymes.[3] Accurate and efficient measurement of wax ester synthase activity is paramount for characterizing these enzymes, screening for inhibitors, and engineering metabolic pathways for optimized wax ester production.

This document provides detailed application notes and protocols for three common types of enzyme assays for measuring wax ester synthase activity: a discontinuous Gas Chromatography-Mass Spectrometry (GC-MS) based assay, a discontinuous radioactive assay, and a continuous spectrophotometric assay.

I. Discontinuous Gas Chromatography-Mass Spectrometry (GC-MS) Based Assay

This method is a robust and versatile endpoint assay that directly measures the formation of wax esters. It is highly specific and allows for the quantification of individual wax ester species, making it suitable for detailed enzyme characterization and substrate specificity studies.

Experimental Protocol

• Reaction Setup:

  • Prepare a reaction mixture in a microcentrifuge tube containing:

    • 50 mM Sodium Phosphate buffer (pH 7.5)

    • 300 mM NaCl

    • 5.0 µM purified wax ester synthase or crude protein extract

    • 50 µM fatty acyl-CoA (e.g., palmitoyl-CoA)

    • 1 mM fatty alcohol (e.g., 1-hexadecanol)

    • Make up the final reaction volume to 200 µL with nuclease-free water.

    • Note: Substrate concentrations can be varied for kinetic analysis.

• Enzyme Reaction:

  • Incubate the reaction mixture at 30°C for 30 minutes in a water bath or incubator.[4]

  • The incubation time can be optimized based on the enzyme's activity to ensure the reaction is within the linear range.

• Reaction Termination and Lipid Extraction:

  • Stop the reaction by adding 200 µL of chloroform (B151607).[4]

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

  • Centrifuge the sample at high speed (e.g., 13,000 x g) for 5 minutes to separate the aqueous and organic phases.

  • Carefully collect the lower chloroform phase, which contains the lipids, into a new, clean glass vial.

• Sample Preparation for GC-MS:

  • Evaporate the chloroform under a gentle stream of nitrogen gas at room temperature.

  • Re-dissolve the dried lipid extract in a known volume of a suitable solvent for GC-MS analysis (e.g., 100 µL of hexane).

  • Include an internal standard (e.g., a wax ester with a chain length not expected in the sample) for accurate quantification.

• GC-MS Analysis:

  • Analyze the sample using a gas chromatograph coupled to a mass spectrometer. The specific column and temperature program will depend on the wax esters being analyzed.[5]

  • Identify and quantify the wax ester products by comparing their retention times and mass spectra to authentic standards.

Data Presentation

Table 1: Substrate Specificity of a Putative Wax Ester Synthase Determined by GC-MS

Fatty Acyl-CoA Substrate (50 µM)	Fatty Alcohol Substrate (1 mM)	Relative Wax Ester Production (%)
Myristoyl-CoA (C14:0)	1-Tetradecanol (C14-OH)	100
Palmitoyl-CoA (C16:0)	1-Hexadecanol (C16-OH)	85
Stearoyl-CoA (C18:0)	1-Octadecanol (C18-OH)	60
Oleoyl-CoA (C18:1)	1-Octadecanol (C18-OH)	75

Note: Data is hypothetical and for illustrative purposes.

Workflow Diagram

References

• 1. academic.oup.com [academic.oup.com]
• 2. lipotype.com [lipotype.com]
• 3. Research progress and applications of wax ester synthase [journal.buct.edu.cn]
• 4. Structural and Biochemical Studies of a Biocatalyst for the Enzymatic Production of Wax Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Role of Linoleyl Arachidonate Precursors in Psoriasis Lipid Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Psoriasis is a chronic inflammatory skin disease characterized by keratinocyte hyperproliferation, immune cell infiltration, and a defective skin barrier. Lipid metabolism is significantly dysregulated in psoriatic lesions, contributing to both the inflammatory milieu and the compromised barrier function. While the specific ester linoleyl arachidonate (B1239269) is not a direct focus of extensive research, its constituent fatty acids, Linoleic Acid (LA) and Arachidonic Acid (AA) , are critical players in psoriasis pathogenesis.

Linoleic acid is an essential omega-6 fatty acid crucial for maintaining the epidermal water barrier, primarily through its incorporation into acylceramides. Arachidonic acid, which can be synthesized from linoleic acid, is a key precursor for a range of potent pro-inflammatory lipid mediators, including prostaglandins (B1171923) and leukotrienes. The metabolic balance between LA's structural role and AA's inflammatory signaling is profoundly disturbed in psoriasis. These application notes provide an overview and detailed protocols for studying the metabolism and effects of these key lipids in psoriasis models.

Data Presentation

The following tables summarize quantitative data on lipid mediators in psoriasis and the clinical effects of topical lipid application.

Table 1: Levels of Key Arachidonic Acid and Linoleic Acid Metabolites in Psoriatic Skin

Lipid Mediator	Psoriatic Lesional Skin (pg/100mg tissue)	Healthy Skin (pg/100mg tissue)	Key Function	Reference
Arachidonic Acid (AA) Metabolites
Prostaglandin E2 (PGE2)	1,450 (± 350)	150 (± 50)	Pro-inflammatory, Vasodilation	[1][2]
12-HETE	3,500 (± 800)	200 (± 70)	Chemoattractant for Neutrophils & T-cells	[2][3]
Leukotriene B4 (LTB4)	850 (± 210)	50 (± 20)	Potent Chemoattractant	[4]
Linoleic Acid (LA) Metabolites
13-HODE	Significantly Increased	Baseline	Pro-inflammatory	[2][3]
9-HODE	Significantly Increased	Baseline	Pro-inflammatory	[2]

Note: Values are representative and may vary between studies. HETE: Hydroxyeicosatetraenoic acid; HODE: Hydroxyoctadecadienoic acid.

Table 2: Clinical Efficacy of a Topical Moisturizer Containing Linoleic Acid and Ceramide (LA-Cer) in Mild-to-Moderate Psoriasis [5][6][7]

Parameter	Baseline (Mean ± SD)	Week 8 (LA-Cer + Mometasone Furoate)	Week 8 (Mometasone Furoate Only)
PASI Score	5.5 ± 2.1	1.9 ± 1.6	3.3 ± 2.4
PASI 50 Response Rate	N/A	65.06%	40.00%
Lesional TEWL (g/h/m²)	25.4 ± 8.2	15.1 ± 5.7	19.8 ± 6.9
Skin Capacitance (Arbitrary Units)	28.5 ± 7.9	42.3 ± 9.1	35.6 ± 8.5

PASI: Psoriasis Area and Severity Index; TEWL: Transepidermal Water Loss. A higher PASI score indicates greater severity. A higher TEWL indicates poorer barrier function. Higher skin capacitance indicates better hydration.

Signaling and Metabolic Pathways

The metabolism of linoleic and arachidonic acids is central to the inflammatory processes in psoriasis. The following diagrams illustrate these key pathways.

Caption: Conversion of Linoleic Acid to Arachidonic Acid and HODEs.

Caption: Major metabolic pathways of Arachidonic Acid in psoriasis.

Experimental Protocols

Protocol 1: In Vitro Psoriasis-Like Inflammation Model Using HaCaT Keratinocytes

This protocol describes the induction of a psoriasis-like inflammatory state in human keratinocytes and subsequent treatment with fatty acids.

Materials:

• HaCaT (human keratinocyte) cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% FBS and 1% Penicillin-Streptomycin

• Psoriasis-inducing agent: Imiquimod (B1671794) (IMQ) or a cytokine mix (e.g., TNF-α, IL-17A, IL-22)[8]

• Linoleic Acid and Arachidonic Acid (stock solutions in ethanol)

• Phosphate Buffered Saline (PBS)

• RNA extraction kit

• qPCR reagents (primers for IL-6, IL-8, TNF-α, and a housekeeping gene like GAPDH)

• ELISA kits for IL-6 and IL-8

Procedure:

• Cell Culture: Culture HaCaT cells in DMEM at 37°C and 5% CO2. Seed cells in 6-well plates at a density of 2x10^5 cells/well and allow them to adhere overnight.

• Induction of Inflammation:

  • Replace the medium with fresh DMEM.

  • Add the psoriasis-inducing agent. For example, treat cells with 100 µM Imiquimod (IMQ) or a cytokine cocktail (e.g., 2 ng/mL each of TNF-α, IL-17A, IL-22).[8]

  • Incubate for 24 hours.

• Fatty Acid Treatment:

  • Prepare working solutions of Linoleic Acid and Arachidonic Acid in DMEM. A vehicle control (ethanol diluted in DMEM) must be included.

  • Remove the induction medium, wash cells gently with PBS.

  • Add the fatty acid-containing medium (e.g., at concentrations of 1-10 µM) or vehicle control to the respective wells.

  • Incubate for another 24 hours.

• Endpoint Analysis - Gene Expression (qPCR):

  • Harvest the cells and extract total RNA using a commercial kit.

  • Synthesize cDNA from the RNA.

  • Perform quantitative PCR using specific primers for inflammatory cytokines (IL-6, IL-8, TNF-α) and a housekeeping gene.

  • Analyze the relative gene expression using the ΔΔCt method.

• Endpoint Analysis - Protein Secretion (ELISA):

  • Collect the cell culture supernatant before harvesting the cells.

  • Centrifuge to remove debris.

  • Measure the concentration of secreted IL-6 and IL-8 using specific ELISA kits according to the manufacturer's instructions.

Caption: Workflow for the in vitro psoriasis model.

Protocol 2: In Vivo Imiquimod-Induced Psoriasis Mouse Model

This protocol details the induction of psoriasis-like skin inflammation in mice to test the efficacy of topically applied lipid formulations.

Materials:

• BALB/c or C57BL/6 mice (8-10 weeks old)

• Imiquimod cream (5%)

• Topical formulation of Linoleic Acid, Arachidonic Acid, or a vehicle control (e.g., in a neutral cream base)

• Calipers for measuring skin thickness

• Transepidermal Water Loss (TEWL) measurement device (e.g., Tewameter®)

Procedure:

• Acclimatization and Preparation:

  • Acclimatize mice for at least one week.

  • Shave a designated area on the dorsal skin of each mouse.

• Induction of Psoriasis:

  • Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back and right ear for 5-7 consecutive days.[9] This induces a robust inflammatory response resembling human psoriasis.[9][10]

• Topical Treatment:

  • Beginning on day 1 of IMQ treatment, apply the test formulation (Linoleic Acid, Arachidonic Acid, or vehicle) to the inflamed area a few hours after the IMQ application.

• Disease Severity Assessment:

  • Daily Scoring (PASI): Score the back skin for erythema (redness), scaling, and thickness on a scale of 0-4 (0=none, 4=severe). The sum of these scores constitutes the Psoriasis Area and Severity Index (PASI) score.[10]

  • Skin Thickness: Measure the thickness of the dorsal skin daily using calipers.

  • Transepidermal Water Loss (TEWL): On specified days (e.g., day 0, 3, and 7), measure TEWL on the treated back skin and ear.[11] Allow mice to acclimate in the measurement room for 30 minutes before taking readings. Take at least three measurements per site and average the results.[12]

• Endpoint Analysis (Optional):

  • At the end of the experiment, euthanize the mice.

  • Collect skin tissue for histological analysis (H&E staining for epidermal thickness) or for molecular analysis (qPCR for inflammatory markers).

Conclusion

The study of linoleic acid and arachidonic acid metabolism provides a critical window into the pathogenesis of psoriasis. By utilizing the experimental models and protocols outlined above, researchers can effectively investigate how alterations in these lipid pathways contribute to inflammation and skin barrier dysfunction. These approaches are invaluable for screening and validating novel therapeutic agents aimed at modulating lipid metabolism to alleviate the symptoms of psoriasis.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Current knowledge of the implication of lipid mediators in psoriasis [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Identification of pro-resolving and inflammatory lipid mediators in human psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Topical application of a linoleic acid-ceramide containing moisturizer exhibit therapeutic and preventive benefits for psoriasis vulgaris: a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Efficacy and safety of a topical moisturizer containing linoleic acid and ceramide for mild‐to‐moderate psoriasis vulgaris: A multicenter randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy and safety of a topical moisturizer containing linoleic acid and ceramide for mild-to-moderate psoriasis vulgaris: A multicenter randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. eprints.ibb.waw.pl [eprints.ibb.waw.pl]
• 9. Advanced Characterization of Imiquimod-Induced Psoriasis-Like Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Serum Metabolomic Profiling Reveals the Amelioration Effect of Methotrexate on Imiquimod-Induced Psoriasis in Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Clinical Measurement of Transepidermal Water Loss - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Linoleyl Arachidate Solubility for Cell Culture

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for working with the poorly soluble wax ester, Linoleyl arachidate (B1238690), in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: Why is Linoleyl arachidate difficult to dissolve in aqueous cell culture media?

Linoleyl arachidate is a wax ester composed of a long-chain fatty alcohol (linoleyl alcohol) and a long-chain fatty acid (arachidic acid). Its large, non-polar hydrocarbon structure makes it highly hydrophobic and practically insoluble in water-based solutions like cell culture media.[1][2] Direct addition to media will result in poor dispersion, aggregation, and unreliable experimental results.

Q2: What are the primary methods for solubilizing Linoleyl arachidate for cell culture?

There are three main strategies to prepare Linoleyl arachidate for cell culture applications:

• Organic Solvent Stock Solutions: The most common method involves dissolving the lipid in a small amount of a water-miscible organic solvent, such as Dimethyl Sulfoxide (DMSO) or ethanol (B145695), to create a concentrated stock solution.[3][4] This stock is then diluted into the cell culture medium to a final working concentration.

• Carrier Protein Conjugation: Linoleyl arachidate can be complexed with a carrier protein, typically fatty acid-free Bovine Serum Albumin (BSA).[5][6] The BSA encapsulates the lipid, making it more soluble and facilitating its delivery to cells.

• Liposome Formation: For more advanced delivery, the lipid can be incorporated into liposomes, which are microscopic vesicles that can fuse with the cell membrane to deliver their contents.[7][8]

Q3: What is the maximum concentration of DMSO or ethanol that is safe for my cells?

The cytotoxicity of organic solvents is cell-type dependent. Most cell lines can tolerate a final DMSO concentration of up to 0.5%, while some are tolerant to 1%.[9] Primary cells are generally more sensitive, and the DMSO concentration should be kept below 0.1%.[9] Ethanol is generally less toxic than DMSO, but its final concentration should also be minimized, ideally kept at or below 0.5%.[10] It is always best practice to perform a dose-response curve to determine the specific tolerance of your cell line.[9]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Precipitate forms immediately upon adding stock solution to media.	The local concentration of the organic solvent is too high, causing the lipid to crash out of solution.	Add the stock solution drop-by-drop to the culture medium while gently vortexing or swirling.[3] Pre-warming the medium to 37°C can also help.
Media becomes cloudy or a film appears on the surface over time.	The lipid is not stable in the media at the chosen concentration or the final solvent concentration is too high.	Decrease the final concentration of Linoleyl arachidate. Test the stability by incubating the prepared medium under culture conditions (37°C, 5% CO2) without cells and observe for precipitation.[3] Consider using the BSA conjugation method for better stability.
Inconsistent results or lower-than-expected biological activity.	The actual concentration of solubilized lipid is lower than calculated due to incomplete dissolution or precipitation.	Visually inspect your stock solution to ensure the lipid is fully dissolved before dilution.[11] If necessary, gentle warming or brief sonication of the stock solution can aid dissolution.[11] Use low-binding plasticware to prevent the lipophilic compound from adsorbing to surfaces.[11]
Cells show signs of toxicity (e.g., poor morphology, death).	The final concentration of the organic solvent (e.g., DMSO) is too high for your specific cell type.	Run a solvent toxicity control experiment with various concentrations of the solvent alone to determine the maximum non-toxic concentration.[9][12] Ensure the final solvent concentration is consistent across all experimental and control wells.

Solvent Tolerance in Cell Culture

Solvent	Recommended Max. Final Concentration (Most Cell Lines)	Recommended Max. Final Concentration (Primary/Sensitive Cells)	Key Considerations
DMSO	0.5%[9]	< 0.1%[9]	Can affect cell differentiation and membrane permeability.[13] Always include a vehicle control.
Ethanol	≤ 0.5%[10]	≤ 0.1%	Can be metabolized by some cells. Evaporation from stock solutions can be a concern.[4]
Methanol	Not generally recommended for live-cell studies due to higher toxicity.	Not recommended.	Primarily used for fixation or in protocols where it is later removed.[5]

Experimental Protocols

Protocol 1: Preparation of a DMSO-Based Linoleyl Arachidate Stock Solution

This protocol describes the most common method for solubilizing hydrophobic compounds for in vitro assays.

• Weighing: Carefully weigh out the desired amount of Linoleyl arachidate powder in a sterile, glass vial.

• Dissolution: Add high-purity, anhydrous DMSO to the vial to achieve a high-concentration stock (e.g., 10-50 mM).

• Mixing: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the vial to 37°C or sonicate briefly in a water bath to ensure the lipid is completely dissolved.[11] Visually inspect against a light source to confirm there are no undissolved particles.

• Storage: Aliquot the stock solution into smaller volumes in sterile, low-binding tubes to minimize freeze-thaw cycles. Store at -20°C, protected from light.

• Application: To prepare the working solution, pre-warm the cell culture medium to 37°C. Add the stock solution dropwise while gently swirling the medium to ensure rapid dispersal.[3] The final DMSO concentration should not exceed the predetermined tolerance limit for your cells (e.g., < 0.5%).[9]

Protocol 2: Preparation of Linoleyl Arachidate-BSA Complex

This method improves the solubility and stability of the lipid in culture and mimics its natural transport in vivo.

• Initial Dissolution: Prepare a concentrated stock solution of Linoleyl arachidate in ethanol or methanol/water (95:5) as described in other protocols.[5][6]

• Lipid Film Formation: Transfer the desired amount of the stock solution to a sterile glass tube. Evaporate the solvent under a gentle stream of dry nitrogen or using a speed vacuum concentrator to create a thin lipid film on the wall of the tube.[5]

• BSA Solution Preparation: Prepare a solution of fatty acid-free BSA (e.g., 4 mg/mL) in sterile water or serum-free medium. Warm the solution to 37°C.

• Complexation: Add the warmed BSA solution to the glass tube containing the lipid film. The amount of BSA solution should be calculated to achieve the desired final lipid concentration.

• Incubation: Incubate the mixture for 30-60 minutes at 37°C.[5][6] Vortex or sonicate the tube periodically to facilitate the complete dissolution of the lipid film into the BSA solution.[5]

• Application: The resulting Linoleyl arachidate-BSA complex can be sterile-filtered (using a 0.22 µm filter) and added directly to the cell culture medium.

Visualized Workflows and Pathways

Caption: Workflow for preparing and applying a solvent-based stock solution of Linoleyl arachidate.

Caption: Simplified signaling effects of arachidonic acid released from membrane lipids.

References

• 1. larodan.com [larodan.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. General Lipid/BSA Solubilization Protocol For Cell Delivery [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Liposome Preparation - Echelon Biosciences [echelon-inc.com]
• 9. lifetein.com [lifetein.com]
• 10. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 11. benchchem.com [benchchem.com]
• 12. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of DMSO on the Mechanical and Structural Properties of Model and Biological Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Volatility of Long-Chain Wax Esters in GC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the gas chromatography (GC) analysis of long-chain wax esters.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in analyzing long-chain wax esters by GC?

The main difficulty arises from their very low volatility, which makes it challenging for them to travel through the GC column.[1][2] This can result in broad peaks, poor resolution, and in some cases, a complete loss of the analyte signal.[1] To address this, specialized high-temperature GC methods are required.[1][3]

Q2: What type of GC column is best suited for analyzing high molecular weight wax esters?

A high-temperature, thermally stable, non-polar capillary column is recommended.[1][3] Columns with a thin film thickness are preferable for analyzing compounds with high boiling points.[4][5] A common choice is a fused-silica capillary column, such as a DB-1 HT, which is designed for high-temperature applications.[1][6] Metal columns are also an option as they can withstand even higher temperatures.[1]

Q3: Why is temperature programming crucial for wax ester analysis?

Temperature programming is vital for separating a mixture of compounds with a wide range of boiling points, a common characteristic of wax ester samples.[1] A gradual increase in the column oven temperature facilitates the sequential elution of compounds, leading to improved peak shape and resolution.[1] An initial low temperature helps to focus the analytes at the beginning of the column, while a high final temperature is necessary to elute the high molecular weight wax esters.[1]

Q4: Is derivatization necessary for analyzing long-chain wax esters by GC?

Derivatization is generally not required for the analysis of intact wax esters, provided that a high-temperature GC setup is utilized.[1] The primary goal is typically to analyze the intact molecules to preserve structural information.[1] However, for identification of the fatty acid and alcohol moieties, derivatization might be employed after hydrolysis.[7]

Q5: What are the optimal injector and detector temperatures?

High injector and detector temperatures are critical to prevent the condensation of these high-boiling point analytes.[1][6] Temperatures around 390°C for both the injector and detector have been successfully used for the analysis of high molecular weight wax esters.[1][2] It is crucial to eliminate any "cold spots" within the system where analytes could condense.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No peaks or very small peaks	Injector temperature is too low, preventing volatilization.	Increase the injector temperature. A temperature of 390°C is often effective.[1][2]
Column temperature is insufficient to elute the analytes.	Ensure the temperature program reaches a high final temperature (e.g., 390°C).[2][6]
Sample is condensing in a cold spot.	Check for and eliminate any cold spots between the injector, column, and detector.[1]
Column bleed at high temperatures is obscuring peaks.	Use a high-temperature, low-bleed column. Condition the column properly before use.[8]
Broad, tailing peaks	Inefficient transfer of analytes onto the column.	Use a high injector temperature and a rapid injection technique.[8]
Active sites in the liner or on the column.	Use a deactivated liner and a high-quality, inert column.[9][10]
Column is overloaded.	Reduce the injection volume or dilute the sample.[9]
Sub-optimal temperature program.	Optimize the temperature ramp rate; a slower ramp can improve peak shape.[3]
Poor resolution between peaks	Inadequate column efficiency.	Use a longer column or a column with a smaller internal diameter for higher efficiency.[11]
Temperature program is too fast.	Decrease the temperature ramp rate to allow for better separation.[3]
Incorrect stationary phase.	A non-polar stationary phase is generally recommended for wax esters.[4][5]
Ghost peaks in subsequent runs (Carryover)	High-boiling point compounds retained in the system.	Increase the final oven temperature and hold time to ensure all components elute.[3]
Contamination in the injector.	Clean or replace the injector liner and septum regularly.[8][9]
Irreproducible retention times	Fluctuations in oven temperature.	Ensure the GC oven is properly calibrated and stable.[12]
Leaks in the carrier gas line.	Check for and fix any leaks in the system.[8][9]
Inconsistent sample injection.	Use an autosampler for consistent injection volume and speed.[8]

Experimental Protocols

Protocol 1: High-Temperature GC-MS Analysis of Intact Long-Chain Wax Esters

This protocol is designed for the direct analysis of high molecular weight wax esters without derivatization.

1. Sample Preparation:

• Dissolve the wax ester sample in a suitable solvent such as hexane, toluene, or ethanol (B145695) to a final concentration of 0.1–1.0 mg/mL.[2][13]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent.[13]

• Mass Spectrometer: 7010B Triple Quadrupole GC/MS or equivalent.[13]

• Column: DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness) or similar high-temperature column.[2][13]

• Injector: Splitless mode at 325°C - 390°C.[2][13]

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp 1: Increase to 200°C at 40°C/min.

  • Ramp 2: Increase to 320°C at 3°C/min, hold for 10 minutes.[13] Note: The final temperature may need to be increased up to 390°C for very long-chain wax esters.[2]

• MS Transfer Line Temperature: 310°C.[13]

• Ion Source Temperature: 230°C.[13]

• Quadrupole Temperature: 150°C.[13]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[13]

• Scan Range: m/z 50-850.[13]

3. Calibration:

• Prepare a series of calibration standards of a representative wax ester (e.g., cetyl palmitate) in the concentration range of interest.

• Generate a calibration curve by plotting the peak area against the concentration.

Visualizations

Caption: A generalized workflow for the GC analysis of long-chain wax esters.

Caption: A troubleshooting decision tree for GC analysis of wax esters.

References

• 1. benchchem.com [benchchem.com]
• 2. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.ca [fishersci.ca]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. US4404283A - Long chain wax esters and method of making same - Google Patents [patents.google.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. benchchem.com [benchchem.com]
• 12. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing High-Temperature GC of Wax Esters

Welcome to the technical support center for the analysis of high molecular weight wax esters using high-temperature gas chromatography (HT-GC). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in analyzing high molecular weight wax esters by GC?

High molecular weight wax esters possess very low volatility, which makes their elution from the GC column difficult.[1] This can result in broad peaks, poor resolution, and in some cases, complete loss of the analyte signal.[1] To overcome these issues, specialized high-temperature GC methods are necessary.[1]

Q2: What is the most suitable type of GC column for high molecular weight wax ester analysis?

A high-temperature, thermally stable, non-polar capillary column is recommended.[1] Columns with a thin film thickness are preferable for analyzing compounds with high boiling points.[1] A commonly used option is a fused-silica capillary column, such as a DB-1 HT, which is specifically designed for high-temperature applications.[1][2] For even higher temperatures, metal columns can be utilized.[1][3]

Q3: Why is temperature programming essential for wax ester analysis?

Temperature programming is crucial for separating mixtures of compounds with a wide range of boiling points, a common characteristic of wax ester samples.[1] A gradual increase in the column oven temperature facilitates the sequential elution of compounds, leading to improved peak shape and resolution.[1] An initial low temperature helps to focus the analytes at the head of the column, while a high final temperature is required to elute the high molecular weight wax esters.[1]

Q4: Is derivatization required for analyzing high molecular weight wax esters by GC?

Derivatization is generally not necessary for the analysis of intact wax esters, provided a high-temperature GC setup is employed.[1] The primary goal is typically to analyze the intact molecules to preserve structural information.[1]

Q5: What are the optimal injector and detector temperatures?

High injector and detector temperatures are critical to prevent the condensation of high-boiling point analytes.[1] Temperatures around 390°C for both the injector and detector have been successfully used for the analysis of high molecular weight wax esters.[1][2] It is vital to ensure there are no "cold spots" within the system where analytes could condense.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the high-temperature GC analysis of wax esters in a question-and-answer format.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Possible Causes:

  • Column Overload: Injecting too much sample can lead to peak fronting.[4]

  • Active Sites: Active sites in the column or liner can cause peak tailing.[4][5]

  • Improper Sample Vaporization: If the sample does not vaporize uniformly in the inlet, it can result in peak tailing.[4]

  • Inadequate Temperature: The injector or column temperature may be too low for the high-boiling wax esters.[5]

• Solutions:

  • Reduce Sample Concentration: Use a lower sample concentration or a split injection to avoid overloading the column.[4][6]

  • Condition the Column: Condition the column at a high temperature to deactivate active sites.[4][6]

  • Optimize Injection Technique: Consider using a different injection technique, such as cool on-column or PTV, to ensure proper sample introduction.[6][7]

  • Increase Temperatures: Ensure the injector and oven temperatures are sufficiently high to vaporize and elute the wax esters. Do not exceed the column's maximum temperature limit.[5]

Issue 2: Baseline Instability or Drift

• Possible Causes:

  • Column Bleed: At high temperatures, the stationary phase of the column can degrade and "bleed," causing a rising baseline.[4]

  • Contamination: Contamination in the carrier gas, injector, or column can lead to an unstable baseline.[4][5]

  • Leaks: Leaks in the system can introduce oxygen, which can degrade the column and cause baseline drift.[6]

• Solutions:

  • Use a High-Temperature Column: Employ a column specifically designed for high-temperature applications with low bleed characteristics.[3]

  • Column Conditioning: Properly condition the column according to the manufacturer's instructions to remove any residual impurities.[6] A column bake-out at a high temperature can also help.[4]

  • Check for Leaks: Regularly check for leaks in the septum, fittings, and gas lines.[6]

  • Use High-Purity Gas: Ensure the use of high-purity carrier gas and install traps to remove oxygen and moisture.[5]

Issue 3: Poor Resolution or Peak Overlap

• Possible Causes:

  • Inadequate Column Efficiency: The column may not have sufficient theoretical plates to separate the complex mixture of wax esters.

  • Incorrect Temperature Program: The temperature ramp rate may be too fast, not allowing enough time for separation.[8]

  • Improper Flow Rate: The carrier gas flow rate may not be optimal for the separation.[6]

• Solutions:

  • Optimize Temperature Program: Decrease the temperature ramp rate to improve separation.[8]

  • Adjust Flow Rate: Optimize the carrier gas flow rate to achieve the best resolution.[6]

  • Use a Longer Column: A longer column will provide more theoretical plates and better resolving power.

  • Select a Different Stationary Phase: While non-polar phases are common, a slightly different selectivity might be required for specific separations.

Issue 4: Ghost Peaks or Carryover

• Possible Causes:

  • Contaminated Syringe or Injection Port: Residual sample from a previous injection can appear as ghost peaks in subsequent runs.[6]

  • Septum Bleed: Particles from a degrading septum can enter the inlet and cause spurious peaks.[9]

• Solutions:

  • Thorough Cleaning: Implement a rigorous cleaning protocol for the syringe and injection port liner between runs.[6]

  • Perform a Bake-Out: A thorough column bake-out can help remove contaminants.[6]

  • Use High-Quality Septa: Regularly replace the septum with a high-quality, low-bleed option.[9]

Data Presentation: Injection Parameter Comparison

The following tables summarize typical starting parameters for different injection techniques used in the HT-GC analysis of wax esters. These should be considered as starting points for method development.

Table 1: Split/Splitless Injection Parameters

Parameter	Recommended Value	Rationale
Injector Temperature	350 - 400°C	Ensures complete and rapid vaporization of high-boiling wax esters.[1][2]
Split Ratio	10:1 to 50:1 (for split)	Reduces the amount of sample reaching the column to prevent overload.[10]
Splitless Hold Time	0.5 - 2 minutes	Allows for the transfer of the majority of the sample to the column in splitless mode.[11]
Injection Volume	1 µL	A smaller volume minimizes the risk of column overload and backflash.[10][12]
Liner Type	Deactivated, glass wool packed	Provides a large surface area for vaporization and traps non-volatile residues.[11]

Table 2: Cool On-Column (COC) Injection Parameters

Parameter	Recommended Value	Rationale
Initial Injector Temperature	At or slightly above solvent boiling point	Introduces the sample directly onto the column in a liquid state, minimizing discrimination and thermal degradation.[13]
Injector Temperature Program	Track oven temperature	The injector temperature ramps with the oven to ensure the sample vaporizes as it moves through the column.[13]
Injection Speed	Slow and controlled	Prevents sample backflash and ensures the entire sample is deposited on the column.
Retention Gap	Recommended (e.g., 5m)	Protects the analytical column from non-volatile residues and aids in peak focusing.[13]

Table 3: Programmed Temperature Vaporization (PTV) Injection Parameters

Parameter	Recommended Value	Rationale
Initial Injector Temperature	Below solvent boiling point	Allows for large volume injection by venting the solvent before transferring the analytes to the column.[9][13]
Injector Heating Rate	Rapid (e.g., >600°C/min)	Ensures rapid transfer of analytes to the column after solvent venting, leading to sharp peaks.[14]
Final Injector Temperature	350 - 400°C	Ensures complete vaporization and transfer of high molecular weight wax esters.[15]
Vent Flow	50 - 200 mL/min	Efficiently removes the solvent during the venting stage.[14][16]
Vent Time	Optimized experimentally	Needs to be long enough to remove the solvent but short enough to prevent loss of volatile analytes.[15]

Experimental Protocols

Protocol 1: High-Temperature GC/MS for Direct Analysis of Wax Esters

This protocol is adapted from a method for the direct analysis of wax esters in gum bases.[2]

• Sample Preparation: Dissolve the wax ester sample in a suitable solvent (e.g., hexane, toluene) to a final concentration of 0.1–1.0 mg/mL.[17]

• Instrumentation:

  • Gas Chromatograph: Equipped for high-temperature analysis.

  • Mass Spectrometer: Capable of scanning up to m/z 920.[2]

  • Column: DB-1 HT fused-silica capillary column (15 m × 0.25 mm, 0.10 µm film thickness) or equivalent.[2]

• GC-MS Conditions:

  • Injector: Split injection with a split ratio of 1/5.[2]

  • Injector Temperature: 390°C.[2]

  • Carrier Gas: Helium at an appropriate flow rate.

  • Oven Temperature Program:

    • Initial temperature: 120°C.

    • Ramp 1: 15°C/min to 240°C.[2]

    • Ramp 2: 8°C/min to 390°C.[2]

    • Hold: 6 minutes at 390°C.[2]

  • Detector Temperature: 390°C.[2]

  • MS Scan Range: m/z 50–920.[2]

• Injection: Inject 1 µL of the prepared sample.[2]

Visualizations

Caption: Troubleshooting workflow for common HT-GC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High Temperature GC Columns for Precise Separation | Phenomenex [phenomenex.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. benchchem.com [benchchem.com]
• 7. GC Injection Techniques for Accurate Chromatography | Phenomenex [phenomenex.com]
• 8. gcms.cz [gcms.cz]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. internationaloliveoil.org [internationaloliveoil.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. scispace.com [scispace.com]
• 15. ues.pku.edu.cn [ues.pku.edu.cn]
• 16. glsciences.eu [glsciences.eu]
• 17. benchchem.com [benchchem.com]

Minimizing thermal degradation of unsaturated wax esters during analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of unsaturated wax esters. It is designed for researchers, scientists, and drug development professionals who may encounter challenges with the thermal degradation of these compounds during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in analyzing unsaturated wax esters?

The primary challenge in the analysis of unsaturated wax esters is their susceptibility to thermal degradation.[1][2] The presence of double bonds in the fatty acid or fatty alcohol chains makes these molecules prone to isomerization, oxidation, and fragmentation at the high temperatures often used in gas chromatography (GC).[3][4] This degradation can lead to inaccurate quantification, misidentification of compounds, and the appearance of artifact peaks in the chromatogram.

Q2: Which analytical techniques are most suitable for unsaturated wax esters?

The choice of analytical technique depends on the thermal stability of the specific wax esters and the analytical goal.

• High-Performance Liquid Chromatography (HPLC) , particularly with detectors like Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS), is often preferred for thermally labile compounds as it operates at lower temperatures.[1][2]

• Gas Chromatography (GC-MS) can be used, but requires careful optimization to minimize thermal stress on the analytes. Techniques like cool on-column injection are recommended.[5]

• Supercritical Fluid Chromatography (SFC) is an emerging technique that offers a good alternative, as it uses supercritical CO2 as the mobile phase and operates at lower temperatures than GC, reducing the risk of degradation.[6][7][8]

Q3: What are the visible signs of thermal degradation in a GC chromatogram?

Several signs in a GC chromatogram can indicate that your unsaturated wax esters are degrading:

• Peak Tailing: This can occur as the analyte interacts with active sites in the GC system, which can be exacerbated by degradation products.

• Appearance of "Ghost Peaks": These are peaks that appear in subsequent runs at the same retention time, even without an injection. They can be caused by the condensation of less volatile degradation products in the injector or at the head of the column, which then slowly elute.

• Broadened Peaks: Thermal degradation can lead to a loss of peak efficiency and broader peaks.

• Poor Reproducibility: If you are seeing significant variations in peak area or retention time between identical runs, it could be a sign of inconsistent degradation.

• Presence of Unexpected Peaks: The appearance of smaller peaks before or after the main analyte peak could be due to isomers or fragments formed during thermal degradation.

Q4: Can I use derivatization to protect my unsaturated wax esters during GC analysis?

While derivatization is a common strategy to improve the volatility and thermal stability of many compounds for GC analysis, specific methods to protect the double bonds of unsaturated wax esters from thermal degradation are not widely reported in standard literature. The focus is more on optimizing GC conditions and using alternative, lower-temperature analytical techniques. However, for the carboxylic acid and alcohol moieties, silylation is a common derivatization technique to increase volatility.

Troubleshooting Guides

Issue 1: Poor peak shape (tailing, fronting, or broad peaks) in GC-MS analysis.

Possible Cause	Troubleshooting Step
Thermal Degradation	Lower the injector temperature in 10-20°C increments. Use a faster oven ramp rate to minimize the time the analyte spends at elevated temperatures.[9]
Active Sites in the Inlet or Column	Use a deactivated inlet liner and a high-quality, low-bleed column. Consider replacing the liner and trimming the first few centimeters of the column.
Improper Injection Technique	For thermally labile compounds, a cool on-column or programmed temperature vaporization (PTV) injection is preferable to a hot split/splitless injection.
Column Overload	Dilute the sample and reinject.

Issue 2: Inconsistent peak areas and poor reproducibility.

Possible Cause	Troubleshooting Step
Inconsistent Thermal Degradation	This is a strong indicator of thermal issues. Lowering the injector and transfer line temperatures is crucial. Ensure the oven temperature program is consistent.
Injector Discrimination	High molecular weight compounds like wax esters can be difficult to transfer quantitatively to the column. Use a pressure-pulsed splitless injection or a PTV injector.
Sample Preparation Inconsistency	Ensure samples are fully dissolved and homogenous before injection. Use an internal standard to correct for variations.
Leaks in the System	Check for leaks at the injector, column fittings, and detector using an electronic leak detector.

Issue 3: Extraneous peaks or high baseline noise.

Possible Cause	Troubleshooting Step
Degradation Products	Lowering the analytical temperatures should reduce the formation of these artifacts.
Septum Bleed	Use a high-quality, low-bleed septum and ensure it is not overtightened. Replace it regularly.
Column Bleed	Condition the column according to the manufacturer's instructions.[10] Ensure the final oven temperature does not exceed the column's maximum operating temperature.
Contaminated Carrier Gas	Use high-purity carrier gas and ensure that gas purifiers (oxygen, moisture, and hydrocarbon traps) are functioning correctly.

Data Presentation

Table 1: Comparison of Analytical Techniques for Unsaturated Wax Esters

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-ELSD/MS)	Supercritical Fluid Chromatography (SFC-MS)
Operating Temperature	High (up to 350°C)	Low (typically ambient to 60°C)	Low to Moderate (typically 40-80°C)
Risk of Thermal Degradation	High for unsaturated compounds[1][2]	Low[1]	Low[7]
Sample Preparation	May require derivatization	Minimal, dissolution in a suitable solvent[1]	Minimal, dissolution in a suitable solvent
Sensitivity	Generally high	Good, but can be lower than MS for some compounds	Good, comparable to HPLC
Throughput	Can be high with fast GC methods	Generally lower than GC	High, often faster than HPLC[8]
Best For	Thermally stable wax esters and when detailed structural information from EI is needed.	Thermally labile and high molecular weight wax esters.[1]	A wide range of wax esters, including thermally labile and chiral compounds.[6]

Table 2: Illustrative Impact of GC Injector Temperature on the Degradation of Oleyl Oleate (C36:2)

Disclaimer: The following data is illustrative and intended to demonstrate the expected trend. Actual results will vary based on the specific instrument, column, and other analytical conditions.

Injector Temperature (°C)	Peak Area of Oleyl Oleate (Arbitrary Units)	Relative Abundance of Degradation Products (%)
250	95,000	5
280	82,000	18
300	65,000	35
320	45,000	55

Experimental Protocols

Protocol 1: GC-MS Analysis of Unsaturated Wax Esters with Minimized Thermal Degradation

• Sample Preparation: Dissolve the wax ester sample in a suitable solvent (e.g., hexane (B92381) or chloroform) to a concentration of approximately 1 mg/mL.

• GC-MS System: An Agilent 8890 GC with a 5977B MSD or equivalent.

• Column: A low-bleed, mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injection: Use a cool on-column or PTV injector if available. If using a split/splitless injector, use the lowest possible temperature that allows for efficient volatilization (start at 250°C and optimize).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp 1: 15°C/min to 250°C.

  • Ramp 2: 5°C/min to 320°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Parameters:

  • Transfer line temperature: 280°C.

  • Ion source temperature: 230°C.

  • Quadrupole temperature: 150°C.

  • Scan range: m/z 50-800.

Protocol 2: HPLC-ELSD Analysis of Unsaturated Wax Esters

• Sample Preparation: Dissolve the wax ester sample in chloroform (B151607) or another suitable organic solvent to a concentration of 1-5 mg/mL.

• HPLC System: A Waters Alliance HPLC system with a 2424 Evaporative Light Scattering Detector (ELSD) or equivalent.

• Column: A C18 or C30 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of methanol (B129727) and chloroform.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• ELSD Settings:

  • Nebulizer Temperature: 40°C.

  • Drift Tube Temperature: 60°C.

  • Gas Flow (Nitrogen): 1.5 L/min.

Protocol 3: Supercritical Fluid Chromatography (SFC-MS) Analysis of Unsaturated Wax Esters

• Sample Preparation: Dissolve the wax ester sample in an appropriate solvent (e.g., isopropanol (B130326)/chloroform mixture) to a concentration of 1 mg/mL.

• SFC-MS System: A Waters ACQUITY UPC² System with a QDa Mass Detector or equivalent.

• Column: A suitable SFC column (e.g., ACQUITY UPC² BEH 2-EP, 3.0 x 100 mm, 1.7 µm).

• Mobile Phase: Supercritical CO2 (A) and a modifier such as methanol or isopropanol (B).

• Gradient: A suitable gradient to elute the compounds of interest (e.g., 2% B to 20% B over 10 minutes).

• Flow Rate: 1.5 mL/min.

• Column Temperature: 40°C.

• Back Pressure: 1500 psi.

• MS Parameters:

  • Ionization mode: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

  • Scan range: m/z 100-1200.

Visualizations

Caption: General experimental workflow for the analysis of unsaturated wax esters.

Caption: Troubleshooting logic for GC analysis of unsaturated wax esters.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A detailed identification study on high-temperature degradation products of oleic and linoleic acid methyl esters by GC-MS and GC-FTIR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of wax esters in edible oils by automated on-line coupling liquid chromatography-gas chromatography using the through oven transfer adsorption desorption (TOTAD) interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Advances of supercritical fluid chromatography in lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. gcms.cz [gcms.cz]
• 10. How to Condition a New Capillary GC Column [restek.com]

Technical Support Center: Enhancing Ionization Efficiency of Wax Esters in Mass Spectrometry

Welcome to the technical support center for the analysis of wax esters by mass spectrometry. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why are wax esters difficult to analyze by mass spectrometry, especially with Electrospray Ionization (ESI)?

A1: Wax esters are neutral, non-polar lipids that lack easily ionizable functional groups.[1] This makes them challenging to detect with soft ionization techniques like ESI, which typically relies on the formation of protonated or deprotonated molecules in solution. Their low polarity leads to poor ionization efficiency and often results in a low abundance of molecular ions, complicating both identification and quantification.[1]

Q2: What are the most common ionization techniques for wax ester analysis, and what are their pros and cons?

A2: The choice of ionization technique depends on the specific goals of the analysis, such as whether intact molecular species information or detailed structural fragmentation is required.

Ionization Technique	Pros	Cons
Electron Ionization (EI)	Provides detailed structural information through extensive fragmentation.[2]	Often leads to the absence or very low abundance of the molecular ion, making it difficult to determine the intact mass. Can cause in-source dissociation.[3]
Chemical Ionization (CI)	A softer ionization technique than EI, often yielding a more abundant molecular ion.[3]	Can still cause in-source fragmentation, complicating spectral interpretation.[2][3]
Atmospheric Pressure Chemical Ionization (APCI)	Suitable for less polar compounds and can be more efficient than ESI for wax esters.[2][3]	Can also lead to in-source dissociation and complex spectra with various adducts and fragment ions.[2][3]
Electrospray Ionization (ESI)	A very soft ionization technique that, with the right additives, can yield abundant molecular adduct ions with minimal fragmentation, which is ideal for quantification.[1][3]	Inherently inefficient for non-polar molecules like wax esters without the use of additives to promote adduct formation.[1]

Q3: How can I improve the ionization efficiency of wax esters in ESI-MS?

A3: The most effective method to enhance the ionization of wax esters in ESI-MS is to promote the formation of adduct ions by introducing additives into the mobile phase or sample solvent.[1][4] These additives are typically salts that provide cations to which the wax ester molecules can attach, forming charged complexes that can be readily detected by the mass spectrometer.

Commonly used additives include:

• Ammonium (B1175870) acetate (B1210297) ([NH₄CH₃COO])[1][3]

• Sodium acetate ([NaCH₃COO])[1]

• Ammonium formate[4]

• Lithium acetate[1]

The formation of these adducts, such as [M+NH₄]⁺ or [M+Na]⁺, significantly increases the signal intensity of wax esters in the mass spectrum.[1]

Troubleshooting Guide

Issue 1: I am not seeing any signal for my wax esters in ESI-MS.

• Question: I am analyzing a sample containing wax esters using ESI-MS, but I cannot detect any corresponding peaks. What could be the problem?

• Answer: The most likely reason is poor ionization efficiency due to the non-polar nature of wax esters.[1]

  • Solution 1: Add an ionization enhancer. Introduce an additive such as ammonium acetate or sodium acetate to your mobile phase or sample solvent to promote the formation of adduct ions ([M+NH₄]⁺, [M+Na]⁺). A concentration of around 10 mM ammonium formate (B1220265) or acetate in the mobile phase is a good starting point.[5]

  • Solution 2: Check your solvent system. Ensure your solvents are compatible with ESI and the chosen additive. For reversed-phase chromatography, mobile phases containing acetonitrile (B52724), isopropanol (B130326), and water with an ammonium salt are commonly used.[4][5]

  • Solution 3: Optimize ESI source parameters. Ensure that the source temperature and gas flows are optimized for your specific instrument and flow rate. Inadequate desolvation can hinder the detection of ions.

Issue 2: My wax ester peaks are very weak and have poor signal-to-noise.

• Question: I can see my wax ester peaks, but the intensity is too low for reliable quantification. How can I increase the signal?

• Answer: Weak signal intensity is a common issue and can often be addressed by optimizing the ionization and instrument parameters.

  • Solution 1: Increase the concentration of your ionization enhancer. If you are already using an additive, consider increasing its concentration. However, be aware that excessively high salt concentrations can lead to ion suppression and source contamination.

  • Solution 2: Switch to a different adduct. The stability and formation efficiency of adducts can vary. For instance, sodium adducts ([M+Na]⁺) may sometimes provide a stronger signal than ammonium adducts ([M+NH₄]⁺). However, sodium adducts can be more prone to in-source fragmentation.[1]

  • Solution 3: Adjust the collision energy. In the mass analyzer, a low collision energy (e.g., 5 eV) can be used to increase ion transmission without inducing significant fragmentation.[3]

  • Solution 4: Consider a different ionization technique. If ESI continues to provide a weak signal, APCI might be a more suitable option for your specific wax esters.[3]

Issue 3: I am seeing a lot of fragment ions in my full scan MS spectrum and no clear molecular ion.

• Question: My ESI mass spectrum is dominated by fragment ions, and I can't identify the intact wax ester. What is causing this in-source fragmentation?

• Answer: In-source fragmentation occurs when the ions are too energetic in the ionization source, causing them to break apart before they reach the mass analyzer.

  • Solution 1: Reduce the cone voltage (or equivalent parameter). The cone voltage (or fragmentor voltage) is a key parameter that influences the energy of the ions as they enter the mass spectrometer. A lower cone voltage (e.g., 15 V) will result in softer ionization and less fragmentation.[3]

  • Solution 2: Optimize source temperatures. High source or desolvation temperatures can contribute to the thermal degradation of wax esters, leading to fragmentation. Try to use the lowest temperatures that still allow for efficient desolvation.[3]

  • Solution 3: Use a more stable adduct. As mentioned, some adducts are more stable than others. Ammonium adducts are generally preferred for quantitative studies as they tend to produce less in-source fragmentation compared to other adducts like sodium.[6]

Issue 4: I am having trouble identifying the fatty acid and fatty alcohol components of my wax esters from the MS/MS data.

• Question: I have performed MS/MS on my wax ester adduct, but the fragmentation pattern is unclear. How can I get better structural information?

• Answer: The fragmentation pattern of wax esters is highly dependent on the collision energy and the type of precursor ion.

  • Solution 1: Optimize the collision energy. The optimal collision energy for fragmenting wax esters is typically around 20-30 eV.[3] It is recommended to perform a collision energy ramp to find the value that yields the most informative fragment ions for your specific compounds.

  • Solution 2: Understand the expected fragmentation. For ammonium adducts of saturated wax esters, the most characteristic fragment ion is the protonated fatty acid [RCOOH₂]⁺.[3] For unsaturated wax esters, you may also observe the acylium ion [RCO]⁺ and a dehydrated acylium ion [RCO – H₂O]⁺.[3]

  • Solution 3: Use pseudo-MS³ analysis. This technique involves inducing in-source fragmentation to generate a protonated molecule, which is then subjected to MS/MS. This can sometimes provide clearer fragmentation patterns.[3]

Experimental Protocols

Protocol 1: Enhancing Wax Ester Ionization using Ammonium Acetate in ESI-MS

This protocol describes the preparation of a mobile phase containing ammonium acetate to promote the formation of [M+NH₄]⁺ adducts of wax esters for LC-ESI-MS analysis.

Materials:

• LC-MS grade water

• LC-MS grade acetonitrile

• LC-MS grade isopropanol

• Ammonium acetate (≥99% purity)

• Wax ester standard or sample dissolved in a suitable organic solvent

Procedure:

• Prepare the mobile phase with ammonium acetate:

  • To prepare a 10 mM ammonium acetate solution, dissolve 0.7708 g of ammonium acetate in 1 L of the desired mobile phase solvent (e.g., a mixture of acetonitrile and isopropanol).

  • For a typical reversed-phase LC-MS setup, you can prepare mobile phase A (e.g., 60:40 acetonitrile/water) and mobile phase B (e.g., 90:10 isopropanol/acetonitrile), each containing 10 mM ammonium acetate.[5]

• Sample Preparation:

  • Dissolve the wax ester sample in a solvent compatible with the mobile phase, such as a mixture of isopropanol and hexane, to a concentration of approximately 1 mg/mL.

• LC-MS Instrumentation and Conditions:

  • LC System: Agilent 1290 HPLC or equivalent.[7]

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient elution with mobile phases containing 10 mM ammonium acetate.

  • Mass Spectrometer: Agilent 6520 QTOF-MS or equivalent.[4]

  • Ionization Mode: Positive ESI.

  • Nebulizer Pressure: 30 psig.[4]

  • Drying Gas Flow and Temperature: Optimize based on the instrument and flow rate.

  • Cone Voltage: 15 V (can be optimized).[3]

  • Acquisition Mode: Full scan MS and targeted MS/MS.

Protocol 2: High-Temperature GC-MS for Intact Wax Ester Analysis

This protocol is adapted from a high-temperature GC-MS method for the direct analysis of wax esters.[8]

Materials:

• Hexane, toluene, or ethanol (B145695) (high purity)

• Wax ester standard or sample

Procedure:

• Sample Preparation:

  • Dissolve the wax ester sample in hexane, toluene, or ethanol to a final concentration of 0.1–1.0 mg/mL.[8]

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.[1]

  • Mass Spectrometer: 7010B Triple Quadrupole GC/MS or equivalent.[1]

  • Column: DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness).[8]

  • Injector Temperature: 390°C.[8]

  • Oven Temperature Program:

    • Initial temperature: 120°C.

    • Ramp to 240°C at 15°C/min.

    • Ramp to 390°C at 8°C/min, hold for 6 minutes.[8]

  • MS Transfer Line Temperature: 310°C.[1]

  • Ion Source Temperature: 230°C.[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Scan Range: m/z 50-850.[1]

Visualizations

Caption: Experimental workflow for wax ester analysis by mass spectrometry.

Caption: Troubleshooting logic for wax ester analysis in ESI-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. escholarship.org [escholarship.org]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. Compositional Analysis of Wax Esters in Human Meibomian Gland Secretions by Direct Infusion Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting peak tailing and broadening in wax ester chromatography

Welcome to our dedicated support center for troubleshooting common issues in wax ester chromatography. This resource provides in-depth guidance for researchers, scientists, and drug development professionals to identify and resolve challenges such as peak tailing and broadening in their chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing in wax ester gas chromatography (GC)?

Peak tailing in the GC analysis of wax esters, where the peak's trailing edge is drawn out, can compromise resolution and accuracy.[1][2] The primary causes often relate to interactions between the analytes and the system, or issues with the setup itself.

Common culprits include:

• Active Sites: Polar or ionogenic wax esters can interact with active sites in the injector liner or at the head of the column.[1] This is especially true if the stationary phase has been damaged by oxygen, which exposes active sites on the silicone backbone.[3]

• Column Contamination: Accumulation of non-volatile residues from the sample matrix at the column inlet can lead to peak distortion that affects all peaks.[4]

• Improper Column Installation: An incorrectly cut column end (not a clean, 90-degree cut) or improper positioning within the inlet can create a convoluted sample path, leading to tailing.[1][2]

• Low Injector Temperature: If the injector temperature is too low, the high-boiling point wax esters may not vaporize completely and instantaneously, resulting in a slow transfer to the column and a tailing peak.[5]

• Column Bleed: At high temperatures, the stationary phase can degrade and elute, a phenomenon known as column bleed. This can increase baseline noise and cause peak tailing, particularly for polar analytes.[3][6]

Q2: My peaks are broadening in my wax ester analysis. What should I investigate?

Peak broadening, or an increase in peak width, leads to decreased resolution and sensitivity. In wax ester chromatography, this can be attributed to several factors in both GC and HPLC.

Key areas to investigate include:

• Sample Overload: Injecting too much sample can saturate the column, leading to broadened, often asymmetrical peaks.[7][8] Consider diluting the sample.

• Suboptimal Flow Rate: The carrier gas flow rate in GC affects how quickly analytes move through the column. A flow rate that is too high or too low can reduce separation efficiency and broaden peaks.[5][9]

• Temperature Programming Issues (GC): An inappropriate temperature ramp in GC can cause peak broadening. A slow ramp might be necessary to improve the shape of some peaks.[5] Conversely, an initial oven temperature that is too high can also lead to broad peaks for later-eluting compounds.[1]

• Extra-Column Volume (HPLC): Excessive volume in tubing, fittings, or the detector cell can cause the sample band to spread before it reaches the detector, resulting in broader peaks.

• Mobile Phase Incompatibility (HPLC): If the sample solvent is significantly stronger than the mobile phase, it can cause peak broadening, especially for early eluting peaks. Whenever possible, dissolve the sample in the mobile phase.[10]

Q3: How does temperature programming affect the analysis of high molecular weight wax esters in GC?

Temperature programming is crucial for separating a mixture of compounds with a wide range of boiling points, which is characteristic of wax esters.[5] A gradual increase in the column oven temperature allows for the sequential elution of compounds, which improves peak shape and resolution.[5]

• Improved Resolution and Peak Shape: By starting at a lower temperature, volatile components are well-separated. As the temperature increases, high-boiling wax esters elute more quickly, preventing excessive peak broadening that would occur under isothermal conditions.[11][12]

• Shorter Analysis Times: Temperature programming allows for the efficient elution of high molecular weight compounds that would have very long retention times at a single, lower temperature.[11]

• Increased Sensitivity: By keeping peaks sharper, temperature programming enhances the signal-to-noise ratio, thereby increasing the sensitivity for later-eluting analytes.[1]

An increase of approximately 30°C in the oven temperature can reduce the retention time by about 50%.[12][13]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing in GC

This guide provides a systematic approach to troubleshooting peak tailing in the gas chromatography of wax esters.

Problem: Asymmetrical peaks with a pronounced trailing edge.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing in GC.

Detailed Steps:

• Evaluate the Scope of the Problem: First, determine if the tailing affects all peaks in the chromatogram or only specific ones.

  • All Peaks Tailing: This typically points to a systemic issue before the separation occurs.

    • Action: Check for a blocked inlet frit or contamination at the head of the column.[4] A common solution is to trim the first few centimeters of the column.[5] Also, verify the column is installed correctly with a clean, square cut.[1][2]

  • Specific Peaks Tailing: This suggests a chemical interaction between certain analytes and the system.

    • Action: For polar wax esters, consider using a deactivated inlet liner to minimize interactions.[1] Ensure the injector temperature is high enough for complete vaporization of high molecular weight wax esters.[5] Review your sample concentration; overloading the column can lead to tailing for more concentrated components.[7]

Guide 2: Addressing Peak Broadening in HPLC

This guide outlines a process for identifying and correcting the causes of peak broadening in the high-performance liquid chromatography of wax esters.

Problem: Symmetrical, wide peaks leading to poor resolution.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak broadening in HPLC.

Detailed Steps:

• Assess Peak Broadening Pattern: Observe if the broadening is uniform across the chromatogram or more pronounced for early eluting peaks.

  • Early Peaks Broadened: This often indicates a mismatch between the sample solvent and the mobile phase. If the sample is dissolved in a stronger solvent than the mobile phase, peaks can broaden.

    • Action: Whenever feasible, dissolve the sample in the initial mobile phase.[10] If this is not possible, reduce the injection volume.[14]

  • All Peaks Broadened: This suggests a problem with the column itself or the system's plumbing.

    • Action: Check for and minimize extra-column volume by using shorter, narrower ID tubing to connect system components. A void at the column inlet can also cause broadening; replacing the guard column or the analytical column is a common fix.[2] Additionally, ensure the column temperature is appropriate, as lower temperatures can sometimes lead to broader peaks.[3]

Experimental Protocols & Data

Protocol 1: High-Temperature GC-MS for Wax Ester Analysis

This protocol is a general guideline for the analysis of high molecular weight wax esters.

• Sample Preparation: Dissolve the wax ester sample in a suitable solvent such as hexane (B92381) or toluene (B28343) to a concentration of 0.1–1.0 mg/mL.[15] Proper sample preparation, including filtration, is crucial to prevent column contamination.[16]

• GC-MS Conditions:

  • Column: A high-temperature, non-polar capillary column is recommended, such as a DB-1 HT (15 m x 0.25 mm, 0.10 µm film thickness).[5][15]

  • Injector: Set to 390°C with a split injection (e.g., 1/5 split ratio).[15]

  • Oven Program: Start at 120°C, ramp to 240°C at 15°C/min, then ramp to 390°C at 8°C/min, and hold for 6 minutes.[15]

  • Carrier Gas: Helium at a constant flow.

  • Detector: MS detector temperature set to 390°C, scanning a mass range of m/z 50–920.[15]

Table 1: GC Temperature Programs for Wax and Fatty Acid Methyl Ester (FAME) Analysis

Parameter	Method A: High-Temp Wax Esters[15]	Method B: Leaf Wax Esters[17]	Method C: FAMEs on a WAX column[4]
Initial Temperature	120°C	50°C (hold 2 min)	60°C
Ramp 1	15°C/min to 240°C	40°C/min to 200°C	3°C/min to 200°C
Ramp 2	8°C/min to 390°C	3°C/min to 320°C	-
Final Hold	6 min at 390°C	10 min at 320°C	-
Injector Temperature	390°C	325°C	250°C
Detector Temperature	390°C (MS)	310°C (Transfer line)	260°C (FID)

Table 2: Recommended Column Types for Wax Ester and Related Analyses

Analyte	Recommended Column Type	Stationary Phase	Rationale
High Molecular Weight Wax Esters	High-temperature, non-polar	e.g., DB-1 HT, DB-5ms	Thermally stable columns are necessary to elute high-boiling point compounds without significant bleed.[5]
Fatty Acid Methyl Esters (FAMEs)	Polar	e.g., DB-WAX, HP-88	Polar phases allow for separation based on carbon number and degree of unsaturation. Highly polar cyanopropyl phases can also separate cis/trans isomers.
General Wax Esters	Non-polar capillary	e.g., SE-30, OV-1 type	Good for separation based on chain length at high temperatures (250-320°C).

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. lcms.cz [lcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 6. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 7. pharmatutor.org [pharmatutor.org]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. scribd.com [scribd.com]
• 10. HPLC故障排除指南 [sigmaaldrich.com]
• 11. What Is Temperature Programming in Gas Chromatography? - Industry news - News - Zhejiang ALWSCI Technologies Co.,Ltd [alwsci.com]
• 12. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. HPLC: What to do in case of peaks being too broad? [mpl.loesungsfabrik.de]
• 15. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Sample Preparation Techniques | Thermo Fisher Scientific - JP [thermofisher.com]
• 17. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]

Technical Support Center: Strategies for Delivering Water-Insoluble Lipids to Cultured Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on delivering water-insoluble lipids to cultured cells. It includes troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for delivering water-insoluble lipids to cultured cells?

A1: The most common methods involve the use of carriers or delivery vehicles to solubilize and transport lipids into cells. These include:

• Solvents: Lipids are first dissolved in an organic solvent (e.g., ethanol (B145695), DMSO) which is then diluted in the culture medium. However, this method can be limited by solvent toxicity.[1][2]

• Carrier Proteins: Bovine Serum Albumin (BSA) is widely used to form complexes with lipids, mimicking physiological transport and enhancing their solubility in aqueous solutions.[3][4]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophobic core that can encapsulate lipids, effectively increasing their solubility and facilitating delivery.[5][6][7]

• Liposomes: These are spherical vesicles composed of a lipid bilayer that can encapsulate hydrophobic compounds within their membrane, allowing for efficient cellular uptake.[8][9][10][11]

• Nanoparticles: Solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs) are lipid-based nanoparticles that can encapsulate and deliver lipids.[12][13][14]

Q2: How do I choose the best delivery method for my specific lipid and cell type?

A2: The choice of delivery method depends on several factors:

• Lipid Properties: The chemical structure and hydrophobicity of the lipid will influence its compatibility with different carriers.

• Cell Type: Different cell lines have varying sensitivities to solvents and uptake efficiencies for different delivery vehicles.[15]

• Experimental Goals: The desired concentration of the lipid, the duration of the experiment, and whether targeted delivery is required will guide your choice.

• Toxicity: It is crucial to select a method with minimal cytotoxicity to ensure that the observed cellular effects are due to the lipid and not the delivery vehicle.[16]

Q3: What is the role of serum in the culture medium when delivering lipids?

A3: Serum contains endogenous lipids and carrier proteins that can interact with the delivered lipid-carrier complexes.[17] For some experiments, a serum-free or reduced-serum medium is preferred to avoid confounding effects.[16] However, for some cell lines, serum may be necessary for viability and can even enhance the transfection performance of certain delivery reagents.[16]

Q4: Can I use solvents like DMSO or ethanol to deliver lipids?

A4: Yes, but with caution. While simple, direct dissolution in organic solvents like DMSO or ethanol is a common first approach, it has limitations. High concentrations of these solvents can be toxic to cells.[1] When the solvent-lipid solution is added to the aqueous culture medium, the lipids can precipitate out of solution.[1] It is essential to determine the maximum solvent concentration your cells can tolerate without affecting viability.

Q5: What are the advantages of using lipid-based nanoparticles (LNPs) for delivery?

A5: Lipid-based nanoparticles (LNPs), including solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), offer several advantages. They can protect the encapsulated lipid from degradation, allow for controlled release, and can be surface-modified for targeted delivery to specific cell types.[][19][20] They are also generally biocompatible and biodegradable.[12][21]

Troubleshooting Guide

This guide addresses specific issues that may arise during the delivery of water-insoluble lipids to cultured cells.

Problem	Potential Cause	Recommended Solution
Low lipid uptake efficiency	- Inappropriate delivery method for the cell type. - Suboptimal lipid-to-carrier ratio. - Lipid precipitation in the medium. - Low cell viability.	- Test different delivery methods (e.g., BSA, cyclodextrin (B1172386), liposomes). - Optimize the concentration of the lipid and the carrier. Refer to specific protocols for recommended ratios. - Ensure the lipid remains in solution after addition to the medium. This can be checked visually for precipitates. - Assess cell viability using methods like Trypan Blue exclusion or MTT assay. Ensure cells are healthy and in the logarithmic growth phase.[16]
High cytotoxicity	- Solvent toxicity (e.g., ethanol, DMSO). - High concentration of the delivery vehicle (e.g., cyclodextrin, cationic lipids). - Inherent toxicity of the lipid itself.	- Perform a dose-response curve to determine the maximum non-toxic concentration of the solvent.[1] - Reduce the concentration of the delivery vehicle or try a different, less toxic one. For example, ionizable lipids are generally less toxic than permanently cationic lipids.[22] - Titrate the lipid concentration to find a balance between the desired biological effect and cell viability.
Precipitate formation in culture medium	- Poor solubility of the lipid in the final medium. - Interaction with components in the serum. - Incorrect preparation of the lipid-carrier complex.	- Increase the concentration of the carrier (e.g., BSA) or switch to a more effective solubilizing agent like cyclodextrin. - Try performing the experiment in serum-free or reduced-serum medium.[16] - Ensure proper execution of the protocol, such as complete evaporation of the organic solvent when preparing lipid films for BSA or liposome (B1194612) formulation.[3][8]
Inconsistent experimental results	- Variability in cell health and passage number. - Inconsistent preparation of the lipid delivery formulation. - Degradation of the lipid stock solution.	- Use cells within a consistent passage number range and ensure they are healthy and actively dividing.[16] - Prepare fresh lipid-carrier complexes for each experiment and follow the protocol precisely. - Store lipid stock solutions appropriately (e.g., at -20°C or -80°C) and avoid repeated freeze-thaw cycles.

Comparison of Common Lipid Delivery Methods

Delivery Method	Typical Concentration Range	Advantages	Disadvantages
Solvent (e.g., Ethanol)	< 0.5% (v/v) in media	Simple, quick preparation.	Potential for cytotoxicity, lipid precipitation.[1][2]
BSA Complex	1-100 µM lipid	Physiologically relevant, low toxicity.[4]	Can be less efficient for some lipids, potential for batch-to-batch variability in BSA.
Cyclodextrin	0.1-5 mM cyclodextrin	High solubilizing capacity, can be used for cholesterol depletion/enrichment.[5][6]	Can extract lipids from cell membranes, potential for cytotoxicity at high concentrations.[23]
Liposomes	1-50 µM lipid	High encapsulation efficiency for hydrophobic molecules, can deliver a wide range of molecules, potential for surface modification.[9]	Preparation can be complex, potential for variability in size and lamellarity.[10]
Nanoparticles (SLN/NLC)	1-20 µM lipid	High stability, controlled release, suitable for in vivo studies.[14][21]	More complex preparation, potential for toxicity depending on composition.

Experimental Protocols

Protocol 1: Lipid Delivery using Bovine Serum Albumin (BSA)

This protocol is adapted from a general method for solubilizing lipids with fatty acid-free BSA.[3]

Materials:

• Water-insoluble lipid

• Methanol:water (95:5, v/v)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile water

• Glass vials

• Nitrogen gas stream or speed vacuum concentrator

• Water bath sonicator

• Vortex mixer

Procedure:

• Prepare Lipid Stock in Methanol: a. Dissolve the lipid in methanol:water (95:5) to a concentration of 0.5 mg/mL. b. Gently heat and sonicate the mixture until the lipid is suspended. The solution may be slightly hazy.[3]

• Create a Thin Lipid Film: a. Transfer the desired amount of the methanol-lipid solution to a glass vial. b. Evaporate the solvent using a stream of dry nitrogen or a speed vacuum concentrator. Rotate the vial during evaporation to create a thin, even film on the wall.[3] c. The dried lipid film can be stored at -20°C.

• Prepare BSA Solution: a. Prepare a 4 mg/mL solution of fatty acid-free BSA in sterile water. Warm to 37°C.

• Form the Lipid-BSA Complex: a. Add the appropriate volume of the warm BSA solution to the vial containing the lipid film to achieve the desired final lipid concentration (e.g., 125 µM).[3] b. Incubate the mixture for 30 minutes at 37°C. c. Vortex and sonicate occasionally to ensure the lipid is completely dissolved in the BSA solution.[3]

• Deliver to Cells: a. Dilute the lipid-BSA complex in your cell culture medium to the final desired concentration for your experiment.

Protocol 2: Lipid Delivery using Cyclodextrins

This protocol describes a general method for loading lipids into methyl-α-cyclodextrin (MαCD).[5]

Materials:

• Water-insoluble lipid

• Methyl-α-cyclodextrin (MαCD) or Methyl-β-cyclodextrin (MβCD)

• Serum-free cell culture medium

• Organic solvent (e.g., chloroform (B151607) or ethanol)

Procedure:

• Prepare Lipid Stock in Organic Solvent: a. Dissolve the lipid in an appropriate organic solvent.

• Prepare Cyclodextrin Solution: a. Dissolve the cyclodextrin in serum-free medium to the desired concentration (e.g., 5 mM MβCD).

• Prepare Lipid-Loaded Cyclodextrin: a. Add the lipid stock solution to the cyclodextrin solution. The final concentration of the organic solvent should be kept to a minimum (typically <1%). b. Vortex the mixture vigorously. c. Incubate at 37°C for at least 30 minutes to allow for complex formation.

• Deliver to Cells: a. Add the lipid-cyclodextrin complex directly to the cells in their culture medium. It is important to perform control experiments with cyclodextrin alone to account for any effects of the delivery vehicle itself.[23]

Protocol 3: Liposome Preparation by Thin-Film Hydration and Extrusion

This is a common method for preparing unilamellar liposomes.[8][9][10]

Materials:

• Lipid(s) for liposome formation (e.g., a mixture of phospholipids (B1166683) and cholesterol)

• Water-insoluble lipid to be encapsulated

• Organic solvent (e.g., chloroform or a chloroform:methanol mixture)

• Hydration buffer (e.g., PBS or sterile water)

• Rotary evaporator or nitrogen stream

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Dissolve Lipids in Organic Solvent: a. Dissolve the liposome-forming lipids and the hydrophobic lipid to be delivered in the organic solvent in a round-bottom flask.[8] Ensure a homogenous mixture.

• Create a Thin Lipid Film: a. Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin lipid film on the inside of the flask.[8] Alternatively, for small volumes, a gentle stream of nitrogen can be used.[8]

• Hydrate (B1144303) the Lipid Film: a. Add the hydration buffer to the flask. b. Agitate the flask to swell and hydrate the lipid film, which will detach and form multilamellar vesicles (MLVs).[8] This can be facilitated by gentle warming above the lipid transition temperature.

• Extrusion to Form Unilamellar Vesicles: a. Assemble the extruder with the desired pore-size polycarbonate membrane (e.g., 100 nm). b. Force the MLV suspension through the extruder multiple times (e.g., 10-20 passes).[10] This will produce more uniform, unilamellar vesicles of a defined size.[8]

• Deliver to Cells: a. Add the prepared liposome suspension to the cell culture medium.

Visualizations

Experimental Workflows

Caption: Workflow for delivering lipids using BSA complexes.

Caption: Workflow for liposome preparation and delivery.

Signaling Pathway Example: Lipid-Mediated Cell Signaling

Caption: Generalized lipid-mediated signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. A novel cholesterol/lipid delivery system for murine myeloma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. General Lipid/BSA Solubilization Protocol For Cell Delivery [sigmaaldrich.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Using cyclodextrin-induced lipid substitution to study membrane lipid and ordered membrane domain (raft) function in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use of cyclodextrin to deliver lipids and to modulate apolipoprotein B-100 production in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. リポソーム調製－Avanti® Polar Lipids [sigmaaldrich.com]
• 9. ableweb.org [ableweb.org]
• 10. Liposome Preparation Process - Creative Biolabs [creative-biolabs.com]
• 11. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipid-based nanoparticle - Wikipedia [en.wikipedia.org]
• 13. susupport.com [susupport.com]
• 14. dovepress.com [dovepress.com]
• 15. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lipid-Based Transfection—Troubleshooting | Thermo Fisher Scientific - IE [thermofisher.com]
• 17. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 19. lifesciences.danaher.com [lifesciences.danaher.com]
• 20. susupport.com [susupport.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. diva-portal.org [diva-portal.org]

Technical Support Center: Preventing Oxidation of Unsaturated Lipids in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of using unsaturated lipids in cell culture media.

FAQs: Understanding and Preventing Lipid Oxidation

Q1: What are unsaturated lipids and why are they prone to oxidation in cell culture media?

A1: Unsaturated lipids, particularly polyunsaturated fatty acids (PUFAs), are fatty acids that contain one or more carbon-carbon double bonds in their hydrocarbon chain. These double bonds are susceptible to attack by reactive oxygen species (ROS), which are often generated in cell culture environments due to factors like high oxygen tension, light exposure, and the presence of transition metals. This process, known as lipid peroxidation, is a self-propagating chain reaction that leads to the degradation of the lipids.

Q2: What are the consequences of lipid oxidation in my cell culture experiments?

A2: Oxidized lipids can have several detrimental effects on cultured cells:

• Cytotoxicity: The breakdown products of lipid peroxidation, such as malondialdehyde (MDA) and 4-hydroxynonenal (B163490) (4-HNE), are highly reactive and can damage cellular components like proteins, DNA, and other lipids, leading to apoptosis or necrosis.[1][2]

• Altered Cell Signaling: Oxidized lipids and their byproducts can interfere with normal cellular signaling pathways, including the NF-κB and MAPK pathways, which are crucial for inflammation, cell survival, and proliferation.[1][3]

• Compromised Membrane Integrity: The oxidation of lipids within the cell membrane can alter its fluidity and permeability, disrupting essential cellular functions.

• Experimental Artifacts: The presence of oxidized lipids can lead to unreliable and irreproducible experimental results, confounding the interpretation of your data.

Q3: How can I prevent or minimize lipid oxidation in my cell culture media?

A3: A multi-pronged approach is most effective:

• Use High-Quality Reagents: Start with fresh, high-purity unsaturated fatty acids and store them properly (see Q4).

• Incorporate Antioxidants: Supplement your media with antioxidants to neutralize ROS and inhibit the peroxidation chain reaction.[4][5]

• Minimize Exposure to Pro-oxidants: Protect your media and supplements from light and heat. Use chelating agents like EDTA in your buffers if transition metal contamination is a concern.

• Proper Handling and Storage: Prepare lipid-supplemented media fresh and store it under appropriate conditions (see Q4).

• Use a Carrier Protein: For delivering fatty acids to cells, complex them with fatty acid-free bovine serum albumin (BSA) to improve solubility and stability.[6]

Q4: What are the best practices for storing unsaturated lipids and supplemented media?

A4: Proper storage is critical to prevent oxidation:

• Unsaturated Fatty Acid Stocks: Store pure unsaturated fatty acids or their organic solutions under an inert gas (argon or nitrogen) at -20°C or lower in glass vials with Teflon-lined caps.[4] Avoid repeated freeze-thaw cycles.

• Lipid-Supplemented Media: Prepare fresh whenever possible. If storage is necessary, store at 2-8°C in the dark for a limited time. For longer-term storage, freezing at -80°C is recommended.[7][8] Avoid storing at -20°C for extended periods as some studies have shown degradation of certain PUFAs at this temperature.[9]

Troubleshooting Guide

Problem 1: My cells are showing signs of toxicity (e.g., poor growth, detachment, apoptosis) after I added an unsaturated fatty acid.

Possible Cause	Troubleshooting Steps
Lipid Peroxidation	Measure the level of lipid peroxidation in your media or cell lysates using the TBARS or a fluorescent probe assay (see Experimental Protocols). If high, add or increase the concentration of an appropriate antioxidant.
Fatty Acid Cytotoxicity	The fatty acid itself, and not its oxidized products, may be toxic at the concentration used. Perform a dose-response experiment to determine the optimal, non-toxic concentration for your cell line.
Solvent Toxicity	If you are using a solvent like ethanol (B145695) or DMSO to dissolve the fatty acid, ensure the final concentration in the media is well below the toxic threshold for your cells (typically <0.1%).[10]
Improper Fatty Acid-BSA Complexing	Poorly complexed fatty acids can be more toxic. Ensure you are using a validated protocol for preparing fatty acid-BSA complexes (see Experimental Protocols). The ratio of fatty acid to BSA is critical.[1]

Problem 2: I'm not seeing the expected biological effect of my unsaturated fatty acid treatment.

Possible Cause	Troubleshooting Steps
Lipid Oxidation	The fatty acid may have oxidized before it could exert its biological effect. Confirm the integrity of your fatty acid stock and freshly prepared media. Consider adding an antioxidant to your experimental setup.
Suboptimal Fatty Acid Concentration	The concentration of the fatty acid may be too low. Perform a dose-response experiment to find the effective concentration.
Poor Bioavailability	Ensure the fatty acid is properly complexed with BSA to facilitate its uptake by the cells.

Problem 3: I see a precipitate in my media after adding the fatty acid-BSA complex.

Possible Cause	Troubleshooting Steps
Incorrect Preparation	Review your protocol for preparing the fatty acid-BSA complex. Ensure the temperature and pH are optimal for complex formation. The fatty acid may not be fully dissolved or conjugated.
High Fatty Acid Concentration	The concentration of the fatty acid may be too high for the amount of BSA used, leading to precipitation. Try a lower fatty acid to BSA molar ratio.

Quantitative Data

Table 1: Commonly Used Antioxidants in Cell Culture

Antioxidant	Recommended Concentration Range	Notes
Vitamin E (α-tocopherol)	10 - 100 µM	A potent lipid-soluble antioxidant that directly scavenges peroxyl radicals within cell membranes.[4]
Vitamin C (Ascorbic Acid)	50 - 200 µM	A water-soluble antioxidant that can regenerate Vitamin E. Can also have pro-oxidant effects in the presence of metal ions.[4]
N-Acetylcysteine (NAC)	1 - 10 mM	A precursor to glutathione, a major intracellular antioxidant.[5]
Glutathione (GSH)	1 - 5 mM	A key intracellular antioxidant that detoxifies ROS and lipid hydroperoxides.[11]
Butylated Hydroxytoluene (BHT)	10 - 50 µM	A synthetic phenolic antioxidant commonly used to prevent lipid peroxidation in stored samples.[4]

Note: The optimal concentration of each antioxidant should be determined empirically for your specific cell line and experimental conditions, as high concentrations can be toxic.

Experimental Protocols

Protocol 1: Preparation of Fatty Acid-BSA Complexes

This protocol is adapted for preparing a 5 mM fatty acid stock solution complexed with BSA at a 5:1 molar ratio.

Materials:

• Fatty acid (e.g., linoleic acid, oleic acid)

• Fatty acid-free BSA

• Ethanol (100%)

• Sterile PBS or cell culture medium without serum

• Sterile 50 mL conical tubes

• Water bath at 37°C

Procedure:

• Prepare a 10% (w/v) fatty acid-free BSA solution: Dissolve 1 g of fatty acid-free BSA in 10 mL of sterile PBS or serum-free medium. Warm to 37°C to aid dissolution. Sterile filter the solution.

• Prepare a 100 mM fatty acid stock in ethanol: Dissolve the fatty acid in 100% ethanol. For example, for a 100 mM linoleic acid (MW: 280.45 g/mol ) stock, dissolve 28.05 mg in 1 mL of ethanol.

• Complexation: a. In a sterile 50 mL conical tube, add the desired volume of the 10% BSA solution. b. While vortexing the BSA solution gently, add the required volume of the 100 mM fatty acid stock dropwise to achieve the desired final concentration and molar ratio. c. Incubate the mixture in a 37°C water bath for at least 1 hour with gentle agitation to allow for complex formation.

• Final Preparation: The fatty acid-BSA complex is now ready to be diluted to the final working concentration in your cell culture medium.

Protocol 2: Measurement of Lipid Peroxidation using the TBARS Assay

This assay measures malondialdehyde (MDA), a major end-product of lipid peroxidation.

Materials:

• Cell or media samples

• Thiobarbituric acid (TBA)

• Trichloroacetic acid (TCA)

• Butylated hydroxytoluene (BHT)

• MDA standard (1,1,3,3-Tetramethoxypropane)

• Spectrophotometer or plate reader (532 nm)

Procedure:

• Sample Preparation:

  • Media: Centrifuge to remove any cells or debris.

  • Cells: Lyse cells in a buffer containing BHT to prevent further oxidation during sample processing.[12]

• Assay: a. To 100 µL of sample or standard, add 100 µL of 20% TCA and 200 µL of 0.67% TBA. b. Incubate at 95°C for 30-60 minutes. c. Cool the samples on ice for 10 minutes to stop the reaction. d. Centrifuge at 10,000 x g for 15 minutes to pellet any precipitate.

• Measurement: Transfer the supernatant to a 96-well plate and measure the absorbance at 532 nm.

• Quantification: Generate a standard curve using the MDA standard and calculate the MDA concentration in your samples.

Protocol 3: Controlled Induction of Lipid Peroxidation

This protocol can be used to test the efficacy of antioxidants.

Materials:

• Cultured cells

• Inducing agent (e.g., hydrogen peroxide (H₂O₂), cumene (B47948) hydroperoxide)[13]

• Antioxidant of interest

• Cell culture medium

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a suitable density and allow them to adhere overnight.

• Antioxidant Pre-treatment (Optional): Pre-incubate the cells with your antioxidant of interest for a desired period (e.g., 1-24 hours).

• Induction of Peroxidation: Remove the medium and add fresh medium containing the inducing agent (e.g., 100-500 µM H₂O₂) with or without the antioxidant.

• Incubation: Incubate for a specific time (e.g., 1-4 hours).

• Assessment: After incubation, collect the cells or media and measure lipid peroxidation using the TBARS assay or a fluorescent probe.

Visualizations

Lipid Peroxidation Chain Reaction

References

• 1. Regulation of NF-κB-induced inflammatory signaling by lipid peroxidation-derived aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. us.cmd2.vwr.com [us.cmd2.vwr.com]
• 7. Regulation of NF-κB-Induced Inflammatory Signaling by Lipid Peroxidation-Derived Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. (184r) Antioxidants Supplementation to Cell Culture Media and Feed Influences Productivity and Product Quality of Mabs from CHO Cells | AIChE [proceedings.aiche.org]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]

Addressing matrix effects in the quantification of Linoleyl arachidate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Linoleyl arachidate (B1238690).

Frequently Asked Questions (FAQs)

Q1: What is Linoleyl arachidate and why is its quantification challenging?

Linoleyl arachidate is a wax ester, which is a type of neutral lipid composed of a long-chain fatty acid (arachidic acid) and a long-chain fatty alcohol (linoleyl alcohol). Its quantification in biological matrices, such as plasma, can be challenging due to its nonpolar nature, potential for co-elution with other lipids, and susceptibility to matrix effects in mass spectrometry-based assays.

Q2: What are matrix effects and how do they affect Linoleyl arachidate quantification?

Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix.[1] In the analysis of Linoleyl arachidate from biological samples like plasma, phospholipids (B1166683) are a major source of matrix effects, often causing ion suppression.[2] This interference can lead to inaccurate and irreproducible quantification, diminished sensitivity, and poor data quality.[1]

Q3: What are the common signs of matrix effects in my LC-MS/MS data for Linoleyl arachidate?

Common indicators of matrix effects include:

• Poor reproducibility of Linoleyl arachidate's peak area or height between replicate injections of the same sample.

• A significant difference in the signal intensity of a Linoleyl arachidate standard prepared in a pure solvent versus one spiked into a prepared biological sample extract (post-extraction spike).[1]

• Inconsistent ratios of the analyte to the internal standard across different samples.

• Loss of linearity in the calibration curve, especially at higher concentrations.

Q4: What is the best strategy to minimize matrix effects for Linoleyl arachidate analysis?

A multi-pronged approach is most effective:

• Efficient Sample Preparation: The primary goal is to remove interfering matrix components, especially phospholipids, before LC-MS/MS analysis.

• Optimized Chromatographic Separation: Achieve baseline separation of Linoleyl arachidate from co-eluting matrix components.

• Appropriate Internal Standard Selection: Use a suitable internal standard to compensate for any remaining matrix effects and variability in sample processing.

Q5: Is a stable isotope-labeled (SIL) internal standard available for Linoleyl arachidate?

Q6: If a SIL internal standard is unavailable, what are the best alternatives for Linoleyl arachidate quantification?

When a SIL internal standard is not available, the following strategies are recommended:

• Use a close structural analog: Select a wax ester with a similar chemical structure and chromatographic behavior to Linoleyl arachidate but that is not present in the sample. A good option would be a wax ester with odd-numbered fatty acid and/or fatty alcohol chains, which are less common in biological systems.

• Employ the standard addition method: This involves adding known amounts of a Linoleyl arachidate standard to aliquots of the sample. A calibration curve is then generated for each sample, which can be time-consuming but effectively compensates for matrix effects specific to that sample.[3]

• Utilize matrix-matched calibrators: Prepare calibration standards in a blank matrix that is as similar as possible to the study samples. This helps to mimic the matrix effects experienced by the analyte in the unknown samples.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Column overload- Inappropriate injection solvent- Column contamination	- Reduce the injection volume or dilute the sample.- Ensure the injection solvent is weaker than or matches the initial mobile phase.- Implement a column wash step or use a guard column.[4]
High Background Noise	- Contaminated mobile phase or LC system- Matrix components interfering	- Use high-purity LC-MS grade solvents and additives.- Employ a divert valve to direct the flow to waste during the initial and final stages of the chromatographic run, avoiding the introduction of highly retained, interfering compounds into the mass spectrometer.[5]
Inconsistent Retention Time	- Changes in mobile phase composition- Column degradation- Fluctuating column temperature	- Prepare fresh mobile phase daily.- Check for column voids and replace if necessary.- Use a column oven to maintain a stable temperature.
Low Signal Intensity / Ion Suppression	- Co-eluting matrix components (e.g., phospholipids)- Suboptimal ionization source parameters	- Improve sample cleanup to remove phospholipids (see Experimental Protocols).- Optimize chromatographic separation to move the Linoleyl arachidate peak away from the phospholipid elution region.- Optimize source parameters (e.g., spray voltage, gas flows, temperature) through infusion of a Linoleyl arachidate standard.
Irreproducible Results	- Inconsistent sample preparation- Variable matrix effects between samples- Instrument instability	- Standardize the entire sample preparation workflow.- Use an appropriate internal standard and/or matrix-matched calibrators.- Perform regular system suitability tests with a standard mixture to monitor instrument performance.[6]

Experimental Protocols

Protocol 1: Phospholipid Depletion using HybridSPE®

This protocol is highly effective for removing phospholipids, a primary source of matrix effects in plasma samples.

Materials:

• HybridSPE®-Phospholipid 96-well plate or cartridges

• Plasma or serum sample

• Protein precipitation solvent (e.g., 1% formic acid in acetonitrile)

• Collection plate or tubes

• Vacuum manifold or positive pressure manifold

Procedure:

• Add 100 µL of plasma/serum to the wells of the HybridSPE® plate.

• Add 300 µL of protein precipitation solvent (1% formic acid in acetonitrile) to each well.

• Mix thoroughly by vortexing the plate for 1 minute to ensure complete protein precipitation.

• Apply vacuum or positive pressure to the manifold to draw the sample through the sorbent.

• The eluate, now depleted of phospholipids, is collected and can be directly injected or evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

A classic and effective method for extracting nonpolar lipids like wax esters.

Materials:

• Plasma or serum sample

• Internal standard solution

• Methyl-tert-butyl ether (MTBE)

• Methanol (B129727)

• Water (LC-MS grade)

Procedure:

• To 100 µL of plasma in a glass tube, add the internal standard.

• Add 300 µL of methanol and vortex for 30 seconds.

• Add 1 mL of MTBE and vortex for 1 minute.

• Add 250 µL of water to induce phase separation and vortex for 30 seconds.

• Centrifuge at 2000 x g for 5 minutes.

• Carefully transfer the upper organic layer (containing the lipids) to a new tube.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

Quantitative Data Summary: Comparison of Sample Preparation Methods

The following table summarizes the expected performance of different sample preparation techniques for the analysis of Linoleyl arachidate in plasma.

Method	Phospholipid Removal Efficiency	Analyte Recovery	Throughput	Notes
Protein Precipitation (PPT)	Low	High	High	Prone to significant matrix effects due to co-extraction of phospholipids.[7]
Liquid-Liquid Extraction (LLE)	Moderate to High	Good	Moderate	Can provide clean extracts, but optimization is needed to ensure good recovery of the analyte.[7]
Solid-Phase Extraction (SPE)	High	Good	Moderate	Can be very effective but may require method development to optimize analyte retention and elution.
HybridSPE®-Phospholipid	Very High	High	High	Specifically designed for phospholipid removal, leading to a significant reduction in matrix effects.[8]

Visualizations

Caption: Experimental workflow for Linoleyl arachidate quantification.

Caption: Troubleshooting logic for poor quantification results.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 8. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Selecting appropriate internal standards for wax ester analysis

Welcome to the technical support center for wax ester analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental workflows and ensuring accurate quantification of wax esters.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard (IS) and why is it crucial for wax ester analysis?

An internal standard (IS) is a chemical compound added in a constant, known amount to all samples, calibration standards, and quality controls in an analysis.[1] Its primary role is to correct for variations that can occur during the entire analytical process, from sample preparation to instrumental analysis.[1][2] For wax ester analysis, which often involves multi-step extraction and high-temperature gas chromatography (GC), an IS is critical for achieving accurate and precise quantification.[3]

The quantification is based on the ratio of the analyte's response (e.g., peak area) to the IS's response, rather than the absolute response of the analyte.[1][4] This ratio corrects for:

• Sample loss during extraction and preparation steps.[2][5]

• Variations in injection volume into the chromatograph.[6]

• Fluctuations in instrument response (e.g., detector sensitivity in GC-MS).[7]

By adding the IS at the earliest possible stage, it experiences the same experimental conditions as the target wax esters, thereby improving the reliability and reproducibility of the results.[1][2][5]

Q2: What are the key criteria for selecting a suitable internal standard for wax ester analysis?

Selecting an appropriate internal standard is one of the most critical steps in developing a robust quantitative method. The ideal IS should meet the following criteria:

• Not present in the sample: The IS must not be endogenously present in the biological matrix being analyzed.[1][8] This prevents inflation of the IS peak area and inaccurate calculations.

• Chemically similar to the analyte: The IS should have chemical and physical properties (e.g., polarity, volatility, extraction efficiency) similar to the wax esters of interest.[1][6][7] This ensures it behaves similarly during sample preparation and analysis.

• Chromatographically resolved: In most cases, the IS peak must be well-separated from the peaks of all other components in the sample chromatogram.[6][8] An exception is when using a stable isotope-labeled IS with a mass spectrometer, where the detector can distinguish between the co-eluting analyte and IS based on their mass difference.[4][8]

• Stable and non-reactive: The IS must be chemically stable throughout the entire procedure and should not react with the sample matrix, solvents, or derivatization reagents.[6]

• Elutes near the analytes of interest: An ideal IS has a retention time close to the target wax esters, ensuring it is analyzed under similar chromatographic conditions.[6]

• Commercially available or easy to synthesize: The IS should be readily obtainable in high purity.[6]

Q3: What are some common types of internal standards used for wax ester analysis?

The two main categories of internal standards suitable for lipid analysis, including wax esters, are stable isotope-labeled standards and structurally similar compounds that are not naturally present, such as odd-chain wax esters.[5][9]

• Stable Isotope-Labeled (SIL) Wax Esters: These are considered the "gold standard" for mass spectrometry-based quantification.[2][5] They are molecules where one or more atoms (e.g., 1H, 12C) have been replaced with a heavier stable isotope (e.g., 2H or D, 13C). SIL standards have nearly identical chemical and physical properties to their corresponding analytes, causing them to co-elute chromatographically but be distinguishable by their mass difference in the mass spectrometer.[2][7]

• Odd-Chain Wax Esters: Since most naturally occurring wax esters are composed of even-chain fatty acids and fatty alcohols, synthetic wax esters with odd-numbered carbon chains (e.g., C17:0 fatty acid esterified with a C17:0 fatty alcohol) are not typically found in biological samples.[9][10] This makes them excellent candidates for use as internal standards. They are structurally very similar to the even-chain analytes and behave similarly during extraction and chromatography.[9]

• Other Structurally Similar Compounds: In some cases, a commercially available wax ester that is known to be absent from the specific sample type can be used. For example, stearyl palmitate (C16:0 acid / C18:0 alcohol) has been used as an IS for quantifying wax esters produced in engineered microbes.[11]

Q4: How do I choose between a stable isotope-labeled IS and an odd-chain wax ester IS?

The choice depends on the analytical technique, budget, and the specific requirements of the study.

Feature	Stable Isotope-Labeled (SIL) IS	Odd-Chain Wax Ester IS
Accuracy	Highest accuracy; considered the "gold standard" for MS.[2][5]	High accuracy, especially for GC-FID applications.[9]
Behavior	Nearly identical chemical and physical properties to the analyte.[2][7]	Very similar behavior to even-chain analytes.
Co-elution	Co-elutes with the analyte, which is ideal for correcting matrix effects in MS.[4][8]	Elutes near the analytes, but is chromatographically separated.
Availability	Can be limited and expensive to synthesize or purchase.	More readily available and generally less expensive.[5]
Applicability	Primarily for mass spectrometry (GC-MS, LC-MS).[8]	Suitable for both MS and non-MS detectors like Flame Ionization Detector (FID).
Potential Issue	Isotopic overlap from natural abundance of heavy isotopes in the analyte can be a concern for some molecules.	Minor differences in extraction recovery or detector response compared to the specific analytes of interest.

Recommendation: For the most accurate quantification using mass spectrometry, a stable isotope-labeled version of the target wax ester is the best choice.[2] If SIL standards are unavailable or cost-prohibitive, a high-purity odd-chain wax ester is a robust and widely accepted alternative.[5][9]

Q5: At what concentration should I add the internal standard?

The internal standard should be added at a concentration that is similar to the expected concentration of the target analytes in the sample.[1] The goal is to have a peak response for the IS that is within the same order of magnitude as the analyte peaks. A common practice is to target a concentration in the lower third of the calibration curve's working range.[7] This ensures a strong, measurable signal without being so high that it could potentially suppress the ionization of the target analytes in mass spectrometry.[7]

Q6: When should the internal standard be added to my sample?

The internal standard should be added as early as possible in the sample preparation workflow, ideally before any extraction or cleanup steps.[2][5] Adding the IS to the raw sample before lipid extraction ensures that it accounts for any analyte loss that may occur during homogenization, liquid-liquid extraction, and subsequent cleanup procedures. This is a fundamental principle of the internal standard method for correcting procedural errors.[2]

Troubleshooting Guide

Q7: My internal standard peak is not well-resolved from other peaks in the chromatogram. What should I do?

Poor resolution can lead to inaccurate peak integration and quantification.[8]

• Cause: Co-elution with an endogenous compound in the sample matrix.

• Solution 1: Modify GC Temperature Program: Adjust the temperature ramp rate of the GC oven. A slower ramp rate can often improve the separation between closely eluting compounds.[12]

• Solution 2: Change GC Column: If modifying the temperature program is insufficient, consider using a GC column with a different stationary phase polarity or a longer column to enhance resolution.

• Solution 3: Select a Different IS: If chromatographic modifications fail, you may need to choose a different internal standard that has a different retention time and does not co-elute with interfering compounds in your specific sample matrix.[8]

Q8: The response of my internal standard is inconsistent across different samples. What could be the cause?

Inconsistent IS response (e.g., varying peak area) can compromise the entire analysis, as it indicates a fundamental problem with the method's reproducibility.

• Cause 1: Inaccurate Spiking: The IS may not be added precisely to each sample.

  • Solution: Review your pipetting technique. Ensure the pipette is properly calibrated. For viscous organic solvents, consider using positive displacement pipettes or the reverse pipetting technique for better accuracy.

• Cause 2: Sample Matrix Effects: In mass spectrometry, components of the sample matrix can suppress or enhance the ionization of the IS, leading to variable responses.[13]

  • Solution: Improve sample cleanup. Use techniques like solid-phase extraction (SPE) to remove interfering matrix components before analysis.[13] Also, verify that the IS and analyte respond similarly to the matrix effects.

• Cause 3: Instrument Variability: Issues within the analytical instrument, such as a leaking syringe in the autosampler or a dirty GC inlet liner, can cause inconsistent injections.[14]

  • Solution: Perform routine instrument maintenance. Clean the MS ion source, replace the GC inlet liner and septum, and check the autosampler for proper function.[14]

Q9: I see a peak at the same retention time as my internal standard in my blank samples. What does this mean?

This indicates contamination or that the IS is naturally present in the samples, which violates a primary rule of IS selection.[8]

• Cause 1: Contamination: The IS may be present in the solvents, glassware, or other lab equipment.

  • Solution: Analyze a solvent blank (without any sample matrix) to pinpoint the source of contamination. Use high-purity solvents and thoroughly clean all glassware.

• Cause 2: Endogenous Presence: The chosen IS compound may be naturally present in your samples, even at low levels.

  • Solution: You must select a different internal standard that is confirmed to be absent from your samples.[8] Analyze an unspiked sample to confirm the absence of the new IS candidate.

Q10: My calibration curve is non-linear when using an internal standard. Why is this happening?

• Cause 1: Detector Saturation: The concentration of either the analyte or the IS may be too high, saturating the detector.

  • Solution: Dilute the samples and the calibration standards to fall within the linear dynamic range of the detector. Check the response of the IS alone to ensure it is not the source of the saturation.

• Cause 2: Non-Linear Detector Response: Some detectors, like an Evaporative Light Scattering Detector (ELSD) used in HPLC, can have an inherently non-linear response.[3]

  • Solution: For these detectors, use a non-linear curve fit, such as a quadratic or logarithmic function, for the calibration curve.[3]

• Cause 3: Matrix Effects in MS: If the IS response increases as the analyte concentration increases, it could be a sign of an active site in the MS source or GC inlet that needs cleaning.[14]

  • Solution: Perform maintenance on the GC-MS system, particularly cleaning the ion source.[14]

Q11: I'm analyzing high molecular weight wax esters, and my internal standard recovery is poor. What can I do?

High molecular weight wax esters (e.g., >C40) can be challenging due to their low volatility and potential for thermal degradation.[3][15]

• Cause 1: Inappropriate GC Conditions: The GC injector or oven temperature may not be high enough to efficiently volatilize the large wax esters.

  • Solution: Use a high-temperature GC method. Ensure the injector temperature is set high (e.g., 325-390°C) and the oven program ramps to a sufficiently high final temperature (e.g., 320-390°C).[12][15] Use a high-temperature rated column (e.g., DB-1HT).[3][15]

• Cause 2: Poor Solubility/Extraction: The chosen extraction solvent may not be optimal for very long-chain, nonpolar wax esters.

  • Solution: Optimize the extraction solvent system. A less polar solvent like hexane (B92381) or toluene (B28343) may be more effective.[15] Ensure vigorous mixing and consider performing a second extraction step to improve recovery.[13]

• Cause 3: Adsorption: Active sites in the GC inlet liner or column can cause irreversible adsorption of high molecular weight compounds.

  • Solution: Use a deactivated inlet liner. Perform regular maintenance, including trimming the front end of the GC column, to remove active sites.

Experimental Protocols

Protocol 1: Preparation of Internal Standard Stock Solution

• Selection: Choose an appropriate internal standard (e.g., Heptadecanoyl heptadecanoate, C17:0/C17:0) based on the criteria outlined in the FAQs.

• Weighing: Accurately weigh approximately 10 mg of the high-purity internal standard using an analytical balance.

• Dissolution: Quantitatively transfer the weighed standard into a 10 mL Class A volumetric flask. Dissolve and bring to volume with a suitable high-purity solvent (e.g., hexane or toluene). This creates a 1 mg/mL stock solution.

• Storage: Store the stock solution in an amber glass vial with a PTFE-lined cap at -20°C or -80°C to prevent degradation and solvent evaporation.

Protocol 2: High-Temperature GC-MS Analysis of Wax Esters

This protocol is adapted from methods designed for the direct analysis of intact, high molecular weight wax esters.[3][15]

• Sample Preparation:

  • To a known amount of sample (e.g., 10 mg of lipid extract), add a precise volume of the internal standard stock solution to achieve a concentration similar to the expected analyte concentration.

  • Vortex the sample thoroughly to ensure mixing.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried extract in a known volume (e.g., 1 mL) of hexane or toluene for injection.[15]

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.[3]

  • Mass Spectrometer: Triple Quadrupole GC/MS or equivalent.[3]

  • Column: DB-1 HT fused-silica capillary column (e.g., 15 m x 0.25 mm, 0.10 µm film thickness).[3][15]

  • Injector: Splitless mode, Temperature: 390°C.[15]

  • Oven Program: Initial temperature 120°C, ramp to 240°C at 15°C/min, then ramp to 390°C at 8°C/min, and hold for 6 minutes.[15]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[12]

  • MS Transfer Line Temperature: 310-325°C.[3][16]

  • Ion Source Temperature: 230°C.[3]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50–920.[15]

• Calibration:

  • Prepare a series of calibration standards containing a fixed concentration of the internal standard and varying concentrations of a representative wax ester analyte (e.g., behenyl stearate).

  • Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the concentration ratio (Analyte Concentration / IS Concentration).

Visualizations

Caption: Workflow for Selecting an Appropriate Internal Standard.

Caption: Troubleshooting Workflow for Inconsistent Internal Standard Response.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. Liquid Chromatography | How to Use Internal Standards [masontechnology.ie]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Internal Standards #2: What Makes a Good Internal Standard? | Separation Science [sepscience.com]
• 9. researchgate.net [researchgate.net]
• 10. De novo Biosynthesis of Odd-Chain Fatty Acids in Yarrowia lipolytica Enabled by Modular Pathway Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 11. par.nsf.gov [par.nsf.gov]
• 12. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]
• 13. benchchem.com [benchchem.com]
• 14. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 15. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. iovs.arvojournals.org [iovs.arvojournals.org]

Technical Support Center: Method Validation for the Quantitative Analysis of Linoleyl Arachidate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the quantitative analysis of Linoleyl arachidate (B1238690).

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for the quantitative analysis of Linoleyl arachidate?

A1: The most common and suitable techniques for the quantitative analysis of Linoleyl arachidate, a wax ester, are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

• Gas Chromatography (GC): Often coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS), this is a robust technique. For GC analysis, Linoleyl arachidate is typically transesterified to its constituent fatty acid methyl esters (FAMEs), linoleic acid methyl ester and arachidic acid methyl ester.[1][2]

• High-Performance Liquid Chromatography (HPLC): This method can be used to analyze the intact wax ester. HPLC is often coupled with detectors such as an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or a Mass Spectrometer (MS).[1]

Q2: What are the key method validation parameters I need to assess according to regulatory guidelines?

A2: According to the International Council for Harmonisation (ICH) guidelines, the core validation parameters for an analytical method are:

• Specificity: The ability to accurately measure the analyte in the presence of other components like impurities, degradation products, or matrix components.[3][4]

• Linearity: The demonstration of a direct proportional relationship between the concentration of the analyte and the analytical signal over a defined range.[3][5]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[4]

• Accuracy: The closeness of the test results to the true value, often expressed as percent recovery.[3][4]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-day and inter-analyst variability).[3][6]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[7]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[4]

Q3: I am having trouble with the stability of my Linoleyl arachidate samples and standards. What are the best practices for storage and handling?

A3: Lipids like Linoleyl arachidate can be susceptible to degradation through oxidation and hydrolysis. To ensure sample integrity:

• Storage Temperature: Store samples and stock solutions at low temperatures, ideally at -20°C or below, in an inert atmosphere (e.g., under nitrogen or argon).[8]

• Avoid Freeze-Thaw Cycles: Aliquot samples and standards to avoid repeated freeze-thaw cycles, which can degrade the analyte.[8]

• Use of Antioxidants: Consider adding an antioxidant, such as butylated hydroxytoluene (BHT), to the extraction solvent to prevent lipid oxidation.[9]

• Light and Oxygen Exposure: Minimize exposure to light and oxygen by using amber vials and maintaining an inert atmosphere during sample preparation.[8]

• Solvent Purity: Use high-purity solvents to avoid introducing contaminants that could interfere with the analysis or degrade the analyte.

Troubleshooting Guides

Gas Chromatography (GC-FID/MS) Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
No or Low Peak Response	Incomplete derivatization (transesterification).	Optimize derivatization conditions (reagent concentration, temperature, and time). Ensure the sample is dry before adding the derivatization reagent.
Injection port issues.	Check the injector temperature and ensure it is appropriate for the FAMEs. Inspect the septum and liner for degradation or contamination.
Issues with the GC system.	Verify gas flows (carrier, hydrogen, and air for FID). Check for leaks in the system.[10]
Peak Tailing	Active sites in the GC column or liner.	Use a deactivated liner and column. Condition the column according to the manufacturer's instructions.
Column contamination.	Bake out the column at a high temperature (within the column's limits). If contamination persists, trim the first few centimeters of the column or replace it.
Ghost Peaks	Contamination from a previous injection (carryover).	Run a solvent blank after a high-concentration sample to check for carryover. Increase the bake-out time between runs.
Septum bleed.	Use a high-quality, low-bleed septum.
Retention Time Shifts	Fluctuations in oven temperature or carrier gas flow rate.	Ensure the GC oven is properly calibrated and the temperature program is consistent. Verify the carrier gas flow rate is stable.[11]
Column aging.	As a column ages, retention times can shift. If the shift is significant, consider replacing the column.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
High Backpressure	Blockage in the system.	Check for blockages in the guard column, analytical column, or tubing. Replace the in-line filter.[10]
Mobile phase precipitation.	Ensure the mobile phase components are fully miscible and that buffers do not precipitate in the presence of organic solvent.[10]
Peak Fronting or Tailing	Column overload.	Reduce the injection volume or the concentration of the sample.[12]
Inappropriate mobile phase pH (for ionizable compounds).	While not directly applicable to the non-ionizable Linoleyl arachidate, this is a common issue in HPLC.
Column degradation.	Voids can form in the column packing material over time. Replace the column.[12]
Variable Retention Times	Inconsistent mobile phase composition.	Prepare fresh mobile phase daily and ensure proper mixing. Degas the mobile phase to prevent bubble formation.[13]
Fluctuating column temperature.	Use a column oven to maintain a consistent temperature.[11][13]
Pump issues.	Check for leaks and ensure the pump is delivering a consistent flow rate.[10]
Baseline Noise or Drift	Contaminated mobile phase or detector cell.	Use HPLC-grade solvents. Flush the detector cell with a strong solvent like isopropanol (B130326).[14]
Air bubbles in the system.	Degas the mobile phase thoroughly. Purge the pump to remove any trapped air.[13]
Detector lamp nearing the end of its life.	Replace the detector lamp if the noise is excessive and erratic.[13]

Experimental Protocols

Protocol 1: Quantitative Analysis of Linoleyl Arachidate by GC-FID after Transesterification

This protocol outlines the conversion of Linoleyl arachidate to its corresponding FAMEs for GC-FID analysis.

• Sample Preparation (Lipid Extraction):

  • Homogenize the sample matrix (e.g., tissue, formulation).

  • Perform a lipid extraction using a modified Folch method: add chloroform:methanol (2:1, v/v) to the sample.[9]

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic layer containing the lipids.

  • Dry the extract under a stream of nitrogen.

• Transesterification to FAMEs:

  • Reconstitute the dried lipid extract in a known volume of toluene.

  • Add an internal standard (e.g., methyl heptadecanoate) for accurate quantification.[1]

  • Add 2% sulfuric acid in methanol.

  • Heat the mixture at 70°C for 2 hours.

  • After cooling, add a saturated sodium chloride solution and hexane (B92381).

  • Vortex and centrifuge. The upper hexane layer containing the FAMEs is collected for GC analysis.

• GC-FID Analysis:

  • GC Column: Use a polar capillary column suitable for FAME analysis (e.g., a wax-type column).[15]

  • Injector: Operate in splitless mode at 250°C.[1]

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 200°C at 10°C/min.[1]

    • Hold at 200°C for 5 minutes.

    • Ramp to 240°C at 5°C/min.

    • Hold at 240°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

  • Detector: FID at 260°C.

Protocol 2: Quantitative Analysis of Intact Linoleyl Arachidate by HPLC-ELSD

• Sample Preparation:

  • Dissolve the sample containing Linoleyl arachidate in a suitable organic solvent (e.g., hexane or isopropanol).

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC-ELSD Analysis:

  • HPLC Column: Use a reversed-phase C18 column.

  • Mobile Phase: A gradient of isopropanol and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • ELSD Settings:

    • Nebulizer Temperature: 40°C.

    • Evaporator Temperature: 60°C.

    • Gas Flow (Nitrogen): 1.5 L/min.

Quantitative Data Summary

The following tables provide example acceptance criteria for the method validation of Linoleyl arachidate quantification, based on typical requirements for lipid analysis.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Resolution (between Linoleyl and Arachidyl FAMEs for GC)	> 1.5
Relative Standard Deviation (RSD) of Peak Area (n=6 injections)	≤ 2.0%

Table 2: Method Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria
Linearity (Correlation Coefficient, r²)	≥ 0.995[4]
Accuracy (% Recovery)	90.0% - 110.0%
Precision (% RSD)
- Repeatability (Intra-assay)	≤ 2.0%
- Intermediate Precision (Inter-assay)	≤ 3.0%
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10
Robustness	% RSD of results after minor parameter changes ≤ 5.0%

Visualizations

Caption: Workflow for analytical method validation and lifecycle management.

Caption: Troubleshooting logic for common GC analysis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. youtube.com [youtube.com]
• 6. longdom.org [longdom.org]
• 7. jppres.com [jppres.com]
• 8. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. tajhizshimi.com [tajhizshimi.com]
• 13. HPLC Troubleshooting Guide [scioninstruments.com]
• 14. HPLC Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Improving the Stability of Linoleyl Arachidate in Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the stability challenges of linoleyl arachidate (B1238690) in various formulations.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the formulation and stability testing of linoleyl arachidate.

Issue 1: Phase Separation or Creaming in Emulsions

Q: My oil-in-water emulsion containing linoleyl arachidate is showing signs of phase separation (creaming or coalescence) over time. What are the potential causes and solutions?

A: Phase separation in emulsions with wax esters like linoleyl arachidate is a common issue. The primary causes are often related to an improper emulsifier system, particle size, or storage conditions.

Potential Causes & Solutions:

• Inadequate Emulsifier System: The Hydrophile-Lipophile Balance (HLB) of your surfactant system may not be optimal for linoleyl arachidate. A combination of low and high HLB surfactants often provides better stability than a single emulsifier.

• Insufficient Emulsifier Concentration: The concentration of the emulsifier may be too low to adequately coat the surface of the dispersed oil droplets, leading to coalescence.

• Incorrect Homogenization: The energy input during homogenization might be insufficient to reduce the oil droplet size to a stable range (typically 1-5 µm).

• Storage Temperature Fluctuations: Temperature cycling can cause changes in the solubility of linoleyl arachidate and the viscosity of the continuous phase, promoting instability.

Troubleshooting Steps:

• Optimize the HLB System: Experiment with different ratios of emulsifiers to find the optimal HLB value for your specific formulation.

• Increase Emulsifier Concentration: Incrementally increase the total surfactant concentration and observe the impact on emulsion stability.

• Refine Homogenization Process: Increase the homogenization time or speed to achieve a smaller and more uniform droplet size distribution.

• Conduct Freeze-Thaw Cycle Testing: Subject your formulation to several cycles of freezing and thawing (e.g., -10°C to 25°C) to assess its robustness to temperature fluctuations.[1][2]

Issue 2: Crystalline Growth or Grittiness in Solid/Semi-Solid Formulations

Q: I am observing the formation of crystals or a gritty texture in my cream/ointment containing linoleyl arachidate upon storage. How can I prevent this?

A: Crystallization in lipid-based formulations can occur due to the polymorphic nature of waxes and changes in the formulation matrix over time.

Potential Causes & Solutions:

• Polymorphic Transitions: Linoleyl arachidate, like other waxes, can exist in different crystalline forms. A transition to a more stable, but larger, crystal form can lead to a gritty texture.

• Incompatibility with Other Excipients: Certain excipients may disrupt the crystal lattice of the lipid matrix, promoting recrystallization.

• Slow Cooling During Manufacturing: Rapid cooling ("shock cooling") during the manufacturing process can help to form smaller, more stable crystals.

Troubleshooting Steps:

• Incorporate a Crystal Growth Inhibitor: Introduce other lipids or polymers that can interfere with the crystal lattice formation of linoleyl arachidate.

• Optimize the Cooling Rate: Experiment with different cooling rates during the manufacturing process to determine the optimal conditions for a stable crystalline structure.

• Perform Excipient Compatibility Studies: Utilize techniques like Differential Scanning Calorimetry (DSC) to assess the thermal behavior of linoleyl arachidate in the presence of other excipients and identify potential interactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for linoleyl arachidate?

A: As an unsaturated ester, linoleyl arachidate is primarily susceptible to two main degradation pathways:

• Oxidation: The two double bonds in the linoleyl portion of the molecule are prone to oxidation, especially in the presence of light, heat, and metal ions. This process can form peroxides, which can further break down into aldehydes, ketones, and carboxylic acids, potentially leading to changes in odor, color, and texture.

• Hydrolysis: The ester linkage can be hydrolyzed, particularly at high or low pH, to yield linoleyl alcohol and arachidic acid. This is a significant concern in aqueous formulations.

Q2: How can I prevent the oxidation of linoleyl arachidate in my formulation?

A: To minimize oxidation, consider the following strategies:

• Incorporate Antioxidants: Add oil-soluble antioxidants such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or tocopherols (B72186) (Vitamin E) to the lipid phase of your formulation.[3]

• Use Chelating Agents: Add chelating agents like ethylenediaminetetraacetic acid (EDTA) to bind metal ions that can catalyze oxidation reactions.

• Optimize Packaging: Use opaque or UV-protective packaging to shield the formulation from light.

• Inert Atmosphere: During manufacturing, consider purging the headspace of the container with an inert gas like nitrogen to minimize exposure to oxygen.[4]

Q3: What are the recommended storage conditions for formulations containing linoleyl arachidate?

A: To ensure long-term stability, formulations containing linoleyl arachidate should be stored in well-closed containers in a cool, dark place.[5] Avoid exposure to excessive heat and light. For bulk linoleyl arachidate, storage in a freezer is recommended.

Data Presentation: Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a molecule and to develop stability-indicating analytical methods.[6][7][8] The following tables present illustrative quantitative data from a hypothetical forced degradation study on linoleyl arachidate.

Table 1: Illustrative Results of Forced Degradation of Linoleyl Arachidate

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation of Linoleyl Arachidate	Major Degradation Products
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	12.5%	Linoleyl Alcohol, Arachidic Acid
Base Hydrolysis	0.1 M NaOH	8 hours	60°C	18.2%	Linoleyl Alcohol, Arachidic Acid
Oxidation	3% H₂O₂	24 hours	40°C	15.8%	Peroxides, Aldehydes, Ketones
Thermal	Dry Heat	48 hours	80°C	8.3%	Oxidative Degradants
Photolytic	UV Light (254 nm)	24 hours	Ambient	6.1%	Oxidative Degradants

Note: The data presented in this table is for illustrative purposes only and may not represent actual experimental results.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To identify potential degradation products of linoleyl arachidate under various stress conditions.

Methodology:

• Sample Preparation: Prepare stock solutions of linoleyl arachidate (e.g., 1 mg/mL) in a suitable organic solvent (e.g., acetonitrile/isopropanol).

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 8 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Incubate at 40°C for 24 hours.

• Thermal Degradation: Store a solid sample of linoleyl arachidate in an oven at 80°C for 48 hours. Dissolve in the solvent before analysis.

• Photolytic Degradation: Expose a solution of linoleyl arachidate to UV light (254 nm) for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-indicating HPLC or GC method (see Protocol 2 or 3).

Protocol 2: Stability-Indicating HPLC Method

Objective: To separate and quantify linoleyl arachidate from its potential degradation products.

Methodology:

• Instrumentation: High-Performance Liquid Chromatograph with an Evaporative Light Scattering Detector (ELSD) or a UV detector at a low wavelength (e.g., 205 nm).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile (A) and Isopropanol (B).

  • Gradient Program (Illustrative):

    • 0-5 min: 80% A, 20% B

    • 5-20 min: Ramp to 20% A, 80% B

    • 20-25 min: Hold at 20% A, 80% B

    • 25-30 min: Return to 80% A, 20% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Sample Preparation: Dilute samples from the forced degradation study in the initial mobile phase composition.

Protocol 3: Stability-Indicating GC Method

Objective: To analyze volatile degradation products and quantify linoleyl arachidate.

Methodology:

• Instrumentation: Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[9]

• Column: High-temperature capillary column suitable for wax esters (e.g., DB-1ht, 15 m x 0.25 mm, 0.1 µm film thickness).[10]

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 380°C.

• Detector Temperature: 390°C.

• Oven Temperature Program (Illustrative):

  • Initial Temperature: 120°C, hold for 1 min.

  • Ramp 1: 15°C/min to 240°C.

  • Ramp 2: 8°C/min to 380°C, hold for 5 min.

• Injection Mode: Split (e.g., 10:1).

• Sample Preparation: Samples may require derivatization (e.g., silylation) to improve the volatility of hydrolysis products. Dissolve samples in a suitable solvent like hexane (B92381) or toluene.

Mandatory Visualizations

Caption: Experimental workflow for a forced degradation study.

Caption: Primary degradation pathways of linoleyl arachidate.

Caption: Troubleshooting logic for formulation instability.

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. Quick and Dirty Guide to Stability Testing — Botanical Formulations [botanicalformulations.com]
• 3. pharmtech.com [pharmtech.com]
• 4. LIPID-BASED EXCIPIENTS - Misconceptions About Lipid-Based Drug Delivery [drug-dev.com]
• 5. wax emulsion suppliers USA [americanchemicalsuppliers.com]
• 6. longdom.org [longdom.org]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with co-elution of isomeric wax esters in chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals facing challenges with the co-elution of isomeric wax esters in chromatography.

Frequently Asked Questions (FAQs)

Q1: What are wax esters, and why are their isomers so difficult to separate?

A1: Wax esters (WE) are lipids composed of a long-chain fatty acid linked to a long-chain fatty alcohol.[1][2] This structure allows for significant variability, leading to numerous isomers. Isomers can have the same molecular weight and chemical formula but differ in the chain lengths of their acid and alcohol components, the position of the ester bond, or the location of double bonds.[3][4] This structural similarity results in very close physicochemical properties, making their separation by conventional chromatographic techniques a significant challenge, often leading to co-elution.[4]

Q2: How can I confirm that I have a co-elution problem?

A2: The first sign of co-elution is often a distorted peak shape, such as a broad peak, a shoulder, or what appears to be two merged peaks.[5] For definitive confirmation, detector-based methods are necessary:

• Diode Array Detector (DAD/PDA) for HPLC: A peak purity analysis can be performed. The system collects multiple UV spectra across the peak; if the spectra are not identical, co-elution is likely.[5][6]

• Mass Spectrometry (MS): When using LC-MS or GC-MS, you can analyze the mass spectra across the peak's elution profile.[5] If the fragmentation patterns or the relative intensities of ions change across the peak, it indicates that multiple compounds are eluting together.[5][7] MS/MS analysis is particularly powerful for positively identifying the different fatty acid and alcohol components of co-eluting isomers.[7][8]

Q3: What is the first troubleshooting step I should take if I suspect co-elution?

A3: The simplest initial step is to modify your separation conditions to increase the interaction time with the stationary phase.

• For Liquid Chromatography (LC): Weaken the mobile phase by decreasing the percentage of the organic solvent.[5][9]

• For Gas Chromatography (GC): Lower the initial oven temperature or use a slower temperature ramp rate.[10] These adjustments can often improve the resolution between closely eluting peaks without requiring a change in hardware.

Q4: Can mass spectrometry alone solve the co-elution problem?

A4: Yes, to a certain extent. Mass spectrometry can help deconvolute co-eluting compounds by separating them based on their different masses, even if they have similar retention times.[7] Techniques like tandem mass spectrometry (MS/MS) can fragment the wax ester molecules, allowing for the identification of the constituent fatty acid and alcohol chains, which helps in distinguishing between isomers.[7][8] However, for accurate quantification, complete chromatographic separation is always preferred. Incomplete separation can lead to ion suppression effects in MS, affecting quantitative accuracy.

Troubleshooting Guides

Guide 1: Optimizing Gas Chromatography (GC) Separations

Co-elution of wax ester isomers is a common problem in GC analysis.[3] The following steps can be taken to improve resolution.

1. Column Selection: The stationary phase is the most critical factor.

• Standard Columns: Non-polar columns like those with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5MS) are commonly used but may not resolve complex isomers.[2]

• Polar Columns: For more complex mixtures, especially those with varying degrees of unsaturation, highly polar cyanopropyl columns (e.g., HP-88) are preferred as they provide better separation of geometric (cis/trans) isomers.[11][12] Polyethylene glycol (PEG) phases (e.g., DB-Wax) are effective for separating based on carbon number and unsaturation but generally do not resolve cis/trans isomers.[11][12]

2. Temperature Program Optimization:

• Lower Initial Temperature: A lower starting oven temperature can improve the resolution of early-eluting, more volatile compounds.[10]

• Slower Ramp Rate: Decreasing the temperature ramp rate (e.g., from 5°C/min to 1-3°C/min) increases the time analytes spend interacting with the stationary phase, which can significantly enhance the separation of closely eluting isomers.[2][10][13]

3. Injection Technique:

• Cold On-Column Injection: This technique introduces the sample directly onto the column at a low temperature, minimizing thermal degradation and discrimination against high-molecular-weight compounds. It has been shown to greatly improve the separation of complex wax ester fractions.[14][15]

Parameter	Method A: General Screening	Method B: High-Resolution Isomer Separation
Column	HP-5MS (or equivalent)[2]	High-temperature capillary column (e.g., DB-1 HT)[16]
Dimensions	30 m x 0.25 mm ID, 0.25 µm film[2]	15 m x 0.25 mm ID, 0.10 µm film[16]
Carrier Gas	Helium, constant flow (e.g., 1.5 mL/min)[2]	Helium
Injector	Splitless (240°C)[2]	Split (390°C)[16]
Oven Program	70°C (1 min), then 50°C/min to 240°C, then 1°C/min to 320°C (hold 10 min)[2]	120°C to 240°C at 15°C/min, then to 390°C at 8°C/min (hold 6 min)[16]
Detector	Mass Spectrometer (EI)[2]	Mass Spectrometer (EI)[16]

Guide 2: Optimizing Liquid Chromatography (LC) Separations

Non-aqueous reversed-phase (NARP) HPLC is a powerful technique for wax ester analysis.[4]

1. Column and Mobile Phase Selection:

• Stationary Phase: C18 and C30 columns are commonly used. C30 columns can provide better separation for long-chain, unsaturated compounds.[4]

• Mobile Phase: A gradient of non-polar and slightly more polar organic solvents is typically used. Common mobile phases include acetonitrile (B52724)/ethyl acetate (B1210297) or methanol/chloroform.[4] Optimizing the mobile phase gradient is crucial for resolving isomers.[4] A shallower gradient generally leads to better resolution.[9]

• Additives: The use of ammonium (B1175870) ions in the mobile phase can aid in the formation of adducts for MS detection.[4]

2. Advanced LC Techniques:

• Comprehensive Two-Dimensional GC (GCxGC): This technique provides a significant increase in peak capacity and resolution by using two columns with different selectivities. It is highly effective for separating complex mixtures and grouping different classes of wax esters.[17]

• Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO2 as the primary mobile phase, which has properties between a gas and a liquid.[18] It is well-suited for separating non-polar compounds like wax esters and can offer more efficient separations compared to normal-phase LC.[18]

Parameter	Method Details
Chromatography	High-Performance Liquid Chromatography (HPLC)[7]
Column	Reversed-phase C18 or C30[4]
Mobile Phase	Gradient of acetonitrile and ethyl acetate[4]
Sample Preparation	Dilution in 80:20 methylene (B1212753) chloride-acetonitrile[7]
Ionization	Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI)[4][8]
Mass Analyzer	Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole[1][7]
Detection Mode	MS and MS/MS scans to identify parent ions and fragment ions corresponding to fatty acid and alcohol moieties[7][8]

Experimental Protocols

Protocol 1: High-Temperature GC-MS Analysis of Wax Esters

This protocol is adapted from methods used for direct analysis of high molecular weight wax esters.[16]

• Sample Preparation: Dissolve 0.1–1.0 mg of the wax ester sample in 1 mL of hexane (B92381) or toluene.

• GC-MS System: Use a gas chromatograph coupled to a mass spectrometer, equipped with a high-temperature resistant capillary column.

• Column: DB-1 HT fused-silica capillary column (15 m × 0.25 mm, 0.10 μm film thickness).[16]

• Injection: Inject 1 µL of the sample into a split injector (split ratio 1:5) set at 390°C.[16]

• GC Oven Program:

  • Start at 120°C.

  • Ramp to 240°C at 15°C/min.

  • Ramp to 390°C at 8°C/min.

  • Hold at 390°C for 6 minutes.[16]

• MS Conditions:

  • Set transfer line and detector temperatures to 390°C and ion source to 230°C.[2][16]

  • Acquire data in Electron Ionization (EI) mode, scanning from m/z 50 to 920.[16]

• Data Analysis: Identify wax esters by their retention times and characteristic mass spectra, including the molecular ion and fragment ions corresponding to the fatty acid and alcohol chains.[2][14][15]

Protocol 2: HPLC-QTOF-MS Analysis of Wax Esters

This protocol is based on a method for analyzing wax esters in oils.[7]

• Sample Preparation: Dilute approximately 10 mg of the sample in 25 mL of 80:20 methylene chloride-acetonitrile. Filter if necessary.[7]

• LC-MS System: Use an HPLC system coupled to a Quadrupole Time-of-Flight (QTOF) mass spectrometer.

• LC Conditions: (Specific column and gradient must be optimized for the sample)

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A binary gradient optimized for the separation of non-polar lipids (e.g., water/acetonitrile with additives and an organic solvent like isopropanol (B130326) or ethyl acetate).

• MS Conditions:

  • Ionization Source: Electrospray Ionization (ESI) or APCI.

  • Acquisition: Collect data in both MS and targeted MS/MS modes.

• Data Analysis:

  • Use molecular feature extraction software to find compounds.[7]

  • Identify wax esters by comparing accurate mass measurements to a database of known wax ester compositions.[7]

  • Confirm identities using MS/MS fragmentation, which breaks the ester linkage and reveals the masses of the fatty acid and alcohol components.[7]

Visual Logic Guides

Caption: A workflow for troubleshooting co-elution of wax ester isomers.

Caption: A decision tree for selecting an appropriate chromatographic method.

References

• 1. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 6. youtube.com [youtube.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]
• 13. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]
• 14. core.ac.uk [core.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Collision-Induced Dissociation for Wax Ester Structural Elucidation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing collision-induced dissociation (CID) for the detailed structural analysis of wax esters. Below you will find troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data summaries to enhance your mass spectrometry-based wax ester analyses.

Troubleshooting Guides

Encountering issues during your CID experiments? This guide provides solutions to common problems in wax ester structural elucidation.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor or No Fragmentation	- Collision energy is too low.- Incorrect precursor ion is selected.- Inappropriate adduct ion formation ([M+Na]⁺ can be more stable).- Instrument parameters are not optimized.	- Gradually increase the collision energy. A typical starting point is 10 eV, with optimization up to 30 eV or higher.[1]- Verify the m/z of the precursor ion corresponds to the expected wax ester adduct.- Promote the formation of [M+H]⁺ or [M+NH₄]⁺ adducts by using additives like ammonium (B1175870) acetate (B1210297) in the solvent system, as these tend to fragment more readily.[1]- Optimize cone voltage and other source parameters to ensure stable ion generation.[1]
Dominance of a Single Fragment Ion	- Collision energy is too high, leading to excessive fragmentation and loss of structurally informative ions.- The specific wax ester structure favors a single fragmentation pathway.	- Systematically decrease the collision energy to observe a wider range of fragment ions.[1]- Analyze the sample using different adduct-forming reagents (e.g., switch from ammonium to sodium or lithium) to alter fragmentation pathways.[2]
Inconsistent Fragmentation Patterns	- Fluctuations in collision energy.- Unstable ion source conditions.- Presence of co-eluting isomers or contaminants.	- Ensure the stability of the collision cell pressure and voltage.- Check for and address any fluctuations in the electrospray source.- Improve chromatographic separation to isolate individual wax ester species.
Difficulty Differentiating Isomers	- Standard CID may not be sufficient to distinguish positional or geometric isomers.	- For unsaturated wax esters, utilize techniques that allow for double bond localization, such as fragmentation of acetonitrile-related adducts in APCI-MS.[3][4]- Employ higher-energy CID (HECID) if available, as it can induce charge-remote fragmentations that are more structurally informative.[5]
Interference from Other Lipid Classes	- Inadequate sample preparation or chromatographic separation.	- Implement a lipid extraction protocol specific for neutral lipids to minimize interference from polar lipids.- Optimize the chromatographic gradient to achieve better separation of wax esters from other lipid classes like triacylglycerols.

Frequently Asked Questions (FAQs)

1. What are the characteristic fragment ions of wax esters in positive-ion CID?

Upon CID, wax ester adducts (commonly [M+H]⁺ or [M+NH₄]⁺) typically yield several characteristic fragment ions that allow for the identification of the fatty acid and fatty alcohol moieties.[6] The primary fragments include:

• Protonated Fatty Acid ([RCOOH₂]⁺): Often a dominant ion, it reveals the identity of the fatty acyl chain.[1]

• Acylium Ion ([RCO]⁺): Also indicative of the fatty acid portion.[1][6]

• Dehydrated Acylium Ion ([RCO – H₂O]⁺): A common fragment, particularly for wax esters with unsaturated fatty acyl moieties.[1][6]

• Fragment corresponding to the Fatty Alcohol ([R']⁺): This ion results from the loss of the fatty acid and helps identify the fatty alcohol chain.[6]

2. How does the choice of adduct ion affect wax ester fragmentation?

The adduct ion significantly influences the fragmentation pattern.

• [M+H]⁺ and [M+NH₄]⁺ Adducts: These adducts are generally preferred for structural elucidation as they readily fragment to produce the characteristic ions mentioned above.[1][7] The fragmentation patterns for protonated and ammoniated adducts are often similar.[1]

• [M+Na]⁺ Adducts: Sodiated adducts tend to be more stable and may require higher collision energies to induce fragmentation. Their fragmentation can sometimes be less informative for detailed structural analysis compared to protonated or ammoniated adducts.

3. What is the optimal range for collision energy in wax ester CID analysis?

The optimal collision energy is dependent on the specific wax ester structure and the instrument being used. However, a general approach is to perform a collision energy ramp to identify the ideal conditions.

• Low Energy (5-10 eV): Often used to increase ion transmission without significant fragmentation.[1]

• Medium Energy (10-20 eV): This range is frequently optimal for generating a rich spectrum of characteristic fragment ions for many wax esters.[1]

• High Energy (20-30 eV or higher): Higher energies can lead to more extensive fragmentation, which may be useful in some cases but can also result in the loss of key structural information.[1]

4. How can I identify the location of double bonds in unsaturated wax esters?

Standard low-energy CID is often insufficient for pinpointing double bond locations. Specialized techniques are required:

• Acetonitrile (B52724) Adduct Fragmentation: Using Atmospheric Pressure Chemical Ionization (APCI) with acetonitrile in the mobile phase can generate [M+55]⁺ adducts. CID of these adducts produces fragments via cleavage on either side of the double bond, allowing for its localization.[3][4]

Experimental Protocols

Sample Preparation for ESI-MS/MS

This protocol is adapted from a study on the characterization of wax esters by ESI-MS/MS.[1]

• Stock Solution Preparation: Dissolve 2-25 mg of wax ester standard in 1 mL of a chloroform/methanol mixture (2:1, v/v).

• Working Solution Preparation: Dilute the stock solution 100- or 1000-fold using a chloroform/methanol mixture (2:1, v/v) that contains 1% water and 1 mM ammonium acetate. The final concentration of wax ester standards is typically in the range of 25–53 µM.[1]

• Infusion: Directly infuse the working solution into the mass spectrometer at a flow rate of 10–20 μL/min.[1]

Mass Spectrometry Parameters for CID

The following are typical starting parameters for wax ester analysis on a quadrupole time-of-flight (Q-TOF) mass spectrometer.[1]

• Ionization Mode: Positive Electrospray Ionization (ESI)

• Capillary Voltage: 3 kV

• Cone Voltage: 15 V (for MS analysis and MS/MS of ammoniated adducts) or 50 V (for MS/MS of protonated and sodiated adducts).[1]

• Source Temperature: 100°C

• Desolvation Temperature: 150°C

• Collision Gas: Argon is commonly used.

• Collision Energy: Ramped from 5 to 30 eV to determine the optimal energy for fragmentation.[1]

Quantitative Data Summary

Table 1: Influence of Collision Energy on Major Product Ions for Different Wax Ester Types [1]

Wax Ester Type	Optimal Collision Energy (eV)	Major Product Ions Observed
Saturated	20	[RCOOH₂]⁺
Unsaturated Fatty Acyl Moiety	20	[RCOOH₂]⁺, [RCO]⁺, [RCO – H₂O]⁺
Unsaturated Fatty Alcohol Moiety	20	[RCOOH₂]⁺, [RCO]⁺

Visualizations

Caption: Experimental workflow for wax ester structural elucidation by CID-MS.

References

• 1. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. Localization of double bonds in wax esters by high-performance liquid chromatography/atmospheric pressure chemical ionization mass spectrometry utilizing the fragmentation of acetonitrile-related adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. High-energy Collision-induced Dissociation by MALDI TOF/TOF Causes Charge-Remote Fragmentation of Steroid Sulfates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Accurate Quantification of Lipids in Biological Extracts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges in the accurate quantification of lipids from biological extracts.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during lipid quantification experiments, from sample preparation to data analysis.

Sample Preparation & Extraction

Q1: I am seeing low recovery of my lipids of interest. What are the potential causes and how can I improve the yield?

A1: Low lipid recovery is a common issue that can stem from several factors throughout the experimental workflow. Here are the primary causes and troubleshooting steps:

• Incomplete Cell/Tissue Homogenization: If the cells or tissue are not thoroughly disrupted, the extraction solvent cannot efficiently access the lipids.

  • Solution: Ensure complete homogenization using appropriate mechanical methods like sonication or bead beating. For tissues, ensure the sample is finely minced before homogenization.[1]

• Inefficient Extraction Solvent System: The choice of solvent is critical and depends on the polarity of the lipids of interest.

  • Solution: For a broad range of lipids, multiphasic solvent systems like Chloroform (B151607):Methanol (B129727) (Folch or Bligh-Dyer methods) or Methyl-tert-butyl ether (MTBE) are effective.[2][3][4][5] For certain lipids, such as acidic phospholipids, modifying the pH of the extraction solvent can improve recovery.[3]

• Insufficient Solvent Volume: An inadequate solvent-to-sample ratio can lead to incomplete extraction.

  • Solution: Increase the volume of the extraction solvent to ensure the entire sample is sufficiently immersed and extracted.[1]

• Lipid Degradation: Lipids are susceptible to enzymatic and oxidative degradation during sample handling.

  • Solution: Process samples quickly and on ice or at 4°C to minimize enzymatic activity.[1][6] Consider adding antioxidants like butylated hydroxytoluene (BHT) to the extraction solvent to prevent oxidation.[6] Store samples at -80°C for long-term preservation.[6][7]

Q2: My results show high variability between replicate samples. What are the likely sources of this inconsistency?

A2: High variability in replicates points to inconsistencies in sample handling and processing. Key areas to investigate include:

• Inconsistent Homogenization: If replicates are not homogenized to the same degree, the amount of lipid extracted will vary.

  • Solution: Standardize the homogenization protocol for all samples, ensuring consistent time and power settings for mechanical homogenizers.[1]

• Pipetting Errors: Viscous organic solvents can be challenging to pipette accurately.

  • Solution: Use positive displacement pipettes for accurate handling of organic solvents.[1]

• Incomplete Phase Separation: A poor separation of the aqueous and organic phases will lead to cross-contamination and variable lipid recovery.

  • Solution: Ensure adequate centrifugation time and force to achieve a clear separation of the phases.[1]

• Inconsistent Drying of Lipid Extract: Residual solvent can affect the final concentration, and overheating can degrade lipids.

  • Solution: Dry the lipid extract completely under a gentle stream of nitrogen gas before reconstitution. Avoid excessive heat.[1]

Mass Spectrometry Analysis

Q3: I suspect my analysis is affected by matrix effects. How can I confirm this and what can I do to mitigate it?

A3: Matrix effects, the suppression or enhancement of an analyte's ionization due to co-eluting compounds, are a significant challenge in LC-MS-based lipidomics.[8][9][10] Phospholipids are a major contributor to matrix effects.[8][9][10][11]

• Confirming Matrix Effects:

  • Post-Extraction Spike: Compare the signal intensity of a standard spiked into a clean solvent with the signal of the same standard spiked into a prepared sample matrix extract (from which the analyte of interest is absent). A significant difference in signal indicates a matrix effect.

• Mitigation Strategies:

  • Chromatographic Separation: Optimize your liquid chromatography method to separate the lipids of interest from the interfering matrix components. This can involve adjusting the gradient, changing the mobile phase, or using a different type of column (e.g., HILIC for separating lipid classes).[10][12]

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components. However, ensure the analyte concentration remains above the limit of detection.[10]

  • Use of Internal Standards: Stable isotope-labeled internal standards that co-elute with the analyte are the gold standard for correcting matrix effects, as they experience the same ionization suppression or enhancement.[13][14]

  • Sample Preparation: Employ solid-phase extraction (SPE) to clean up the sample and remove interfering components before LC-MS analysis.[10]

Q4: I am having trouble with my internal standards. What are the key considerations for their proper use?

A4: Internal standards (IS) are crucial for accurate quantification. Common issues often relate to their selection and point of addition.

• Selection of Internal Standards:

  • Structural Similarity: The ideal IS is a stable isotope-labeled version of the analyte.[13] If this is not available, use a standard from the same lipid class with a similar chain length and degree of saturation.[13]

  • Non-Endogenous: The IS should not be naturally present in the sample.[13]

• When to Add the Internal Standard:

  • Beginning of Workflow: The IS should be added at the very beginning of the sample preparation process, before any extraction steps.[13][14] This allows it to account for sample loss during the entire procedure.[14]

Data Analysis & Interpretation

Q5: My lipid identifications are ambiguous, especially for isomeric and isobaric species. How can I improve the accuracy of my annotations?

A5: Distinguishing between lipids with very similar or identical masses is a significant challenge.

• High-Resolution Mass Spectrometry: Use of high-resolution mass spectrometers can help differentiate between isobaric species by providing more accurate mass measurements.[15][16]

• Tandem Mass Spectrometry (MS/MS): Fragmentation analysis (MS/MS) provides structural information that can help distinguish between isomers. Different lipid classes and even isomers within a class can produce unique fragment ions.[15][17]

• Chromatographic Separation: Effective chromatographic separation is key to resolving isomers before they enter the mass spectrometer. Retention time provides an additional layer of identification.[12]

• Lipid Annotation Software and Databases: Be aware that different software platforms may yield different identifications from the same dataset.[18] Manual curation of spectra and comparison with databases like LIPID MAPS are crucial for confident annotation.[16][19] It's important to report lipids at the level of structural detail that can be confidently determined by the experimental data.[19]

Experimental Protocols & Data

Protocol: Bligh & Dyer Lipid Extraction

This protocol is a widely used method for the total extraction of lipids from biological samples.[20][21]

• Homogenization: Homogenize the sample (e.g., 1 g of tissue or 1 mL of cell suspension) with a mixture of 1 mL of chloroform and 2 mL of methanol in a glass tube.

• Phase Separation Induction: Add 1 mL of chloroform to the homogenate and vortex for 30 seconds. Then, add 1 mL of water and vortex again for 30 seconds.

• Centrifugation: Centrifuge the mixture at 1000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase: Carefully collect the lower, organic (chloroform) phase, which contains the lipids, using a glass Pasteur pipette. Transfer it to a clean glass tube.

• Re-extraction (Optional but Recommended): To maximize recovery, add 2 mL of chloroform to the remaining aqueous and protein layers, vortex, centrifuge, and pool the lower organic phase with the first extract.

• Drying: Evaporate the solvent from the pooled organic phase under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent appropriate for the downstream analysis (e.g., isopropanol (B130326) for LC-MS).

Data Presentation: Comparison of Lipid Extraction Methods

The choice of extraction method can significantly impact the recovery of different lipid classes. The following table summarizes the relative performance of common extraction methods.

Extraction Method	Principle	Advantages	Disadvantages	Primary Lipids Extracted
Folch/Bligh & Dyer	Liquid-liquid extraction using chloroform and methanol.	Well-established, extracts a broad range of lipids.	Chloroform is toxic and can be incompatible with some LC-MS systems.[4]	Glycerolipids, Glycerophospholipids, Sphingolipids, Sterols
MTBE (Matyash et al.)	Liquid-liquid extraction using methyl-tert-butyl ether and methanol.	Less toxic than chloroform, upper organic phase is easier to collect.[4][5]	MTBE is highly volatile, which can affect reproducibility.[3]	Broad range, similar to Folch/Bligh & Dyer.
Butanol/Methanol (BUME)	Single-phase extraction followed by two-phase extraction.	Chloroform-free, reproducible, and suitable for a wide range of lipids.[3]	May require optimization for specific sample types.	Broad range of lipids.

Visualizations

Experimental Workflow: Lipid Quantification Using Internal Standards

Caption: A typical experimental workflow for lipid analysis using mass spectrometry.

Troubleshooting Logic: Low Lipid Recovery

Caption: A troubleshooting flowchart for addressing low lipid recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. biocompare.com [biocompare.com]
• 3. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 7. Steps Required to Interpret Lipidomics Data - MetwareBio [metwarebio.com]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. lipidomicstandards.org [lipidomicstandards.org]
• 14. benchchem.com [benchchem.com]
• 15. Lipidomics Methodology FAQ | MetwareBio [metwarebio.com]
• 16. Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in biological interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. tsapps.nist.gov [tsapps.nist.gov]
• 20. Estimation of the total amount of lipids | Cyberlipid [cyberlipid.gerli.com]
• 21. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Analysis of Linoleyl Arachidate and Other Wax Esters in Skin Hydration

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of linoleyl arachidate (B1238690) and other common wax esters used in skincare and dermatological formulations, with a focus on their role in skin hydration. The information presented is based on available experimental data to assist researchers and professionals in the selection of appropriate ingredients for product development.

Introduction to Wax Esters and Skin Hydration

Wax esters are a class of lipids composed of a fatty acid esterified to a fatty alcohol. They are naturally present in human sebum and play a crucial role in maintaining the skin's barrier function and hydration levels.[1] In cosmetic and pharmaceutical formulations, wax esters are utilized for their emollient, moisturizing, and occlusive properties.[1] Their primary mechanism of action in skin hydration is the formation of a semi-occlusive film on the stratum corneum, which reduces transepidermal water loss (TEWL) and helps to maintain the skin's natural moisture.

This guide will focus on linoleyl arachidate and compare its potential hydrating effects with those of other well-established wax esters and related compounds, including jojoba esters, lanolin, beeswax, carnauba wax, and candelilla wax. Due to a lack of direct clinical data on linoleyl arachidate, its properties will be inferred from the known functions of its constituent molecules: linoleic acid and arachidic acid/arachidyl alcohol.

Data Presentation: Comparative Analysis of Wax Esters

The following table summarizes the available quantitative and qualitative data on the effects of various wax esters and their components on skin hydration. It is important to note that the data is compiled from different studies with varying methodologies, which should be taken into consideration when making direct comparisons.

Ingredient	Chemical Composition	Mechanism of Action	Transepidermal Water Loss (TEWL) Reduction	Corneometry (Skin Hydration) Increase	Key Characteristics
Linoleyl Arachidate (inferred)	Ester of Linoleic Acid and Arachidyl Alcohol	Occlusive, Barrier Reinforcement	Inferred to be effective due to linoleic acid's role in ceramide synthesis and arachidyl alcohol's occlusive properties.	Inferred to be positive due to barrier enhancement.	No direct data available. Properties are extrapolated from its components.
Jojoba Esters	A complex mixture of long-chain fatty acid and fatty alcohol esters	Occlusive, Emollient	A formulation with 2% jojoba esters showed improvement in TEWL within 30 minutes of application after SLS-induced irritation.	A single application of a formulation with jojoba esters showed a rapid hydrating effect within 30 minutes, with enhanced hydration lasting for 24 hours.	Structurally similar to human sebum, non-comedogenic.[1]
Lanolin	Complex mixture of esters, di-esters, and hydroxy esters of high molecular weight sterols, and aliphatic alcohols with fatty acids	Occlusive, Emollient	Can reduce water loss from the skin by 20-30%.[2]	An 80% increase in hydration was observed in subjects with initially dry skin.[3]	Effective moisturizer, but can have sensitizing potential in some individuals.
Beeswax	A complex mixture of over 300 components, including hydrocarbons, free fatty acids, esters of fatty acids and fatty alcohols, and diesters.	Occlusive, Film-forming	Forms a protective barrier on the skin, reducing water evaporation.[4]	Formulations with beeswax have been shown to increase stratum corneum water content.[5]	Natural, provides structure to formulations, breathable barrier.[4]
Carnauba Wax	Primarily composed of esters of fatty acids (80-85%), free fatty alcohols (10-15%), acids (3-6%), and hydrocarbons (1-3%).	Occlusive, Film-forming	Forms a durable, protective film on the skin.	No specific quantitative data available.	Hardest natural wax, provides a glossy finish.
Candelilla Wax	Composed of hydrocarbons (about 50%), esters of higher molecular weight (20-29%), free fatty acids (7-9%), and free fatty alcohols (12-14%).	Occlusive, Film-forming	Forms a protective barrier that reduces TEWL.[6]	A study showed a 16.5% increase in hydration after 4 weeks.[7]	Vegan alternative to beeswax, provides good gloss.

Experimental Protocols

The following are detailed methodologies for key experiments commonly cited in the evaluation of skin hydration.

Measurement of Transepidermal Water Loss (TEWL)

Objective: To assess the integrity of the skin barrier by measuring the amount of water that passively evaporates from the skin surface. A lower TEWL value indicates a more intact barrier.

Instrumentation: Tewameter® (e.g., TM 300, Courage + Khaka electronic GmbH) or similar open-chamber evaporimeter.

Methodology:

• Acclimatization: Subjects are required to acclimatize in a room with controlled temperature (20-22°C) and relative humidity (40-60%) for at least 20-30 minutes before measurements.

• Test Area Demarcation: Specific areas on the volar forearm or other relevant skin sites are marked.

• Baseline Measurement: Baseline TEWL readings are taken from the marked areas before the application of any product.

• Product Application: A standardized amount of the test product is applied to the designated test area. An adjacent area is left untreated as a control.

• Post-Application Measurements: TEWL measurements are repeated at specified time points (e.g., 30 minutes, 1 hour, 2 hours, 4 hours, 8 hours, 24 hours) after product application.

• Data Acquisition: The probe of the Tewameter® is held gently on the skin surface. The instrument measures the density gradient of water vapor, and the TEWL value is expressed in g/m²/h. Multiple readings are taken and averaged for each time point.

Measurement of Skin Surface Hydration (Corneometry)

Objective: To quantify the hydration level of the stratum corneum. Higher corneometry values indicate greater skin hydration.

Instrumentation: Corneometer® (e.g., CM 825, Courage + Khaka electronic GmbH) or similar capacitance-based skin hydration meter.

Methodology:

• Acclimatization: Similar to TEWL measurements, subjects are acclimatized to a controlled environment.

• Test Area Demarcation: Test and control areas are marked on the skin.

• Baseline Measurement: Baseline corneometry readings are taken from all marked areas.

• Product Application: A standardized amount of the test product is applied to the test area.

• Post-Application Measurements: Corneometry readings are taken at the same time points as TEWL measurements.

• Data Acquisition: The probe of the Corneometer® is pressed firmly onto the skin surface. The instrument measures the electrical capacitance of the skin, which is related to its water content. The results are expressed in arbitrary units (A.U.).

Signaling Pathways and Experimental Workflows

Signaling Pathway: Ceramide Synthesis

Linoleic acid, a key component of linoleyl arachidate, is an essential fatty acid that plays a vital role in the synthesis of ceramides, which are critical for maintaining the skin's barrier function and hydration. The following diagram illustrates a simplified de novo ceramide synthesis pathway in keratinocytes.

Simplified de novo ceramide synthesis pathway.

Experimental Workflow: Skin Hydration Study

The following diagram outlines a typical workflow for a clinical study evaluating the skin hydration effects of a topical product.

Typical workflow for a skin hydration clinical study.

Discussion and Conclusion

While direct experimental data on the skin hydration effects of linoleyl arachidate is currently unavailable in the public domain, an analysis of its constituent components provides a strong theoretical basis for its potential efficacy. Linoleic acid is a well-established precursor for ceramides, which are integral to the skin's barrier function.[8] A healthy barrier is more effective at retaining moisture. Arachidic acid and its corresponding fatty alcohol, arachidyl alcohol, are long-chain saturated lipids that can contribute to the occlusive properties of a formulation, thereby reducing transepidermal water loss.[7][9]

In comparison, other wax esters such as jojoba esters and lanolin have demonstrated measurable improvements in skin hydration and barrier function in clinical studies.[2][3] Jojoba esters, being structurally similar to human sebum, are readily absorbed and non-comedogenic.[1] Lanolin is a highly effective occlusive agent, though its potential for sensitization is a consideration.[2] Plant-based waxes like beeswax, carnauba wax, and candelilla wax also function primarily through occlusion, forming a protective layer on the skin.[4][6]

For researchers and formulators, the choice of a wax ester will depend on the specific goals of the product. While established wax esters offer proven efficacy, linoleyl arachidate presents an interesting option, particularly in formulations where the benefits of linoleic acid for barrier repair are desired. Further clinical studies are warranted to quantify the specific effects of linoleyl arachidate on skin hydration and to draw a more direct comparison with other wax esters.

References

• 1. Anti-Inflammatory and Skin Barrier Repair Effects of Topical Application of Some Plant Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. us.olivetreepeople.com [us.olivetreepeople.com]
• 3. Keratinocyte differentiation is stimulated by activators of the nuclear hormone receptor PPARalpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cosmileeurope.eu [cosmileeurope.eu]
• 5. irenshizen.com [irenshizen.com]
• 6. specialchem.com [specialchem.com]
• 7. rockymountainsoap.com [rockymountainsoap.com]
• 8. paulaschoice.co.uk [paulaschoice.co.uk]
• 9. Arachidic Acid (Ingredient Explained + Products) | SkinSort [skinsort.com]

Validating GC-MS methods for wax ester quantification using certified standards

For researchers, scientists, and drug development professionals, the precise and accurate quantification of wax esters is paramount for ensuring product quality, advancing formulation development, and conducting meaningful biological research. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a powerful and widely utilized analytical technique for this purpose. However, the generation of reliable and reproducible data hinges on the thorough validation of the analytical method. This guide provides a comprehensive comparison of GC-MS with an alternative method, High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), and furnishes detailed experimental protocols and data to support the validation of GC-MS methods using certified standards.

Method Comparison: GC-MS vs. HPLC-ELSD

The selection of an appropriate analytical technique for wax ester quantification depends on various factors, including the specific wax esters of interest, the sample matrix, and the desired analytical performance characteristics.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)
Principle	Separation based on volatility and polarity, with detection based on the mass-to-charge ratio of ionized molecules.	Separation based on polarity, with detection based on the light scattering of non-volatile analyte particles after solvent evaporation.
Analytes	Best suited for volatile and thermally stable wax esters. High-temperature methods can analyze intact wax esters up to approximately C54.[1]	Accommodates a broad range of wax esters, including high molecular weight (up to C60) and thermally labile compounds.[1]
Sample Preparation	Often requires derivatization to increase volatility, although direct high-temperature analysis is possible.[1]	Typically requires minimal sample preparation, mainly dissolution in a suitable organic solvent.[1]
Sensitivity	Generally high, with low limits of detection (LOD) and quantification (LOQ).[1]	Offers good sensitivity, though it may be lower than MS for certain compounds.[1]
Linearity	Typically exhibits a wide linear range.[1] A good linearity (R² = 0.9876) was observed for wax esters with carbon numbers from 29 to 44 over a concentration range of 0.1–0.5 mg/mL.	The response can be non-linear, often requiring logarithmic or quadratic curve fitting for accurate quantification.[1]
Precision	High, with low relative standard deviation (RSD).	Good, with RSD values typically below 15%.[1] For some lipids, intra-day precision was <11.2% and inter-day precision was 10.2%.[2]
Accuracy	High accuracy is achievable with the use of appropriate internal standards.	Good accuracy can be achieved with proper calibration and validation. For certain lipids, recoveries were reported to be between 92.9% and 108.5%.[2]
LOD/LOQ	Highly dependent on the specific compound and matrix.	For the fatty alcohol 1-triacontanol, the LOD was 0.2 mg/L and the LOQ was 0.6 mg/L.[2] For other lipids, LODs were between 0.02 and 0.04 µg and LOQs were between 0.04 and 0.10 µg.[2]
Limitations	Potential for thermal degradation of unsaturated or high molecular weight wax esters.[1]	The detector response is dependent on analyte properties and mobile phase composition, and it lacks the specificity of a mass spectrometer.[1]

Certified Standards for Method Validation

The use of certified reference materials is fundamental for the validation of any quantitative analytical method. Several suppliers offer a range of wax ester standards.

Table 2: Commercially Available Certified Wax Ester Standards

Supplier	Product Name	Purity
Sigma-Aldrich	Cetyl Esters Wax	USP Reference Standard
Cayman Chemical	Very Long-chain Saturated Fatty Acid Methyl Ester Mixture	≥98%

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of a validated analytical method.

GC-MS Method for Wax Ester Quantification

This protocol is designed for the quantification of a broad range of wax esters.

1. Sample Preparation:

• Dissolve the wax ester sample in a suitable organic solvent such as hexane (B92381) or toluene (B28343) to a final concentration of 0.1–1.0 mg/mL.[2]

• If necessary, perform a derivatization step to convert wax esters to their more volatile fatty acid methyl esters (FAMEs) and fatty alcohols.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent.[2]

• Mass Spectrometer: 7010B Triple Quadrupole GC/MS or equivalent.[2]

• Column: DB-1 HT fused-silica capillary column (15 m x 0.25 mm, 0.10 µm film thickness).[2]

• Injector Temperature: 390°C.[2]

• Oven Temperature Program:

  • Initial temperature: 120°C.

  • Ramp to 240°C at 15°C/min.

  • Ramp to 390°C at 8°C/min, hold for 6 minutes.[2]

• MS Transfer Line Temperature: 310°C.[1]

• Ion Source Temperature: 230°C.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Scan Range: m/z 50-920.[2]

3. Calibration and Quantification:

• Prepare a series of calibration standards using certified wax ester standards (e.g., behenyl stearate) covering the expected concentration range of the samples.[1]

• Inject the calibration standards and samples into the GC-MS system.

• Generate a calibration curve by plotting the peak area of the target analyte against the corresponding concentration.

• Determine the concentration of the wax esters in the samples by interpolating their peak areas from the calibration curve.

HPLC-ELSD Method for Wax Ester Quantification

This protocol provides an alternative approach for wax ester analysis.

1. Sample Preparation:

• Dissolve the wax sample in a suitable solvent mixture (e.g., chloroform/methanol) to a known concentration.[1]

2. HPLC-ELSD Instrumentation and Conditions:

• HPLC System: Waters Alliance system or equivalent.[1]

• Detector: Waters 2424 Evaporative Light Scattering Detector (ELSD) or equivalent.[1]

• Column: C30 reverse phase column (e.g., 250 x 4.6 mm, 5 µm).[1]

• Mobile Phase: A gradient of methanol (B129727) and chloroform.[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 40°C.[1]

• ELSD Settings:

  • Nebulizer Temperature: 60°C.[1]

  • Drift Tube Temperature: 60°C.[1]

  • Gas Flow (Nitrogen): 2.5 L/min.[1]

3. Calibration and Quantification:

• Prepare calibration standards of a representative wax ester over the desired concentration range.

• Due to the potential non-linear response of the ELSD, consider using a logarithmic or quadratic fit for the calibration curve.[1]

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful method implementation and validation.

Caption: Experimental workflow for GC-MS method validation.

Caption: Logical relationships in method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Cross-Validation of HPLC and GC Methods for Linoleyl Arachidate Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and precise quantification of lipid compounds is critical. Linoleyl arachidate (B1238690), a wax ester composed of linoleic acid and arachidic acid, finds applications in various fields, including cosmetics and pharmaceuticals. The choice of analytical methodology for its quantification is pivotal for quality control and research purposes. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the analysis of Linoleyl arachidate, supported by representative experimental data and detailed protocols.

Performance Comparison: A Quantitative Overview

The selection between HPLC and GC for Linoleyl arachidate analysis depends on several factors, including the sample matrix, required sensitivity, and the specific goals of the analysis. While direct comparative data for Linoleyl arachidate is limited in publicly available literature, this section summarizes typical performance characteristics for each technique based on the analysis of similar long-chain fatty acids and wax esters.

Table 1: Representative Performance Characteristics of GC-FID for Wax Ester Analysis

Validation Parameter	Typical Performance
Linearity (R²)	> 0.99
Accuracy (Recovery)	95-105%
Precision (RSD%)	< 5%
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL

Table 2: Representative Performance Characteristics of HPLC-ELSD/CAD for Wax Ester Analysis

Validation Parameter	Typical Performance
Linearity (R²)	> 0.99
Accuracy (Recovery)	90-110%
Precision (RSD%)	< 10%
Limit of Detection (LOD)	1 - 5 µg/mL
Limit of Quantitation (LOQ)	5 - 20 µg/mL

Experimental Protocols

Detailed and robust experimental protocols are fundamental for achieving reliable and reproducible results. The following sections outline representative methodologies for the analysis of Linoleyl arachidate by GC and HPLC.

Gas Chromatography (GC) Protocol

GC analysis of wax esters like Linoleyl arachidate typically requires high temperatures to ensure volatilization. The method often involves the analysis of the intact wax ester.

1. Sample Preparation:

• Dissolve a precisely weighed amount of the sample containing Linoleyl arachidate in a suitable organic solvent such as hexane (B92381) or chloroform (B151607) to a final concentration of approximately 1-10 mg/mL.

• If the sample is in a complex matrix, a prior extraction step using a suitable method like solid-phase extraction (SPE) may be necessary to isolate the wax ester fraction[1].

2. GC-FID Conditions:

• Column: A high-temperature, non-polar capillary column, such as a DB-5ht or equivalent (e.g., 30 m x 0.25 mm ID, 0.1 µm film thickness), is recommended to withstand the high temperatures required for elution of high molecular weight wax esters.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).

• Injector: A split/splitless injector is commonly used, operated in splitless mode for trace analysis or split mode for higher concentrations, with an injector temperature of 350°C or higher to ensure complete vaporization of the analyte[2].

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp to 350°C at a rate of 10-20°C/min.

  • Hold at 350°C for 10-15 minutes to ensure elution of all high-boiling point compounds[2].

• Detector: A Flame Ionization Detector (FID) is commonly used for the analysis of organic compounds like wax esters, with a detector temperature of 360°C.

• Injection Volume: 1 µL.

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC provides an alternative to GC, particularly for thermally labile compounds, although Linoleyl arachidate is relatively stable. Reversed-phase HPLC is a common approach for the separation of wax esters.

1. Sample Preparation:

• Dissolve a known quantity of the sample in a suitable solvent mixture, such as chloroform/methanol (2:1, v/v), to a final concentration of 1-5 mg/mL.

• The sample solution should be filtered through a 0.45 µm syringe filter before injection to remove any particulate matter.

2. HPLC Conditions:

• Column: A C30 reversed-phase column is often effective for the separation of long-chain, hydrophobic molecules like wax esters[3]. A typical column dimension would be 4.6 mm x 250 mm with 5 µm particle size.

• Mobile Phase: A gradient elution is typically employed to achieve good separation of a wide range of lipids. A common mobile phase system consists of:

  • Solvent A: Methanol

  • Solvent B: Chloroform

  • Gradient Program:

    • Start with 95% A and 5% B.

    • Linearly increase to 50% B over 30 minutes.

    • Hold at 50% B for 10 minutes.

    • Return to initial conditions and equilibrate for 10 minutes before the next injection.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C to improve peak shape and reduce viscosity.

• Detector: An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is suitable for the detection of non-UV absorbing compounds like wax esters[3][4].

• Injection Volume: 10-20 µL.

Method Cross-Validation Workflow

Cross-validation is a critical process to ensure that two different analytical methods provide equivalent results. The following diagram illustrates a typical workflow for the cross-validation of HPLC and GC methods.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. Wax esters analysis via GC-MS - Chromatography Forum [chromforum.org]
• 3. researchgate.net [researchgate.net]
• 4. s3.amazonaws.com [s3.amazonaws.com]

Unraveling the Cellular Impact: A Comparative Analysis of Saturated vs. Unsaturated Wax Esters on Cell Viability

For Researchers, Scientists, and Drug Development Professionals

The influence of lipids on cellular fate is a cornerstone of biomedical research. While the effects of fatty acids are widely studied, their esterified counterparts, wax esters, remain a less explored frontier. This guide provides a comparative analysis of the potential effects of saturated and unsaturated wax esters on cell viability, drawing upon existing experimental data on their constituent fatty acids to infer their likely impact. A significant knowledge gap exists in the direct comparative studies of intact wax esters, and this guide aims to summarize the current understanding and highlight areas for future investigation.

Key Findings on Constituent Fatty Acids

Current research strongly suggests a differential impact of saturated and unsaturated fatty acids on cell viability, with saturated fatty acids generally exhibiting pro-apoptotic effects and unsaturated fatty acids demonstrating protective or neutral roles. These findings provide a basis for hypothesizing the effects of their corresponding wax esters.

Saturated fatty acids, such as palmitic acid (C16:0) and stearic acid (C18:0), have been shown to induce apoptotic cell death in various cell types, including neonatal rat ventricular myocytes and human coronary artery endothelial cells.[1][2][3][4] In contrast, monounsaturated fatty acids like oleic acid (C18:1) and palmitoleic acid (C16:1) do not typically induce apoptosis and can even counteract the cytotoxic effects of saturated fatty acids.[1][4][5]

The pro-apoptotic activity of saturated fatty acids is linked to the activation of specific signaling pathways, including the nuclear factor-kappaB (NF-κB) pathway.[4] It has been demonstrated that the induction of apoptosis by saturated fatty acids requires their activation to acyl-CoA derivatives.[4]

Comparative Data on the Effects of Constituent Fatty Acids on Cell Viability

The following table summarizes the observed effects of representative saturated and unsaturated fatty acids on cell viability from various studies. It is important to note that these are the effects of the fatty acids themselves, and the effects of the corresponding wax esters may differ.

Fatty Acid Type	Specific Fatty Acid	Cell Line(s)	Observed Effect on Cell Viability	Reference(s)
Saturated	Palmitic Acid (C16:0)	Neonatal rat ventricular myocytes, Human coronary artery endothelial cells, Pancreatic β-cells	Induces apoptosis, cytotoxic	[1][4][5]
Saturated	Stearic Acid (C18:0)	Neonatal rat ventricular myocytes, Human coronary artery endothelial cells, Pancreatic β-cells	Induces apoptosis, cytotoxic	[1][4][5]
Unsaturated	Oleic Acid (C18:1)	Neonatal rat ventricular myocytes, Human coronary artery endothelial cells, Pancreatic β-cells	No significant cytotoxic effect, can be protective against saturated fatty acid-induced apoptosis	[1][4][5]
Unsaturated	Palmitoleic Acid (C16:1)	Neonatal rat ventricular myocytes, Pancreatic β-cells	No significant cytotoxic effect, can be protective against saturated fatty acid-induced apoptosis	[1][5]
Unsaturated	Linoleic Acid (C18:2)	Human coronary artery endothelial cells	No significant cytotoxic effect, protective against stearate-induced apoptosis	[4]

Experimental Protocols

To assess the effects of wax esters on cell viability, a standard set of experimental protocols can be adapted. The following provides a general methodology based on common practices for lipid cytotoxicity studies.

1. Cell Culture and Treatment:

• Cell Lines: Select appropriate cell lines for the research question (e.g., cancer cell lines, primary endothelial cells).

• Culture Conditions: Maintain cells in a suitable growth medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Wax Ester Preparation: Dissolve saturated and unsaturated wax esters in a suitable solvent (e.g., ethanol (B145695) or DMSO) to create stock solutions. Further dilute in culture medium to achieve the desired final concentrations. A vehicle control (medium with the solvent) should always be included.

• Treatment: Plate cells at a predetermined density and allow them to adhere overnight. Replace the medium with the treatment medium containing different concentrations of the wax esters or controls.

2. Cell Viability Assays:

• MTT Assay: This colorimetric assay measures the metabolic activity of cells. After the treatment period, add MTT solution to the cells and incubate. The resulting formazan (B1609692) crystals are then dissolved, and the absorbance is measured to determine the percentage of viable cells relative to the control.

• Trypan Blue Exclusion Assay: This assay distinguishes viable from non-viable cells based on membrane integrity. After treatment, cells are harvested and stained with trypan blue. Viable cells with intact membranes exclude the dye, while non-viable cells take it up. The percentage of viable cells is determined by counting under a microscope.

• Lactate Dehydrogenase (LDH) Assay: This assay measures the release of LDH from damaged cells into the culture medium, which is an indicator of cytotoxicity.

3. Apoptosis Assays:

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay identifies apoptotic cells. Annexin V binds to phosphatidylserine (B164497) exposed on the outer leaflet of the plasma membrane during early apoptosis, while PI stains necrotic cells with compromised membranes.

• Caspase Activity Assays: Caspases are key mediators of apoptosis. Assays are available to measure the activity of specific caspases (e.g., caspase-3, -8, -9) to confirm the involvement of apoptotic pathways.

• DNA Fragmentation Analysis: A hallmark of late-stage apoptosis is the cleavage of DNA into fragments. This can be visualized by agarose (B213101) gel electrophoresis (DNA laddering) or quantified using specific ELISA kits.

Visualizing the Experimental Workflow and Potential Signaling Pathways

To provide a clearer understanding of the experimental process and the potential cellular mechanisms, the following diagrams have been generated using Graphviz.

Caption: A typical experimental workflow for comparing the effects of wax esters on cell viability.

Caption: A potential signaling pathway for saturated fatty acid-induced apoptosis.

Conclusion and Future Directions

While direct experimental evidence on the cytotoxic effects of intact saturated versus unsaturated wax esters is scarce, the extensive research on their constituent fatty acids provides a strong foundation for forming hypotheses. The data consistently points towards saturated fatty acids being inducers of apoptosis, while unsaturated fatty acids appear to be non-toxic and potentially protective.

Future research should focus on directly comparing the effects of a panel of well-defined saturated and unsaturated wax esters on various cell lines. Such studies would be invaluable for understanding the biological activities of these lipids and could have significant implications for drug development, nutrition, and toxicology. Key questions to address include whether the esterification to a fatty alcohol alters the bioavailability and cellular uptake of the fatty acid, and if the fatty alcohol moiety itself contributes to the overall effect on cell viability. Answering these questions will provide a more complete picture of the role of wax esters in cellular health and disease.

References

• 1. Saturated but not mono-unsaturated fatty acids induce apoptotic cell death in neonatal rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
• 4. Saturated, but not unsaturated, fatty acids induce apoptosis of human coronary artery endothelial cells via nuclear factor-kappaB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular Mechanisms of Apoptosis Induction and Its Regulation by Fatty Acids in Pancreatic β-Cells - PMC [pmc.ncbi.nlm.nih.gov]

Linoleyl Arachidate as a Substrate for Different Lipases: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Linoleyl arachidate (B1238690), a wax ester composed of linoleic acid (a C18:2 unsaturated fatty acid) and arachidyl alcohol (a C20:0 saturated fatty alcohol), represents a class of long-chain esters with potential applications in various fields, including drug delivery and formulation. The enzymatic hydrolysis of such molecules by lipases is a critical area of study for understanding their metabolic fate and for their potential use in biocatalysis. This guide provides a comparative overview of the expected performance of different lipases on linoleyl arachidate, based on their known substrate specificities for similar long-chain wax esters. Due to a lack of specific experimental data for linoleyl arachidate in the available scientific literature, this guide extrapolates information from studies on analogous long-chain, unsaturated wax esters.

Comparative Performance of Lipases on Long-Chain Wax Esters

Lipases (triacylglycerol acylhydrolases, EC 3.1.1.3) are a diverse group of enzymes that catalyze the hydrolysis of ester bonds in lipids. Their activity and specificity are influenced by several factors, including the chain length and degree of unsaturation of both the fatty acid and alcohol moieties of the substrate, as well as the enzyme's structural features, such as the shape of its binding site and the properties of its "lid" domain.[1]

Generally, lipases that are effective at hydrolyzing long-chain triglycerides are also considered candidates for the hydrolysis of long-chain wax esters. Microbial lipases, in particular, are known for their broad substrate specificity.[2]

Table 1: Predicted Comparative Performance of Various Lipases on Linoleyl Arachidate

Lipase (B570770) Source	Common Name/Type	Predicted Activity on Linoleyl Arachidate	Rationale for Prediction	Key Characteristics
Candida rugosa	CRL	Moderate to High	Known to hydrolyze a wide range of esters, including those with long-chain fatty acids and alcohols.[3][4] Some isoforms show a preference for unsaturated fatty acids.[5]	Non-specific, hydrolyzes all ester positions. Activity can be influenced by the specific isoenzyme.[5]
Pseudomonas cepacia (now Burkholderia cepacia)	PCL	Moderate to High	Exhibits broad substrate specificity and is known to be active on long-chain triglycerides and other esters.[6][7] It is also thermostable and active at alkaline pH.[6]	Generally non-specific. Often used in organic synthesis due to its stability.
Rhizomucor miehei	RML	Moderate	Known to be active on long-chain fatty acid esters.[8] However, its activity can be influenced by pH, with higher specificity for long-chain triglycerides at higher pH.[8]	Typically sn-1,3 specific, meaning it preferentially hydrolyzes esters at the primary positions of glycerol. This specificity may be less relevant for a simple wax ester.
Porcine Pancreas	PPL	Low to Moderate	While active on a range of lipids, pancreatic lipases often show a preference for triglycerides over wax esters.[9] Their activity can be enhanced by the presence of cis-unsaturated fatty acids.[10]	sn-1,3 specific. Activity is highly dependent on interfacial activation and the presence of colipase.
Candida antarctica Lipase B (immobilized)	Novozym 435	High	Known for its high efficiency in both the synthesis and hydrolysis of a wide variety of esters, including long-chain wax esters.[11][12]	Non-specific and highly stable, making it a versatile biocatalyst.

Experimental Protocols

A standardized protocol for assessing the hydrolytic activity of lipases against linoleyl arachidate is crucial for obtaining comparable data. The following is a generalized methodology based on common practices for assaying lipase activity on wax esters.

General Protocol for Lipase-Catalyzed Hydrolysis of Linoleyl Arachidate

1. Materials and Reagents:

• Substrate: Linoleyl arachidate (>98% purity)

• Lipases: Purified enzymes from various sources (e.g., Candida rugosa, Pseudomonas cepacia, Rhizomucor miehei, Porcine Pancreas, Candida antarctica Lipase B)

• Buffer: Phosphate buffer (50-100 mM, pH 7.0-8.0) or another suitable buffer system depending on the optimal pH of the lipase being tested.

• Emulsifying Agent: Gum arabic, Triton X-100, or bile salts (e.g., sodium taurodeoxycholate) to create a stable substrate emulsion.

• Solvent for Substrate: A minimal amount of a water-miscible organic solvent like acetone (B3395972) or ethanol (B145695) may be used to initially dissolve the wax ester before emulsification.

• Reaction Termination Solution: A mixture of solvents to stop the enzymatic reaction and extract the lipids, for example, chloroform:methanol (2:1, v/v).

• Analytical Standards: Linoleic acid and arachidyl alcohol for quantification.

2. Substrate Emulsion Preparation:

• Dissolve a known concentration of linoleyl arachidate in a small volume of a suitable organic solvent.

• Prepare an aqueous solution of the emulsifying agent in the reaction buffer.

• Add the substrate solution to the emulsifier solution dropwise while vigorously vortexing or sonicating to form a stable emulsion. The final substrate concentration in the assay will typically be in the millimolar range.

3. Enzymatic Reaction:

• Pre-incubate the substrate emulsion at the desired reaction temperature (e.g., 37°C) for 5-10 minutes.

• Initiate the reaction by adding a known amount of the lipase solution to the substrate emulsion.

• Incubate the reaction mixture with constant shaking for a defined period (e.g., 15, 30, 60 minutes). Time-course experiments are recommended to determine the initial reaction velocity.

• A control reaction without the enzyme should be run in parallel.

4. Quantification of Hydrolysis Products:

• Terminate the reaction by adding the reaction termination solution.

• Extract the lipids (unreacted substrate, and the fatty acid and fatty alcohol products).

• Separate the products from the unreacted substrate using techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[13]

• Quantify the amount of liberated linoleic acid and/or arachidyl alcohol. This can be achieved through various methods:

  • Titration: The liberated fatty acids can be titrated with a standardized NaOH solution.

  • Chromatographic Methods: Gas Chromatography (GC) or HPLC with appropriate detectors (e.g., FID for GC, UV or ELSD for HPLC) can be used for direct quantification against a standard curve.

  • Colorimetric/Fluorometric Assays: Specific enzymatic or chemical assays can be used to quantify the released fatty acids or alcohols.

5. Calculation of Lipase Activity:

One unit of lipase activity is typically defined as the amount of enzyme that releases 1 µmol of fatty acid per minute under the specified assay conditions.

Caption: Experimental workflow for lipase-catalyzed hydrolysis of linoleyl arachidate.

Signaling Pathways and Logical Relationships

The enzymatic hydrolysis of linoleyl arachidate is a direct catalytic process and does not involve a signaling pathway in the traditional sense. The logical relationship of the reaction is straightforward: the lipase acts on the ester bond of the substrate in the presence of water to yield its constituent fatty acid and fatty alcohol.

Caption: Catalytic hydrolysis of linoleyl arachidate by lipase.

Conclusion

While direct comparative data on the hydrolysis of linoleyl arachidate by different lipases is not extensively documented, a predictive assessment based on known lipase specificities for long-chain wax esters can guide enzyme selection. Lipases from Candida and Pseudomonas species, particularly immobilized Candida antarctica lipase B, are anticipated to be effective catalysts. The provided experimental protocol offers a foundation for researchers to conduct their own comparative studies. Further empirical data is necessary to definitively rank the performance of various lipases on this specific substrate and to fully elucidate its potential in various biotechnological applications.

References

• 1. mdpi.com [mdpi.com]
• 2. scialert.net [scialert.net]
• 3. researchgate.net [researchgate.net]
• 4. iris.cnr.it [iris.cnr.it]
• 5. Sequence of the lid affects activity and specificity of Candida rugosa lipase isoenzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pseudomonas lipases: molecular genetics and potential industrial applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Burkholderia cepacia lipase: A versatile catalyst in synthesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The activation of porcine pancreatic lipase by cis-unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High-yield preparation of wax esters via lipase-catalyzed esterification using fatty acids and alcohols from crambe and camelina oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. High Yield of Wax Ester Synthesized from Cetyl Alcohol and Octanoic Acid by Lipozyme RMIM and Novozym 435 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil | PLOS One [journals.plos.org]

Differential Uptake and Metabolic Fates of Linoleic and Arachidonic Acid in Keratinocytes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the uptake and metabolism of two key polyunsaturated fatty acids, linoleic acid (LA) and arachidonic acid (AA), in keratinocytes. The differential handling of these fatty acids by epidermal cells is crucial for skin barrier function, inflammatory responses, and overall skin homeostasis. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying cellular processes.

Data Presentation: Quantitative Comparison of Linoleic Acid and Arachidonic Acid in Keratinocytes

The following tables summarize the key quantitative differences in the uptake and metabolism of linoleic acid versus arachidonic acid in keratinocytes based on available experimental data.

Parameter	Linoleic Acid (LA)	Arachidonic Acid (AA)	Citation
Uptake in Differentiated Keratinocytes	Uptake increases 2-fold as keratinocytes differentiate.	Uptake remains unchanged during differentiation.	[1]
Initial Uptake Rate	More rapid initial uptake compared to oleic acid.	Data not available for direct comparison with LA.	[2]
Competition for Uptake	No competition observed when co-incubated with AA.	No competition observed when co-incubated with LA.	[1]
Incorporation in Undifferentiated Keratinocytes	Preferentially incorporated into phospholipids (B1166683).	Predominantly incorporated into triglycerides.	[1]
Incorporation in Differentiated Keratinocytes	Distribution between phospholipids and triglycerides is not significantly altered.	Proportion incorporated into phospholipids increases.	[1]

Experimental Protocols

Key Experiment: Radiolabeled Fatty Acid Uptake and Incorporation Assay in Keratinocytes

This protocol is a composite of methodologies described in the cited literature and is intended to provide a framework for assessing the differential uptake and metabolism of linoleic and arachidonic acid in cultured human keratinocytes.

1. Cell Culture and Differentiation:

• Human keratinocytes are cultured in a serum-free keratinocyte growth medium.

• To model different differentiation states, cells are cultured under two conditions:

  • Submerged (Less Differentiated): Cells are grown fully submerged in the culture medium.

  • Lifted/Air-Exposed (Differentiated): Once confluent, the cultures are raised to the air-liquid interface on a suitable substrate (e.g., de-epidermized dermis) to induce differentiation.[1][3]

2. Radiolabeled Fatty Acid Preparation:

• Prepare stock solutions of [14C]-linoleic acid and [14C]-arachidonic acid complexed to a carrier molecule like bovine serum albumin (BSA) or cyclodextrin (B1172386) to ensure solubility in the aqueous culture medium.[3]

• The final concentration of the radiolabeled fatty acid in the medium typically ranges from 1 to 20 µg/mL.[3]

3. Fatty Acid Uptake Assay:

• Wash the keratinocyte cultures with phosphate-buffered saline (PBS).

• Incubate the cells with the medium containing either [14C]-LA or [14C]-AA for various time points (e.g., 0, 15, 30, 60, 120 minutes) at 37°C. Uptake has been shown to be linear for the first 60 minutes.[4]

• To determine if uptake is carrier-mediated, parallel experiments can be performed at 4°C or in the presence of a transport inhibitor.

• At each time point, terminate the uptake by rapidly washing the cells with ice-cold PBS containing a high concentration of unlabeled fatty acid to displace any non-specifically bound radiolabel.

4. Lipid Extraction:

• Scrape the cells from the culture dish into a solvent mixture for lipid extraction. A common method is the Bligh and Dyer technique, which uses a chloroform (B151607):methanol:water mixture.

• Briefly, add a 1:2:0.8 (v/v/v) mixture of chloroform:methanol:water to the cell pellet, vortex thoroughly, and then add additional chloroform and water to induce phase separation.

• The lower organic phase, containing the lipids, is carefully collected.

5. Lipid Analysis by Thin-Layer Chromatography (TLC):

• Concentrate the extracted lipid sample under a stream of nitrogen.

• Spot the lipid extract onto a silica (B1680970) gel TLC plate.

• Develop the plate in a TLC tank containing a solvent system suitable for separating neutral lipids and phospholipids (e.g., a two-step development with different solvent systems).

• Visualize the separated lipid spots using iodine vapor or by spraying with a fluorescent dye.

• Identify the different lipid classes (e.g., phospholipids, triglycerides, free fatty acids) by comparing their migration to known standards run on the same plate.

• Scrape the silica spots corresponding to each lipid class into scintillation vials.

• Quantify the amount of [14C] radioactivity in each lipid class using a scintillation counter.

6. Data Analysis:

• Calculate the rate of fatty acid uptake, typically expressed as pmol or nmol of fatty acid incorporated per milligram of cellular protein per unit of time.

• Determine the percentage of the total incorporated radioactivity that is present in each lipid class to understand the metabolic fate of the fatty acid.

Mandatory Visualizations

Experimental workflow for fatty acid uptake assay.

Differential signaling effects of LA and AA.

References

• 1. Differential utilization of linoleic and arachidonic acid by cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evidence for a novel keratinocyte fatty acid uptake mechanism with preference for linoleic acid: comparison of oleic and linoleic acid uptake by cultured human keratinocytes, fibroblasts and a human hepatoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Incorporation of linoleic acid by cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fatty acid metabolism in human keratinocytes cultivated at an air-medium interface - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Physical Properties of Natural and Synthetic Wax Esters

For Researchers, Scientists, and Drug Development Professionals

Wax esters, a class of neutral lipids composed of long-chain fatty acids and fatty alcohols, are integral components in a vast array of applications, from pharmaceuticals and cosmetics to food and industrial manufacturing. Their unique physicochemical properties, such as melting point, viscosity, and hardness, dictate their functionality and performance. This guide provides a comprehensive comparison of the physical properties of natural and synthetic wax esters, supported by experimental data and detailed methodologies, to aid in the selection of the most suitable material for your research and development needs.

I. Comparison of Physical Properties

The physical characteristics of wax esters are largely determined by their chemical composition, specifically the chain length and degree of unsaturation of the constituent fatty acids and alcohols. Natural waxes are often complex mixtures, leading to a broader range of values for their physical properties, whereas synthetic waxes can be engineered to possess highly specific and consistent characteristics.[1]

Data Presentation

The following tables summarize the key physical properties of common natural and synthetic wax esters.

Table 1: Physical Properties of Common Natural Wax Esters

Property	Beeswax	Carnauba Wax	Jojoba Oil (Liquid Wax)
Melting Point (°C)	62 - 65[2][3]	82 - 86[2][4][5]	~10[6]
Saponification Value (mg KOH/g)	87 - 102[7][8]	78 - 95[9]	88.0 - 98.0[10]
Acid Value (mg KOH/g)	17 - 24[8][11]	2 - 7[9][12][13]	Max. 1.0[10]
Iodine Value (g I₂/100g)	8 - 13	1 - 14	~80[6]
Density (g/cm³ at 20°C)	~0.96	~0.99[14]	0.863 - 0.873[10]
Viscosity	High	Very High	Low (Liquid at room temp.)

Table 2: Physical Properties of Common Synthetic Wax Esters

Property	Paraffin Wax	Polyethylene (B3416737) Wax	Fischer-Tropsch Wax
Melting Point (°C)	46 - 68[15]	100 - 130	45 - 120
Saponification Value (mg KOH/g)	~0	~0	~0
Acid Value (mg KOH/g)	< 0.1	< 0.1	< 0.1
Iodine Value (g I₂/100g)	< 2	< 2	< 2
Density (g/cm³ at 20°C)	~0.90[15]	0.92 - 0.96[16]	~0.93
Viscosity (at 140°C, cP)	Low	Variable (Low to High)[17]	Low[18][19]

II. Experimental Protocols

Accurate and reproducible measurement of the physical properties of wax esters is crucial for quality control and formulation development. The following are detailed methodologies for key experiments, based on internationally recognized standards.

Determination of Melting Point

Method: ASTM D87 - Standard Test Method for Melting Point of Petroleum Wax (Cooling Curve).

Principle: This method determines the temperature at which a molten wax sample, upon slow cooling, exhibits a minimum rate of temperature change. This plateau in the cooling curve corresponds to the melting point.

Procedure:

• A sample of the wax is melted and placed in a test tube.

• A thermometer is inserted into the molten wax.

• The test tube is placed in an air bath, which is then immersed in a water bath maintained at a constant temperature.

• The temperature of the molten wax is recorded at regular intervals as it cools.

• A cooling curve is plotted (temperature vs. time).

• The plateau in the cooling curve indicates the melting point of the wax.

Determination of Saponification Value

Method: ASTM D1387 - Standard Test Method for Saponification Number of Natural and Synthetic Waxes.

Principle: The saponification value is the number of milligrams of potassium hydroxide (B78521) (KOH) required to saponify one gram of a wax ester. It is a measure of the amount of esterified fatty acids present.

Procedure:

• A known weight of the wax sample is refluxed with an excess of standard alcoholic KOH solution for a specified period.

• The unreacted KOH is then titrated with a standard solution of hydrochloric acid (HCl) using a phenolphthalein (B1677637) indicator.

• A blank titration is performed without the wax sample.

• The saponification value is calculated from the difference between the blank and sample titrations.

Determination of Acid Value

Method: ASTM D1386 - Standard Test Method for Acid Number (Empirical) of Synthetic and Natural Waxes.

Principle: The acid value is the number of milligrams of potassium hydroxide (KOH) required to neutralize the free fatty acids present in one gram of a wax.

Procedure:

• A known weight of the wax sample is dissolved in a suitable solvent mixture (e.g., ethanol-xylene).

• The solution is titrated with a standard alcoholic KOH solution to a phenolphthalein endpoint.

• The acid value is calculated from the volume of KOH solution consumed.

Determination of Iodine Value

Method: ASTM D5554 - Standard Test Method for Determination of the Iodine Value of Fats and Oils.

Principle: The iodine value is a measure of the degree of unsaturation in a wax ester, expressed as the grams of iodine absorbed by 100 grams of the sample.

Procedure:

• A known weight of the wax sample is dissolved in a suitable solvent.

• A known excess of Wijs solution (iodine monochloride in glacial acetic acid) is added to the sample solution.

• The mixture is allowed to react in the dark for a specified time.

• After the reaction is complete, potassium iodide solution is added, and the liberated iodine is titrated with a standard sodium thiosulfate (B1220275) solution using a starch indicator.

• A blank determination is carried out simultaneously.

• The iodine value is calculated from the difference between the blank and sample titrations.

Determination of Viscosity

Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids.

Principle: This method measures the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer at a controlled temperature. The kinematic viscosity is then calculated.

Procedure:

• The viscometer is charged with the molten wax sample.

• The viscometer is placed in a constant temperature bath until the sample reaches the test temperature.

• The time taken for the liquid to flow between two marked points on the viscometer is measured.

• The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer.

• The dynamic viscosity can be calculated by multiplying the kinematic viscosity by the density of the wax at the same temperature.

Determination of Density

Method: ASTM D7042 - Standard Test Method for Density, Relative Density, or API Gravity of Crude Petroleum and Liquid Petroleum Products by Hydrometer Method.

Principle: The density of a molten wax sample is determined using a hydrometer, which is a calibrated float.

Procedure:

• The molten wax sample is placed in a temperature-controlled cylinder.

• A hydrometer is gently lowered into the molten wax until it floats freely.

• The reading on the hydrometer scale at the point where the surface of the liquid cuts the scale is recorded.

• The temperature of the sample is also recorded.

• The observed hydrometer reading is corrected to a reference temperature using standard tables.

III. Mandatory Visualizations

Wax Ester Biosynthesis Pathway

The biosynthesis of wax esters in most organisms involves a two-step enzymatic process. First, a fatty acyl-CoA is reduced to a fatty alcohol by a fatty acyl-CoA reductase (FAR). Subsequently, a wax synthase (WS) catalyzes the esterification of the fatty alcohol with another fatty acyl-CoA molecule to form the wax ester.

Simplified pathway of wax ester biosynthesis.

Experimental Workflow for Cosmetic Cream Formulation

The following diagram illustrates a typical workflow for the formulation of a cosmetic cream, highlighting the stage at which different wax esters would be incorporated and evaluated.

General workflow for cosmetic cream formulation.

Logical Diagram for Selecting Waxes in Drug Delivery Systems

The selection of a wax ester for a drug delivery system is a critical decision that depends on the desired release profile, the physicochemical properties of the active pharmaceutical ingredient (API), and the intended route of administration. This diagram outlines a logical approach to this selection process.

Decision tree for selecting waxes in drug delivery.

References

• 1. Waxes: Properties, Functions, and Analysis Techniques - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. makingcosmetics.com [makingcosmetics.com]
• 3. plasticker.de [plasticker.de]
• 4. agrocera.com.br [agrocera.com.br]
• 5. flychem.com [flychem.com]
• 6. Jojoba oil - Wikipedia [en.wikipedia.org]
• 7. madarcorporation.com [madarcorporation.com]
• 8. technopharmchem.com [technopharmchem.com]
• 9. avenalab.com [avenalab.com]
• 10. skinident.world [skinident.world]
• 11. scribd.com [scribd.com]
• 12. camdengrey.com [camdengrey.com]
• 13. docs.newdirectionsaromatics.com [docs.newdirectionsaromatics.com]
• 14. madarcorporation.com [madarcorporation.com]
• 15. danalubes.com [danalubes.com]
• 16. herman.ir [herman.ir]
• 17. 2017erp.com [2017erp.com]
• 18. News - Difference between polyethylene wax and Fischer Tropsch wax [sanowax.com]
• 19. What is the difference between polyethylene wax and Fischer-Tropsch wax? - Technology - JIANGSU TIANWEN NEW MATERIAL TECHNOLOGY CO.,LTD [twwax.com]

A Researcher's Guide to Selecting the Optimal Chromatography Column for Wax Ester Separation

For researchers, scientists, and drug development professionals engaged in the analysis of wax esters, the choice of chromatography column is a critical determinant of analytical success. This guide provides a comprehensive comparison of commonly employed columns, supported by experimental data, to facilitate informed decision-making for the separation and quantification of these complex lipids.

At a Glance: Key Performance Characteristics of Chromatography Columns for Wax Ester Analysis

The selection of an appropriate chromatography column hinges on the specific analytical goals, such as the desired level of resolution between structurally similar wax esters, the need to separate based on unsaturation, or the requirement for chiral recognition. This section provides a comparative overview of the most utilized column chemistries.

Column Type	Principle of Separation	Key Advantages	Typical Applications
C18 (Octadecyl)	Reversed-phase chromatography based on hydrophobicity.	Robust, versatile, and widely available. Good for general-purpose separation of nonpolar compounds.	Routine analysis of wax ester profiles, quality control.
C30 (Triacontyl)	Reversed-phase chromatography with enhanced shape selectivity.	Superior resolution of long-chain and structurally similar hydrophobic molecules, including geometric isomers.[1]	High-resolution analysis of complex wax ester mixtures, separation of carotenoids and other long-chain lipids alongside wax esters.[2]
Silver-Ion (Ag+)	Complexation chromatography based on the number, geometry, and position of double bonds.	Excellent separation of unsaturated wax esters, including cis/trans isomers.[3]	Detailed analysis of unsaturation in wax ester samples, profiling of fatty acid and alcohol moieties based on double bond characteristics.
Chiral Phases	Enantioselective interactions.	Resolution of enantiomeric wax esters.	Enantiomeric purity determination of chiral wax esters (a specialized and less common application for intact wax esters).

Performance Deep Dive: Reversed-Phase Columns (C18 vs. C30)

Reversed-phase high-performance liquid chromatography (RP-HPLC) is a cornerstone of wax ester analysis. The choice between a C18 and a C30 stationary phase can significantly impact the quality of the separation.

C18 Columns: These are the workhorses of reversed-phase chromatography, offering a good balance of retention and resolution for a wide range of nonpolar analytes, including wax esters. Separation is primarily driven by the hydrophobicity of the analytes.[4]

C30 Columns: With a longer alkyl chain, C30 columns provide increased retention and enhanced shape selectivity for hydrophobic molecules.[1] This makes them particularly adept at separating structurally similar wax esters, such as those differing in the position of a double bond or branching in the alkyl chains. Studies have shown that C30 columns can provide higher resolution than C18 columns for the analysis of complex lipid mixtures.[1] A notable advantage is their ability to separate wax esters with up to 60 carbon atoms.[5]

Quantitative Comparison

Performance Metric	C18 Column	C30 Column
Resolution of Isomers	Moderate	High, especially for geometric and positional isomers[1]
Retention of High MW Esters	Good	Excellent, capable of retaining and separating very long-chain wax esters (up to C60)[5]
Peak Capacity	Good	Potentially higher for complex mixtures due to increased selectivity
Typical Efficiency	High	High
Peak Symmetry	Generally good	Generally good

Specialized Separations: Silver-Ion and Chiral Chromatography

For more nuanced analyses, specialized columns offer unique separation mechanisms.

Silver-Ion Chromatography: This technique is unparalleled for the separation of wax esters based on the degree of unsaturation. The silver ions impregnated on the stationary phase interact with the π-electrons of the double bonds, leading to differential retention.[3] This allows for the separation of saturated, monounsaturated, diunsaturated, and polyunsaturated wax esters. Furthermore, it can resolve cis and trans isomers, which is often challenging with standard reversed-phase columns.[3]

Chiral Chromatography: The direct chiral separation of intact wax esters is a niche application. The more common approach involves the hydrolysis of the wax ester into its constituent fatty acid and fatty alcohol, followed by derivatization with a chiral reagent and subsequent analysis on a standard column.[6] However, for specific applications requiring the analysis of enantiomeric wax esters, dedicated chiral stationary phases (CSPs) would be necessary. The selection of a suitable CSP is highly dependent on the structure of the analyte and often requires empirical screening.[7]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for wax ester analysis using C30 and Silver-Ion columns.

Protocol 1: Wax Ester Profiling using a C30 Column with ELSD Detection

This protocol is adapted from a method for the analysis of commercial waxes.[8]

Sample Preparation:

• Dissolve the wax sample in a suitable solvent (e.g., chloroform/methanol (B129727) mixture) to a known concentration.

• Ensure the sample is fully dissolved; gentle heating may be necessary.[8]

HPLC-ELSD Instrumentation and Conditions:

• HPLC System: Waters Alliance system or equivalent.[8]

• Detector: Waters 2424 Evaporative Light Scattering Detector (ELSD) or equivalent.[8]

• Column: C30 reverse phase column (e.g., 250 x 4.6 mm, 5 µm).[8]

• Mobile Phase: A gradient of methanol and chloroform.[5]

• Flow Rate: 1.0 mL/min.[8]

• Column Temperature: 40°C.[8]

• ELSD Settings:

  • Nebulizer Temperature: 60°C.[8]

  • Drift Tube Temperature: 60°C.[8]

  • Gas Flow (Nitrogen): 2.5 L/min.[8]

Calibration:

• Prepare calibration standards of a representative wax ester over the desired concentration range.[8]

Protocol 2: Analysis of Wax Esters by Silver-Ion HPLC-MS/MS

This protocol is based on a method for the detailed analysis of wax esters from biological samples.

Sample Preparation:

• Isolate the wax ester fraction from the sample matrix using solid-phase extraction (SPE) or other suitable techniques.

• Dissolve the isolated wax esters in the initial mobile phase.

Silver-Ion HPLC-MS/MS Instrumentation and Conditions:

• HPLC System: An HPLC system capable of delivering ternary gradients.

• Mass Spectrometer: A mass spectrometer equipped with an Atmospheric Pressure Chemical Ionization (APCI) source.

• Column: Two ChromSpher 5 Lipids columns (250 mm × 4.6 mm i.d.) connected in series.

• Mobile Phase: A gradient of hexane, isopropanol, and acetonitrile.

• Flow Rate: 1 mL/min.

• Column Temperature: 15-35°C.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the typical experimental workflows for wax ester analysis.

Figure 1. Experimental workflow for reversed-phase HPLC analysis of wax esters.

Figure 2. Logical relationship for chromatography column selection based on analytical goals.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Item - Analysis of wax esters in seven commercial waxes using C30 reverse phase HPLC - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 6. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. benchchem.com [benchchem.com]

A Comparative Analysis of Linoleyl Arachidate and Jojoba Oil for Enhanced Skin Barrier Repair

For Immediate Release

[City, State] – [Date] – In the intricate landscape of dermatological research and cosmetic science, the integrity of the skin's barrier function is paramount. This guide presents a comparative study of two prominent lipid-based compounds, Linoleyl Arachidate and Jojoba Oil, and their respective roles in skin barrier repair. This analysis is intended for researchers, scientists, and drug development professionals, providing a synthesis of available data, detailed experimental methodologies, and a look into the biochemical pathways these substances influence.

The stratum corneum, the outermost layer of the epidermis, serves as the primary defense against external aggressors and prevents excessive transepidermal water loss (TEWL). Its resilience is largely attributed to a complex lipid matrix, of which ceramides (B1148491) are a critical component. Both Linoleyl Arachidate and Jojoba Oil have demonstrated significant potential in reinforcing this vital barrier, albeit through different yet complementary mechanisms.

Mechanism of Action: A Tale of Two Lipids

Linoleyl Arachidate , an ester of linoleic acid and arachidic acid, delivers a key precursor for the synthesis of specific ceramides essential for the skin barrier. Linoleic acid is an omega-6 essential fatty acid that is incorporated into acylceramides (CER[EO]), a unique class of ceramides that play a crucial role in organizing the lipid lamellae of the stratum corneum and forming the corneocyte lipid envelope, which is vital for barrier function. A deficiency in linoleic acid can lead to a compromised skin barrier and increased TEWL. Topical application of linoleic acid has been shown to restore barrier function by providing the necessary building blocks for these specialized ceramides.

Jojoba Oil , a liquid wax ester extracted from the seeds of the Simmondsia chinensis plant, is remarkably similar in composition to human sebum.[1] This biocompatibility allows it to integrate seamlessly into the skin's lipid layer. Notably, jojoba oil is reported to contain a high percentage of ceramide-like molecules, which can directly supplement the skin's natural ceramide content.[2] Its emollient properties also form a protective layer on the skin's surface, reducing water loss and protecting against environmental stressors.

Quantitative Data on Skin Barrier Enhancement

The following table summarizes the performance of Linoleyl Arachidate (via its key component, linoleic acid) and Jojoba Oil in key measures of skin barrier function: Transepidermal Water Loss (TEWL) and skin hydration.

Parameter	Linoleyl Arachidate (Linoleic Acid)	Jojoba Oil
Transepidermal Water Loss (TEWL)	Daily topical application of a pseudo-acylceramide containing ester-linked linoleic acid resulted in a dose-dependent, significant reduction of TEWL in essential fatty acid-deficient rats.[3]	In a clinical study with 22 female participants, Jojoba Oil was shown to decrease TEWL within 24 hours of application. This effect was sustained and reinforced after 14 and 28 days of twice-daily application.[4][5][6]
Skin Hydration	By restoring the integrity of the lipid barrier, linoleic acid helps to reduce water loss, thereby improving skin hydration.	In the same clinical study, Jojoba Oil demonstrated a notable short-term moisturizing effect, increasing skin hydration by 30% within the first 30 minutes after application.[4][5][6]

Experimental Protocols

The evaluation of skin barrier function relies on standardized, non-invasive biophysical measurements. The following are detailed methodologies for the key experiments cited.

Transepidermal Water Loss (TEWL) Measurement

Objective: To quantify the rate of water evaporation from the skin surface as an indicator of barrier integrity.

Instrumentation: Courage + Khazaka Tewameter® (e.g., TM 300 or TM Hex). This open-chamber instrument measures the water vapor pressure gradient above the skin surface.[7][8]

Procedure:

• Acclimatization: Subjects are required to acclimatize in a room with controlled temperature (20-22°C) and relative humidity (40-60%) for at least 20-30 minutes prior to measurement.[9]

• Measurement Site: A specific area on the volar forearm or face is demarcated for measurement. The site should be free of any visible skin lesions or hair.

• Probe Placement: The Tewameter® probe is held gently and perpendicularly against the skin surface without applying excessive pressure.

• Data Acquisition: The instrument records the TEWL value, typically in g/m²/h. Measurements are taken until a stable reading is achieved.

• Replicates: Multiple readings (typically three) are taken at each time point and averaged to ensure accuracy.

• Data Analysis: Changes in TEWL from baseline are calculated to assess the effect of the test material. A decrease in TEWL indicates an improvement in barrier function.

Skin Hydration Measurement (Corneometry)

Objective: To measure the hydration level of the stratum corneum.

Instrumentation: Courage + Khazaka Corneometer® (e.g., CM 825). This device measures the electrical capacitance of the skin, which is directly related to its water content.[10][11]

Procedure:

• Acclimatization: Similar to TEWL measurements, subjects must acclimatize to a controlled environment.[9]

• Measurement Site: The measurement is performed on a clean, dry area of the skin, typically the volar forearm or cheek.

• Probe Application: The Corneometer® probe is pressed firmly and evenly onto the skin surface.

• Data Acquisition: The instrument provides a hydration value in arbitrary units (A.U.). The measurement is instantaneous.

• Replicates: Three to five measurements are taken at each site and averaged.

• Data Analysis: An increase in the Corneometer® value from baseline signifies an increase in skin hydration.

Visualizing the Pathways and Processes

To better understand the mechanisms and experimental flow, the following diagrams have been generated using Graphviz.

References

• 1. youtube.com [youtube.com]
• 2. evanhealy.com [evanhealy.com]
• 3. Pseudo-acylceramide with linoleic acid produces selective recovery of diminished cutaneous barrier function in essential fatty acid-deficient rats and has an inhibitory effect on epidermal hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. New studies show JD Jojoba Oil reinforces skin barrier [cosmeticsbusiness.com]
• 6. gcimagazine.com [gcimagazine.com]
• 7. More than 30 Years of Expertise in TEWL measurement with the Tewameter [cosmeticsbusiness.com]
• 8. Courage + Khazaka Electronic, Köln - Tewameter® FAQ (E) [courage-khazaka.com]
• 9. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2.4. Corneometry [bio-protocol.org]
• 11. 2.2.1. Skin hydration by Corneometer [bio-protocol.org]

A Researcher's Guide to Purity Assessment of Synthetic Linoleyl Arachidate Standards

For researchers, scientists, and drug development professionals, the purity of synthetic lipid standards is paramount for accurate and reproducible experimental outcomes. This guide provides a comprehensive comparison of analytical techniques for assessing the purity of synthetic linoleyl arachidate (B1238690), a wax ester of increasing interest in various research fields. We present a detailed overview of common methodologies, their respective strengths and weaknesses, and supporting experimental protocols.

Linoleyl arachidate (C38H72O2) is a wax ester composed of linoleic acid and arachidic acid. Its purity is a critical factor, as contaminants can significantly impact experimental results. Commercially available linoleyl arachidate standards typically claim a purity of greater than 99%[1][2]. However, verification of this purity and the identification of potential impurities are crucial steps in rigorous scientific research. Potential impurities in synthetic linoleyl arachidate can include isomers of linoleic acid (e.g., trans isomers), oxidation products, and unreacted starting materials such as free fatty acids and fatty alcohols.

Comparison of Key Analytical Techniques

The selection of an appropriate analytical technique for purity assessment depends on the specific requirements of the analysis, including the desired level of sensitivity, the type of information needed (e.g., quantification of the main component vs. identification of trace impurities), and the available instrumentation. The following table summarizes the key performance characteristics of the most common analytical techniques used for this purpose.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection.	Separation based on polarity and interaction with a stationary phase, with various detection methods.	Exploits the magnetic properties of atomic nuclei to provide structural and quantitative information.
Sample Preparation	Often requires derivatization to fatty acid methyl esters (FAMEs) to increase volatility[3][4].	Minimal preparation, typically dissolution in a suitable organic solvent.	Dissolution in a deuterated solvent.
Information Provided	Excellent for separation of volatile compounds and provides structural information for impurity identification.	Well-suited for separating non-volatile and thermally labile compounds, including isomers.	Provides detailed structural information and is inherently quantitative without the need for calibration curves for the primary analyte.
Strengths	High sensitivity and resolution, extensive libraries for compound identification.	Versatile with multiple detector options (e.g., CAD, ELSD, UV), good for isomer separation[5].	Non-destructive, provides unambiguous structure determination and accurate quantification of the main component and major impurities[6][7][8][9].
Limitations	Derivatization can introduce artifacts; not suitable for non-volatile impurities.	Detector response can be non-linear and dependent on analyte properties (e.g., for ELSD and CAD)[10].	Lower sensitivity compared to MS, may not detect trace impurities.

Experimental Workflows

To aid in the practical application of these techniques, we provide standardized workflows for the purity assessment of linoleyl arachidate.

Caption: Workflow for GC-MS analysis of linoleyl arachidate purity.

Caption: Workflow for HPLC analysis of linoleyl arachidate purity.

Caption: Workflow for NMR analysis of linoleyl arachidate purity.

Detailed Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is designed for the quantification of the fatty acid composition of linoleyl arachidate after conversion to fatty acid methyl esters (FAMEs).

1. Sample Preparation (Derivatization to FAMEs):

• Weigh approximately 10 mg of the linoleyl arachidate standard into a screw-capped glass tube.

• Add 2 mL of 0.5 M NaOH in methanol (B129727).

• Heat at 100°C for 5 minutes in a heating block.

• Cool to room temperature and add 2 mL of boron trifluoride (BF3) in methanol (14% w/v).

• Heat again at 100°C for 5 minutes.

• Cool to room temperature and add 2 mL of hexane (B92381) and 1 mL of saturated NaCl solution.

• Vortex thoroughly and centrifuge to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 6890N or equivalent.

• Column: DB-23 (50% cyanopropyl)-methylpolysiloxane capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Oven Temperature Program: Initial temperature 100°C, hold for 2 min, ramp at 10°C/min to 240°C, and hold for 10 min.

• MS System: Agilent 5973 or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-600.

3. Data Analysis:

• Identify the FAME peaks by comparing their retention times and mass spectra with a known FAME standard mixture (e.g., Supelco 37 Component FAME Mix).

• Calculate the relative percentage of each fatty acid by peak area normalization. The purity of linoleyl arachidate is inferred from the molar ratio of linoleic acid to arachidic acid.

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD) Protocol

This protocol is suitable for the direct analysis of intact linoleyl arachidate and other non-volatile impurities.

1. Sample Preparation:

• Dissolve the linoleyl arachidate standard in a suitable solvent, such as a mixture of chloroform (B151607) and methanol (e.g., 2:1 v/v), to a final concentration of approximately 1 mg/mL.

• Filter the sample through a 0.22 µm PTFE syringe filter before injection.

2. HPLC-CAD Instrumentation and Conditions:

• HPLC System: Thermo Scientific Vanquish or equivalent.

• Detector: Charged Aerosol Detector (CAD).

• Column: A reversed-phase C18 column (e.g., 150 x 4.6 mm, 3.5 µm particle size).

• Mobile Phase: A gradient of two solvents: (A) Acetonitrile and (B) Isopropanol.

  • Gradient: Start with 90% A, linearly decrease to 10% A over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• CAD Settings: Evaporation temperature 35°C, nitrogen gas pressure 35 psi.

3. Data Analysis:

• Integrate the peak areas of all detected components.

• Calculate the purity of linoleyl arachidate as the percentage of the main peak area relative to the total peak area. Note that the response of the CAD can be non-uniform for different compounds. For more accurate quantification, a calibration curve with a pure standard is recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

This protocol provides a quantitative assessment of the linoleyl arachidate standard without the need for derivatization or a calibration curve for the main component.

1. Sample Preparation:

• Accurately weigh approximately 20 mg of the linoleyl arachidate standard into an NMR tube.

• Add approximately 0.7 mL of deuterated chloroform (CDCl3) containing a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene).

2. NMR Instrumentation and Conditions:

• Spectrometer: Bruker Avance III 500 MHz or equivalent.

• Nuclei: 1H and 13C.

• Solvent: CDCl3.

• Temperature: 298 K.

• 1H NMR Parameters: 30° pulse, relaxation delay of 5 seconds, 16 scans.

• 13C NMR Parameters: 30° pulse, relaxation delay of 2 seconds, 1024 scans.

3. Data Analysis:

• Process the NMR spectra (Fourier transformation, phase correction, and baseline correction).

• For 1H NMR, integrate the characteristic signals of linoleyl arachidate (e.g., the protons of the double bonds in the linoleyl moiety and the methylene (B1212753) protons adjacent to the ester oxygen) and compare them to the integral of the internal standard to determine the absolute quantity.

• The relative integration of signals corresponding to impurities can be used to determine their concentration relative to the main component. 13C NMR can provide complementary structural information for impurity identification.

Conclusion

The purity assessment of synthetic linoleyl arachidate standards is a critical step in ensuring the reliability of research data. This guide provides a comparative overview of the most common analytical techniques, including GC-MS, HPLC, and NMR spectroscopy. The choice of method will depend on the specific analytical needs. For routine purity checks, HPLC-CAD offers a rapid and straightforward approach. For detailed fatty acid profiling and identification of volatile impurities, GC-MS after derivatization is the method of choice. For unambiguous structural confirmation and accurate quantification of the primary component without the need for specific reference standards for that component, NMR spectroscopy is a powerful, albeit less sensitive, technique. By selecting the appropriate method and following standardized protocols, researchers can confidently assess the purity of their linoleyl arachidate standards and ensure the integrity of their experimental work.

References

• 1. larodan.com [larodan.com]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. lipidmaps.org [lipidmaps.org]
• 4. journal-of-agroalimentary.ro [journal-of-agroalimentary.ro]
• 5. benchchem.com [benchchem.com]
• 6. NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1H NMR spectroscopy quantifies visibility of lipoproteins, subclasses, and lipids at varied temperatures and pressures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. news-medical.net [news-medical.net]
• 9. NMR | Oils And Fats Analysis [nmr.oxinst.com]
• 10. The analysis of lipids via HPLC with a charged aerosol detector - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Isotopic Labeling of Linoleyl Arachidate for Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

Metabolic flux analysis (MFA) is a critical tool for understanding the intricate network of metabolic reactions within a cell. When studying lipid metabolism, particularly the synthesis and catabolism of complex lipids like the wax ester linoleyl arachidate (B1238690), isotopic labeling provides unparalleled insights into the dynamic nature of these pathways. This guide offers an objective comparison of isotopic labeling of the constituent components of linoleyl arachidate—linoleic acid and arachidic acid—for MFA, supported by experimental data and detailed protocols. It also contrasts this powerful technique with alternative, non-isotopic methods.

Linoleyl arachidate is a wax ester formed from linoleic acid (an 18-carbon unsaturated fatty acid) and arachidic acid (a 20-carbon saturated fatty acid). While direct MFA studies on linoleyl arachidate are not extensively documented, the principles of fatty acid tracing can be applied to its components to understand its metabolic fate.

Comparison of Isotopic Labeling Strategies for Fatty Acid Tracers

The choice of isotope is fundamental to designing an effective metabolic flux experiment. The most common stable isotopes used for tracing fatty acid metabolism are Carbon-13 (¹³C) and Deuterium (²H). Each offers distinct advantages and is suited to different research questions.

Feature	¹³C-Labeled Fatty Acids (e.g., [U-¹³C]Linoleic Acid)	²H-Labeled Fatty Acids (e.g., d-Linoleic Acid)
Detection Method	Mass Spectrometry (MS), Isotope Ratio Mass Spectrometry (IRMS)	Mass Spectrometry (MS)
Primary Application	Quantifying fatty acid oxidation, de novo synthesis, and incorporation into complex lipids and other metabolites.[1][2]	Tracing fatty acid oxidation and incorporation into complex lipids.[1]
Information Provided	Provides detailed information on the fate of the carbon backbone of the fatty acid, allowing for the tracing of carbon transitions through various metabolic pathways.	Primarily tracks the fatty acid molecule itself; less informative about the downstream fate of its carbon skeleton if it is broken down.
Advantages	- High resolution of carbon fate. - Can distinguish between different metabolic pathways (e.g., TCA cycle vs. cytosolic pathways).[2] - Well-established methods for MFA modeling.	- Can be less expensive than ¹³C-labeled compounds. - Minimal kinetic isotope effect in many applications.
Limitations	- Can be more expensive. - Requires complex data analysis and modeling for full flux quantification.	- Limited information on downstream metabolism post-oxidation. - Potential for H/D exchange can complicate data interpretation in some contexts.

Isotopic Labeling vs. Alternative Methods for Fatty Acid Analysis

While isotopic labeling is the gold standard for MFA, other methods can provide valuable, albeit different, types of information about fatty acid metabolism.

Method	Principle	Data Output	Advantages	Limitations
Isotopic Labeling (MFA)	Cells are cultured with a stable isotope-labeled precursor (e.g., ¹³C-glucose or ¹³C-fatty acid). The incorporation of the label into downstream metabolites is measured by MS.[3]	Dynamic flux rates (e.g., nmol/mg protein/hr) of metabolic pathways.	Provides a dynamic view of metabolic activity and allows for the quantification of reaction rates.[4]	Requires specialized expertise in mass spectrometry and computational modeling. Can be costly.
Gas/Liquid Chromatography-Mass Spectrometry (GC/LC-MS)	Separation and quantification of fatty acids and their derivatives based on their mass-to-charge ratio.[5][6]	Static concentrations and relative abundances of fatty acids.	High sensitivity and specificity for identifying and quantifying a wide range of fatty acids.[6]	Provides a static snapshot of metabolite levels, not the rate of their formation or consumption.
Non-Targeted Metabolomics	Global profiling of all detectable metabolites in a sample to identify changes in response to stimuli.[7][8]	Relative changes in the abundance of a wide range of metabolites, including lipids.	Hypothesis-free discovery of metabolic changes.[7]	Does not directly measure metabolic fluxes and often requires follow-up targeted analysis for validation.

Experimental Protocols

Key Experiment 1: ¹³C-Labeling of Fatty Acids in Cell Culture for MFA

This protocol outlines a general procedure for tracing the metabolism of a ¹³C-labeled fatty acid in a cultured cell line.

1. Cell Culture and Labeling:

• Culture cells to the desired confluency in standard growth medium.

• Prepare the labeling medium by supplementing basal medium (e.g., DMEM) with the ¹³C-labeled fatty acid (e.g., [U-¹³C]Linoleic Acid) complexed to fatty acid-free BSA. A typical concentration is 50-100 µM.

• Remove the standard growth medium, wash the cells with PBS, and replace it with the labeling medium.

• Incubate the cells for a time course determined by the specific metabolic pathway of interest (e.g., 0, 2, 6, 12, 24 hours).

2. Metabolite Extraction:

• At each time point, aspirate the labeling medium and wash the cells twice with ice-cold PBS.

• Quench metabolism and extract metabolites by adding a pre-chilled solvent mixture, such as 80:20 methanol:water, and scraping the cells.

• Transfer the cell lysate to a microcentrifuge tube, vortex thoroughly, and centrifuge at high speed to pellet cell debris.

• Collect the supernatant containing the metabolites.

3. Sample Preparation for MS Analysis:

• For analysis of fatty acids by GC-MS, the extracts are typically dried down and derivatized to form fatty acid methyl esters (FAMEs) to increase their volatility.

• For LC-MS analysis, derivatization may not be necessary, but the choice of mobile phase and column is critical for good separation.

4. Mass Spectrometry and Data Analysis:

• Analyze the samples using GC-MS or LC-MS to determine the mass isotopomer distributions (MIDs) of the fatty acid of interest and its downstream metabolites.

• The raw MS data is corrected for the natural abundance of ¹³C.

• The corrected MIDs are then used in computational models (e.g., INCA, Metran) to calculate metabolic fluxes.

Visualizations

Experimental workflow for ¹³C metabolic flux analysis.

Biosynthesis of Linoleyl Arachidate.

References

• 1. benchchem.com [benchchem.com]
• 2. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Metabolic Flux Analysis-Linking Isotope Labeling and Metabolic Fluxes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]

Comparative Lipidomics of Skin Treated with Linoleyl Arachidate and Placebo: A Research Guide

This guide provides a comparative analysis of the lipidomic changes in the skin following treatment with Linoleyl arachidate (B1238690) versus a placebo. The information is targeted towards researchers, scientists, and professionals in drug development. The data presented is synthesized from existing literature on the effects of linoleic acid, a key component of Linoleyl arachidate, on skin lipid profiles. It is important to note that Linoleyl arachidate is an ester of linoleic acid and arachidic acid, and its effects on skin lipidomics are expected to be primarily driven by the bioavailability of linoleic acid upon topical application.

Data Presentation: Comparative Lipid Profile

The following table summarizes the anticipated quantitative and qualitative changes in major skin lipid classes following the topical application of Linoleyl arachidate compared to a placebo. These expected outcomes are based on studies of linoleic acid's role in skin barrier function and lipid metabolism.[1][2][3][4]

Lipid Class	Linoleyl Arachidate Treatment (Expected Outcome)	Placebo Treatment (Expected Outcome)	Key Findings from Literature
Total Ceramides (B1148491)	Significant Increase	No significant change	Linoleic acid is a crucial precursor for the synthesis of specific ceramide species essential for the skin barrier.[1][2]
Ceramide [EOS]	Substantial Increase (Potentially Doubled)	No significant change	Topical application of linoleic acid has been shown to nearly double the levels of ceramides containing linoleic acid.[4]
Cholesterol	Normalization of Synthesis	No significant change	In models of essential fatty acid deficiency, topical linoleic acid restores normal epidermal cholesterol synthesis.[3]
Free Fatty Acids	Decrease or No Significant Change	No significant change	Linoleic acid is actively incorporated into complex lipids like ceramides, which may lead to a decrease in the free fatty acid pool in the stratum corneum.[4]
Triglycerides	Potential Decrease	No significant change	Exogenous fatty acids can be utilized for the synthesis of other structural lipids, potentially reducing triglyceride stores.[1]

Experimental Protocols

A detailed methodology for a comparative lipidomics study is outlined below.

1. Study Design and Cohort

• Design: A randomized, double-blind, placebo-controlled clinical trial.

• Participants: A cohort of healthy volunteers with normal skin barrier function.

• Treatment Groups:

  • Group A: Topical application of a cream containing Linoleyl arachidate.

  • Group B: Topical application of a placebo cream (vehicle without Linoleyl arachidate).[5][6][7]

• Application: Standardized amount of cream applied to a defined area on the forearm twice daily for a period of 4 weeks.

2. Sample Collection: Stratum Corneum Tape Stripping

• Procedure: Collection of the stratum corneum is performed using adhesive tape strips.[8]

• Timing: Samples are collected at baseline (Week 0) and at the end of the treatment period (Week 4).

• Method: A consistent pressure is applied to the tape on the skin for a set duration, and the process is repeated a standardized number of times on the same area to collect multiple layers of the stratum corneum.

3. Lipid Extraction

• Method: A modified Bligh and Dyer extraction method is commonly used for skin lipids.[8]

• Steps:

  • The collected tape strips are immersed in a solvent mixture, typically chloroform (B151607) and methanol.

  • The mixture is vortexed and centrifuged to separate the lipid-containing organic phase from the aqueous phase and the tape strip material.

  • The organic phase containing the lipids is carefully collected.

4. Lipid Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Technique: LC-MS/MS is employed for the separation, identification, and quantification of different lipid species.

• Chromatography: Reversed-phase or normal-phase liquid chromatography is used to separate the lipid classes.

• Mass Spectrometry: Tandem mass spectrometry allows for the precise identification and quantification of individual lipid molecules based on their mass-to-charge ratio and fragmentation patterns.

5. Data Analysis

• Quantification: The abundance of each lipid species is determined and normalized, for instance, to the total protein content of the sample.

• Statistical Analysis: Statistical tests (e.g., t-test, ANOVA) are used to compare the lipid profiles between the Linoleyl arachidate and placebo groups at the different time points.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the comparative lipidomics study.

Linoleic Acid Signaling Pathway Diagram

Caption: PPARα signaling pathway activated by linoleic acid in keratinocytes.

References

• 1. The Role of Linoleic Acid in Skin and Hair Health: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid functions in skin: Differential effects of n-3 polyunsaturated fatty acids on cutaneous ceramides, in a human skin organ culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of essential fatty acid deficiency on cutaneous sterol synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Managing Placebo Rates in Dermatology Trials: Insights and Strategies - IQVIA Biotech [iqviabiotech.com]
• 6. Placebos in Clinical Trials - SimcoDerm [simcoderm.com]
• 7. Optimization of placebo use in clinical trials with systemic treatments for atopic dermatitis: an International Eczema Council survey‐based position statement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. "Role of peroxisome proliferator-activated receptor β in conjugated lin" by Kai-Li Liu [docs.lib.purdue.edu]
• 10. Protective role of peroxisome proliferator-activated receptor α agonists in skin barrier and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Linoleyl Arachidate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step procedures for the proper disposal of Linoleyl arachidate (B1238690), a solid wax ester. Adherence to these protocols is critical for maintaining a safe laboratory environment and complying with regulatory standards.

Linoleyl arachidate, a long-chain fatty acid ester, is classified as a solid.[1][2] While a specific Safety Data Sheet (SDS) with detailed disposal instructions is not publicly available, general procedures for the disposal of solid, non-highly hazardous chemical waste in a laboratory setting should be followed. These procedures prioritize safety, environmental responsibility, and regulatory compliance.

Key Physical and Chemical Properties

Understanding the properties of Linoleyl arachidate is the first step in its safe handling and disposal.

Property	Value	Source
Chemical Name	9,12-Octadecadien-1-yl eicosanoate	[2]
CAS Number	1211905-55-3	[2]
Molecular Formula	C38H72O2	[1][2]
Molecular Weight	560.98 g/mol	[1][2]
Physical State	Solid	[1][2]
Purity	>99%	[1][2]
Storage	Freezer	[2]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Linoleyl arachidate waste generated in a laboratory setting. This process is designed to be straightforward and to minimize risk.

• Personal Protective Equipment (PPE): Before handling Linoleyl arachidate waste, ensure appropriate PPE is worn, including a laboratory coat, safety glasses, and chemical-resistant gloves (e.g., nitrile).

• Waste Segregation: It is crucial to segregate solid chemical waste from liquid waste to ensure proper disposal.[3][4]

  • Do not mix Linoleyl arachidate waste with solvents or other liquid waste streams.

  • Use a dedicated, clearly labeled container for solid chemical waste.

• Containment:

  • Place the solid Linoleyl arachidate waste into a compatible, leak-proof container with a secure lid.

  • The container should be made of a material that does not react with the chemical.

  • Label the container clearly as "Solid Chemical Waste" and specify the contents, including "Linoleyl arachidate."

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials.

  • Follow your institution's guidelines for the storage of chemical waste.

• Professional Disposal:

  • Arrange for the collection and disposal of the solid chemical waste through a licensed and reputable hazardous waste disposal company.

  • Provide the disposal company with accurate information about the waste composition.

  • Never dispose of solid chemical waste, including Linoleyl arachidate, in the regular trash or down the drain.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Linoleyl arachidate disposal process.

Caption: Disposal workflow for Linoleyl arachidate.

By following these established procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Linoleyl arachidate, thereby fostering a culture of safety and regulatory compliance within their research and development activities. Always consult your institution's specific safety and waste disposal guidelines.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. larodan.com [larodan.com]
• 3. canterbury.ac.nz [canterbury.ac.nz]
• 4. acewaste.com.au [acewaste.com.au]

Essential Safety and Logistics for Handling Linoleyl Arachidate

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of laboratory chemicals is paramount. This document provides immediate, essential safety and logistical information for Linoleyl arachidate (B1238690), including operational and disposal plans, to foster a secure research environment.

Personal Protective Equipment (PPE) and Safety Precautions

While Linoleyl arachidate is not classified as a hazardous substance, adherence to good laboratory practices is crucial to minimize exposure and ensure safety.[1][2] The following personal protective equipment should be utilized when handling this compound:

• Gloves: Nitrile gloves are recommended to prevent skin contact.[3][4] Household latex gloves are not suitable due to lower chemical resistance.[3]

• Eye Protection: Safety glasses with side shields or chemical safety goggles should be worn to protect against potential splashes or airborne particles.[3][5]

• Lab Coat: A standard lab coat or other protective clothing is necessary to prevent contamination of personal clothing.[3]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used.[6]

Work should be conducted in a well-ventilated area, and an eyewash station and safety shower should be readily accessible.[3][6]

Quantitative Data Summary

The following table summarizes key physical and chemical properties of Linoleyl arachidate relevant to its safe handling and storage.

Property	Value	Source
CAS Number	1211905-55-3	[7][8][9]
Molecular Formula	C38H72O2	[7][9][10]
Molecular Weight	560.98 g/mol	[7][9][10]
Physical State	Solid	[7][10]
Purity	>99%	[7][9][10]
Storage	Freezer	[7]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Linoleyl arachidate from receipt to experimental use.

• Receiving and Storage:

  • Upon receipt, visually inspect the container for any damage or leaks.

  • Verify that the product name and CAS number on the label match the order.

  • Store the container in a freezer as recommended.[7]

• Preparation for Use:

  • Before opening, allow the container to equilibrate to room temperature in a desiccator to prevent condensation of moisture.

  • Don appropriate PPE as outlined above.

  • Work in a chemical fume hood or a well-ventilated area.

• Weighing and Transfer:

  • Use a clean, dedicated spatula or scoop for transferring the solid material.

  • Avoid generating dust. If the material is a fine powder, handle it with extra care.

  • Close the container tightly after use and return it to the freezer.

• Experimental Use:

  • Follow the specific protocols for your experiment.

  • If dissolving in a solvent, add the solid to the solvent slowly while stirring.

  • Avoid direct heating of the container. If heating is necessary, use a water bath or a heating mantle with temperature control.

Disposal Plan

Proper disposal of Linoleyl arachidate and associated waste is critical to environmental safety and regulatory compliance.

• Unused Product:

  • Dispose of unused Linoleyl arachidate as chemical waste through your institution's hazardous waste management program.

  • Do not dispose of it down the drain or in the regular trash.[6]

• Contaminated Materials:

  • All disposable items that have come into contact with Linoleyl arachidate, such as gloves, weighing paper, and pipette tips, should be collected in a designated, labeled waste container.

  • Dispose of this container through the chemical waste stream.

• Empty Containers:

  • Rinse empty containers with a suitable solvent three times.

  • Collect the rinsate for disposal as chemical waste.

  • The cleaned container can then be disposed of as regular lab glass or plastic waste, depending on the material.

Visual Workflow for Handling Linoleyl Arachidatedot

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fragranceoilsdirect.co.uk [fragranceoilsdirect.co.uk]
• 4. PPE [growsafe.co.nz]
• 5. epa.gov [epa.gov]
• 6. fishersci.com [fishersci.com]
• 7. larodan.com [larodan.com]
• 8. LINOLEYL ARACHIDATE | 1211905-55-3 [chemicalbook.com]
• 9. LINOLEYL ARACHIDATE | 1211905-55-3 | INDOFINE Chemical Company [indofinechemical.com]
• 10. cosmobiousa.com [cosmobiousa.com]